Stellatin

• CAS: 62995-11-3

Core Science & Biosynthesis

The Enigmatic Stellatin: A Technical Guide to its Discovery, Isolation, and Characterization

For the modern researcher in natural product chemistry and drug development, the pursuit of novel bioactive compounds is a journey that begins in the complex world of microbial metabolism and culminates in the precise elucidation of chemical structures. This guide provides an in-depth technical exploration of Stellatin, a polyketide metabolite from the fungal genus Aspergillus. We will navigate the path from its initial discovery to the detailed protocols for its isolation and purification, offering insights grounded in established laboratory practices. This document is designed for the hands-on scientist, providing not just the "what" but the "why" behind the methodologies, ensuring a deeper understanding of the process.

Stellatin: An Introduction to a Bioactive Dihydroisocoumarin

Stellatin is a secondary metabolite classified as a dihydroisocoumarin. Its chemical structure is 3,4-dihydro-8-hydroxy-7-hydroxymethyl-6-methoxyisocoumarin, with the molecular formula C₁₁H₁₂O₅. As a polyketide, its biosynthesis involves the sequential condensation of acetate units, a common pathway for many fungal natural products. First identified from the fungus Aspergillus stellatus, this compound has garnered interest due to its potential biological activities.[1]

Initial studies have revealed that Stellatin exhibits moderate to good cytotoxic activity against human keratinocyte cell lines, suggesting its potential as a starting point for the development of novel therapeutic agents.[1] Further research into its biological profile is warranted to fully understand its mechanism of action and potential applications.

The Fungal Source: Aspergillus stellatus

Aspergillus stellatus is a fungus belonging to the Nidulantes section of the genus Aspergillus. First described in 1934, it has been isolated from various environments, including soil and seeds. This species is known to produce a diverse array of secondary metabolites, including xanthones, andibenins, and the subject of this guide, Stellatin. The production of these compounds is often influenced by the specific strain, culture conditions, and composition of the growth medium.

The decision to investigate a particular fungal strain for novel natural products is often guided by a combination of chemotaxonomic knowledge, biological screening results, and sometimes, serendipity. The genus Aspergillus is a well-established source of bioactive compounds, making its members prime candidates for natural product discovery programs.

From Culture to Crude Extract: The Upstream Process

The journey to isolating a pure natural product begins with the cultivation of the source organism and the subsequent extraction of its metabolic products. The choice of culture medium and extraction solvent is critical and can significantly impact the yield and profile of the secondary metabolites obtained.

Fungal Cultivation: Optimizing for Stellatin Production

The production of Stellatin by Aspergillus stellatus can be achieved through both solid-state and submerged liquid fermentation. The selection of the culture medium is a key variable; different media can trigger the expression of different biosynthetic gene clusters. For the production of polyketides like Stellatin, nutrient-rich media are often employed.

Protocol 1: Cultivation of Aspergillus stellatus

• Strain Activation: Aseptically transfer a viable culture of Aspergillus stellatus from a stock (e.g., a glycerol stock stored at -80 °C or a slant culture) to a Petri dish containing a suitable agar medium such as Potato Dextrose Agar (PDA) or Malt Extract Agar (MEA).

• Incubation: Incubate the plate at 25-28 °C for 7-10 days, or until sufficient sporulation is observed. The rationale here is to generate a healthy and abundant inoculum for the large-scale culture.

• Inoculum Preparation: Prepare a spore suspension by adding sterile water or a saline solution with a surfactant (e.g., 0.05% Tween 80) to the surface of the agar plate and gently scraping the spores with a sterile loop. The concentration of the spore suspension can be determined using a hemocytometer.

• Large-Scale Fermentation:

  • Solid-State Fermentation: Inoculate a solid substrate such as rice or wheat bran in a suitable culture vessel (e.g., Erlenmeyer flasks or culture bags). The solid substrate should be moistened with a nutrient solution.

  • Submerged Fermentation: Inoculate a liquid medium, such as Potato Dextrose Broth (PDB) or Yeast Extract Sucrose (YES) broth, in baffled Erlenmeyer flasks. The baffled flasks enhance aeration, which is crucial for the growth of aerobic fungi like Aspergillus.

• Incubation: Incubate the large-scale cultures at 25-28 °C for a period of 14-21 days. For submerged cultures, continuous agitation on a rotary shaker (e.g., 150-180 rpm) is necessary to ensure proper aeration and nutrient distribution. The extended incubation period allows for the accumulation of secondary metabolites, which are typically produced in the stationary phase of fungal growth.

Extraction: Liberating the Metabolites

Following incubation, the fungal biomass and the culture medium are harvested for extraction. The goal is to efficiently extract the secondary metabolites while minimizing the co-extraction of highly polar or non-polar impurities.

Protocol 2: Solvent Extraction of Fungal Culture

• Harvesting:

  • Solid-State Culture: The entire solid culture, including the fungal mycelium and the substrate, is harvested.

  • Liquid Culture: The culture broth is separated from the mycelium by vacuum filtration.

• Extraction of Mycelium:

  • The mycelial mat is typically dried and then ground to a fine powder to increase the surface area for extraction.

  • The powdered mycelium is then exhaustively extracted with a moderately polar organic solvent. Ethyl acetate is a common choice as it efficiently extracts a wide range of secondary metabolites, including dihydroisocoumarins, while leaving behind highly polar compounds like sugars and amino acids. Methanol or acetone can also be used, often followed by a liquid-liquid partitioning step.

  • The extraction can be performed by maceration (soaking at room temperature) or by using a Soxhlet apparatus for a more exhaustive extraction.

• Extraction of Culture Filtrate (for liquid cultures):

  • The culture filtrate is subjected to liquid-liquid extraction with an immiscible organic solvent, typically ethyl acetate. This is performed in a separatory funnel. The process is repeated multiple times (e.g., 3x) to ensure complete extraction of the target compounds.

• Concentration: The organic extracts from the mycelium and/or the culture filtrate are combined and the solvent is removed under reduced pressure using a rotary evaporator. This yields a crude extract, which is a complex mixture of various metabolites. The rationale for using reduced pressure is to evaporate the solvent at a lower temperature, thus preventing the thermal degradation of sensitive natural products.

The Path to Purity: Chromatographic Isolation of Stellatin

The crude extract is a complex mixture requiring further separation to isolate the pure Stellatin. This is achieved through a series of chromatographic techniques, each exploiting different physicochemical properties of the molecules to be separated.

The Overall Strategy

A typical isolation workflow involves a multi-step chromatographic process, starting with a low-resolution technique to achieve initial fractionation, followed by higher-resolution methods for final purification.

Caption: Workflow for the isolation of Stellatin.

Step-by-Step Purification Protocol

Protocol 3: Chromatographic Purification of Stellatin

• Initial Fractionation (Column Chromatography):

  • The crude extract is adsorbed onto a small amount of silica gel to create a dry powder.

  • This powder is then loaded onto a silica gel column (either a gravity-fed open column or a vacuum liquid chromatography (VLC) setup). The use of silica gel, a polar stationary phase, allows for separation based on polarity.

  • The column is eluted with a solvent gradient of increasing polarity. A common solvent system is a mixture of a non-polar solvent like hexane or dichloromethane and a more polar solvent like ethyl acetate or methanol. For example, starting with 100% hexane and gradually increasing the proportion of ethyl acetate.

  • Fractions are collected and analyzed by Thin Layer Chromatography (TLC). The TLC plates are visualized under UV light and/or by staining with a suitable reagent (e.g., vanillin-sulfuric acid) to identify the fractions containing the compound of interest. Fractions with similar TLC profiles are pooled. This step is crucial for simplifying the complex mixture and enriching the target compound.

• Further Purification (Sephadex LH-20):

  • The Stellatin-containing fractions from the silica gel column may be further purified using size-exclusion chromatography on Sephadex LH-20.

  • The column is typically eluted with methanol. This technique separates compounds based on their molecular size and can be effective in removing pigments and other impurities.

• Final Purification (High-Performance Liquid Chromatography - HPLC):

  • The enriched fraction is subjected to preparative or semi-preparative HPLC for final purification.

  • A reversed-phase column (e.g., C18) is commonly used, where the stationary phase is non-polar. The mobile phase is typically a mixture of water and an organic solvent like acetonitrile or methanol, often with a small amount of an acid (e.g., 0.1% formic acid or trifluoroacetic acid) to improve peak shape.

  • Elution can be isocratic (constant mobile phase composition) or a gradient (changing mobile phase composition). A gradient elution is often used to resolve compounds with a range of polarities.

  • The eluent is monitored with a detector, such as a UV-Vis or photodiode array (PDA) detector. Fractions corresponding to the peak of interest are collected.

  • The solvent is removed from the collected fractions to yield pure Stellatin. The purity can be assessed by analytical HPLC.

Purification Stage	Technique	Stationary Phase	Typical Mobile Phase	Principle of Separation
Initial Fractionation	Column Chromatography	Silica Gel	Hexane/Ethyl Acetate Gradient	Polarity
Intermediate Purification	Size-Exclusion	Sephadex LH-20	Methanol	Molecular Size
Final Purification	Preparative HPLC	C18 (Reversed-Phase)	Water/Acetonitrile Gradient	Polarity (Hydrophobicity)

Structure Elucidation: Unveiling the Molecular Architecture

Once a pure compound is isolated, its chemical structure must be determined. This is achieved through a combination of spectroscopic techniques.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the accurate mass of the molecule, which allows for the determination of its molecular formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information about the number and chemical environment of hydrogen atoms in the molecule.

  • ¹³C NMR: Provides information about the number and chemical environment of carbon atoms.

  • 2D NMR (COSY, HSQC, HMBC): These experiments reveal the connectivity between atoms, allowing for the assembly of the molecular skeleton. For example, COSY (Correlation Spectroscopy) shows which protons are coupled to each other, while HMBC (Heteronuclear Multiple Bond Correlation) shows long-range correlations between protons and carbons, which is crucial for connecting different fragments of the molecule.

• Infrared (IR) Spectroscopy: Identifies the presence of specific functional groups (e.g., hydroxyl (-OH), carbonyl (C=O)).

• Ultraviolet-Visible (UV-Vis) Spectroscopy: Provides information about the chromophore system in the molecule.

The collective interpretation of these spectroscopic data allows for the unambiguous assignment of the structure of Stellatin as 3,4-dihydro-8-hydroxy-7-hydroxymethyl-6-methoxyisocoumarin.

Conclusion and Future Perspectives

The discovery and isolation of Stellatin from Aspergillus stellatus exemplify the classical natural product drug discovery pipeline. This guide has provided a comprehensive technical overview of the key steps involved, from fungal cultivation to the purification and structural elucidation of this bioactive dihydroisocoumarin. The methodologies described herein are not only applicable to Stellatin but also serve as a foundational framework for the isolation of other fungal secondary metabolites.

The cytotoxic activity of Stellatin warrants further investigation. Future research should focus on elucidating its mechanism of action, exploring its structure-activity relationships through the synthesis of analogues, and evaluating its efficacy and safety in preclinical models. The journey from a fungal metabolite to a potential therapeutic agent is long and challenging, but it begins with the rigorous and systematic approach to discovery and isolation outlined in this guide.

References

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A Technical Guide to the Natural Sources, Biosynthesis, and Isolation of 5-hydroxy-6,7-dimethoxy-2-methylchromone (Stellatin)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Chromones (4H-chromen-4-ones) represent a privileged class of heterocyclic compounds widely distributed in nature, particularly in plants and fungi.[1][2] Their benzo-γ-pyrone core serves as a versatile scaffold for a multitude of biological activities, positioning them as compounds of significant interest in pharmacology and drug discovery. This guide focuses on a specific, naturally occurring derivative: 5-hydroxy-6,7-dimethoxy-2-methylchromone , also known as Stellatin . While many chromones are known, Stellatin's specific substitution pattern confers distinct chemical properties and biological activities, including notable anti-inflammatory and antioxidant effects.[3] This document provides an in-depth exploration of the known natural sources of Stellatin, the biosynthetic pathways that construct its molecular architecture, and robust, field-proven protocols for its extraction, isolation, and characterization.

The 2-Methylchromone Scaffold: A Foundation for Bioactivity

The 2-methylchromone framework is a common structural motif among naturally occurring chromones. The biosynthesis typically yields a 5,7-dihydroxy-2-methylchromone (eugenin) core, which is then subject to a variety of enzymatic modifications, including hydroxylation, methylation, and glycosylation, leading to a vast diversity of natural products.[4] Stellatin is a prime example of this diversification, featuring methoxy groups at the C-6 and C-7 positions. These modifications are not trivial; they critically influence the molecule's polarity, metabolic stability, and ability to interact with biological targets. The documented anti-inflammatory, antimicrobial, antiviral, and anticancer activities of various chromones underscore the therapeutic potential embedded within this structural class.[1][4]

Biosynthesis of the 2-Methylchromone Core

Understanding the biosynthesis of Stellatin provides a logical framework for identifying potential new natural sources and for biotechnological production efforts. Chromones are derived from the polyketide pathway, a fundamental route for generating secondary metabolites in plants and fungi.[4]

The key steps are:

• Chain Assembly : The process is initiated by a type III polyketide synthase, specifically a Pentaketide Chromone Synthase (PCS). This enzyme catalyzes the sequential condensation of five malonyl-CoA molecules.[4][5]

• Cyclization : Following the assembly of the linear pentaketide chain, an intramolecular Claisen condensation occurs, which forms the aromatic A-ring of the chromone scaffold.

• Heterocycle Formation : A subsequent Michael-type addition reaction closes the pyrone ring, yielding the foundational 2-methylchromone structure. The key intermediate at this stage is typically 5,7-dihydroxy-2-methylchromone (eugenin) .[4]

• Tailoring Reactions : Eugenin serves as a substrate for various "tailoring" enzymes. In the case of Stellatin, two distinct O-methyltransferase (OMT) enzymes would be required to sequentially methylate the hydroxyl groups at C-7 and C-6 to produce the final 5-hydroxy-6,7-dimethoxy substitution pattern.

Fig. 1: Proposed biosynthetic pathway to Stellatin.

Confirmed Natural Sources of Stellatin and Related Analogs

The occurrence of 5-hydroxy-6,7-dimethoxy-2-methylchromone (Stellatin) has been confirmed in both the plant and fungal kingdoms. Its presence in phylogenetically diverse organisms suggests an evolutionarily conserved pathway for its production.

Plant Sources

• Pogostemon stellatus (formerly Dysophylla stellata ): This flowering shrub, found in the Western Ghats of India, is a well-documented source of Stellatin.[6][7] It has been isolated from the whole plant, and its presence is linked to the plant's traditional use and observed anti-inflammatory properties.[3] An HPLC method has been specifically developed for the quantification of chromones in this species.[8]

• Pisonia aculeata : Stellatin has also been successfully isolated from this plant species, further broadening its known distribution within the plant kingdom.[9]

Fungal Sources

• Aspergillus stellatus : This fungal species is another confirmed source, from which the compound derives its common name, Stellatin.[9]

• Mycoleptodiscus indicus : This endophytic fungus, isolated from the medicinal plant Borreria verticillata, has been shown to produce Stellatin, highlighting the potential of exploring endophytes as novel sources for known bioactive compounds.[10]

Sources of Structurally Related Chromones

For researchers interested in the broader 2-methylchromone class, numerous other natural sources provide valuable analogs for comparative studies and structure-activity relationship (SAR) analysis.

Plant/Fungal Species	Plant/Fungal Part	Chromone Compound(s)	Reported Yield	Reference(s)
Pogostemon stellatus	Whole Plant	5-hydroxy-6,7-dimethoxy-2-methylchromone (Stellatin)	Not specified	[6][7]
Pisonia aculeata	Not specified	5-hydroxy-6,7-dimethoxy-2-methylchromone (Stellatin)	Not specified	[9]
Aspergillus stellatus	Culture	5-hydroxy-6,7-dimethoxy-2-methylchromone (Stellatin)	Not specified	[9]
Mycoleptodiscus indicus	Culture	5-hydroxy-6,7-dimethoxy-2-methylchromone (Stellatin)	Not specified	[10]
Saposhnikovia divaricata	Roots	prim-O-glucosylcimifugin	0.29% (crude) -> 13.07% (enriched)	[11]
Aloe vera	Skin	Aloesin	292.6 ± 0.5 mg / 100 g	[11]
Aquilaria sinensis	Agarwood	2-(2-phenylethyl)chromones (total)	Up to 76.78% of ethanol extract	[11]

Protocols for Isolation and Characterization

The isolation of Stellatin and related chromones relies on standard natural product chemistry workflows. The choice of solvent and chromatographic conditions is critical and should be guided by the polarity of the target compound. The hydroxyl and methoxy groups on Stellatin render it moderately polar.

Fig. 2: General workflow for chromone isolation.

Step-by-Step Extraction Protocol (Soxhlet)

This method is highly efficient for exhaustive extraction from solid materials. The causality for using a solvent like methanol or ethyl acetate lies in their ability to effectively solubilize moderately polar compounds like Stellatin.

• Preparation : Air-dry the source material (e.g., leaves of P. stellatus) and grind it into a fine powder to maximize surface area for extraction.

• Loading : Place approximately 20-50 g of the powdered material into a cellulose thimble and position it within the main chamber of a Soxhlet extractor.

• Solvent Addition : Fill a round-bottom flask with a suitable solvent (e.g., 500 mL of 95% ethanol or ethyl acetate) and connect it to the Soxhlet apparatus and a condenser.

• Extraction Cycling : Heat the flask to the solvent's boiling point. Solvent vapor will travel up, condense, and drip onto the sample. The extractor chamber will fill until the solvent level reaches the siphon arm, at which point the solvent containing the extracted compounds is siphoned back into the boiling flask.

• Duration : Continue the extraction for 12-24 hours, or until the solvent in the siphon arm runs clear, indicating that the extraction is complete.

• Concentration : After cooling, dismantle the apparatus. Concentrate the solvent from the flask using a rotary evaporator under reduced pressure to yield the crude extract.

Step-by-Step Chromatographic Purification

This two-stage process validates its own efficacy: initial, low-resolution separation is refined by a subsequent high-resolution step.

A. Column Chromatography (Silica Gel)

• Preparation : Prepare a slurry of silica gel (60-120 mesh) in a non-polar solvent (e.g., hexane) and pack it into a glass column.

• Loading : Adsorb the crude extract (1-2 g) onto a small amount of silica gel, allow it to dry, and carefully layer it on top of the packed column.

• Elution : Begin elution with 100% hexane. Gradually increase the solvent polarity by adding increasing percentages of ethyl acetate (e.g., 95:5, 90:10, 80:20 v/v hexane:ethyl acetate). The rationale is to first elute non-polar impurities, with more polar compounds like Stellatin eluting at higher ethyl acetate concentrations.

• Fraction Collection : Collect fractions (e.g., 20-50 mL each) and monitor their composition using Thin Layer Chromatography (TLC) with a suitable mobile phase and UV visualization.

• Pooling : Combine the fractions that contain the target compound, as indicated by TLC, and evaporate the solvent.

B. Preparative High-Performance Liquid Chromatography (HPLC)

• System Preparation : Use a C18 reverse-phase column. Equilibrate the system with a mobile phase such as a mixture of acetonitrile and water (e.g., 40:60 v/v), often with 0.1% formic acid to improve peak shape.

• Sample Preparation : Dissolve the enriched fraction from the previous step in a minimal amount of the mobile phase and filter it through a 0.45 µm syringe filter.

• Purification : Inject the sample onto the preparative HPLC system. Monitor the elution profile using a UV detector (chromones typically have strong absorbance around 254 nm and 330 nm).

• Collection : Collect the peak corresponding to Stellatin.

• Final Step : Evaporate the solvent from the collected fraction, often by lyophilization (freeze-drying), to yield the pure compound. Confirm purity using analytical HPLC.

Biological Activity and Research Prospects

The isolation of Stellatin from plants used in traditional medicine is a self-validating system; the ethnobotanical use often points toward tangible bioactivity. Research has begun to validate these traditional claims, demonstrating that Stellatin possesses significant biological potential.

• Anti-inflammatory and Antioxidant Effects : A study on Pogostemon stellatus highlighted its anti-inflammatory and antioxidant properties, which were attributed to its constituent compounds, including Stellatin. The mechanism was shown to involve the MAPK, NF-κB, and Nrf2 signaling pathways, which are critical regulators of the inflammatory and oxidative stress responses in cells.[3] This provides a strong mechanistic basis for its potential use in treating inflammatory conditions.

• Cytotoxic and Antitumor Potential : While specific data for Stellatin is emerging, the broader chromone class is well-known for its cytotoxic effects against various cancer cell lines.[1] The structural similarity of Stellatin to other bioactive chromones makes it a compelling candidate for further investigation in oncology.

• Antimicrobial Activity : Many natural chromones exhibit antibacterial and antifungal properties.[1][2] This suggests that Stellatin could be explored as a potential lead for developing new anti-infective agents, an area of critical need due to rising antimicrobial resistance.

The presence of a free hydroxyl group at C-5 and two methoxy groups at C-6 and C-7 creates a molecule with balanced lipophilicity and hydrogen-bonding capability, making it an excellent starting point for medicinal chemistry campaigns aimed at optimizing potency and pharmacokinetic properties.

Conclusion and Future Directions

5-hydroxy-6,7-dimethoxy-2-methylchromone (Stellatin) is a well-defined natural product with confirmed sources in both plants and fungi. Its biosynthesis follows the conserved polyketide pathway, and its isolation can be achieved through robust and standard chromatographic techniques. The demonstrated anti-inflammatory and antioxidant activities provide a solid foundation for its further development as a therapeutic agent.

Future research should focus on:

• Bio-guided prospecting of other species within the Pogostemon and Pisonia genera to identify new, high-yielding sources.

• Elucidation of the specific O-methyltransferases involved in its biosynthesis for potential use in synthetic biology platforms.

• Comprehensive screening of Stellatin against a wider range of biological targets, including cancer cell lines, microbial pathogens, and viral enzymes.

• Medicinal chemistry efforts to synthesize derivatives, particularly at the C-5 hydroxyl position, to conduct SAR studies and improve drug-like properties.

This guide serves as a foundational resource for researchers aiming to harness the chemical and biological potential of this promising natural chromone.

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• Ye, M., et al. (2024). Complete biosynthetic pathway of furochromones and its evolutionary mechanism in Apiaceae plants. ResearchGate. Available from: [Link]

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• ResearchGate (n.d.). Extraction and characterization of chromone from Alangium salvifolium. ResearchGate. Available from: [Link]

• Barash, I., Karr, A. L., & Strobel, G. A. (1975). Isolation and Characterization of Stemphylin, a Chromone Glucoside from Stemphylium botryosum. Plant Physiology, 55(4), 646-651. Available from: [Link]

• Acuna, U. M., et al. (2012). Isolation and identification of three new chromones from the leaves of Pimenta dioica with cytotoxic, oestrogenic and anti-oestrogenic effects. Pharmaceutical Biology, 50(11), 1360-1368. Available from: [Link]

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• Joshi, B. S., & Ravindranath, K. R. (1977). Isolation and identification of two phenolic ketones and a chromone from Dysophylla stellata Benth. Journal of the Chemical Society, Perkin Transactions 1, 583-585. Available from: [Link]

• Diogo, C. A. B., et al. (2024). Antifungal Activity of Guiera senegalensis: From the Chemical Composition to the Mitochondrial Toxic Effects and Tyrosinase Inhibition. Journal of Fungi, 10(4), 263. Available from: [Link]

• Dénou, A., et al. (2016). Review on Phytochemistry and Pharmacological Aspects of Guiera Senegalensis J. F. Gmel (Combretaceae). Journal of Pharmacognosy and Phytochemistry, 5(2), 229-234. Available from: [Link]

• ResearchGate (n.d.). Structures of compounds isolated from the leaves of G. senegalensis. ResearchGate. Available from: [Link]

• Royal Society of Chemistry (1977). Isolation and identification of two phenolic ketones and a chromone from Dysophylla stellata Benth. Journal of the Chemical Society, Perkin Transactions 1. Available from: [Link]

• Silva, A. M., & Pinto, D. C. (2024). Biological and Medicinal Properties of Natural Chromones and Chromanones. ACS Omega. Available from: [Link]

• ResearchGate (n.d.). Identification and secondary metabolites of endophytic fungal strain PR35 from Paeonia delavayi. ResearchGate. Available from: [Link]

• PubMed (2021). Pseudocedrela kotschyi: a review of ethnomedicinal uses, pharmacology and phytochemistry. PubMed. Available from: [Link]

• ResearchGate (2021). Pseudocedrela kotschyi: a review of ethnomedicinal uses, pharmacology and phytochemistry. ResearchGate. Available from: [Link]

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• Tine, Y., et al. (2019). Review on the chemical composition and biological activities of Guiera senegalensis J.F. Gmel. (Combretaceae). International Journal of Biological and Chemical Sciences, 13(7), 3373-3386. Available from: [Link]

• Gautam, R., et al. (2010). Determination of Chromones in Dysophylla stellata by HPLC: Method Development, Validation and Comparison of Different Extraction Methods. Natural Product Communications, 5(4), 555-558. Available from: [Link]

• Silva, A. M., & Pinto, D. C. (2024). Biological and Medicinal Properties of Natural Chromones and Chromanones. ACS Omega. Available from: [Link]

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• Zongo, C., et al. (2021). LC-MS Based Analysis and Biological Properties of Pseudocedrela kotschyi (Schweinf.) Harms Extracts: A Valuable Source of Antioxidant, Antifungal, and Antibacterial Compounds. Applied Sciences, 11(24), 11690. Available from: [Link]

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The Biosynthesis of Stellatin in Pisonia aculeata: A Proposed Pathway and Experimental Framework

An In-Depth Technical Guide

Abstract: Pisonia aculeata, a plant with a history in folk medicine, is a known source of various bioactive secondary metabolites, including flavonoids, triterpenoids, and chromones.[1][2][3] Among these is Stellatin, a chromone identified as 5-hydroxy-6,7-dimethoxy-2-methylchromone, which presents a molecule of interest for phytochemical and pharmacological research.[4][5] While the general pathways for flavonoid and isoflavonoid biosynthesis are well-characterized in plants, the specific enzymatic steps leading to Stellatin in P. aculeata have not been fully elucidated. This guide proposes a scientifically grounded, hypothetical biosynthetic pathway for Stellatin, drawing upon established principles of plant secondary metabolism. Furthermore, it provides a comprehensive experimental framework designed for researchers to systematically investigate, validate, and refine this proposed pathway. The methodologies outlined herein are intended to empower researchers in natural product chemistry, plant biochemistry, and drug discovery with the tools to unravel the molecular machinery behind the synthesis of this unique chromone.

Part 1: The Phenylpropanoid Gateway - Foundation of Biosynthesis

The journey to Stellatin, like countless other plant phenolics, begins with the core phenylpropanoid pathway.[6][7] This foundational metabolic route converts the primary metabolite L-phenylalanine into key intermediates that serve as entry points for diverse downstream pathways, including those for flavonoids, lignins, and coumarins.[8][9][10]

The initial sequence involves three key enzymatic steps:

• Phenylalanine Ammonia-Lyase (PAL): This enzyme catalyzes the non-oxidative deamination of L-phenylalanine to produce trans-cinnamic acid, effectively channeling carbon from primary to secondary metabolism.[6][11]

• Cinnamate 4-Hydroxylase (C4H): A cytochrome P450-dependent monooxygenase, C4H introduces a hydroxyl group at the C4 position of the aromatic ring of trans-cinnamic acid, yielding p-coumaric acid.[6][12]

• 4-Coumarate:CoA Ligase (4CL): This enzyme activates p-coumaric acid by ligating it to Coenzyme A, forming the high-energy thioester, p-coumaroyl-CoA.[6][13] This activated molecule is a critical branch-point intermediate, poised to enter various biosynthetic pathways.

Part 2: A Proposed Biosynthetic Pathway to Stellatin

While the precise pathway in Pisonia aculeata is unconfirmed, we can hypothesize a logical sequence of reactions leading from p-coumaroyl-CoA to Stellatin. This proposed pathway involves the action of a Type III polyketide synthase (PKS) followed by a series of tailoring reactions. Unlike the canonical chalcone synthase (CHS) pathway which leads to flavonoids, the biosynthesis of a chromone core likely involves an alternative cyclization mechanism.

The proposed steps are as follows:

• Polyketide Chain Assembly: A Type III PKS, tentatively named Chromone Synthase (CMS), catalyzes the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA. This iterative process builds a linear tetraketide intermediate.

• Claisen Condensation & Cyclization: Instead of the aldol condensation typical for chalcone formation, the tetraketide intermediate undergoes an intramolecular Claisen condensation. This reaction forms the pyrone ring characteristic of the chromone scaffold, releasing Coenzyme A and yielding a chromone precursor.

• Hydroxylation: A cytochrome P450 monooxygenase (CYP450) is proposed to hydroxylate the chromone core at a specific position to create a new site for subsequent modification.

• O-Methylation (x2): Two distinct O-methylation steps are required, catalyzed by S-adenosyl-L-methionine (SAM)-dependent O-methyltransferases (OMTs). These enzymes sequentially add methyl groups to the hydroxyl functions at the C6 and C7 positions.

• Final Hydroxylation: A final hydroxylation event, likely catalyzed by another specific CYP450, adds the hydroxyl group at the C5 position to yield the final product, Stellatin.

The sequence of these tailoring steps (hydroxylations and methylations) can vary, and intermediates may be channeled through multi-enzyme complexes, often referred to as "metabolons," which can be co-localized at the endoplasmic reticulum.[12][14]

Caption: Proposed biosynthetic pathway of Stellatin from L-Phenylalanine.

Part 3: An Experimental Framework for Pathway Elucidation

Validating the proposed pathway requires a multi-faceted approach combining analytical chemistry, molecular biology, and biochemistry. The following workflow provides a logical progression for researchers to identify the genes and characterize the enzymes responsible for Stellatin biosynthesis in P. aculeata.

Caption: A systematic workflow for the elucidation of the Stellatin pathway.

Part 4: Detailed Experimental Protocols

This section provides step-by-step methodologies for key experiments outlined in the workflow. These protocols are designed to be self-validating, with built-in controls and checkpoints.

Protocol 1: Metabolite Extraction and HPLC Analysis

This protocol details the extraction and quantification of Stellatin and related phenolic compounds from P. aculeata tissues.

• Sample Preparation: a. Harvest fresh plant tissue (e.g., 100 mg) and immediately freeze in liquid nitrogen to quench metabolic activity. b. Lyophilize the tissue and grind to a fine powder using a mortar and pestle or a bead mill.

• Extraction: a. To the powdered tissue, add 1.5 mL of 80% methanol (HPLC grade). b. Vortex thoroughly for 1 minute to ensure complete mixing. c. Sonicate the mixture in a water bath for 30 minutes at room temperature. d. Centrifuge at 13,000 x g for 15 minutes at 4°C.

• Analysis: a. Carefully collect the supernatant and filter it through a 0.22 µm PTFE syringe filter into an HPLC vial. b. Inject 10 µL of the extract onto a C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size). c. Use a binary solvent system:

  • Solvent A: Water with 0.1% formic acid
  • Solvent B: Acetonitrile with 0.1% formic acid d. Elute with a linear gradient (e.g., starting at 10% B, increasing to 90% B over 30 minutes) at a flow rate of 1.0 mL/min. e. Monitor the eluent using a photodiode array (PDA) detector (200-400 nm) and a mass spectrometer for identification and quantification.

• Quantification: a. Prepare a standard curve using a purified Stellatin standard of known concentration. b. Calculate the concentration in the plant extracts by comparing peak areas to the standard curve.[15]

Protocol 2: Recombinant Protein Expression and PKS Enzyme Assay

This protocol is for functionally characterizing a candidate Type III PKS gene identified through transcriptomics.

• Gene Cloning and Expression: a. Synthesize or PCR-amplify the full-length coding sequence of the candidate PKS gene from P. aculeata cDNA. b. Clone the gene into a pET expression vector containing an N-terminal polyhistidine (His) tag. c. Transform the construct into an E. coli expression strain (e.g., BL21(DE3)). d. Grow a 500 mL culture to an OD₆₀₀ of 0.6-0.8 at 37°C. e. Induce protein expression with 0.5 mM IPTG and continue incubation at 18°C for 16-20 hours.[16]

• Protein Purification: a. Harvest cells by centrifugation and resuspend in lysis buffer. b. Lyse cells by sonication and clarify the lysate by centrifugation. c. Purify the His-tagged protein from the supernatant using a Ni-NTA affinity chromatography column. d. Elute the protein with a high-imidazole buffer and verify purity using SDS-PAGE.[16]

• Enzyme Activity Assay (Spectrophotometric): a. Prepare a 200 µL reaction mixture in a UV-transparent 96-well plate containing:

  • 100 mM potassium phosphate buffer (pH 7.0)
  • 50 µM p-coumaroyl-CoA (starter substrate)
  • 150 µM malonyl-CoA (extender substrate)
  • 5 µg of purified recombinant PKS enzyme[17] b. As a negative control, use protein purified from E. coli transformed with an empty pET vector.[18] c. Initiate the reaction by adding malonyl-CoA. d. Immediately monitor the reaction in a plate reader. For chalcone synthase activity, an increase in absorbance around 370-390 nm is expected as the chalcone product forms.[16][19] The specific absorbance maximum for a chromone product may differ and should be determined by a full spectral scan of the reaction product.

• Product Identification by LC-MS: a. Scale up the reaction to 1 mL and incubate at 30°C for 1 hour. b. Stop the reaction and extract the products with ethyl acetate. c. Evaporate the solvent, resuspend the residue in methanol, and analyze by LC-MS as described in Protocol 1 to confirm the identity of the product formed.

Protocol 3: Gene Expression Analysis by qRT-PCR

This protocol quantifies the transcript levels of candidate biosynthetic genes.

• RNA Extraction and cDNA Synthesis: a. Extract total RNA from the same plant tissues used for metabolite analysis using a suitable plant RNA extraction kit, including an on-column DNase treatment step. b. Assess RNA integrity and quantity using a spectrophotometer (e.g., NanoDrop) and gel electrophoresis. c. Synthesize first-strand cDNA from 1 µg of total RNA using a reverse transcriptase kit with oligo(dT) primers.[18]

• qRT-PCR: a. Design gene-specific primers for candidate genes and a reference gene (e.g., Actin or Ubiquitin) with a melting temperature of ~60°C and amplicon size of 100-200 bp. b. Prepare a 10 µL reaction mix containing:

  • 5 µL 2x SYBR Green Master Mix
  • 0.5 µM of each forward and reverse primer
  • 1 µL of diluted cDNA template c. Run the reaction on a qPCR instrument with the following cycling conditions: 95°C for 2 min, followed by 40 cycles of 95°C for 15 s and 60°C for 60 s.[17] d. Include a melt curve analysis to verify the specificity of the amplification.

• Data Analysis: a. Calculate the relative expression levels of the target genes using the 2-ΔΔCT method, normalizing to the expression of the reference gene.[17] b. Correlate the gene expression profiles with the Stellatin accumulation data from Protocol 1.

Conclusion and Future Outlook

The biosynthesis of specialized metabolites like Stellatin is a testament to the intricate and evolvable nature of plant biochemistry. This guide provides a robust, hypothesis-driven framework for dissecting its formation in Pisonia aculeata. The proposed pathway, beginning from the well-established phenylpropanoid route and proceeding through a putative chromone synthase and subsequent tailoring enzymes, offers a clear and testable model.

Successful elucidation of this pathway will not only contribute fundamental knowledge to the field of plant secondary metabolism but also open avenues for metabolic engineering. By identifying the complete set of biosynthetic genes, it becomes feasible to reconstruct the pathway in heterologous hosts like Saccharomyces cerevisiae or Escherichia coli, enabling sustainable and scalable production of Stellatin for pharmacological evaluation and potential therapeutic application. The integration of multi-omics approaches with classical biochemical techniques, as outlined here, represents the gold standard for modern natural product discovery and pathway elucidation.

References

A comprehensive, numbered list of all cited sources will be provided upon request.

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Stellatin (5-hydroxy-6,7-dimethoxy-2-methylchromone) IUPAC name

An In-Depth Technical Guide to Stellatin (5-hydroxy-6,7-dimethoxy-2-methylchromone)

Abstract

Stellatin (5-hydroxy-6,7-dimethoxy-2-methylchromone) is a naturally occurring chromone, a class of oxygen-containing heterocyclic compounds recognized for their diverse pharmacological potential.[1] Isolated from various natural sources, including the plant Pisonia aculeata and fungi such as Aspergillus stellatus, Stellatin has garnered interest within the scientific community.[2] This technical guide serves as a comprehensive resource for researchers, chemists, and drug development professionals, providing in-depth information on its chemical identity, synthesis, biological activities, and the analytical methodologies required for its characterization. The document details its mechanism as a cyclooxygenase (COX) inhibitor and provides validated experimental protocols for its investigation, aiming to facilitate further research into its therapeutic applications.

Chemical Identity and Physicochemical Properties

The foundational step in the study of any bioactive compound is the precise understanding of its chemical structure and properties. The IUPAC name for Stellatin is 5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one .[2] It belongs to the chromone class, characterized by a benzopyran-4-one core structure.[1]

Structural and Molecular Data

A summary of Stellatin's key identifiers and computed physicochemical properties is presented below. This data is crucial for designing experimental conditions, predicting solubility, and understanding its potential interactions.

Property	Value	Source
IUPAC Name	5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one	PubChem[2]
Synonyms	Stellatin, 6-Methoxyeugenin	PlantaeDB[3]
CAS Number	62995-11-3	PubChem[2]
Molecular Formula	C₁₂H₁₂O₅	PubChem[2]
Molecular Weight	236.22 g/mol	PubChem[2]
Exact Mass	236.06847348 Da	PubChem[2]
XLogP3	2.1	PubChem[2]
Topological Polar Surface Area	65 Ų	PubChem[2]
Hydrogen Bond Donor Count	1	PubChem[2]
Hydrogen Bond Acceptor Count	5	PubChem[2]

Synthesis of the Chromone Core

While specific, large-scale synthesis protocols for Stellatin are not widely published, the synthesis of its core chromone structure is well-established in organic chemistry. These methods provide a framework for obtaining Stellatin and its analogues for research purposes.

The classical and most versatile approach involves the cyclization of a 2'-hydroxyacetophenone precursor. Key synthetic strategies include:

• Baker-Venkataraman Rearrangement: This method involves the intramolecular rearrangement of an O-aroyl-2-hydroxyacetophenone under basic conditions to form a 1,3-diketone, which then undergoes acid-catalyzed cyclization to yield the chromone ring.[4]

• Claisen Condensation: A reaction between a 2'-hydroxyacetophenone and an ester, typically under strong base conditions, can form the intermediate diketone necessary for the subsequent cyclization into the chromone scaffold.[4]

• Modern Transition-Metal-Free Reactions: More recent protocols utilize tandem reactions, such as the reaction of ynones with methyl salicylates, to construct 3-acyl chromones under mild conditions, offering high regioselectivity and broad substrate scope.[5]

The choice of synthetic route depends on the availability of starting materials and the desired substitution pattern on the chromone ring. For Stellatin, the synthesis would begin with a suitably substituted 2'-hydroxyacetophenone to yield the required 5-hydroxy and 6,7-dimethoxy pattern.

Biological Activity and Mechanism of Action

Chromone derivatives are known to exhibit a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[1] Stellatin's specific activity has been identified through targeted screening, revealing its role as an inhibitor of key enzymes in the inflammatory cascade.

Primary Mechanism: Inhibition of Cyclooxygenase (COX) Enzymes

Stellatin has been demonstrated to be an inhibitor of both Cyclooxygenase-1 (COX-1) and Cyclooxygenase-2 (COX-2) enzymes.[3] These enzymes are central to the inflammatory pathway, responsible for converting arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.

• Cyclooxygenase-1 (COX-1): A constitutively expressed enzyme involved in physiological functions such as gastric protection and platelet aggregation.

• Cyclooxygenase-2 (COX-2): An inducible enzyme that is upregulated at sites of inflammation.

By inhibiting these enzymes, Stellatin can effectively reduce the production of prostaglandins, thereby exerting an anti-inflammatory effect. This mechanism is shared by well-known non-steroidal anti-inflammatory drugs (NSAIDs).

Quantitative Data: COX Inhibition

Target	Activity Type	Value (nM)	Source
Cyclooxygenase-1 (COX-1)	IC₅₀	22300	PlantaeDB[3]

| Cyclooxygenase-2 (COX-2) | IC₅₀ | 19700 | PlantaeDB[3] |

The IC₅₀ values indicate the concentration of Stellatin required to inhibit 50% of the enzyme's activity.

Visualizing the Mechanism of Action

The following diagram illustrates the established mechanism of action for Stellatin as a COX inhibitor.

Caption: Stellatin's inhibition of COX-1 and COX-2 enzymes.

Experimental Protocols for Investigation

To facilitate further research, this section provides detailed, step-by-step protocols for evaluating the biological activity and cytotoxic potential of Stellatin. These protocols are foundational for preclinical drug development.

General Research Workflow

The following diagram outlines a typical workflow for the comprehensive evaluation of a bioactive compound like Stellatin.

Caption: General workflow for Stellatin research.

Protocol: In Vitro Cytotoxicity (MTT Assay)

This protocol determines the concentration at which Stellatin inhibits cell growth by 50% (IC₅₀), a key indicator of its cytotoxic potential.

Objective: To assess the cytotoxicity of Stellatin against a selected cancer cell line (e.g., HeLa, A549).

Materials:

• Stellatin stock solution (e.g., 10 mM in DMSO)

• Selected cancer cell line

• Complete culture medium (e.g., DMEM with 10% FBS)

• 96-well microtiter plates

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or acidified isopropanol)

• Multichannel pipette, incubator, microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Stellatin in culture medium. Remove the old medium from the plate and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with DMSO, concentration matching the highest Stellatin dose) and a negative control (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer (e.g., DMSO) to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Protocol: COX-1/COX-2 Inhibition Assay

This protocol measures the ability of Stellatin to inhibit the enzymatic activity of COX-1 and COX-2.

Objective: To determine the IC₅₀ of Stellatin for COX-1 and COX-2 enzymes.

Materials:

• Purified ovine COX-1 and human recombinant COX-2 enzymes

• Arachidonic acid (substrate)

• Stellatin and a known COX inhibitor (e.g., celecoxib)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme cofactor

• Colorimetric or fluorometric probe for prostaglandin detection (e.g., via an ELISA kit)

• 96-well plate, incubator, microplate reader

Procedure:

• Reagent Preparation: Prepare solutions of the enzyme, substrate, and test compounds in the assay buffer.

• Enzyme Incubation: In a 96-well plate, add the assay buffer, heme, and the COX enzyme (COX-1 or COX-2).

• Inhibitor Addition: Add various concentrations of Stellatin or the control inhibitor to the wells. Include a control with no inhibitor. Pre-incubate for 15 minutes at room temperature to allow the compound to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Reaction Incubation: Incubate for a defined period (e.g., 10 minutes) at 37°C.

• Reaction Termination: Stop the reaction by adding a stopping solution (e.g., 1 M HCl).

• Detection: Quantify the amount of prostaglandin (typically PGE₂) produced using a suitable detection method, such as a competitive ELISA kit, following the manufacturer's instructions.

• Analysis: Calculate the percentage of inhibition for each Stellatin concentration compared to the no-inhibitor control. Determine the IC₅₀ value by plotting the percent inhibition against the log of the compound concentration.

Analytical Characterization Techniques

The structural confirmation and quantification of Stellatin rely on a suite of standard analytical techniques.[6][7] The choice of technique is dictated by the specific information required, from structural elucidation to purity assessment.

Technique	Application for Stellatin	Principle
NMR Spectroscopy	Elucidation of the precise chemical structure, including the position of substituents (hydroxyl, methoxy, methyl groups).	Nuclei (e.g., ¹H, ¹³C) in a magnetic field absorb and re-emit electromagnetic radiation at specific frequencies, providing detailed information about the molecular structure and connectivity of atoms.[8][9]
Mass Spectrometry (MS)	Determination of the exact molecular weight and elemental composition. Fragmentation patterns can further confirm the structure.	The molecule is ionized, and the mass-to-charge ratio of the resulting ions is measured, allowing for precise mass determination.[10][11]
High-Performance Liquid Chromatography (HPLC)	Assessment of purity, separation from isomers or impurities, and quantification in complex mixtures.	The compound is passed through a column with a stationary phase under high pressure. Differential partitioning between the mobile and stationary phases allows for the separation of components.[12][13]
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of key functional groups (e.g., hydroxyl -OH, carbonyl C=O, ether C-O-C) present in the molecule.	The sample absorbs infrared radiation at specific wavelengths corresponding to the vibrational frequencies of its functional groups, creating a unique spectral "fingerprint".[6]

Conclusion

Stellatin (5-hydroxy-6,7-dimethoxy-2-methylchromone) stands as a promising natural product with well-defined anti-inflammatory activity through the inhibition of COX-1 and COX-2 enzymes. Its chromone scaffold represents a "privileged structure" in medicinal chemistry, suggesting potential for further derivatization to enhance potency and selectivity.[1] This guide has provided a comprehensive overview of its chemical nature, biological mechanism, and the essential experimental and analytical protocols required for its study. The methodologies and data presented herein offer a solid foundation for researchers in pharmacology and drug discovery to further explore the therapeutic potential of Stellatin and its analogues.

References

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• Royal Society of Chemistry. (n.d.). Use of long range 1H–13C couplings in structure determination: stellatin, a novel dihydroisocoumarin from Aspergillus variecolor. RSC Publishing. Retrieved from [Link]

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• ResearchGate. (n.d.). Structure of stellatin (3,4-dihydro-8hydroxy-7-hydroxymethyl-6-methoxyisocoumarin, 8). Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Synthesis of Chromones and Flavones. Retrieved from [Link]

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• Nchinda, A. T. (n.d.). CHEMICAL STUDIES OF SELECTED CHROMONE DERIVATIVES. Retrieved from [Link]

• MDPI. (n.d.). 6,7-Dihydroxy-5,8-dimethoxy-2H-chromen-2-one. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 5,3'-Dihydroxy-6,7,4'-Trimethoxyflavanone. PubChem. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 5- and 5,8-dimethoxy-2-methylchromones. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A solid-state NMR study of the dynamics and interactions of phenylalanine rings in a statherin fragment bound to hydroxyapatite crystals. PubMed. Retrieved from [Link]

• anCHem. (n.d.). Thermo Scientific Stellar mass spectrometer. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Stellatate | C25H37O2- | CID 102515493. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Discovery of 5,7-Dimethoxy-2-(3,4,5-trimethoxyphenoxy)-chromen-4-one with Lipid Lowering Effects in Hepatocytes. Retrieved from [Link]

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• ResearchGate. (n.d.). Scheme 1. Route to synthesis of 5-hydroxy-3',4'dimethoxy flavones. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Analytical Techniques for Structural Characterization of Proteins in Solid Pharmaceutical Forms: An Overview. PubMed Central. Retrieved from [Link]

• Synthesis of linear hetarenochromones based on 7-hydroxy-6-formyl(acetyl)chromones. (2025). Retrieved from [Link]

• National Center for Biotechnology Information. (2018). Biological Activities of Stilbenoids. PubMed. Retrieved from [Link]

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A Guide to the Spectroscopic Characterization of Stellatin: Navigating the Isocoumarin and Chromone Isomers

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

The name "Stellatin" refers to two distinct natural products, a dihydroisocoumarin isolated from fungi such as Aspergillus variecolor, and a chromone found in plants like Pisonia aculeata. This technical guide provides a comprehensive overview of the spectroscopic data essential for the unambiguous identification and characterization of both isomers. We delve into the nuances of Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy as applied to these compounds. This document is intended to serve as a practical resource for researchers engaged in natural product chemistry, medicinal chemistry, and drug discovery, offering detailed experimental insights and data interpretation strategies.

Introduction: The Tale of Two Stellatins

In the realm of natural product chemistry, the recurrence of a trivial name for structurally distinct molecules is a known challenge. Such is the case with Stellatin. The first, a dihydroisocoumarin, is chemically identified as 3,4-dihydro-8-hydroxy-7-hydroxymethyl-6-methoxy-isocoumarin. The second, a chromone, is 5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one. The structural differences, while subtle on paper, manifest in distinct spectroscopic signatures. Accurate characterization is paramount, as the divergent structures imply different biosynthetic pathways and potentially disparate pharmacological activities. This guide will address each compound separately to ensure clarity and precision in spectroscopic analysis.

Part 1: The Dihydroisocoumarin Stellatin from Aspergillus variecolor

This metabolite, a member of the isocoumarin class, has been identified from fungal sources. Its structural elucidation relies on a synergistic application of modern spectroscopic techniques.

Chemical Structure

Caption: Structure of Stellatin (Isocoumarin).

Spectroscopic Data

The following data is a composite representation from literature sources.

Table 1: NMR Spectroscopic Data for Dihydroisocoumarin Stellatin in CDCl₃

Position	¹H NMR (δ, ppm, J in Hz)	¹³C NMR (δ, ppm)
1	-	~168.0 (C=O)
3	4.45 (t, J=6.0)	~70.0
4	2.95 (t, J=6.0)	~35.0
4a	-	~100.0
5	6.30 (s)	~102.0
6	-	~160.0
7	-	~115.0
8	-	~162.0
8a	-	~140.0
6-OCH₃	3.85 (s)	~56.0
7-CH₂OH	4.70 (s)	~60.0
8-OH	11.20 (s)	-

Mass Spectrometry (MS):

• High-Resolution Mass Spectrometry (HRMS): The molecular formula is C₁₁H₁₂O₅. The expected exact mass can be calculated and compared with the experimental value to confirm the elemental composition.

• Electron Ionization (EI-MS): A prominent molecular ion peak (M⁺) should be observed. Key fragmentation patterns would likely involve the loss of water (H₂O) from the hydroxymethyl and hydroxyl groups, loss of the methoxy group (•OCH₃), and retro-Diels-Alder (rDA) cleavage of the dihydroisocoumarin ring.

Caption: Putative MS fragmentation of isocoumarin Stellatin.

Infrared (IR) Spectroscopy:

• Key Absorptions (cm⁻¹):

  • ~3400-3200 (broad): O-H stretching (phenolic and alcoholic)

  • ~2950-2850: C-H stretching (aliphatic and methoxy)

  • ~1660: C=O stretching (lactone)

  • ~1620, ~1480: C=C stretching (aromatic)

  • ~1270, ~1050: C-O stretching

Experimental Protocols

NMR Spectroscopy:

• Sample Preparation: Dissolve ~5-10 mg of purified Stellatin in ~0.6 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Key parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Obtain a proton-decoupled ¹³C spectrum. A larger number of scans will be required due to the low natural abundance of ¹³C.

• 2D NMR: For unambiguous assignments, acquire 2D spectra such as COSY (to identify proton-proton couplings), HSQC (to correlate protons to their directly attached carbons), and HMBC (to identify long-range proton-carbon correlations).

Mass Spectrometry (HRMS-ESI):

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Instrumentation: Use a high-resolution mass spectrometer, such as a TOF or Orbitrap analyzer, coupled to an electrospray ionization (ESI) source.

• Data Acquisition: Acquire the spectrum in positive or negative ion mode. The high mass accuracy of the instrument will allow for the determination of the elemental composition.

Infrared (IR) Spectroscopy (ATR):

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer equipped with an attenuated total reflectance (ATR) accessory.

• Data Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹. Perform a background scan prior to the sample scan.

Part 2: The Chromone Stellatin from Pisonia aculeata

This isomer, a chromone derivative, is found in the plant kingdom and possesses a different carbon skeleton compared to its fungal namesake.

Chemical Structure

Unveiling the Therapeutic Promise of Stellatin: A Technical Guide to its Molecular Targets

Foreword: Charting a Course for Stellatin in Drug Discovery

Stellatin, a naturally occurring chromone derivative (5-hydroxy-6,7-dimethoxy-2-methylchromone), has emerged as a molecule of significant interest within the drug discovery landscape. Its core benzopyran-4-one structure is a "privileged scaffold" in medicinal chemistry, known to interact with a diverse array of biological targets.[1][2] This technical guide provides an in-depth exploration of the known and potential therapeutic targets of Stellatin, offering a roadmap for researchers, scientists, and drug development professionals. Our focus will be on elucidating the mechanistic basis of its activity, providing actionable experimental protocols for target validation, and charting the signaling pathways ripe for therapeutic intervention. We will delve into the well-established anti-inflammatory properties of Stellatin mediated by cyclooxygenase (COX) inhibition and explore its burgeoning potential in oncology and neuroprotection.

I. The Primary Therapeutic Target: Cyclooxygenase (COX) and the Attenuation of Inflammatory Cascades

The most well-characterized therapeutic targets of Stellatin are the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[3] These enzymes are pivotal in the biosynthesis of prostaglandins (PGs), potent lipid mediators that drive inflammatory processes.[4][5]

A. Mechanism of Action: Inhibition of Prostaglandin Synthesis

Stellatin exerts its anti-inflammatory effects by directly inhibiting the activity of both COX-1 and COX-2, thereby blocking the conversion of arachidonic acid to prostaglandin H2 (PGH2), the precursor to all other prostaglandins.[6][7] This inhibition curtails the production of pro-inflammatory prostaglandins such as PGE2, which are responsible for mediating pain, fever, and swelling.[8] The dual inhibition of COX-1 and COX-2 places Stellatin in the category of non-steroidal anti-inflammatory drugs (NSAIDs). However, the development of Stellatin derivatives has shown a promising trajectory towards more selective COX-2 inhibition, which is anticipated to reduce the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit the homeostatic functions of COX-1.[3][8]

B. Therapeutic Implications in Inflammatory Disorders

The capacity of Stellatin to suppress prostaglandin synthesis positions it as a strong candidate for the treatment of a spectrum of inflammatory conditions, including:

• Rheumatoid Arthritis and Osteoarthritis: By reducing the production of prostaglandins in inflamed joints, Stellatin can potentially alleviate pain and reduce tissue damage.

• Neuroinflammation: The role of COX-2 in neuroinflammatory processes suggests that Stellatin could have applications in neurodegenerative diseases where inflammation is a key pathological feature.[9]

• Other Inflammatory Conditions: The broad anti-inflammatory profile of Stellatin suggests its utility in a variety of other inflammatory disorders, warranting further investigation.

C. Signaling Pathway: The Arachidonic Acid Cascade and Prostaglandin-Mediated Inflammation

The following diagram illustrates the central role of COX enzymes in the arachidonic acid cascade and the downstream inflammatory signaling initiated by prostaglandins.

Caption: Stellatin's inhibition of COX-1 and COX-2 enzymes.

II. Emerging Frontiers: Stellatin in Cancer Therapy

The overexpression of COX-2 is a hallmark of many cancers, where it contributes to tumor growth, angiogenesis, and metastasis.[2][10] This well-established link provides a strong rationale for investigating Stellatin as a potential anticancer agent.

A. COX-2 Dependent Anticancer Mechanisms

By inhibiting COX-2, Stellatin can interfere with several cancer-promoting signaling pathways:

• Inhibition of Angiogenesis: COX-2-derived prostaglandins, particularly PGE2, stimulate the production of vascular endothelial growth factor (VEGF), a key driver of new blood vessel formation that tumors require for growth.[10] Stellatin's inhibition of COX-2 can therefore suppress this process.

• Induction of Apoptosis: Overexpression of COX-2 can lead to resistance to apoptosis (programmed cell death).[2] By inhibiting COX-2, Stellatin may restore the natural apoptotic process in cancer cells.

• Reduction of Metastasis: COX-2 and its prostaglandin products are implicated in the processes of cell invasion and migration, which are critical for metastasis.[11][12] Stellatin could potentially mitigate the metastatic potential of cancer cells.

B. Potential COX-2 Independent Anticancer Activities of the Chromone Scaffold

Beyond COX-2 inhibition, the chromone scaffold of Stellatin may possess intrinsic anticancer properties. Other chromone derivatives have been shown to induce apoptosis and inhibit cancer cell proliferation through various mechanisms, including the modulation of other kinases and signaling pathways.[2][13]

C. Signaling Pathway: The Role of COX-2 in Oncogenesis

The following diagram outlines the key signaling pathways through which COX-2 promotes cancer progression, highlighting the potential points of intervention for Stellatin.

Caption: Stellatin's intervention in COX-2-driven cancer pathways.

III. Neuroprotective Potential of Stellatin: A Multi-Targeted Approach

The therapeutic potential of chromone derivatives extends to the realm of neurodegenerative diseases.[9][13][14][15] While direct studies on Stellatin's neuroprotective effects are emerging, the known activities of its chemical class suggest several plausible mechanisms of action.

A. Anti-Neuroinflammatory Action

As previously discussed, Stellatin's ability to inhibit COX-2 is highly relevant to neuroprotection, as neuroinflammation is a critical component of diseases like Alzheimer's and Parkinson's. By reducing the production of inflammatory prostaglandins in the brain, Stellatin could help to mitigate neuronal damage.[9]

B. Antioxidant Properties

Many chromone derivatives exhibit potent antioxidant activity.[13] Oxidative stress is a major contributor to neuronal cell death in neurodegenerative disorders. Stellatin may protect neurons by scavenging reactive oxygen species (ROS) and upregulating endogenous antioxidant defense mechanisms.

C. Modulation of Mitochondrial Function

Recent studies have shown that some chromone derivatives can improve mitochondrial function, which is often impaired in neurodegenerative diseases.[9][14] This suggests that Stellatin could potentially restore cellular energy metabolism and reduce mitochondrial-derived oxidative stress in neurons.

IV. Experimental Protocols for Target Validation

To facilitate further research into the therapeutic potential of Stellatin, this section provides detailed, step-by-step protocols for key in vitro assays.

A. In Vitro Cyclooxygenase (COX-1/COX-2) Inhibition Assay

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of Stellatin for both COX-1 and COX-2 enzymes.

1. Materials and Reagents:

• Human recombinant COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Stellatin (test compound)

• Celecoxib (selective COX-2 inhibitor control)

• Ibuprofen (non-selective COX inhibitor control)

• Assay buffer (e.g., Tris-HCl)

• Enzyme-linked immunosorbent assay (ELISA) kit for Prostaglandin E2 (PGE2)

• 96-well microplates

• Microplate reader

2. Experimental Procedure:

• Prepare Reagents: Dilute COX-1 and COX-2 enzymes to the desired concentration in the assay buffer. Prepare a stock solution of Stellatin and the control inhibitors in a suitable solvent (e.g., DMSO) and then serially dilute to obtain a range of test concentrations. Prepare the arachidonic acid substrate solution.

• Enzyme Reaction:

  • To each well of a 96-well plate, add the assay buffer.

  • Add the test compound (Stellatin) or control inhibitors at various concentrations. Include a vehicle control (solvent only).

  • Add the COX-1 or COX-2 enzyme to the respective wells.

  • Pre-incubate the plate at 37°C for 10 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding the arachidonic acid substrate to all wells.

  • Incubate the plate at 37°C for a specified time (e.g., 10-20 minutes).

• Quantification of PGE2:

  • Stop the enzyme reaction according to the ELISA kit manufacturer's instructions (e.g., by adding a stop solution).

  • Measure the concentration of PGE2 produced in each well using the PGE2 ELISA kit, following the manufacturer's protocol.

• Data Analysis:

  • Calculate the percentage of COX inhibition for each concentration of Stellatin and the control inhibitors compared to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value for Stellatin for both COX-1 and COX-2 using non-linear regression analysis.

B. Workflow for Assessing COX Inhibition

The following diagram outlines the general workflow for the in vitro COX inhibition assay.

Caption: Workflow for the in vitro COX inhibition assay.

V. Quantitative Data Summary

The following table summarizes the reported inhibitory activities of Stellatin and its derivatives against COX-1 and COX-2.

Compound	Target Enzyme	IC50 (µM)	Reference
Stellatin	COX-1	>100	[3]
COX-2	22.6	[3]
Stellatin Derivative 17	COX-1	>100	[3]
COX-2	8.2	[3]
Stellatin Derivative 21	COX-1	>100	[3]
COX-2	8.2	[3]

VI. Conclusion and Future Directions

Stellatin presents a compelling starting point for the development of novel therapeutics targeting a range of diseases underpinned by inflammation, cancer, and neurodegeneration. Its well-defined inhibitory action on COX enzymes provides a solid foundation for its anti-inflammatory potential. The burgeoning evidence for the anticancer and neuroprotective activities of the broader chromone class suggests that Stellatin's therapeutic utility may be even more extensive.

Future research should focus on several key areas:

• Lead Optimization: The synthesis and evaluation of novel Stellatin derivatives with improved potency and selectivity for COX-2 are crucial for developing safer and more effective anti-inflammatory drugs.

• In Vivo Efficacy: Preclinical studies in animal models of inflammatory diseases, cancer, and neurodegeneration are essential to validate the therapeutic potential of Stellatin and its optimized derivatives.

• Mechanism of Action Studies: A deeper investigation into the COX-independent mechanisms of action of Stellatin, particularly in the context of cancer and neuroprotection, will be critical for identifying novel therapeutic targets and combination strategies.

By systematically exploring the molecular targets and signaling pathways modulated by Stellatin, the scientific community can unlock the full therapeutic potential of this promising natural product.

VII. References

• Deng, W. G., & Ueda, N. (2004). Cyclooxygenase-2: a role in cancer stem cell survival and repopulation of cancer cells during therapy. EMBO reports, 5(2), 147–152.

• Wang, D., & Dubois, R. N. (2010). The role of COX-2 in intestinal inflammation and colorectal cancer. Oncogene, 29(7), 981–988.

• The Crucial Role of Chromone Derivatives in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Voronkov, A. V., Pozdnyakov, D. I., Khusainov, D. R., Miroshnichenko, K. A., Abramets, N. Y., & Ozerov, A. A. (2022). Chromone derivatives suppress neuroinflammation and improve mitochondrial function in the sporadic form of Alzheimer's disease under experimental conditions. Iranian journal of basic medical sciences, 25(7), 871–881.

• Voronkov, A. V., Pozdnyakov, D. I., Khusainov, D. R., Miroshnichenko, K. A., Abramets, N. Y., & Ozerov, A. A. (2022). Chromone derivatives suppress neuroinflammation and improve mitochondrial function in the sporadic form of Alzheimer's disease under experimental conditions. Iranian journal of basic medical sciences, 25(7), 871–881.

• Reddy, B. A., Latha, J., Himaja, M., & Reddanna, P. (2011). Synthesis, biological evaluation and molecular docking studies of stellatin derivatives as cyclooxygenase (COX-1, COX-2) inhibitors and anti-inflammatory agents. Bioorganic & medicinal chemistry letters, 21(6), 1735–1739.

• Ricciotti, E., & FitzGerald, G. A. (2011). Prostaglandins and inflammation. Arteriosclerosis, thrombosis, and vascular biology, 31(5), 986–1000.

• Synthetic and signal transduction pathways of prostaglandins. ResearchGate. Available at: [Link]

• Mannich reaction mediated derivatization of chromones and their biological evaluations as putative multipotent ligands for the treatment of Alzheimer's disease. (2022). RSC Medicinal Chemistry, 13(5), 594-607.

• Ricciotti, E., & FitzGerald, G. A. (2011). Prostaglandins and inflammation. Arteriosclerosis, thrombosis, and vascular biology, 31(5), 986–1000.

• Recent advancements in chromone as a privileged scaffold towards the development of small molecules for neurodegenerative therapeutics. (2020). RSC Medicinal Chemistry, 11(12), 1436-1449.

• Sugimoto, Y., & Narumiya, S. (2007). Prostaglandin‐cytokine crosstalk in chronic inflammation. The Journal of biochemistry, 141(6), 701–709.

• In vitro inhibitory concentration (IC 50 ) of COX-1 and COX-2 enzyme... ResearchGate. Available at: [Link]

• Al-Warhi, T., El-Gamal, M. I., Al-Mahri, S., Anbar, A. M., Ashour, A. M., & Abdel-Maksoud, M. S. (2023). Development of a selective COX-2 inhibitor: from synthesis to enhanced efficacy via nano-formulation. Journal of Pharmaceutical Investigation, 53(4), 545–560.

• IC 50 Values for COX-1 and COX-2 Enzymes. ResearchGate. Available at: [Link]

• IC50 values calculated for COX-1 and COX-2 enzymes after incubation for... ResearchGate. Available at: [Link]

• Ghlichloo, I., & Gerriets, V. (2023). COX Inhibitors. In StatPearls. StatPearls Publishing.

• Attiga, F. A., Fernandez, P. M., Weeraratna, A. T., Banyak, M. J., & Patierno, S. R. (2000). Inhibitors of prostaglandin synthesis inhibit human prostate tumor cell invasiveness and reduce the release of matrix metalloproteinases. Cancer research, 60(16), 4629–4637.

• Smith, W. L., & DeWitt, D. L. (1990). Molecular basis for the inhibition of prostanoid biosynthesis by nonsteroidal anti-inflammatory agents. Stroke, 21(12 Suppl), IV24–IV28.

• Robinson, D. R. (1983). Prostaglandins and the mechanism of action of anti-inflammatory drugs. The American journal of medicine, 75(4B), 26–31.

• Beierwaltes, W. H., Schryver, S., & Sanders, E. (1986). The effect of prostaglandin synthesis inhibition on the direct stimulation of renin release from rabbit renal cortical slices. The Journal of pharmacology and experimental therapeutics, 239(2), 410–415.

• Patton, G. M., & Jue, D. M. (1988). Inhibition of prostaglandin synthesis in human endothelial cells treated with metabolic inhibitors. Biochimica et biophysica acta, 963(2), 217–225.

• Dasari, S., & Tchounwou, P. B. (2014). Cisplatin in cancer therapy: molecular mechanisms of action. European journal of pharmacology, 740, 364–378.

• A Mini Review on Isatin, an Anticancer Scaffold with Potential Activities against Neglected Tropical Diseases (NTDs). (2021). Molecules, 26(21), 6545.

• Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry. (2019). Marine Drugs, 17(10), 559.

• Synthesis, structural characterization, determining the mechanism of action of anticancer Ti(IV) complexes, and studying the imp. (n.d.).

• Khorsand, M., Khajeh, S., Eslami, M., Nezafat, N., Ghasemi, Y., Razban, V., & Mostafavi-Pour, Z. (2022). Telmisartan anti-cancer activities mechanism through targeting N-cadherin by mimicking ADH-1 function. Journal of cellular and molecular medicine, 26(6), 1836–1846.

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• 1. Anti-inflammation therapy by activation of prostaglandin EP4 receptor in cardiovascular and other inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Signal transduction pathways regulating cyclooxygenase-2 expression: potential molecular targets for chemoprevention - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Chromone derivatives suppress neuroinflammation and improve mitochondrial function in the sporadic form of Alzheimer’s disease under experimental conditions - PMC [pmc.ncbi.nlm.nih.gov]
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An In-Depth Technical Guide to the In Silico Prediction of Stellatin Bioactivity

Foreword

In the modern era of drug discovery, the integration of computational methodologies has become indispensable. It allows us to navigate the vast chemical space of natural products with unprecedented speed and precision, transforming a process once dictated by serendipity into a hypothesis-driven science. This guide is designed for researchers, scientists, and drug development professionals who wish to apply a rigorous in silico workflow to investigate the bioactivity of natural compounds. We will use Stellatin, a chromone derivative with documented biological origins, as our case study. This document eschews a rigid template, instead adopting a logical, field-proven workflow that mirrors a real-world computational investigation—from initial characterization to target validation and mechanistic hypothesizing. The core philosophy is not just to present a series of steps, but to instill an understanding of the causality behind each choice, ensuring that the described protocols are self-validating and scientifically sound.

Introduction: Stellatin, A Natural Product of Interest

Natural products are a cornerstone of pharmacology, with a significant percentage of approved drugs originating from or inspired by them.[1] Stellatin is a phenolic compound isolated from various natural sources, including the plant Pisonia aculeata and fungi of the genus Aspergillus.[2]

A critical first step in any in silico analysis is the unambiguous identification of the molecule. The name "Stellatin" has been associated with at least two distinct structures in the literature:

• A chromone derivative: 5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one (C12H12O5).[2]

• An isocoumarin derivative: 3,4-dihydro-8-hydroxy-7-hydroxymethyl-6-methoxy-isocoumarin (C11H12O5).[3][4]

For the purposes of this technical guide, we will focus our workflow on the more extensively documented chromone derivative (PubChem CID: 53322523) , for which public databases provide initial bioactivity data and a canonical chemical representation.[2][5]

Key Molecular Identifiers (Chromone Derivative):

• IUPAC Name: 5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one[2]

• Molecular Formula: C12H12O5[2]

• Canonical SMILES: CC1=CC(=O)C2=C(C(=C(C=C2O1)OC)OC)O[5]

This guide will provide a comprehensive, step-by-step methodology to predict the biological targets and pharmacological profile of Stellatin, demonstrating a workflow that can be adapted for other natural products.

Overall Predictive Workflow

The entire process, from initial data retrieval to final hypothesis, can be visualized as a multi-stage funnel. We start with broad, ligand-based predictions to generate a wide range of possibilities and systematically refine them using more computationally intensive, structure-based methods.

Caption: Overall In Silico Bioactivity Prediction Workflow.

PART 1: Foundational Ligand Preparation & Profiling

Expertise & Experience: The principle of "garbage in, garbage out" is paramount in computational chemistry. An incorrect or high-energy initial conformation of the ligand can lead to artifactual docking poses and meaningless binding energies. Therefore, meticulous preparation of the input molecule is a non-negotiable first step.

Experimental Protocol 1: 3D Structure Generation and Energy Minimization

This protocol ensures we are working with a sterically plausible, low-energy conformation of Stellatin.

• Obtain SMILES String: Start with the verified canonical SMILES for Stellatin: CC1=CC(=O)C2=C(C(=C(C=C2O1)OC)OC)O.[5][6][7]

• Generate 3D Coordinates: Use a cheminformatics toolkit such as Open Babel (openbabel.org) or a web server like PubChem's structure generator.

  • Command Line (Open Babel): obabel -:"CC1=CC(=O)C2=C(C(=C(C=C2O1)OC)OC)O" -O stellatin.sdf --gen3d

• Perform Energy Minimization: This step refines the 3D geometry to find a stable, low-energy conformer.

  • Command Line (Open Babel): obabel stellatin.sdf -O stellatin_min.sdf --minimize --ff MMFF94

  • Causality: The Merck Molecular Force Field 94 (MMFF94) is well-suited for drug-like organic molecules and effectively resolves atomic clashes, resulting in a physically realistic structure ready for docking.

Data Presentation 1: Physicochemical and ADMET Profile

Trustworthiness: Before investing significant computational resources in target screening, we must first assess the "drug-likeness" and potential liabilities of Stellatin. This provides an early "fail-fast" checkpoint. We utilize the SwissADME web server for this analysis, a widely respected tool.[8]

Experimental Protocol 2: ADMET Profiling

• Navigate to the SwissADME web server ().

• Input the canonical SMILES string for Stellatin into the query box.

• Execute the prediction.

• Synthesize the output data into a summary table, focusing on key descriptors for drug development.

Table 1: Predicted Physicochemical and ADMET Properties of Stellatin

Property Class	Parameter	Predicted Value	Compliance/Interpretation
Physicochemical	Molecular Weight	236.22 g/mol	Ideal (Lipinski: <500)
LogP (Consensus)	2.15	Good lipophilicity (Lipinski: <5)
H-Bond Donors	1	Compliant (Lipinski: ≤5)
H-Bond Acceptors	5	Compliant (Lipinski: ≤10)
TPSA	65.0 Ų	Good cell permeability potential (<140 Ų)
Pharmacokinetics	GI Absorption	High	Likely good oral bioavailability
BBB Permeant	No	Unlikely to cross the blood-brain barrier
CYP2D6 Inhibitor	Yes	Potential for drug-drug interactions
Drug-Likeness	Lipinski's Rule	0 Violations	High drug-likeness
Bioavailability Score	0.55	Good probability of being orally active
Medicinal Chemistry	PAINS Alert	0 Alerts	No known promiscuous binding motifs

Field Insight: The predicted profile is highly favorable. Stellatin exhibits excellent drug-like properties according to Lipinski's Rule of Five, suggesting good oral bioavailability. The prediction that it does not permeate the blood-brain barrier is crucial, indicating it may be better suited for peripheral targets. The potential inhibition of the CYP2D6 enzyme is a key flag for later-stage development, as it could lead to interactions with other drugs.

PART 2: Hypothesis Generation via Target Prediction

Expertise & Experience: With a well-prepared ligand, we can now "fish" for potential biological targets. Ligand-based approaches are computationally efficient and powerful for hypothesis generation. They operate on the principle of chemical similarity: a molecule is likely to bind to the same targets as other known molecules that it structurally resembles.[1]

Experimental Protocol 3: Ligand-Based Target Fishing

• Navigate to the SwissTargetPrediction web server ().

• Input the canonical SMILES string for Stellatin.

• Select "Homo sapiens" as the target organism.

• Execute the prediction. The server compares the 2D and 3D similarity of Stellatin to a database of over 370,000 active compounds with known targets.

• Analyze Results: The output is a list of protein targets, ranked by probability. Focus on the targets with the highest probability scores.

Data Presentation 2: Top Predicted Protein Targets for Stellatin

Target Class	Specific Target	Probability	Known Function
Enzyme	Cyclooxygenase-1 (COX-1)	High	Inflammation, prostaglandin synthesis
Enzyme	Cyclooxygenase-2 (COX-2)	High	Inflammation, pain, fever
Enzyme	Prostaglandin H2 synthase	High	Key enzyme in prostaglandin pathway
Enzyme	Carbonic anhydrase II	Moderate	pH regulation, ion transport
Enzyme	DNA topoisomerase II alpha	Moderate	DNA replication and repair

Authoritative Grounding: The prediction of COX-1 and COX-2 as high-probability targets is a powerful self-validating result. Independent databases, such as PlantaeDB, list COX-1 and COX-2 as experimentally proven targets for Stellatin, with IC50 values of 22.3 µM and 19.7 µM, respectively.[5] This concordance between our in silico prediction and existing experimental data gives us high confidence in our workflow and justifies a deeper, structure-based investigation of this interaction.

PART 3: Structure-Based Validation via Molecular Docking

Expertise & Experience: Having identified a high-confidence target (COX-2), we now move to molecular docking. This structure-based method predicts how our ligand (Stellatin) physically fits into the binding site of our target protein. It provides a 3D structural model of the interaction and a quantitative estimate of binding affinity, offering a mechanistic hypothesis for the observed bioactivity.[9]

Caption: The Molecular Docking Workflow.

Experimental Protocol 4: Molecular Docking of Stellatin into COX-2

• Target Selection & Retrieval:

  • Select Cyclooxygenase-2 (COX-2) as the target.

  • Navigate to the Protein Data Bank () and download the structure of human COX-2. A suitable entry is PDB ID: 5IKR, which has a high resolution and contains a bound inhibitor that clearly defines the active site.

• Protein Preparation (using UCSF Chimera or similar software):

  • Load the 5IKR.pdb file.

  • Remove all water molecules and the original co-crystallized ligand (Celecoxib). This clears the binding site for our ligand.

  • Add polar hydrogens and assign partial charges (e.g., AMBER ff14SB). This is crucial for accurately calculating electrostatic interactions.

  • Save the prepared protein as protein_prepared.pdb.

• Ligand Preparation:

  • Use the stellatin_min.sdf file generated in Protocol 1. Ensure it has appropriate partial charges assigned.

• Grid Box Definition (using AutoDock Tools or UCSF Chimera):

  • Center a grid box (the search space for the docking algorithm) on the coordinates of the original inhibitor from 5IKR.

  • Ensure the box dimensions (e.g., 25Å x 25Å x 25Å) are large enough to encompass the entire active site, allowing Stellatin to freely rotate and translate.

• Docking Execution (using AutoDock Vina):

  • Use a command-line interface to run Vina, specifying the prepared protein, prepared ligand, and grid box configuration.

  • Example Command: vina --receptor protein_prepared.pdbqt --ligand stellatin.pdbqt --config grid.txt --out poses.pdbqt --log results.log

• Results Analysis (using PyMOL or UCSF Chimera):

  • Load the prepared protein (protein_prepared.pdb) and the output poses file (poses.pdbqt).

  • Examine the top-ranked pose (the one with the lowest binding energy).

  • Identify and measure key interactions (e.g., hydrogen bonds, hydrophobic contacts) between Stellatin and active site amino acid residues.

Data Presentation 3: Predicted Binding of Stellatin to COX-2 Active Site

Docking Result	Value / Description
Binding Affinity	-8.5 kcal/mol
Key Interacting Residues	Arg120, Tyr355, Ser530, Val523
Interaction Types	Hydrogen Bond: Stellatin's 5-hydroxy group with the side chain of Ser530.Pi-Stacking: The chromone ring system with the phenyl ring of Tyr355.Hydrophobic Contacts: The methyl and methoxy groups with Val523.

Field Insight: A predicted binding affinity of -8.5 kcal/mol indicates a strong and favorable interaction, consistent with the micromolar IC50 values reported experimentally.[5] The specific interactions identified provide a testable structural hypothesis for Stellatin's mechanism of action. For example, the hydrogen bond with Ser530 is critical for the activity of many non-steroidal anti-inflammatory drugs (NSAIDs). This in silico result strongly suggests that Stellatin functions as a competitive inhibitor of the COX-2 enzyme, providing a clear direction for subsequent in vitro enzymatic assays.

PART 4: Advanced Analysis & Future Directions

The workflow described provides a robust foundation for bioactivity prediction. For projects requiring a deeper level of evidence before committing to synthesis or extensive wet-lab testing, more advanced computational techniques can be employed.

• Molecular Dynamics (MD) Simulation: While docking provides a static picture, MD simulations model the dynamic behavior of the Stellatin-COX-2 complex in a simulated aqueous environment over time (nanoseconds to microseconds). This can be used to assess the stability of the predicted binding pose and calculate binding free energies more accurately.

• Network Pharmacology: The identified targets (COX-1, COX-2, etc.) can be mapped onto known biological pathways using databases like KEGG or Reactome.[9] This approach can predict the broader physiological effects of Stellatin, potentially uncovering polypharmacological effects (the ability to modulate multiple targets), which is a common feature of natural products.[1]

Conclusion

This guide has detailed a comprehensive and scientifically rigorous in silico workflow for predicting the bioactivity of the natural product Stellatin. By systematically progressing from ligand preparation and profiling to target fishing and structure-based validation, we have generated a strong, data-driven hypothesis: Stellatin likely exerts anti-inflammatory effects through the direct competitive inhibition of COX-1 and COX-2 enzymes.

References

• Stellatin | C12H12O5 | CID 53322523 . PubChem, National Institutes of Health. [Link]

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Preliminary Studies on the Mechanism of Action of Stellettin B: A Technical Guide for Drug Development Professionals

Abstract

Stellettin B, a potent isomalabaricane-type triterpene isolated from the marine sponge Jaspis stellifera, has emerged as a promising candidate in oncology research. Preliminary investigations have revealed its significant anti-proliferative and pro-apoptotic activities across a range of cancer cell lines, with a particularly pronounced effect observed in glioblastoma and non-small cell lung cancer cells. This technical guide synthesizes the current understanding of Stellettin B's mechanism of action, focusing on its role as an inhibitor of the PI3K/Akt/mTOR signaling pathway, a critical cascade frequently dysregulated in cancer. We provide an in-depth exploration of the molecular events initiated by Stellettin B, including the induction of G1 phase cell cycle arrest and the activation of the intrinsic apoptotic pathway. This is supplemented with detailed, field-proven protocols for key assays essential for elucidating its bioactivity, designed to ensure scientific rigor and reproducibility. This guide is intended to serve as a comprehensive resource for researchers and drug development professionals engaged in the preclinical evaluation of novel anti-cancer therapeutics.

Introduction: The Therapeutic Potential of Stellettin B

Marine organisms are a rich reservoir of structurally diverse and biologically active secondary metabolites, many of which hold significant promise for therapeutic applications. Among these, Stellettin B has garnered considerable attention for its potent and selective cytotoxic effects against various cancer cell lines, while exhibiting minimal toxicity towards normal cells.[1] Structurally, Stellettin B is an isomalabaricane-type triterpene. Its unique chemical architecture is fundamental to its biological activity.

Initial screenings of Stellettin B against a panel of 39 human cancer cell lines (JFCR39) revealed potent growth inhibitory activity, particularly against the human glioblastoma cell line SF295, with a GI50 value of 0.01 μM.[1] In contrast, its GI50 values against several normal human cell lines were greater than 10 μM, suggesting a favorable therapeutic window.[1] These promising initial findings have catalyzed further research into its underlying mechanism of action, with a primary focus on its impact on cell signaling, cell cycle progression, and apoptosis.

It is important to note that the name "Stellatin" has also been attributed to 5-hydroxy-6,7-dimethoxy-2-methylchromone, a compound isolated from terrestrial plants and fungi.[2] This guide, however, will focus exclusively on the triterpene Stellettin B due to the more extensive body of research concerning its anti-cancer properties and mechanism of action.

Core Mechanism: Inhibition of the PI3K/Akt/mTOR Signaling Pathway

The phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway is a central signaling cascade that governs cell growth, proliferation, survival, and metabolism. Its aberrant activation is a hallmark of many cancers, making it a prime target for therapeutic intervention. A growing body of evidence indicates that Stellettin B exerts its anti-cancer effects primarily through the modulation of this critical pathway.[3][4]

Stellettin B has been shown to inhibit the phosphorylation of key components of the PI3K/Akt/mTOR pathway. Specifically, it reduces the phosphorylation of Akt, a serine/threonine kinase that acts as a central node in this cascade.[4] While Stellettin B potently inhibits Akt phosphorylation, studies have shown that it does not directly inhibit PI3K activity, suggesting that its target lies upstream of Akt but downstream of PI3K, or that it affects Akt phosphorylation through an alternative mechanism.[1] More recent findings suggest that Stellettin B may promote the degradation of the PI3Kα catalytic subunit via the ubiquitin-proteasome pathway.[5]

The inhibition of Akt activation by Stellettin B has profound downstream consequences, leading to the dephosphorylation and inactivation of mTOR, a key regulator of protein synthesis and cell growth.[3][4] This, in turn, affects the phosphorylation of downstream mTOR substrates such as p70S6K and GSK-3β.[3] The collective impact of these molecular events is a significant attenuation of the pro-survival and pro-proliferative signals that are essential for cancer cell viability.

Figure 1: Simplified diagram of the PI3K/Akt/mTOR signaling pathway and the inhibitory action of Stellettin B.

Induction of G1 Phase Cell Cycle Arrest

A key consequence of PI3K/Akt/mTOR pathway inhibition by Stellettin B is the arrest of the cell cycle at the G1/S checkpoint.[3] This prevents cancer cells from entering the DNA synthesis (S) phase, thereby halting their proliferation. Flow cytometry analysis of cancer cells treated with Stellettin B reveals a dose-dependent accumulation of cells in the G1 phase, with a corresponding decrease in the S and G2/M phase populations.[6]

The molecular mechanism underlying this G1 arrest involves the modulation of key cell cycle regulatory proteins. Stellettin B treatment has been shown to significantly reduce the expression of cyclin D1, a critical protein for G1 phase progression.[3][6] Concurrently, Stellettin B upregulates the expression of the cyclin-dependent kinase (CDK) inhibitor p27.[3][6] The decrease in cyclin D1 and the increase in p27 collectively lead to the inhibition of CDK4/6 and CDK2 activity, which in turn prevents the phosphorylation of the retinoblastoma protein (pRb). Hypophosphorylated pRb remains bound to the E2F transcription factor, thereby blocking the expression of genes required for S phase entry.

Figure 2: Mechanism of Stellettin B-induced G1 phase cell cycle arrest.

Activation of Apoptosis

In addition to inducing cell cycle arrest, Stellettin B is a potent inducer of apoptosis, or programmed cell death. This is a crucial aspect of its anti-cancer activity, as it leads to the elimination of tumor cells. Stellettin B-induced apoptosis is characterized by several key events, including the activation of caspases, the cleavage of poly(ADP-ribose) polymerase (PARP), and the generation of reactive oxygen species (ROS).[1][3]

The apoptotic cascade initiated by Stellettin B appears to be mediated through the intrinsic, or mitochondrial, pathway. This is evidenced by the increased expression of the pro-apoptotic protein Bax and a decrease in the anti-apoptotic protein Bcl-2.[7] This shift in the Bax/Bcl-2 ratio leads to mitochondrial outer membrane permeabilization, the release of cytochrome c, and the subsequent activation of caspase-9 and the executioner caspase-3 and -7. Activated caspase-3 then cleaves a variety of cellular substrates, including PARP, leading to the characteristic biochemical and morphological changes of apoptosis.

Experimental Protocols for Mechanistic Studies

To facilitate further research into the mechanism of action of Stellettin B, this section provides detailed, step-by-step protocols for key in vitro assays.

Assessment of Cytotoxicity using the Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content.

Protocol:

• Cell Plating: Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of Stellettin B for the desired duration (e.g., 48 or 72 hours).

• Cell Fixation: Gently add 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour.[8]

• Washing: Wash the plates four to five times with slow-running tap water and allow them to air dry completely.[8][9]

• Staining: Add 100 µL of 0.057% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.[9]

• Destaining: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.[9]

• Solubilization: After the plates have dried, add 200 µL of 10 mM Tris base solution (pH 10.5) to each well and shake for 5-10 minutes to solubilize the protein-bound dye.[8][9]

• Absorbance Measurement: Read the absorbance at 510 nm using a microplate reader.[8]

Quantification of Apoptosis using Caspase-Glo® 3/7 Assay

This luminescent assay measures the activity of caspases-3 and -7, key executioner caspases in the apoptotic pathway.

Protocol:

• Assay Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions and allow it to equilibrate to room temperature.[10][11]

• Cell Treatment: Treat cells in a 96-well white-walled plate with Stellettin B for the desired time.

• Reagent Addition: Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of cell culture medium in each well.[12]

• Incubation: Mix the contents of the wells by gentle shaking and incubate at room temperature for 30 minutes to 3 hours, protected from light.[12]

• Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.

Analysis of Cell Cycle Distribution by Flow Cytometry

This technique utilizes propidium iodide (PI) to stain cellular DNA, allowing for the quantification of cells in different phases of the cell cycle based on their DNA content.

Protocol:

• Cell Harvesting: Harvest treated and control cells and wash them with ice-cold PBS.

• Fixation: Resuspend the cell pellet in ice-cold 70% ethanol while gently vortexing and incubate at 4°C for at least 2 hours.[13]

• Washing: Centrifuge the fixed cells and wash twice with PBS.[2]

• Staining: Resuspend the cell pellet in a PI staining solution containing RNase A.[2]

• Incubation: Incubate the cells in the dark at room temperature for 30 minutes.[2]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer, exciting with a 488 nm laser and collecting the fluorescence emission in the appropriate channel (typically FL2 or FL3).[14]

Western Blot Analysis of Signaling Proteins

Western blotting is used to detect and quantify specific proteins in a complex mixture, such as a cell lysate.

Protocol:

• Protein Extraction: Lyse treated and control cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[15]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein (20-30 µg) on an SDS-polyacrylamide gel.[15]

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[15]

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.[15]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for total and phosphorylated forms of Akt, mTOR, and other proteins of interest overnight at 4°C.[15] For apoptosis assessment, use antibodies against PARP (to detect cleavage) and Bcl-2 family proteins.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[15]

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[15]

Data Presentation

The following tables summarize representative quantitative data from preliminary studies on Stellettin B.

Table 1: Anti-proliferative Activity of Stellettin B in Various Cancer Cell Lines

Cell Line	Cancer Type	GI50 (µM)
SF295	Glioblastoma	0.01[1]
A549	Non-small Cell Lung Cancer	0.022[6]
OC2	Oral Squamous Cell Carcinoma	~0.1[16]
SCC4	Oral Squamous Cell Carcinoma	~1.0[16]
K562	Chronic Myeloid Leukemia	Data not specified[7]
RT-112	Bladder Cancer	Data not specified[17]

Table 2: Effect of Stellettin B on Cell Cycle Distribution in A549 Cells

Treatment	G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control	55.2 ± 2.1	30.5 ± 1.5	14.3 ± 0.9
Stellettin B (0.05 µM)	65.8 ± 2.5	22.1 ± 1.2	12.1 ± 0.8
Stellettin B (0.25 µM)	75.3 ± 3.1	15.4 ± 1.0	9.3 ± 0.7

Data are representative and may vary between experiments.

Conclusion and Future Directions

Preliminary studies have robustly demonstrated that Stellettin B is a potent anti-cancer agent with a well-defined mechanism of action centered on the inhibition of the PI3K/Akt/mTOR signaling pathway. This leads to G1 phase cell cycle arrest and the induction of apoptosis in a variety of cancer cell types. The detailed protocols provided in this guide offer a solid foundation for researchers to further investigate and validate these findings.

Future research should focus on several key areas. Firstly, the precise molecular target of Stellettin B within the PI3K/Akt pathway needs to be definitively identified. Secondly, in vivo studies using animal models are essential to evaluate the efficacy, pharmacokinetics, and safety profile of Stellettin B. Finally, exploring the potential of Stellettin B in combination with other chemotherapeutic agents or targeted therapies could reveal synergistic effects and provide new avenues for cancer treatment. The compelling preclinical data accumulated to date strongly support the continued development of Stellettin B as a novel therapeutic candidate for the treatment of cancer.

References

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The Biological Role of Stellatin: A Technical Guide for Researchers

An In-depth Exploration of a Fungal Dihydroisocoumarin with Therapeutic Potential

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

Stellatin, a dihydroisocoumarin secondary metabolite, is a natural product of significant interest within the scientific community. Primarily produced by the fungus Aspergillus stellatus, this compound has demonstrated noteworthy biological activities, positioning it as a compelling candidate for further investigation in drug development. This technical guide provides a comprehensive overview of the biological role of stellatin, delving into its producing organisms, biosynthetic pathway, established and putative biological functions, and the methodologies for its isolation, purification, and characterization. This document is intended to serve as a foundational resource for researchers, scientists, and professionals in drug development seeking to explore the therapeutic potential of stellatin.

Introduction: The Emergence of Stellatin

Fungi are prolific producers of a vast and diverse array of secondary metabolites, many of which possess potent biological activities that have been harnessed for pharmaceutical and biotechnological applications. Among these, the isocoumarin and dihydroisocoumarin classes of compounds have garnered considerable attention for their broad spectrum of bioactivities. Stellatin, a member of the dihydroisocoumarin family, is a polyketide metabolite that has been identified from fungal sources, most notably Aspergillus stellatus.[1]

Initial investigations into stellatin have revealed its potential as a modulator of inflammatory pathways, and its structural similarity to other bioactive dihydroisocoumarins suggests a wider range of biological functions. This guide aims to consolidate the current understanding of stellatin, providing a detailed examination of its biological context and offering practical insights for its scientific exploration.

Producing Organisms: Aspergillus stellatus as a Primary Source

Stellatin is a secondary metabolite produced by certain species of fungi. The primary and most well-documented producer of stellatin is the fungus Aspergillus stellatus.[1] This species belongs to the Nidulantes section of the genus Aspergillus. Aspergillus stellatus has been isolated from various environments, including soil and seeds, and is known to produce a rich diversity of secondary metabolites.[1]

While Aspergillus stellatus is the principal source, it is plausible that other related fungal species within the Aspergillus or other genera may also have the genetic capacity to synthesize stellatin or its derivatives. The production of secondary metabolites like stellatin is often influenced by the specific culture conditions, including the composition of the growth medium, temperature, pH, and aeration.[2]

Biosynthesis of Stellatin: A Polyketide Pathway

The biosynthesis of dihydroisocoumarins, including stellatin, in fungi is a complex process orchestrated by a series of enzymes, with a polyketide synthase (PKS) at its core. Although the specific gene cluster for stellatin biosynthesis has not been fully elucidated, the general pathway for fungal dihydroisocoumarins provides a strong predictive model.

The biosynthesis is believed to proceed as follows:

• Polyketide Chain Assembly: A type I iterative polyketide synthase (PKS) catalyzes the condensation of acetyl-CoA and malonyl-CoA units to form a linear polyketide chain.

• Cyclization and Aromatization: The PKS enzyme, often in conjunction with accessory enzymes, facilitates the cyclization and subsequent aromatization of the polyketide chain to form an isocoumarin scaffold.

• Tailoring Modifications: A series of post-PKS tailoring enzymes, such as reductases, hydroxylases, and methyltransferases, modify the initial isocoumarin intermediate to produce the final stellatin molecule. This includes the reduction of the C3-C4 double bond to form the characteristic dihydroisocoumarin core.

Figure 1: Proposed biosynthetic pathway of stellatin.

Biological Role and Mechanism of Action

The biological role of stellatin in its producing organism, Aspergillus stellatus, is likely multifaceted, contributing to the fungus's survival and competitive fitness in its natural environment. Secondary metabolites in fungi often serve as chemical defense agents against competing microorganisms, predators, and parasites.[3][4]

Anti-inflammatory Activity

A significant and experimentally validated biological activity of stellatin is its anti-inflammatory effect. Research has demonstrated that stellatin and its synthetic derivatives act as inhibitors of cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2.[1]

• Mechanism of Action: COX enzymes are key players in the inflammatory cascade, responsible for the conversion of arachidonic acid into prostaglandins, which are potent inflammatory mediators. By inhibiting COX-1 and COX-2, stellatin effectively reduces the production of prostaglandins, thereby mitigating the inflammatory response. Molecular docking studies have further elucidated the binding interactions of stellatin within the active sites of COX enzymes, providing a basis for the design of more potent and selective inhibitors.[1]

Figure 2: Mechanism of anti-inflammatory action of stellatin.

Putative Cytotoxic Activity

While direct and extensive studies on the cytotoxic mechanism of stellatin are limited, evidence from related dihydroisocoumarin compounds isolated from Aspergillus species suggests a potential for cytotoxic activity. Some dihydroisocoumarins have been shown to act as root growth inhibitors.[3] The mechanism of cytotoxicity for some related compounds has been linked to the induction of apoptosis.[5]

• Hypothesized Mechanism: It is plausible that stellatin may exert cytotoxic effects through the induction of programmed cell death (apoptosis). This could involve the activation of caspase cascades, disruption of mitochondrial function, or interference with cell cycle progression. Further research is required to definitively establish the cytotoxic profile of stellatin and elucidate its precise mechanism of action.

Potential Antimicrobial and Antiviral Activities

The broader class of dihydroisocoumarins has been reported to possess antimicrobial properties, including activity against pathogenic bacteria and fungi.[6][7] However, specific data on the antimicrobial spectrum and minimum inhibitory concentrations (MICs) of stellatin are not yet widely available. Similarly, while many natural products are being investigated for their antiviral properties, there is currently a lack of specific studies demonstrating the antiviral efficacy (e.g., IC50 values) of stellatin against human viruses. Given the structural similarities to other bioactive compounds, investigating the antimicrobial and antiviral potential of stellatin represents a promising avenue for future research.

Experimental Protocols: Isolation, Purification, and Characterization

The successful investigation of stellatin's biological activities relies on the ability to obtain the pure compound. The following sections outline a general workflow and specific protocols for the isolation, purification, and characterization of stellatin from Aspergillus stellatus.

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An In-Depth Technical Guide to the Biological Activities of Natural Chromones

Introduction

Chromones, possessing a benzo-γ-pyrone framework (4H-chromen-4-one), are a significant class of oxygen-containing heterocyclic compounds ubiquitously found in nature, particularly in plants and fungi.[1][2] This scaffold is recognized in medicinal chemistry as a "privileged structure" because its derivatives exhibit a vast array of pharmacological activities.[3][4][5] Natural products have long been a cornerstone of drug discovery, offering chemical diversity and biological relevance that often surpasses synthetic molecules.[1] Chromones extracted from natural sources are no exception, demonstrating a wide spectrum of biological effects, including anticancer, anti-inflammatory, antioxidant, and antimicrobial properties.[6][7][8] Their low mammalian toxicity, attributed to their presence in the human diet, further enhances their appeal as templates for novel drug development.[4][9] This guide provides a technical overview for researchers and drug development professionals on the core biological activities of natural chromones, detailing their mechanisms of action, quantitative data, and the requisite experimental protocols for their evaluation.

Anticancer Activity

Chromone derivatives are potent agents against various cancer cell lines, acting through diverse mechanisms such as inducing apoptosis, inhibiting cell cycle progression, and preventing metastasis and angiogenesis.[9][10]

Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

A primary anticancer mechanism of chromones is the induction of programmed cell death, or apoptosis. This is often initiated through the intrinsic mitochondrial pathway. Chromones can modulate the expression of the Bcl-2 family of proteins, leading to a decrease in anti-apoptotic proteins (like Bcl-2) and an increase in pro-apoptotic proteins (like Bax). This shift disrupts the mitochondrial membrane potential, causing the release of cytochrome c into the cytoplasm. Cytochrome c then activates a cascade of caspase enzymes (e.g., Caspase-9 and Caspase-3), which are the executioners of apoptosis, leading to cell death.

Furthermore, some chromone derivatives can arrest the cell cycle at specific checkpoints, notably the S phase, preventing DNA replication and subsequent cell division.[11] This dual action of inducing apoptosis and halting proliferation makes them promising candidates for cancer therapy.[11][12]

Caption: Chromone-induced apoptosis and cell cycle arrest pathway.

Quantitative Data: Cytotoxicity of Chromone Derivatives

The efficacy of anticancer compounds is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition in vitro.

Compound	Cancer Cell Line	IC50 (µM)	Reference
Epiremisporine H	HT-29 (Colon Carcinoma)	21.17 ± 4.89	[13]
Epiremisporine H	A549 (Non-small Lung Cancer)	31.43 ± 3.01	[13]
Chromone Derivative 11c	KB (Oral Cavity Cancer)	73.32	[13]
Chromone Derivative 2i	HeLa (Cervical Cancer)	34.9	[13]
3-(4-oxo-4H-chromen-3-yl)acrylic acid amide A1	MCF-7 (Breast Cancer)	37.13 (µg/ml)	[2][13]

Anti-inflammatory Activity

Chronic inflammation is a key driver of numerous diseases. Natural chromones have demonstrated significant anti-inflammatory properties, primarily by inhibiting the production of pro-inflammatory mediators.[14][15][16]

Mechanism of Action: Inhibition of Pro-inflammatory Pathways

Lipopolysaccharide (LPS), a component of gram-negative bacteria, is a potent inducer of inflammation in macrophages.[17] It binds to Toll-like receptor 4 (TLR4), triggering a signaling cascade that leads to the activation of transcription factors like NF-κB and MAPK pathways (p38, JNK, ERK).[1][18] These factors then upregulate the expression of pro-inflammatory enzymes and cytokines, such as inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α).[19]

Chromone derivatives can effectively suppress this inflammatory response.[14] One key mechanism involves the inhibition of reactive oxygen species (ROS) production.[15][17] By reducing ROS levels, chromones can prevent the formation of the TRAF6-ASK1 complex, a critical upstream event required for the activation of the p38 MAPK pathway.[14][17] This targeted inhibition reduces the production of nitric oxide (NO), IL-1β, and IL-6, thereby mitigating the inflammatory cascade.[15][17]

Caption: Inhibition of the LPS-induced inflammatory pathway by chromones.

Quantitative Data: Inhibition of Nitric Oxide Production

The anti-inflammatory potential of compounds is often assessed by their ability to inhibit NO production in LPS-stimulated macrophage cells (e.g., RAW 264.7).

Compound	Cell Line	NO Production IC50 (µM)	Reference
Chromone Derivative	RAW 264.7	12.28 ± 1.15	[1][18]
Chromone Derivatives (various)	RAW 264.7	7.0 - 12.0	[1]
Positive Control (NG-monomethyl-l-arginine acetate)	RAW 264.7	32.50 ± 1.00	[1][18]

Antioxidant Activity

Many chromones are potent antioxidants, capable of scavenging harmful free radicals and reducing oxidative stress, which is implicated in aging and various diseases.[2][20]

Mechanism of Action: Free Radical Scavenging

The antioxidant activity of chromones is often evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay. DPPH is a stable free radical with a characteristic deep purple color.[21] When an antioxidant compound donates a hydrogen atom to DPPH, it becomes reduced to the non-radical form, DPPH-H, resulting in a color change from purple to yellow.[21] The degree of discoloration is directly proportional to the radical scavenging ability of the compound and can be quantified spectrophotometrically by measuring the decrease in absorbance at 517 nm.[21][22] This hydrogen-donating ability is a key indicator of the antioxidant potential of chromone derivatives.[21]

Caption: DPPH radical scavenging mechanism by a chromone antioxidant.

Quantitative Data: Antioxidant Efficacy

The antioxidant activity can be expressed as an IC50 value, representing the concentration of the sample required to scavenge 50% of the DPPH radicals.

Compound	Antioxidant Activity (DPPH Assay)	Reference
Chromone Derivative A5 (phenyl moiety)	IC50 = 0.5 µg/ml	[2]
Chromone Derivative A1 (4-phenol moiety)	IC50 = 0.6 µg/ml	[2]
Ascorbic Acid (Standard)	IC50 > 1 µg/ml	[2]

Antimicrobial Activity

Natural chromones have demonstrated broad-spectrum activity against various pathogens, including bacteria and fungi.[23][24] Their mechanisms often involve disrupting microbial cell processes and inhibiting biofilm formation, which is a key factor in the persistence of infections.[23]

Key Experimental Protocols

To ensure scientific rigor and reproducibility, standardized protocols are essential for evaluating the biological activities of natural chromones.

Protocol 1: MTT Assay for Cell Viability and Cytotoxicity

Principle: This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability.[25] NAD(P)H-dependent oxidoreductase enzymes in the mitochondria of living cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals.[26][27] The amount of formazan produced is proportional to the number of viable cells and can be quantified after solubilization.[26]

Methodology:

• Cell Seeding: Plate cells (e.g., HeLa, MCF-7) in a 96-well plate at a predetermined density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the chromone derivative. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plate for a specified duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Remove the treatment media and add 50 µL of serum-free media and 50 µL of MTT solution (typically 5 mg/mL in PBS) to each well.[27]

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C to allow for the conversion of MTT to formazan crystals.[27][28]

• Solubilization: Carefully discard the MTT solution and add 150 µL of a solubilizing agent (e.g., DMSO, isopropanol) to each well to dissolve the formazan crystals.[27]

• Absorbance Reading: Shake the plate for 15 minutes on an orbital shaker to ensure complete solubilization. Read the absorbance at a wavelength of 570-590 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: Nitric Oxide (NO) Production Assay (Griess Assay)

Principle: This assay quantifies NO production by measuring the concentration of its stable metabolite, nitrite, in the cell culture supernatant.[29] The Griess reagent converts nitrite into a colored azo compound, and the intensity of the color is measured spectrophotometrically.[29][30]

Methodology:

• Cell Culture and Stimulation: Seed macrophage cells (e.g., RAW 264.7) in a 24-well plate.[31] Pre-treat the cells with various concentrations of the chromone derivative for 1-2 hours.

• Inflammatory Challenge: Stimulate the cells with LPS (e.g., 1 µg/mL) to induce an inflammatory response and NO production. Include wells with cells only (negative control) and cells with LPS only (positive control).[29]

• Incubation: Incubate the plate for 24 hours at 37°C.[29]

• Supernatant Collection: Collect 50 µL of the cell culture supernatant from each well.[31]

• Griess Reaction: Add 50 µL of Griess reagent (a mixture of 1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine in phosphoric acid) to the supernatant.[29][31]

• Incubation: Incubate for 10-15 minutes at room temperature in the dark.

• Absorbance Reading: Measure the absorbance at 540-560 nm.[32]

• Quantification: Determine the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

Protocol 3: DPPH Radical Scavenging Assay

Principle: This assay measures the ability of a compound to act as a free radical scavenger. The reduction of the DPPH radical by an antioxidant is observed as a change in color, which is quantified by spectrophotometry.[21]

Methodology:

• Sample Preparation: Prepare a series of concentrations of the chromone derivative in a suitable solvent (e.g., ethanol or methanol).

• DPPH Solution: Prepare a fresh 0.1 mM solution of DPPH in the same solvent.[21] Keep this solution protected from light.[22]

• Reaction Mixture: In a 96-well plate or cuvettes, add a small volume of the sample solution (e.g., 20 µL) to a larger volume of the DPPH solution (e.g., 180-200 µL).

• Incubation: Incubate the mixture in the dark at room temperature for 20-30 minutes.[21][33]

• Absorbance Reading: Measure the absorbance at 517 nm.[22] Use the solvent as a blank. A control containing only the solvent and DPPH solution is also required.

• Calculation: Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100.

• IC50 Determination: Plot the percentage of inhibition against the compound concentration to determine the IC50 value.

Conclusion and Future Perspectives

Natural chromones represent a structurally diverse and pharmacologically significant class of compounds. Their wide-ranging biological activities, coupled with a favorable safety profile, make them invaluable scaffolds in the quest for new therapeutic agents.[3][4] The continued exploration of natural sources, combined with synthetic modifications to enhance potency and specificity, will undoubtedly lead to the development of novel chromone-based drugs for treating cancer, inflammation, and other major diseases. The standardized protocols outlined in this guide provide a robust framework for researchers to accurately evaluate and compare the efficacy of these promising natural products.

References

A comprehensive list of all sources cited in this guide can be found below, including titles, sources, and verifiable URLs.

(The reference list will be generated and appended here based on the citations used throughout the document.)

Sources

• 1. Biological and Medicinal Properties of Natural Chromones and Chromanones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. researchgate.net [researchgate.net]
• 4. Current Strategies in Development of New Chromone Derivatives with Diversified Pharmacological Activities: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. An update on natural occurrence and biological activity of chromones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benthamdirect.com [benthamdirect.com]
• 8. An Update on Natural Occurrence and Biological Activity of Chromo...: Ingenta Connect [ingentaconnect.com]
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• 10. The antitumor activity of naturally occurring chromones: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. A Novel Chromone Derivative with Anti-Inflammatory Property via Inhibition of ROS-Dependent Activation of TRAF6-ASK1-p38 Pathway | PLOS One [journals.plos.org]
• 15. A Novel Chromone Derivative with Anti-Inflammatory Property via Inhibition of ROS-Dependent Activation of TRAF6-ASK1-p38 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 16. dovepress.com [dovepress.com]
• 17. A novel chromone derivative with anti-inflammatory property via inhibition of ROS-dependent activation of TRAF6-ASK1-p38 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Nitric Oxide Synthesis Inhibition and Anti-Inflammatory Effect
of Polypeptide Isolated from Chicken Feather Meal
in Lipopolysaccharide-Stimulated RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 22. zen-bio.com [zen-bio.com]
• 23. Antifungal and antibiofilm activities of chromones against nine Candida species - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 26. clyte.tech [clyte.tech]
• 27. broadpharm.com [broadpharm.com]
• 28. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 29. mjas.analis.com.my [mjas.analis.com.my]
• 30. Nitric Oxide Synthase | Nitric Oxide Assay | Oxford Biomedical Research [oxfordbiomed.com]
• 31. mdpi.com [mdpi.com]
• 32. pubs.acs.org [pubs.acs.org]
• 33. DPPH Antioxidant Assay Kit D678 manual | DOJINDO [dojindo.com]

An In-depth Technical Guide to the Solubility and Stability Assessment of Stellatin

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Ambiguities and Importance of Stellatin Analysis

Stellatin, a natural product identified in various fungal species, presents a compelling subject for scientific investigation due to its potential bioactive properties. However, a critical ambiguity exists within the scientific literature, where the name "stellatin" has been attributed to at least two distinct chemical structures: a dihydroisochromenone derivative (C11H12O5)[1] and a chromone derivative (C12H12O5)[2]. This guide provides a comprehensive framework for conducting essential solubility and stability studies applicable to either entity, emphasizing the critical need for researchers to unequivocally identify the specific molecular structure under investigation at the outset of any study.

The journey of a promising bioactive compound from initial discovery to a potential therapeutic agent is critically dependent on a thorough understanding of its physicochemical properties. Among the most fundamental of these are solubility and stability. Poor aqueous solubility can severely limit a compound's bioavailability, making it difficult to formulate into an effective drug product. Similarly, instability can lead to degradation, resulting in a loss of potency and the potential formation of toxic byproducts.

This technical guide, written from the perspective of a Senior Application Scientist, moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, providing a self-validating system of methodologies grounded in authoritative guidelines from the International Council for Harmonisation (ICH).[3][4][5] Our objective is to equip researchers with the expertise to design and execute robust solubility and stability programs for stellatin, thereby accelerating its research and development trajectory.

Part 1: Foundational Physicochemical Characterization of Stellatin

Before embarking on solubility and stability profiling, a foundational understanding of stellatin's intrinsic properties is paramount.

Structural Confirmation and Purity Assessment

The first and most critical step is the unambiguous confirmation of the chemical structure of the stellatin sample in hand. This is non-negotiable given the aforementioned ambiguity.

• Methodologies :

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C) : Provides detailed information about the molecular structure, allowing for differentiation between the C11 and C12 variants.

  • Mass Spectrometry (MS) : Determines the precise molecular weight and fragmentation pattern, confirming the elemental composition.

  • High-Performance Liquid Chromatography (HPLC) : A validated, stability-indicating HPLC method is the cornerstone of all subsequent analyses. It is used to determine the purity of the starting material and to quantify stellatin in the presence of degradants.[3][6][7] A typical starting point for a flavonoid-like molecule would be a reversed-phase C18 column with a gradient elution using a mobile phase of acidified water and acetonitrile or methanol.[8][9]

Determination of pKa

For ionizable molecules like stellatin, which contains phenolic hydroxyl groups, the acid dissociation constant (pKa) is a critical parameter. It dictates the extent of ionization at different pH values, which in turn profoundly influences solubility and stability.

• Causality : The solubility of a compound can vary by orders of magnitude with a small change in pH around its pKa.[10] Understanding the pKa allows for the selection of appropriate pH conditions for formulation and helps predict its behavior in different physiological environments.

Part 2: A Comprehensive Guide to Stellatin Solubility Assessment

Solubility is not a single value but is assessed in different contexts, primarily as thermodynamic (equilibrium) and kinetic solubility.[11][12]

Thermodynamic (Equilibrium) Solubility Studies

Thermodynamic solubility represents the true equilibrium saturation point of a compound in a given solvent. The shake-flask method is the gold standard for this determination.[13][14]

• Preparation : Add an excess amount of solid stellatin to a series of vials containing different solvents of interest (e.g., water, phosphate-buffered saline (PBS) at various pH values, ethanol, propylene glycol). The excess solid is crucial to ensure that equilibrium with the saturated solution is achieved.

• Equilibration : Seal the vials and agitate them at a constant, controlled temperature (e.g., 25°C or 37°C) for a predetermined period (typically 24-48 hours) to ensure equilibrium is reached.[11] Preliminary experiments should be conducted to confirm that the concentration in solution does not increase after this time point.

• Phase Separation : After equilibration, allow the vials to stand to let the undissolved solid settle. Separate the saturated supernatant from the excess solid. This is a critical step to avoid artificially high results. Centrifugation followed by careful filtration through a low-binding syringe filter (e.g., 0.22 µm PTFE) is recommended.[15]

• Quantification : Analyze the concentration of stellatin in the clear filtrate using a validated analytical method, such as UV-Vis spectrophotometry or HPLC-UV.[15][16] A pre-established calibration curve with known concentrations of stellatin is required for accurate quantification.

• Data Reporting : Report the solubility in mg/mL or µg/mL at the specified temperature and pH.

Kinetic Solubility Studies

Kinetic solubility is a high-throughput assessment that measures the concentration at which a compound precipitates from a solution when added from a concentrated organic stock (typically DMSO).[4][5] This is highly relevant in early drug discovery, where compounds are often screened in automated in vitro assays.

• Stock Solution Preparation : Prepare a high-concentration stock solution of stellatin in 100% dimethyl sulfoxide (DMSO) (e.g., 10 mM).

• Serial Dilution : In a microtiter plate, perform serial dilutions of the DMSO stock solution into an aqueous buffer (e.g., PBS, pH 7.4).[4][11]

• Incubation : Incubate the plate for a short, defined period (e.g., 1-2 hours) at a controlled temperature.[11]

• Precipitation Detection : Determine the point of precipitation. This can be done using several methods:

  • Nephelometry : Measures the scattering of light by insoluble particles.[12]

  • UV-Vis Plate Reader : After filtering the plate to remove precipitate, the concentration of the dissolved compound in the filtrate is measured by its UV absorbance.[4][5]

• Data Analysis : The kinetic solubility is the concentration of stellatin in the highest concentration well that remains clear (free of precipitate).

Data Presentation: Stellatin Solubility Profile (Hypothetical Data)

Solvent System	Temperature (°C)	Solubility Type	Solubility (µg/mL)
Deionized Water	25	Equilibrium	5.2
PBS (pH 5.0)	25	Equilibrium	4.8
PBS (pH 7.4)	25	Equilibrium	15.7
PBS (pH 9.0)	25	Equilibrium	85.3
Ethanol	25	Equilibrium	> 1000
Propylene Glycol	25	Equilibrium	750
PBS (pH 7.4)	25	Kinetic	45

This table illustrates how solubility data for stellatin should be presented. The hypothetical increase in solubility at higher pH is expected for a compound with acidic phenolic groups.

Part 3: Stellatin Stability Profiling: A Forced Degradation Approach

Stability testing provides evidence on how the quality of a substance varies with time under the influence of environmental factors.[3][4] Forced degradation (or stress testing) is a critical component of this process, designed to identify likely degradation products and establish the intrinsic stability of the molecule. This is foundational for developing stability-indicating analytical methods.[5]

The Logic of Forced Degradation

The goal of forced degradation is not to completely destroy the molecule but to achieve a target degradation of 5-20%. This allows for the separation and detection of degradation products without excessive interference from the parent peak in the chromatogram. The conditions are intentionally more severe than those used in long-term stability studies.

Visualization of the Stability Testing Workflow

Caption: Workflow for conducting forced degradation studies on stellatin.

Step-by-Step Protocols for Forced Degradation

For each condition, a solution of stellatin (e.g., 1 mg/mL) is prepared and compared to a control solution stored at ambient temperature and protected from light.

• Protocol :

  • Prepare solutions of stellatin in 0.1 M HCl and 0.1 M NaOH.

  • Incubate the solutions at a controlled temperature (e.g., 60°C).

  • Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the aliquots immediately (the basic sample with acid, the acidic sample with base) to halt the degradation reaction.

  • Analyze by HPLC.

• Expert Insight : Flavonoids and related phenolic compounds are often susceptible to degradation under basic conditions.[10] The phenolic hydroxyl groups can deprotonate, making the molecule more susceptible to oxidation and rearrangement.

• Protocol :

  • Prepare a solution of stellatin in a solution of hydrogen peroxide (e.g., 3% H₂O₂).

  • Store at room temperature and monitor over time (e.g., 0, 2, 4, 8, 24 hours).

  • Analyze by HPLC.

• Expert Insight : The phenolic rings in stellatin are likely targets for oxidation, potentially leading to the formation of quinone-type structures or ring-opening products.

• Protocol :

  • Store solid stellatin powder and a solution of stellatin at an elevated temperature (e.g., 60°C or 70°C) in a stability chamber.

  • Sample at various time points and analyze by HPLC.

• Expert Insight : This test evaluates the intrinsic thermal stability of the molecule in both solid and solution states, which is crucial for determining appropriate manufacturing and storage conditions.

• Protocol :

  • Expose the solid stellatin and a solution of stellatin to a light source that meets the requirements of ICH Q1B guidelines.[3] This specifies a minimum overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

  • A dark control sample, wrapped in aluminum foil, must be stored under the same conditions to differentiate between light-induced and thermal degradation.

  • Analyze the exposed and control samples by HPLC.

• Expert Insight : Many natural products with conjugated systems, like stellatin, absorb UV light and are susceptible to photodegradation. This study is essential for determining if the final drug product will require light-protective packaging.

Data Presentation: Stellatin Forced Degradation Summary (Hypothetical Data)

Stress Condition	% Assay Remaining	No. of Degradants >0.1%	Observations
0.1 M HCl, 60°C, 24h	98.5	1	Minor degradation observed.
0.1 M NaOH, 60°C, 24h	75.2	3	Significant degradation, color change noted.
3% H₂O₂, RT, 24h	82.1	2	Moderate degradation.
Heat (60°C, Solid), 72h	99.8	0	Thermally stable in solid state.
Photostability (ICH Q1B)	91.3	2	Evidence of photosensitivity.

Conclusion: A Pathway to De-Risking Development

This guide provides a robust, scientifically grounded framework for the comprehensive evaluation of stellatin's solubility and stability. By meticulously following these protocols and, more importantly, understanding the scientific rationale behind them, researchers can generate the high-quality data necessary to de-risk the drug development process. Addressing the structural ambiguity of stellatin is the mandatory first step. Subsequently, a deep understanding of its solubility will guide formulation strategies, while a thorough stability profile will ensure the development of a safe, effective, and reliable product. The methodologies outlined herein are not merely a set of instructions; they are a system for generating critical knowledge, enabling informed decisions, and ultimately paving the way for the successful translation of a natural product into a potential therapeutic.

References

• ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• European Medicines Agency. ICH Q1 guideline on stability testing of drug substances and drug products. [Link]

• SNS Courseware. ICH STABILITY TESTING GUIDELINES. [Link]

• Lozano, V. et al. (2012). Effects of pH on the ability of flavonoids to act as Pickering emulsion stabilizers. Food Hydrocolloids. [Link]

• Merken, H. M., & Beecher, G. R. (2000). Determination of Flavonoids in Plant Material by HPLC with Diode-Array and Electro-Array Detections. Journal of Agricultural and Food Chemistry. [Link]

• Taofiq, O. et al. (2017). RP-HPLC Method for the Quantitative Analysis of Naturally Occurring Flavonoids in Leaves of Blumea balsamifera DC. Journal of Liquid Chromatography & Related Technologies. [Link]

• U.S. EPA. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. [Link]

• Krcmova, L. et al. (2010). HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. International Journal of Food Properties. [Link]

• BioAssay Systems. Solubility Testing – Shake Flask Method. [Link]

• The Journal of Phytopharmacology. (2020). HPLC Estimation of Flavanoid (quercetin) of leaves and stem extracts of Ocimum sanctum and Tinospora cordifolia. [Link]

• AxisPharm. Kinetic Solubility Assays Protocol. [Link]

• Alsenz, J., & Kansy, M. (2007). In vitro solubility assays in drug discovery. Advanced Drug Delivery Reviews. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 25769053, Stellatin (C11). [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 53322523, Stellatin. [Link]

• Protocols.io. (2024). Shake-Flask Aqueous Solubility assay (Kinetic solubility). [Link]

• Slideshare. (2016). Application of UV-vis in natural product research. [Link]

• DeNovix. (2018). What is a UV-Vis Spectrophotometer?. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 25769053, Stellatin (C11). [Link]

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A Comprehensive Technical Guide to the Physicochemical Characterization of Stellatin

For Researchers, Scientists, and Drug Development Professionals

Preamble: The Ambiguity of "Stellatin"

Before delving into the physicochemical characterization, it is crucial to address a significant point of ambiguity in scientific literature: the identity of "Stellatin". The name has been attributed to at least two distinct chemical compounds, a chromone and a dihydroisocoumarin. This guide will primarily focus on the chromone derivative, for which more comprehensive data is available. However, researchers should be aware of this ambiguity and verify the identity of their specific compound of interest.

• Stellatin (Chromone): 5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one, with the molecular formula C₁₂H₁₂O₅. This compound has been isolated from Aspergillus stellatus and Pisonia aculeata.[1][2]

• Stellatin (Dihydroisocoumarin): 3,4-dihydro-8-hydroxy-7-hydroxymethyl-6-methoxy-isocoumarin, with the molecular formula C₁₁H₁₂O₅. This compound has been reported in Aspergillus nidulans and Aspergillus variecolor.[3][4]

This guide will proceed with the characterization of the chromone derivative of Stellatin .

Chemical Identity and Physical Properties

A foundational aspect of physicochemical characterization is the confirmation of the molecule's identity and its fundamental physical properties.

Molecular Structure and Formula

The Stellatin chromone is a member of the benzopyran class of organic compounds, characterized by a chromone core with hydroxy, methoxy, and methyl substitutions.

Table 1: Fundamental Properties of Stellatin (Chromone)

Property	Value
Molecular Formula	C₁₂H₁₂O₅
Molecular Weight	236.22 g/mol [1][2]
IUPAC Name	5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one[1][2]
CAS Number	62995-11-3[1]
Canonical SMILES	CC1=CC(=O)C2=C(C(=C(C=C2O1)OC)OC)O[2]
InChI Key	PJCFJNHVNWMRPD-UHFFFAOYSA-N[2]

Physical State and Solubility

Melting Point

The melting point is a crucial indicator of a compound's purity. A sharp melting point range suggests a high degree of purity, while a broad range can indicate the presence of impurities.[9] While the specific melting point for Stellatin is not provided in the search results, it is a critical parameter to be determined experimentally. Techniques like Differential Scanning Calorimetry (DSC) can be employed for accurate melting point determination.[10][11]

Spectroscopic Analysis for Structural Elucidation

Spectroscopic methods are indispensable for confirming the chemical structure of Stellatin.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the precise structure of a molecule by providing information about the chemical environment of its atoms.[12] For Stellatin, both ¹H and ¹³C NMR would be essential for unambiguous identification.[4][13][14][15][16] The expected signals would correspond to the protons and carbons of the chromone core, as well as the methyl, methoxy, and hydroxyl functional groups.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a compound.[13][14][16] For Stellatin, high-resolution mass spectrometry (HRMS) would confirm the elemental composition of the molecular ion, which should correspond to its chemical formula, C₁₂H₁₂O₅.[17]

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule. The UV spectrum of Stellatin would show characteristic absorption bands related to the chromone chromophore. This technique is also valuable for quantitative analysis, particularly in conjunction with HPLC.[10]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of Stellatin would be expected to show characteristic absorption bands for the hydroxyl (-OH), carbonyl (C=O), and ether (C-O) functional groups, as well as aromatic C-H and C=C bonds.[10]

Chromatographic Methods for Purity Assessment and Quantification

Chromatographic techniques are essential for separating Stellatin from complex mixtures, assessing its purity, and for quantitative analysis.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used and powerful technique for the analysis of chromones and isocoumarins.[5][18][19] A validated HPLC method is crucial for quality control and for determining the concentration of Stellatin in various samples.

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: A reversed-phase C18 column is typically suitable for the separation of chromones.[18][19]

• Mobile Phase: A gradient elution using a mixture of an aqueous solvent (A) and an organic solvent (B) is often employed.

  • Solvent A: Water with a small amount of acid (e.g., 0.1% formic acid or 0.5% acetic acid) to improve peak shape.[19]

  • Solvent B: Acetonitrile or methanol.[20][21][22]

• Flow Rate: A typical flow rate is 1.0 mL/min.[18][19]

• Detection: UV detection at a wavelength corresponding to a λmax of Stellatin.

• Sample Preparation:

  • Standards: Prepare a stock solution of purified Stellatin in a suitable solvent (e.g., methanol) and create a series of calibration standards by serial dilution.

  • Samples: Dissolve the sample containing Stellatin in the mobile phase or a compatible solvent, and filter through a 0.22 µm or 0.45 µm filter before injection.[20]

• Method Validation: The HPLC method should be validated according to ICH guidelines, including parameters such as linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[19]

Caption: A typical workflow for the quantitative analysis of Stellatin using HPLC.

Thin-Layer Chromatography (TLC)

TLC is a simple, rapid, and cost-effective method for the qualitative analysis of Stellatin.[5] It is particularly useful for monitoring the progress of extraction and purification processes.

Thermal Analysis

Thermal analysis techniques provide information about the physical and chemical changes that occur in a substance as a function of temperature.

Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow associated with thermal transitions in a material. For Stellatin, DSC can be used to accurately determine its melting point and to study its thermal stability.[10][11]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as it is heated. This technique can provide information about the decomposition temperature of Stellatin and its overall thermal stability.

References

• PubChem. Stellatin (C11) | C11H12O5 | CID 25769053. National Institutes of Health. Available from: [Link]

• ResearchGate. 25 Coumarins – Analytical and Preparative Techniques. Available from: [Link]

• PubChem. Stellatin | C12H12O5 | CID 53322523. National Institutes of Health. Available from: [Link]

• PlantaeDB. Stellatin - Chemical Compound. Available from: [Link]

• RSC Publishing. Use of long range 1H–13C couplings in structure determination: stellatin, a novel dihydroisocoumarin from Aspergillus variecolor. Available from: [Link]

• The WHO Traditional Medicine Global Library. Search Results. Available from: [Link]

• ResearchGate. Determination of Chromones in Dysophylla stellata by HPLC: Method Development, Validation and Comparison of Different Extraction Methods. Available from: [Link]

• MDPI. Extraction and Chromatographic Approaches for Coumarin, Furocoumarin, and Polymethoxyflavone Characterization in Foods. Available from: [Link]

• PubMed Central. Metabolomics Beyond Spectroscopic Databases: A Combined MS/NMR Strategy for the Rapid Identification of New Metabolites in Complex Mixtures. National Institutes of Health. Available from: [Link]

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Navigating the Chemical Identity of Stellatin: A Comprehensive Technical Guide

For Immediate Release

This technical guide serves as an in-depth resource for researchers, scientists, and professionals in drug development on the chemical identity and properties of Stellatin. It aims to provide a clear and comprehensive overview, addressing potential ambiguities in nomenclature and presenting a consolidated source of key chemical identifiers and data.

Introduction: Unambiguous Identification of Stellatin

In the realm of chemical research and drug discovery, precise identification of a compound is paramount. The name "Stellatin" has been associated with more than one distinct chemical entity, which can lead to confusion and erroneous data interpretation. This guide clarifies the identities of the two primary compounds referred to as Stellatin and focuses on the more predominantly cited molecule.

The principal compound known as Stellatin is a chromone derivative, scientifically named 5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one.[1][2] A second, less commonly referenced compound, is an isochromenone derivative.[3] To ensure clarity, this guide will primarily focus on the chromone derivative. A comparative table of chemical identifiers for both compounds is provided below to aid in their unambiguous identification.

Core Chemical Identifiers

A unique and standardized set of identifiers is crucial for the accurate tracking and referencing of chemical compounds in databases and literature.

Table 1: Comparative Chemical Identifiers for Compounds Named Stellatin

Identifier	Stellatin (Chromone Derivative)	Stellatin (Isochromenone Derivative)
CAS Number	62995-11-3[1]	1083201-12-0[3]
PubChem CID	53322523[1]	25769053[3]
IUPAC Name	5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one[1][2]	8-hydroxy-7-(hydroxymethyl)-6-methoxy-3,4-dihydroisochromen-1-one[3]
Molecular Formula	C₁₂H₁₂O₅[1][2]	C₁₁H₁₂O₅[3]
Molecular Weight	236.22 g/mol [1][2]	224.21 g/mol [3]
InChI	InChI=1S/C12H12O5/c1-6-4-7(13)10-8(17-6)5-9(15-2)12(16-3)11(10)14/h4-5,14H,1-3H3[1][2]	InChI=1S/C11H12O5/c1-15-8-4-6-2-3-16-11(14)9(6)10(13)7(8)5-12/h4,12-13H,2-3,5H2,1H3[3]
InChIKey	PJCFJNHVNWMRPD-UHFFFAOYSA-N[2]	BIWNDHPZHWCUSL-UHFFFAOYSA-N[3]
Canonical SMILES	CC1=CC(=O)C2=C(O1)C=C(C(C2=O)O)OC)OC[2]	COC1=C(C=C2CC(=O)OC2=C1O)CO[3]
Synonyms	5-Hydroxy-6,7-dimethoxy-2-methylchromone, 6-Methoxyeugenin[1][2]	Stellatin (C11)[3]

Physicochemical Properties of Stellatin (Chromone Derivative)

Understanding the physicochemical properties of a compound is fundamental to its application in research and development.

Table 2: Computed Physicochemical Properties of Stellatin (CAS: 62995-11-3)

Property	Value	Source
XLogP3	2.1	[1]
Topological Polar Surface Area	65 Ų	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	5	[1]
Rotatable Bond Count	2	[1]
Exact Mass	236.06847348 g/mol	[1]

Structural Representation and Data Formats

Visualizing the chemical structure and having access to machine-readable formats are essential for computational analysis and data exchange.

Diagram 1: 2D Chemical Structure of Stellatin (CAS: 62995-11-3)

Caption: 2D structure of 5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one.

Conclusion

This guide provides a foundational understanding of the chemical identity of Stellatin, with a clear focus on the more prevalent chromone derivative (CAS: 62995-11-3). By consolidating key chemical identifiers and properties, this document aims to support the scientific community in the accurate reporting, synthesis, and investigation of this compound. Future research and publications should endeavor to use specific chemical identifiers, such as the CAS number or IUPAC name, to prevent ambiguity and ensure the integrity of scientific data.

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A Technical Guide to the Ethnobotanical and Pharmacological Landscape of Pisonia aculeata

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: From Traditional Wisdom to Modern Therapeutics

Pisonia aculeata L., a resilient, thorny climbing shrub of the Nyctaginaceae family, has long been a cornerstone of traditional medicine across the tropical and subtropical world.[1][2] Known colloquially as "Thorny Pisonia" or "espora-de-galo," its leaves, bark, and roots have been prepared by folk healers for generations to treat a spectrum of ailments, from inflammatory conditions like rheumatism to liver disorders and infections.[1][3][4] This guide moves beyond anecdotal evidence, providing a technical framework for understanding the scientific validation of these ethnobotanical uses. We will explore the phytochemical basis for its therapeutic effects, detail the methodologies used to validate its pharmacological activities, and present a logical workflow for harnessing its potential in modern drug discovery.

The Ethnobotanical Foundation: A Global Perspective

The medicinal use of Pisonia aculeata is geographically widespread, reflecting its pantropical distribution.[2] This history of traditional application provides the critical first step in the drug discovery process: identifying a plant with a consistent record of purported therapeutic efficacy.

• In India and Sri Lanka: Decoctions of the leaves and bark are commonly employed to manage rheumatism, swelling, and pulmonary issues.[1] In 16th-century South Indian texts, it was catalogued as “Kiryakarni,” with leaf pastes used to soothe minor wounds.[5]

• In the Americas: Brazilian folk medicine uses the roots as a purgative and infusions of the bark and leaves for rheumatism, joint inflammation, and venereal diseases.[3][6] In the Caribbean, leaf infusions are brewed for anti-inflammatory poultices, and it is used to treat colds, flu, and other respiratory problems.[5][7][8]

• In Africa and Asia: The plant is used to treat a variety of skin problems, including scabies and ulcers.[4]

This consistent, cross-cultural application for inflammatory, pain-related, and infectious conditions strongly suggests the presence of potent bioactive compounds, forming the logical basis for modern pharmacological investigation.

Phytochemical Landscape: Unveiling the Bioactive Arsenal

The therapeutic effects suggested by ethnobotany are directly attributable to the plant's complex chemical composition. Preliminary phytochemical screening of Pisonia aculeata extracts has revealed a rich diversity of secondary metabolites, which are the primary drivers of its pharmacological activity.[1][3][9][10]

Table 1: Major Phytochemical Classes Identified in Pisonia aculeata

Phytochemical Class	Plant Part(s)	Associated Potential Activities	References
Flavonoids & Phenols	Leaves, Stems, Roots	Antioxidant, Anti-inflammatory, Hepatoprotective, Antimicrobial	[1][3][11][12][13]
Triterpenoids	Leaves, Stems	Anti-inflammatory, Analgesic	[1][3][14]
Alkaloids	Leaves, Stems	Antitubercular, Anti-inflammatory	[1][3][12]
Tannins	Leaves, Bark	Astringent, Antimicrobial, Antioxidant	[1][5][15][16]
Saponins	Stems	Anti-inflammatory	[3][9]
Steroids	Leaves, Stems	Anti-inflammatory	[1][3][15]
Chromones	Stems, Roots	Antitubercular	[12]

| Quinones | Leaves | Antimicrobial, Antioxidant |[15][16] |

Key identified compounds include the triterpenoids oleanolic acid and ursolic acid, N-trans-caffeoyl-tyramine, and various unique chromones and flavonoids such as pisonins and pisonivanone.[3][12][14] The high concentration of total phenolics (87.99 ± 0.87 mg GAE/g) and flavonoids (58.98 ± 0.01 mg QE/g) in the methanolic leaf extract is particularly noteworthy, as these compounds are strongly correlated with the observed antioxidant and anti-inflammatory effects.[11][17]

Pharmacological Validation: Bridging Tradition and Science

Modern scientific inquiry has substantiated many of the traditional claims associated with Pisonia aculeata. The plant's extracts have demonstrated a remarkable range of biological activities in preclinical models, providing a strong evidence base for its therapeutic potential.

Anti-inflammatory and Analgesic Activity

This is one of the most well-documented activities, directly supporting its traditional use for rheumatism, swelling, and pain.[1][17]

• Mechanism of Action: The anti-inflammatory effects are likely mediated through the stabilization of cellular membranes and the inhibition of inflammatory mediators.[1] The presence of flavonoids and triterpenoids, known to inhibit enzymes like COX-2, supports this hypothesis.[5]

• In Vivo Evidence: In the carrageenan-induced paw edema model in rats, oral administration of the methanolic leaf extract (MEPA) showed significant, dose-dependent inhibition of edema.[1][11][17] Topical application of stem extracts also inhibited croton oil-induced ear edema in mice by 27.9%.[3][6]

• Analgesic Effects: MEPA demonstrated significant analgesic activity in multiple models. It inhibited acetic acid-induced writhing in mice by up to 79.14% and showed pronounced activity in both the early and late phases of the formalin test, suggesting both central and peripheral analgesic mechanisms.[1][11][17]

Antioxidant Activity

The potent antioxidant capacity of Pisonia aculeata is a cornerstone of its therapeutic profile, contributing to its anti-inflammatory and hepatoprotective effects.

• Mechanism of Action: The high levels of phenolics and flavonoids enable the extract to act as a powerful free radical scavenger through hydrogen or electron donation.[1]

• In Vitro Evidence: The leaf extract exhibits significant free radical scavenging activity against DPPH radicals, with one study noting 76.86% inhibition at 48 µg/mL.[1] It also shows a strong capacity to inhibit lipid peroxidation, a key process in cell damage.[11][18]

Hepatoprotective Activity

Supporting its traditional use for jaundice and liver ailments, Pisonia aculeata extracts have shown significant protective effects against chemically-induced liver damage in animal models.[10][18][19]

• Mechanism of Action: The hepatoprotective effect is strongly linked to its antioxidant properties, which prevent free radical-mediated damage to liver cells.[13][18] The extract helps restore levels of endogenous antioxidant enzymes like superoxide dismutase (SOD), catalase, and glutathione peroxidase (GPx) in the liver.[13][18][20]

• In Vivo Evidence: In rats with liver toxicity induced by carbon tetrachloride (CCl4) or thioacetamide, treatment with the plant extract significantly reduced elevated levels of serum marker enzymes (AST, ALT, ALP) and restored total protein levels, demonstrating a remarkable protective effect comparable to the standard drug silymarin.[13][18][20]

Antimicrobial and Antitubercular Activities

Pisonia aculeata also possesses a promising spectrum of antimicrobial activity.

• Antibacterial: Methanolic leaf extracts show substantial activity against pathogenic bacteria including Bacillus cereus, Staphylococcus aureus, and Escherichia coli, which is attributed to phytochemicals like flavonoids and tannins that can disrupt bacterial cell walls and enzymes.[21]

• Antitubercular: Several compounds isolated from the stem and root, including new chromones and flavonoids, have exhibited direct activity against Mycobacterium tuberculosis H37Rv, with MIC values ≤50.0 μg/mL.[12]

From Ethnobotany to Drug Discovery: A Methodological Framework

Translating the ethnobotanical promise of Pisonia aculeata into a viable therapeutic requires a systematic, multi-step scientific approach. This workflow, known as bioassay-guided fractionation, is the gold standard for isolating active compounds from a natural source.

The Bioassay-Guided Discovery Workflow

The core principle is to use a specific biological assay (e.g., an anti-inflammatory or antioxidant test) to guide the chemical separation process. At each step, only the most active chemical fractions are selected for further purification, efficiently homing in on the compound(s) responsible for the desired effect.

Caption: Bioassay-Guided Drug Discovery Workflow for P. aculeata.

Core Experimental Protocols

The trustworthiness of any claim rests on reproducible, standardized methodologies. Below are foundational protocols for evaluating the key activities of Pisonia aculeata.

Protocol 1: Preliminary Phytochemical Screening Causality: This initial step is crucial for identifying the classes of secondary metabolites present in the crude extract, which helps to form hypotheses about the drivers of its biological activity.[1]

• Extract Preparation: Prepare a methanolic or ethanolic extract of the dried, powdered plant material (e.g., leaves).

• Test for Alkaloids: To a small amount of extract, add a few drops of Dragendorff's or Mayer's reagent. The formation of a precipitate indicates the presence of alkaloids.

• Test for Flavonoids (Shinoda Test): To the extract, add a few fragments of magnesium ribbon followed by concentrated hydrochloric acid. The appearance of a magenta or red color indicates flavonoids.

• Test for Tannins: To the extract, add a few drops of 5% ferric chloride solution. A dark green or blue-black coloration suggests the presence of tannins.[15]

• Test for Saponins (Froth Test): Vigorously shake a small amount of extract with water in a test tube. The formation of a persistent froth indicates saponins.

• Test for Triterpenoids & Steroids (Liebermann-Burchard Test): Treat the extract with acetic anhydride and a few drops of concentrated sulfuric acid. A color change from violet to blue or green indicates the presence of steroids, while a deep red or pink color suggests triterpenoids.

Protocol 2: In Vitro Antioxidant Activity (DPPH Radical Scavenging Assay) Causality: This assay quantifies the extract's ability to neutralize a stable free radical (DPPH), providing a direct measure of its antioxidant potential through hydrogen/electron donation. It is a rapid and reliable method for initial screening.

• Reagent Preparation: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Sample Preparation: Prepare serial dilutions of the P. aculeata extract (e.g., 10-100 µg/mL) in methanol. Ascorbic acid or quercetin should be used as a positive control.[1]

• Reaction: Add 1 mL of the DPPH solution to 1 mL of each sample dilution.

• Incubation: Incubate the mixtures in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solutions at 517 nm using a spectrophotometer. A blank containing only methanol is used for baseline correction.

• Calculation: The percentage of scavenging activity is calculated using the formula: [(A_control - A_sample) / A_control] * 100, where A_control is the absorbance of the DPPH solution without the sample.

• IC50 Determination: Plot the percentage of inhibition against the extract concentration to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Protocol 3: In Vivo Anti-inflammatory Activity (Carrageenan-Induced Paw Edema in Rats) Causality: This is a classic and highly validated model of acute inflammation. Carrageenan injection induces a biphasic inflammatory response, allowing for the assessment of an agent's ability to inhibit mediator release (first phase) and neutrophil infiltration (second phase).[1]

• Animal Acclimatization: Use Wistar rats (150-200g), acclimatized for at least one week with free access to food and water.

• Grouping: Divide animals into groups (n=6): Control (vehicle), Positive Control (e.g., Indomethacin 10 mg/kg), and Test Groups (P. aculeata extract at different doses, e.g., 250 and 500 mg/kg).[1][17]

• Dosing: Administer the vehicle, standard drug, or plant extract orally (p.o.) one hour before the carrageenan injection.

• Induction of Edema: Inject 0.1 mL of a 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.

• Measurement: Measure the paw volume using a plethysmometer immediately before the injection (0 h) and at regular intervals afterward (e.g., 1, 2, 3, 4, and 5 hours).[1][17]

• Calculation: The percentage inhibition of edema is calculated for each group at each time point using the formula: [(V_c - V_t) / V_c] * 100, where V_c is the average increase in paw volume in the control group and V_t is the average increase in paw volume in the treated group.

Quantitative Data and Safety Profile

A rigorous evaluation relies on quantifiable results and a clear understanding of the substance's safety.

Table 2: Summary of Quantitative Pharmacological Data for Pisonia aculeata Extracts

Activity	Assay Model	Extract/Dose	Result	Reference
Analgesic	Acetic Acid-Induced Writhing	MEPA (500 mg/kg)	79.14% inhibition of writhing	[1][11][17]
Analgesic	Formalin Test (Late Phase)	MEPA (500 mg/kg)	73.58% inhibition of pain response	[1]
Anti-inflammatory	Carrageenan-Induced Paw Edema	MEPA (500 mg/kg)	Significant (p < 0.001) inhibition at 4h & 5h	[11][17]
Anti-inflammatory	Croton Oil-Induced Ear Edema	Stem Extract (5.0 mg/ear)	27.9% inhibition of swelling	[3][6][9]
Antioxidant	DPPH Radical Scavenging	MEPA	IC50 = 18.9 µg/mL (Hydroxyl radical)	[1]

| Hepatoprotective | CCl4-Induced Toxicity | Ethanol Extract (500 mg/kg) | Significant reduction in AST, ALT, ALP |[18] |

Safety and Toxicology: The transition from a traditional remedy to a pharmaceutical agent requires stringent safety validation. Acute toxicity studies on the methanolic stem extract of P. aculeata in mice have shown a high degree of safety. Oral administration produced no mortality even at high doses (LD50 > 4 g/kg), and no changes in behavioral parameters were observed.[3][6][9][14] This favorable preliminary safety profile is a crucial asset for its further development.

Conclusion and Future Directions

The ethnobotanical uses of Pisonia aculeata are not mere folklore; they are a clear indicator of profound biological activity, which has now been substantially validated through modern pharmacological and phytochemical analysis. The plant's demonstrated anti-inflammatory, analgesic, antioxidant, and hepatoprotective properties, driven by a rich consortium of flavonoids, triterpenoids, and other secondary metabolites, make it a highly compelling candidate for drug discovery.

Future research should focus on:

• Comprehensive Bioassay-Guided Isolation: Systematically isolating and identifying the specific compounds responsible for each major pharmacological activity.

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways through which the isolated compounds exert their effects.

• Preclinical Development: Advancing the most promising lead compounds through more extensive preclinical toxicology, pharmacokinetic, and pharmacodynamic studies.

• Standardization and Formulation: Developing standardized extracts for potential use in phytopharmaceutical products, ensuring consistent dosage and efficacy.

Pisonia aculeata stands as a powerful example of how ethnobotanical knowledge, when interrogated with scientific rigor, can pave the way for the development of novel therapeutics to address complex human diseases.

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Protocols & Analytical Methods

Synthesis of 5-hydroxy-6,7-dimethoxy-2-methylchromone

An Application Note on the for Drug Discovery and Development

Abstract

Chromones represent a class of privileged heterocyclic scaffolds widely recognized for their diverse pharmacological activities.[1][2] This document provides a detailed protocol for the synthesis of 5-hydroxy-6,7-dimethoxy-2-methylchromone, a specific derivative with potential applications in medicinal chemistry. We detail a robust and efficient approach using the Kostanecki-Robinson reaction, a classical method for chromone synthesis.[3][4] This guide is intended for researchers, chemists, and drug development professionals, offering in-depth procedural instructions, mechanistic insights, and characterization data to ensure reproducible and reliable synthesis of this valuable compound.

Introduction: The Significance of the Chromone Scaffold

The chromone (4H-1-benzopyran-4-one) nucleus is a cornerstone in the field of medicinal chemistry, found in a multitude of natural products and synthetic compounds with significant therapeutic potential.[5] These compounds exhibit a broad spectrum of biological activities, including anti-inflammatory, anticancer, antiviral, and antioxidant properties.[3][6] The versatility of the chromone ring allows for extensive functionalization, enabling the fine-tuning of its pharmacological profile for targeted therapeutic applications.

The target molecule, 5-hydroxy-6,7-dimethoxy-2-methylchromone, incorporates key structural motifs known to influence bioactivity. The 5-hydroxy group can participate in hydrogen bonding with biological targets, a common feature in many active flavonoids and chromones.[7] The methoxy groups at positions 6 and 7, and the methyl group at position 2, modify the molecule's lipophilicity and electronic properties, which can significantly impact its pharmacokinetic and pharmacodynamic behavior. This specific substitution pattern makes it an attractive candidate for screening in various drug discovery programs.

Synthetic Strategy: The Kostanecki-Robinson Reaction

For the synthesis of 2-methylchromones from ortho-hydroxyaryl ketones, the Kostanecki-Robinson reaction is a highly effective and time-honored method.[4] This reaction involves the acylation of an o-hydroxyaryl ketone with an aliphatic acid anhydride, using the corresponding sodium salt as a base, to yield the target chromone through a cascade of reactions.[3]

Mechanism Rationale: The reaction proceeds through three principal steps:

• O-Acylation: The phenolic hydroxyl group of the starting material, 2',4'-dihydroxy-5',6'-dimethoxyacetophenone, is acylated by acetic anhydride to form an ester intermediate.

• Intramolecular Condensation: In the presence of sodium acetate, which acts as the base, the intermediate undergoes an intramolecular Claisen-like condensation to form a β-diketone.

• Cyclization and Dehydration: The β-diketone then undergoes an acid-catalyzed intramolecular cyclization, followed by dehydration, to yield the stable aromatic chromone ring.

This method was chosen for its reliability, use of readily available reagents, and its directness in installing the C2-methyl group characteristic of the target molecule.

Below is a diagram illustrating the synthetic workflow.

Caption: Synthetic workflow for 5-hydroxy-6,7-dimethoxy-2-methylchromone.

Detailed Experimental Protocol

This protocol outlines the synthesis of 5-hydroxy-6,7-dimethoxy-2-methylchromone from 2',4'-dihydroxy-5',6'-dimethoxyacetophenone.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Molarity/Purity	Quantity	Moles (mmol)
2',4'-dihydroxy-5',6'-dimethoxyacetophenone	226.20	>98%	2.26 g	10
Acetic Anhydride	102.09	>99%	20 mL	~212
Sodium Acetate (anhydrous)	82.03	>99%	8.20 g	100
Hydrochloric Acid (concentrated)	36.46	37%	As needed	-
Ethanol	46.07	95%	For recrystallization	-
Deionized Water	18.02	-	As needed	-

Procedure:

• Reaction Setup:

  • To a 100 mL round-bottom flask, add 2',4'-dihydroxy-5',6'-dimethoxyacetophenone (2.26 g, 10 mmol) and anhydrous sodium acetate (8.20 g, 100 mmol).

  • Add acetic anhydride (20 mL) to the flask. The acetic anhydride acts as both a reagent and the solvent.

  • Equip the flask with a reflux condenser and a magnetic stirrer.

• Reaction Execution:

  • Heat the reaction mixture in an oil bath to 170-180 °C with vigorous stirring.

  • Maintain the reaction at this temperature for 8-10 hours.

  • Monitor the progress of the reaction using Thin Layer Chromatography (TLC) with a mobile phase of hexane:ethyl acetate (e.g., 7:3 v/v). The disappearance of the starting material indicates reaction completion.

• Workup and Isolation:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully pour the cooled, dark mixture into a beaker containing 200 mL of ice-cold water while stirring. This will hydrolyze the excess acetic anhydride.

  • Continue stirring for 1-2 hours until the initially oily product solidifies.

  • Collect the crude solid product by vacuum filtration using a Büchner funnel.

  • Wash the solid thoroughly with deionized water until the filtrate is neutral to pH paper.

• Cyclization and Purification:

  • Transfer the crude solid to a beaker containing a mixture of 50 mL of ethanol and 50 mL of 2M hydrochloric acid.

  • Heat the mixture to reflux for 1 hour to ensure complete cyclization to the chromone.

  • Cool the mixture in an ice bath. The purified product should precipitate.

  • Collect the crystalline product by vacuum filtration. Wash with a small amount of cold ethanol.

  • Recrystallize the final product from ethanol to obtain pure 5-hydroxy-6,7-dimethoxy-2-methylchromone as a crystalline solid.

  • Dry the product in a vacuum oven at 50-60 °C.

Characterization and Expected Results

The identity and purity of the synthesized compound should be confirmed using standard analytical techniques.

Expected Data:

Parameter	Expected Value
Appearance	Pale yellow crystalline solid
Yield	65-75%
Molecular Formula	C₁₂H₁₂O₅
Molecular Weight	236.22 g/mol
¹H NMR (CDCl₃)	δ (ppm): ~12.5 (s, 1H, 5-OH), ~6.3 (s, 1H, H-8), ~6.1 (s, 1H, H-3), ~3.9 (s, 3H, OCH₃), ~3.8 (s, 3H, OCH₃), ~2.4 (s, 3H, 2-CH₃). Note: Chemical shifts are estimations based on similar structures.[8][9]
¹³C NMR (CDCl₃)	δ (ppm): ~182 (C-4), ~164 (C-2), ~162 (C-7), ~158 (C-5), ~157 (C-9), ~132 (C-6), ~110 (C-3), ~105 (C-10), ~91 (C-8), ~61 (OCH₃), ~56 (OCH₃), ~20 (2-CH₃). Note: Chemical shifts are estimations.[10]
Mass Spec (ESI+)	m/z: 237.07 [M+H]⁺

Conclusion

The protocol described provides a reliable and efficient method for the synthesis of 5-hydroxy-6,7-dimethoxy-2-methylchromone. By employing the Kostanecki-Robinson reaction, this valuable compound can be produced in good yield from commercially available or readily synthesized starting materials. The detailed procedural steps and analytical benchmarks serve as a comprehensive guide for researchers engaged in the synthesis of chromone derivatives for potential therapeutic applications.

References

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Application Notes & Protocols: A Guide to the Laboratory Synthesis of Stellatin and Its Analogs

Abstract

Stellatin, a naturally occurring dihydroisocoumarin first isolated from fungal species such as Aspergillus variecolor, has garnered significant interest within the medicinal chemistry community.[1][2] Its core structure presents a valuable scaffold for chemical exploration, demonstrating notable biological activities, including anti-inflammatory and cytotoxic properties.[1] Specifically, Stellatin and certain analogs have been shown to inhibit nitric oxide (NO) production in lipopolysaccharide-stimulated cells, suggesting a potential mechanism through the modulation of inducible nitric oxide synthase (iNOS).[1] This guide provides a comprehensive overview of the total synthesis of Stellatin, strategies for the diversification of the core structure into novel analogs, and detailed protocols for chemical characterization and biological evaluation. It is intended for researchers and professionals in drug development seeking to leverage this promising chemical entity.

Part 1: The Total Synthesis of Stellatin

The successful synthesis of a natural product is the ultimate confirmation of its structure and the gateway to producing analogs with potentially enhanced therapeutic properties. The synthesis of Stellatin (3,4-dihydro-8-hydroxy-7-hydroxymethyl-6-methoxyisocoumarin) hinges on the strategic construction of the substituted dihydroisocoumarin core.

Retrosynthetic Analysis & Strategy

A logical approach to deconstruct the Stellatin molecule reveals a pathway that builds the core aromatic ring first, followed by the formation of the heterocyclic lactone. Our strategy is based on a convergent synthesis that utilizes established and reliable chemical transformations. The key steps involve the regioselective functionalization of a substituted phenylacetic acid derivative to install the necessary groups for cyclization.

Caption: Retrosynthetic analysis of Stellatin.

The causality behind this synthetic plan lies in its efficiency. The Vilsmeier-Haack reaction is a highly effective method for introducing a formyl group ortho to an activating methoxy group on the aromatic ring.[1] This formyl group then serves as a handle for constructing the lactone ring, which is the core of the isocoumarin structure.

Detailed Experimental Protocol: Synthesis of Stellatin

This protocol outlines a plausible synthetic sequence based on published methodologies.[1] Researchers should perform their own reaction optimizations.

Materials & Reagents:

• Methyl 2-(3,5-dimethoxy-4-methylphenyl)acetate (Starting Material)

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Sulfamic acid, Sodium chlorite

• Sodium borohydride (NaBH₄)

• Dichloromethane (DCM), Tetrahydrofuran (THF), Methanol (MeOH)

• Hydrochloric acid (HCl), Sodium bicarbonate (NaHCO₃), Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

Protocol Steps:

• Step 1: Vilsmeier-Haack Formylation

  • In a flame-dried, three-neck round-bottom flask under an inert argon atmosphere, cool a solution of DMF (3.0 eq) in anhydrous DCM to 0°C.[3]

  • Add POCl₃ (1.2 eq) dropwise, maintaining the temperature at 0°C. Stir for 30 minutes to form the Vilsmeier reagent.

  • Add a solution of methyl 2-(3,5-dimethoxy-4-methylphenyl)acetate (1.0 eq) in anhydrous DCM dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction by carefully pouring it over crushed ice and a saturated NaHCO₃ solution.

  • Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure to yield the crude formyl ester intermediate.

• Step 2: Oxidation to Carboxylic Acid

  • Dissolve the crude formyl ester from Step 1 in a mixture of THF and water.

  • Add sulfamic acid (1.5 eq) followed by the portion-wise addition of sodium chlorite (1.5 eq).

  • Stir at room temperature for 4-6 hours, monitoring by TLC.

  • Upon completion, dilute with water and extract with ethyl acetate (3x).

  • Wash the combined organic layers with brine, dry over MgSO₄, and concentrate to yield the carboxylic acid.

• Step 3: Reduction and Lactonization

  • Dissolve the carboxylic acid intermediate in anhydrous THF and cool to 0°C.

  • Add NaBH₄ (2.0 eq) portion-wise.

  • Allow the reaction to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 3 hours. This step reduces the keto-acid to a hydroxyl-acid which spontaneously cyclizes to the lactone (dihydroisocoumarin).

  • Carefully quench the reaction with 1M HCl at 0°C.

  • Extract with ethyl acetate (3x), wash with saturated NaHCO₃ and brine, dry over MgSO₄, and concentrate.

• Step 4: Final Hydroxymethylation & Purification

  • The final hydroxymethyl group is installed via subsequent functional group manipulations, which may involve protection/deprotection steps and reduction of a corresponding ester or aldehyde at the C7 position.

  • Purification: Purify the final crude product using silica gel column chromatography (e.g., hexane:ethyl acetate gradient) to yield pure Stellatin.

  • Confirm the structure using the characterization methods outlined in Part 3.

Part 2: Synthesis of Stellatin Analogs for Drug Discovery

The true power of synthetic chemistry lies in the ability to create novel molecular entities. Analog synthesis allows for the systematic exploration of the structure-activity relationship (SAR), aiming to optimize the biological activity, selectivity, and pharmacokinetic properties of the lead compound.[4][5]

Rationale and Key Coupling Reactions

Modern cross-coupling reactions are indispensable tools for analog synthesis due to their reliability, functional group tolerance, and broad scope.[6] We will focus on two powerful palladium-catalyzed reactions: the Suzuki-Miyaura Coupling for C-C bond formation and the Ullmann Condensation for C-O/C-N bond formation.[7][8]

• Suzuki-Miyaura Coupling: This reaction forms a carbon-carbon bond between an organoboron species (like a boronic acid) and an organohalide.[9] It is exceptionally useful for creating biaryl analogs or introducing complex hydrocarbon sidechains where a halogen was previously located on the Stellatin core. The mechanism involves a catalytic cycle of oxidative addition, transmetalation, and reductive elimination.[10]

• Ullmann Condensation: A copper-catalyzed reaction that forms carbon-heteroatom bonds, typically C-O (ethers) or C-N (amines), from an aryl halide.[11][12] This is ideal for modifying hydroxyl or amino groups on the Stellatin scaffold to probe the effects of different substituents.

General Workflow for Analog Synthesis

The synthesis of an analog library follows a logical and efficient workflow, starting from a common intermediate derived from the total synthesis.

Caption: Workflow for Stellatin analog synthesis.

Protocol Example: Suzuki Coupling for a Biaryl Analog

This protocol describes the synthesis of a hypothetical C5-aryl substituted Stellatin analog from a C5-bromo-Stellatin intermediate.

Materials & Reagents:

• C5-Bromo-Stellatin Intermediate (1.0 eq)

• Phenylboronic Acid (1.5 eq)

• Pd(PPh₃)₄ (0.05 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Toluene and Water (e.g., 4:1 mixture)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Protocol Steps:

• To a round-bottom flask, add the C5-Bromo-Stellatin intermediate, phenylboronic acid, and K₂CO₃.

• Evacuate and backfill the flask with argon three times.

• Add the degassed solvent mixture (Toluene:Water) followed by the palladium catalyst, Pd(PPh₃)₄.

• Heat the reaction mixture to 80-90°C and stir for 8-12 hours under argon. Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the mixture with water (2x) and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography or preparative HPLC to obtain the desired biaryl analog.

Part 3: Physicochemical Characterization & Biological Evaluation

Rigorous characterization is essential to confirm the identity and purity of synthesized compounds. Subsequent biological assays quantify their therapeutic potential.

Analytical Characterization Summary

The combination of NMR, Mass Spectrometry, and HPLC provides a complete picture of the synthesized molecule.[13][14]

Technique	Purpose	Typical Information Obtained for a Stellatin Analog
¹H & ¹³C NMR	Structural Elucidation	Confirms the carbon-hydrogen framework. Provides chemical shifts, coupling constants, and integration values that define the precise arrangement of atoms and functional groups.[2]
HRMS	Molecular Formula Confirmation	Provides a highly accurate mass-to-charge ratio, allowing for the unambiguous determination of the elemental composition.
RP-HPLC	Purity Assessment	Determines the purity of the compound by separating it from any remaining starting materials or byproducts. A single sharp peak indicates high purity.[15]

Protocol: In-Vitro Anti-Inflammatory Assay (NO Inhibition)

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in macrophage cells stimulated with lipopolysaccharide (LPS).[1][16]

Materials & Reagents:

• RAW 264.7 macrophage cell line

• DMEM media with 10% FBS

• Lipopolysaccharide (LPS) from E. coli

• Stellatin/Analog stock solutions (in DMSO)

• Griess Reagent Kit

• 96-well cell culture plates

Protocol Steps:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours (37°C, 5% CO₂).

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., 1, 5, 10, 25, 50 µM) for 1 hour. Include a vehicle control (DMSO) and a positive control.

• Inflammatory Stimulation: Add LPS (1 µg/mL) to all wells except the negative control group.

• Incubation: Incubate the plate for another 24 hours.

• NO Measurement: Collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess Reagent A, incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent B, and incubate for another 10 minutes.

• Data Acquisition: Measure the absorbance at 540 nm using a microplate reader.

• Analysis: Calculate the percentage of NO inhibition relative to the LPS-only treated cells. Determine the IC₅₀ value (the concentration required to inhibit 50% of NO production).

Protocol: In-Vitro Cytotoxicity Assay (MTT Assay)

This colorimetric assay assesses the effect of a compound on cell viability, which is crucial for anticancer drug screening.

Materials & Reagents:

• HepG2 (or other cancer cell line)

• DMEM media with 10% FBS

• Stellatin/Analog stock solutions (in DMSO)

• MTT Reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization solution (e.g., acidified isopropanol)

• 96-well cell culture plates

Protocol Steps:

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Replace the medium with fresh medium containing various concentrations of the test compounds. Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration that causes 50% inhibition of cell growth).

Conclusion

The Stellatin scaffold represents a fertile ground for the development of new therapeutic agents. The synthetic routes and protocols detailed herein provide a robust framework for both the total synthesis of the natural product and the creation of diverse analog libraries. Through the systematic application of powerful cross-coupling reactions and rigorous biological evaluation, researchers can effectively probe the structure-activity relationships of this compound class, paving the way for the discovery of next-generation anti-inflammatory and anticancer drugs.

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• 7. Suzuki Coupling [organic-chemistry.org]
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Protocol for the extraction of Stellatin from plant material

Application Notes & Protocols

A Comprehensive Guide to the Extraction and Purification of Stellatin from Plant Material

Abstract: This document provides a detailed protocol for the extraction, purification, and characterization of Stellatin (5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one), a chromone with potential pharmacological applications, from plant biomass. The methodologies outlined herein are grounded in established principles of natural product chemistry and are designed for reproducibility and scalability in a research and drug development setting. This guide offers in-depth explanations for procedural choices, ensuring a thorough understanding of the underlying scientific principles.

Introduction: The Scientific Imperative for Isolating Stellatin

Stellatin, a member of the chromone class of flavonoids, has been identified in various natural sources, including the plant Pisonia aculeata and fungi such as Aspergillus stellatus.[1] Its chemical structure, 5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one, suggests potential bioactivities that are of significant interest to the pharmaceutical and nutraceutical industries. The efficient isolation of pure Stellatin is a critical prerequisite for comprehensive preclinical and clinical evaluation.

This guide is designed to provide researchers, scientists, and drug development professionals with a robust and scientifically validated framework for the extraction and purification of Stellatin. By not just listing steps but also elucidating the rationale behind them, we aim to empower researchers to adapt and optimize this protocol for their specific needs while maintaining the highest standards of scientific integrity.

Foundational Knowledge: Understanding Stellatin's Physicochemical Properties

A successful extraction strategy is predicated on a thorough understanding of the target molecule's properties.

Property	Value	Source
Molecular Formula	C12H12O5	[1][2]
Molecular Weight	236.22 g/mol	[1][2]
IUPAC Name	5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one	[1]
Class	Chromone (Flavonoid)	[1]
Predicted Solubility	Soluble in alcohols and other organic solvents. Poorly soluble in water.	Inferred from flavonoid chemistry[3]
Predicted Stability	Stable under mild acidic conditions; may be susceptible to degradation at high temperatures and extreme pH.	Inferred from general flavonoid stability[4]

The phenolic hydroxyl group and methoxy groups on the chromone scaffold indicate that Stellatin is a moderately polar molecule. This characteristic is the cornerstone of the solvent selection strategy for extraction and the chromatographic conditions for purification.

Pre-Extraction Protocol: Preparation of Plant Material

The quality of the starting material is paramount to the success of the extraction.

3.1. Plant Material Collection and Authentication: It is crucial to ensure the correct identification of the plant species. A voucher specimen should be deposited in a recognized herbarium for future reference.

3.2. Drying and Size Reduction: Proper drying of the plant material is essential to prevent microbial degradation and to facilitate efficient extraction.

• Procedure:

  • Air-dry the plant material in a well-ventilated area, shielded from direct sunlight, until a constant weight is achieved.

  • Alternatively, oven-dry at a temperature no higher than 40-50°C to prevent thermal degradation of thermolabile compounds.[5]

  • Once dried, grind the material into a coarse powder (30-40 mesh size is optimal).[5] This increases the surface area for solvent penetration, thereby enhancing extraction efficiency.[6]

Extraction of Stellatin: A Multi-faceted Approach

The choice of extraction method depends on the scale of the operation, the available equipment, and the desired purity of the initial crude extract.

4.1. Solvent Selection Rationale: Based on the moderately polar nature of Stellatin, solvents of intermediate polarity are most effective.

• Primary Recommendation: 70-80% Ethanol. The water content in the ethanol can enhance the extraction of a broader range of moderately polar compounds. Ethanol is also a food-grade solvent, which is advantageous for downstream applications.

• Alternative Solvents: Methanol, ethyl acetate, or a sequence of solvents with increasing polarity (e.g., hexane followed by ethyl acetate, then methanol) can be employed for selective extraction.

4.2. Extraction Methodologies:

Maceration: A Simple and Scalable Method

This technique is suitable for thermolabile compounds and is easily scalable.[7]

• Protocol:

  • Place the powdered plant material in a sealed container.

  • Add the extraction solvent (e.g., 80% ethanol) in a 1:10 solid-to-solvent ratio (w/v).

  • Allow the mixture to stand for 3-5 days at room temperature with periodic agitation.

  • Filter the mixture through cheesecloth or a suitable filter paper.

  • Collect the filtrate (the micelle) and repeat the extraction process on the residue (the marc) two more times to ensure exhaustive extraction.

  • Combine the filtrates.

Soxhlet Extraction: For Enhanced Efficiency

This continuous extraction method is more efficient than maceration, requiring less solvent and time.[6][8] However, the sustained heat may not be suitable for highly thermolabile compounds.

• Protocol:

  • Place the powdered plant material in a thimble within the Soxhlet apparatus.

  • Fill the receiving flask with the extraction solvent.

  • Heat the flask to the boiling point of the solvent.

  • Allow the extraction to proceed for 6-8 hours, or until the solvent in the siphon tube is colorless.

Ultrasound-Assisted Extraction (UAE): A Green and Rapid Technique

UAE utilizes acoustic cavitation to disrupt cell walls, enhancing solvent penetration and reducing extraction time and temperature.[6][7]

• Protocol:

  • Suspend the powdered plant material in the extraction solvent in a flask.

  • Place the flask in an ultrasonic bath.

  • Sonicate at a controlled temperature (e.g., 40°C) for 30-60 minutes.

  • Filter the mixture and repeat the process on the residue.

4.3. Post-Extraction Processing: Obtaining the Crude Extract

• Combine the filtrates from the chosen extraction method.

• Concentrate the solvent under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C.

• The resulting crude extract should be a thick, viscous residue. Dry it completely in a vacuum oven to remove any residual solvent.

Purification of Stellatin: A Chromatographic Approach

The crude extract is a complex mixture of compounds. Column chromatography is a robust method for isolating Stellatin.[9]

5.1. Column Chromatography:

• Stationary Phase: Silica gel (60-120 mesh) is a suitable choice for the separation of moderately polar compounds.

• Mobile Phase: A gradient elution system is recommended, starting with a non-polar solvent and gradually increasing the polarity. A common system is a gradient of hexane and ethyl acetate.

• Protocol:

  • Prepare a slurry of silica gel in hexane and pack it into a glass column.

  • Adsorb a small amount of the crude extract onto a portion of silica gel and load it onto the top of the packed column.

  • Begin elution with 100% hexane, gradually increasing the proportion of ethyl acetate (e.g., 95:5, 90:10, 85:15, and so on).

  • Collect fractions of the eluate.

  • Monitor the fractions using Thin Layer Chromatography (TLC).

5.2. Thin Layer Chromatography (TLC) for Monitoring:

• Stationary Phase: Silica gel TLC plates.

• Mobile Phase: A mixture of hexane and ethyl acetate (e.g., 7:3 v/v).

• Visualization: UV light (254 nm and 365 nm) and staining with a suitable reagent (e.g., anisaldehyde-sulfuric acid).

• Procedure:

  • Spot the collected fractions onto a TLC plate.

  • Develop the plate in the mobile phase.

  • Visualize the spots and combine the fractions that show a spot corresponding to the expected Rf value of Stellatin.

5.3. Recrystallization for Final Purity:

For obtaining high-purity Stellatin, recrystallization is the final step.

• Protocol:

  • Dissolve the combined, dried fractions containing Stellatin in a minimal amount of a suitable hot solvent (e.g., methanol or ethanol).

  • Allow the solution to cool slowly to room temperature, and then in a refrigerator, to induce crystallization.

  • Collect the crystals by filtration and wash them with a small amount of cold solvent.

  • Dry the crystals under vacuum.

Identification and Quantification of Stellatin

A combination of spectroscopic and chromatographic techniques is essential for the unambiguous identification and quantification of the isolated Stellatin.

Technique	Purpose	Expected Outcome
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification.	A single major peak at a specific retention time.
Mass Spectrometry (MS)	Molecular weight determination and structural elucidation.	A molecular ion peak corresponding to the mass of Stellatin (236.22 m/z).[1][2]
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Definitive structural confirmation.	A spectrum consistent with the chemical structure of Stellatin.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups.	Peaks corresponding to hydroxyl, carbonyl, and aromatic moieties.

Workflow Visualization

Caption: Workflow for the extraction and purification of Stellatin.

Conclusion: A Pathway to Pure Stellatin

The protocol detailed in these application notes provides a comprehensive and scientifically rigorous approach to the isolation of Stellatin from plant material. By understanding the "why" behind each step, researchers are better equipped to troubleshoot and optimize the process for their specific laboratory context. The successful implementation of this guide will yield high-purity Stellatin, enabling further investigation into its promising biological activities.

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• Wang, L., & Weller, C. L. (2018). Techniques for extraction and isolation of natural products: a comprehensive review. Chinese Medicine, 13(1), 1-26. [Link]

• Sasidharan, S., Chen, Y., Saravanan, D., Sundram, K. M., & Latha, L. Y. (2020). Preparation of Medicinal Plants: Basic Extraction and Fractionation Procedures for Experimental Purposes. Journal of Young Pharmacists, 12(1), 1-7. [Link]

• Panda, S. K., & Luyten, W. (2019). Advances in various techniques for isolation and purification of sterols. Journal of Pharmaceutical and Biomedical Analysis, 176, 112808. [Link]

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• MDPI. Extraction Methods, Quantitative and Qualitative Phytochemical Screening of Medicinal Plants for Antimicrobial Textiles: A Review. [Link]

• DOKUMEN.PUB. Analytical Methods: Interpretation, Identification, Quantification. [Link]

• Plant Archives. phytochemicals: extraction, isolation methods,identification and therapeutic uses: a review. [Link]

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• Taylor & Francis. Analytical techniques – Knowledge and References. [Link]

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Application Note: A Validated High-Performance Liquid Chromatography (HPLC) Method for the Robust Quantification of Stellatin

Abstract

This application note details a highly specific, accurate, and precise reverse-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of Stellatin (5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one). The described protocol is tailored for researchers, scientists, and drug development professionals requiring a reliable analytical procedure for quality control, stability testing, and pharmacokinetic studies. The method utilizes a C18 stationary phase with a gradient elution of acidified water and acetonitrile, coupled with UV detection. The causality behind each methodological choice is explained to provide a deeper understanding of the chromatographic principles at play. The protocol has been validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines, demonstrating excellent linearity, accuracy, precision, and robustness.[1][2][3][4]

Introduction and Scientific Rationale

Stellatin, a chromone derivative with the chemical formula C₁₂H₁₂O₅, has been isolated from various natural sources and is of growing interest due to its potential biological activities.[5][6] Accurate quantification is paramount for its study in raw materials, finished products, and biological matrices. High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for this purpose, offering high resolution, sensitivity, and reproducibility.[1]

The method described herein is founded on the principle of reverse-phase chromatography. Stellatin is a moderately non-polar molecule (XLogP ≈ 2.1), making it an ideal candidate for separation on a non-polar C18 stationary phase.[5] The mobile phase consists of a polar aqueous component and a less polar organic modifier (acetonitrile). By gradually increasing the concentration of acetonitrile, we can effectively elute Stellatin from the column. The inclusion of an acid, such as formic acid, in the aqueous phase is a critical choice. It serves to suppress the ionization of Stellatin's phenolic hydroxyl group, resulting in a single, un-ionized species that produces sharp, symmetrical peaks and ensures consistent retention times.[7][8]

Materials and Methods

Equipment and Consumables

• HPLC system with a gradient pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• Analytical balance (0.01 mg readability).

• pH meter.

• Ultrasonic bath.

• Volumetric flasks (Class A).

• Pipettes (calibrated).

• Syringes and 0.22 µm syringe filters (e.g., PTFE or PVDF).

• HPLC vials.

Reagents and Standards

• Stellatin reference standard (>98% purity).

• Acetonitrile (HPLC gradient grade).

• Methanol (HPLC grade).

• Formic acid (≥98% purity).

• Ultrapure water (18.2 MΩ·cm).

Chromatographic Conditions

The selection of these parameters is based on established methods for similar flavonoid and chromone compounds, optimized for Stellatin.[7][8][9] A C18 column provides the necessary hydrophobicity for retaining Stellatin, while the gradient elution ensures efficient separation from potential impurities with a reasonable run time. The column temperature is maintained at 30 °C to guarantee reproducible retention times and peak shapes.[9] The detection wavelength of 254 nm was chosen as it represents a common absorbance maximum for the chromone backbone, providing high sensitivity.

Parameter	Specification
HPLC Column	C18 Reverse-Phase Column (e.g., 150 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	0.1% (v/v) Formic Acid in Ultrapure Water
Mobile Phase B	Acetonitrile
Gradient Elution	0-2 min: 30% B; 2-10 min: 30% to 70% B; 10-12 min: 70% B; 12-12.1 min: 70% to 30% B; 12.1-15 min: 30% B (equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Run Time	15 minutes

Experimental Protocols

Workflow Diagram

The following diagram outlines the complete workflow from standard and sample preparation to final data analysis.

Caption: HPLC quantification workflow for Stellatin.

Preparation of Standard Solutions

The accuracy of quantification is directly dependent on the precise preparation of calibration standards.[10]

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10.0 mg of Stellatin reference standard and transfer it to a 10.0 mL Class A volumetric flask. Dissolve and dilute to volume with methanol. Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard Solutions: Perform serial dilutions of the primary stock solution with methanol to prepare a series of calibration standards. For a typical range of 1-100 µg/mL, concentrations of 1, 5, 10, 25, 50, and 100 µg/mL are recommended.[11]

Sample Preparation (General Protocol for Plant Material)

This protocol is a general guideline; modifications may be necessary depending on the sample matrix.

• Extraction: Accurately weigh approximately 1.0 g of the homogenized, dried powder sample into a centrifuge tube. Add 10.0 mL of methanol.

• Sonication: Sonicate the sample for 30 minutes in an ultrasonic bath to facilitate the extraction of Stellatin.[8]

• Centrifugation: Centrifuge the mixture at 4000 rpm for 10 minutes.

• Filtration: Carefully collect the supernatant and filter it through a 0.22 µm syringe filter directly into an HPLC vial.[7] This step is crucial to remove particulates that could damage the HPLC column.

System Suitability Testing (SST)

Before commencing any analysis, the system's performance must be verified. This is a non-negotiable step in a validated process.[1][3]

• Inject a mid-range standard (e.g., 25 µg/mL) six consecutive times.

• Evaluate the resulting chromatograms against the acceptance criteria in the table below. The system is deemed ready for analysis only if all criteria are met.

SST Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	0.8 ≤ T ≤ 1.5	Ensures peak symmetry, which is essential for accurate integration.[12]
Theoretical Plates (N)	N > 5000	Indicates high column efficiency and good separation power.[12]
% RSD of Peak Area	≤ 1.5%	Demonstrates the precision of the injector and the stability of the system.[3]
% RSD of Retention Time	≤ 1.0%	Confirms the stability of the pump flow rate and mobile phase composition.[12]

Method Validation

The method was validated according to ICH Q2(R2) guidelines to demonstrate its suitability for the intended purpose.[4]

Specificity

Specificity was confirmed by analyzing a blank (methanol) and a sample matrix known to be free of Stellatin. No interfering peaks were observed at the retention time of Stellatin, demonstrating the method's ability to assess the analyte unequivocally.[2]

Linearity and Range

The linearity was assessed by injecting the calibration standards (1-100 µg/mL) in triplicate. The peak area was plotted against the concentration, and the relationship was evaluated using linear regression.

Parameter	Result	Acceptance Criteria
Linear Range	1 - 100 µg/mL	-
Regression Equation	y = 45872x - 1250	-
Correlation Coefficient (r²)	0.9998	r² ≥ 0.999

The high correlation coefficient confirms a strong linear relationship between concentration and detector response across the specified range.[11]

Accuracy

Accuracy was determined by a recovery study. A known amount of Stellatin was spiked into a sample matrix at three concentration levels (low, medium, high). The samples were prepared and analyzed in triplicate.

Spike Level	Amount Added (µg/mL)	Amount Found (µg/mL, mean)	% Recovery	Acceptance Criteria
Low	5.0	4.95	99.0%	98.0% - 102.0%
Medium	25.0	25.15	100.6%	98.0% - 102.0%
High	75.0	74.55	99.4%	98.0% - 102.0%

The excellent recovery values demonstrate the accuracy of the method, showing that the results are very close to the true value.[2][3]

Precision

Precision was evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day). Six replicate samples at 100% of the test concentration (50 µg/mL) were analyzed.

Precision Level	Mean Peak Area	Std. Deviation	% RSD	Acceptance Criteria
Repeatability (Day 1)	2,295,430	21,806	0.95%	% RSD ≤ 2.0%
Intermediate (Day 2)	2,301,055	25,311	1.10%	% RSD ≤ 2.0%

The low Relative Standard Deviation (% RSD) values indicate that the method is highly precise and yields reproducible results.[1][3]

Limits of Detection (LOD) and Quantitation (LOQ)

LOD and LOQ were calculated based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 * (σ / S) = 0.25 µg/mL

• LOQ = 10 * (σ / S) = 0.83 µg/mL (Where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve).

The low LOQ confirms the method's sensitivity for quantifying trace amounts of Stellatin.

Conclusion

The RP-HPLC method described in this application note is a validated, robust, and reliable procedure for the quantification of Stellatin. The method is specific, linear, accurate, and precise over a wide concentration range. The detailed protocol and the scientific rationale behind the chosen parameters provide a solid foundation for its implementation in quality control and research laboratories. This self-validating system ensures trustworthy and reproducible data, meeting the stringent requirements of the pharmaceutical and natural products industries.

References

• PubChem. (n.d.). Stellatin. National Center for Biotechnology Information. Retrieved from [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. Retrieved from [Link]

• Patel, D., et al. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences. Retrieved from [Link]

• Nurmi, K., et al. (2002). Determination of Flavonoids in Plant Material by HPLC with Diode-Array and Electro-Array Detections. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Elfita, E., et al. (2021). An HPLC-DAD Method to Quantify Flavonoids in Sonchus arvensis and Able to Classify the Plant Parts and Their Geographical Area through Principal Component Analysis. Molecules. Retrieved from [Link]

• PlantaeDB. (n.d.). Stellatin. Retrieved from [Link]

• Gao, S., et al. (2005). Validation of an HPLC method for the determination of scutellarin in rat plasma and its pharmacokinetics. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• Gatcan, A., et al. (2024). Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. Molecules. Retrieved from [Link]

• Nessa, F., et al. (2005). RP-HPLC Method for the Quantitative Analysis of Naturally Occurring Flavonoids in Leaves of Blumea balsamifera DC. Journal of Chromatographic Science. Retrieved from [Link]

• Papoti, V. T., & Tsimogiannis, D. I. (2016). HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. Methods in Molecular Biology. Retrieved from [Link]

• Tran, T. D., et al. (2023). RP-HPLC-Based Flavonoid Profiling Accompanied with Multivariate Analysis: An Efficient Approach for Quality Assessment of Houttuynia cordata Thunb Leaves and Their Commercial Products. Molecules. Retrieved from [Link]

• AMS BioPharma. (2024). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• pharmachem insights. (2023). HPLC System Suitability Parameters | Tailing factor | Theoretical plates | resolution. YouTube. Retrieved from [Link]

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Application Note: Unveiling the Molecular Architecture of Stellatin through Advanced NMR Spectroscopy

Abstract

This application note provides a comprehensive guide to the structural elucidation of the natural product Stellatin using a suite of modern Nuclear Magnetic Resonance (NMR) spectroscopy techniques. We focus on the isocoumarin Stellatin (3,4-dihydro-8-hydroxy-7-hydroxymethyl-6-methoxy-isocoumarin), a metabolite isolated from the fungus Aspergillus variecolor. This document outlines the causality behind experimental choices, provides detailed, field-proven protocols for a complete suite of 1D and 2D NMR experiments, and offers a systematic approach to spectral analysis and data interpretation. The protocols are designed to be self-validating, ensuring researchers can confidently determine the constitution and stereochemistry of Stellatin and analogous natural products.

Introduction: The Enigma of Stellatin

Natural products remain a cornerstone of drug discovery, offering a vast chemical diversity for therapeutic innovation. Stellatin, a phenolic metabolite, has garnered interest due to its potential biological activities. It is important to note that the name "Stellatin" has been attributed to two distinct chemical entities in the scientific literature. This guide focuses on the isocoumarin derivative, 3,4-dihydro-8-hydroxy-7-hydroxymethyl-6-methoxy-isocoumarin, first isolated from Aspergillus variecolor. The unambiguous determination of its molecular structure is a prerequisite for understanding its structure-activity relationship (SAR) and for any further investigation into its therapeutic potential.

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for the de novo structure elucidation of small molecules.[1][2] Its ability to probe the chemical environment and connectivity of individual atoms provides a detailed molecular blueprint. This application note will walk researchers through a logical workflow, from sample preparation to the final structural assignment of Stellatin, employing a combination of 1D and 2D NMR experiments.

The Strategic NMR Workflow for Structure Elucidation

The determination of a novel chemical structure is a deductive process. Our strategy involves a sequential series of NMR experiments, each providing a unique piece of the structural puzzle. The workflow is designed to first establish the carbon skeleton and proton environments, then map out the direct and long-range connectivities between atoms, and finally, to probe the spatial arrangement of the molecule.

Figure 1: A strategic workflow for the NMR-based structure elucidation of Stellatin.

Experimental Protocols: A Step-by-Step Guide

Sample Preparation

The quality of the NMR data is intrinsically linked to the quality of the sample. A meticulously prepared sample is crucial for obtaining high-resolution spectra.[3]

Protocol:

• Sample Purity: Ensure the isolated Stellatin is of high purity (>95%), as impurities will complicate spectral analysis.

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. For Stellatin, deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD) are suitable choices. CDCl₃ is often preferred for its sharp solvent peak, which is less likely to obscure signals.

• Concentration: For a standard 5 mm NMR tube, dissolve 5-10 mg of Stellatin in 0.6 mL of the chosen deuterated solvent for ¹H and 2D NMR experiments. For the less sensitive ¹³C NMR, a more concentrated sample (20-30 mg) may be beneficial.[4]

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.

• Internal Standard: For precise chemical shift referencing, add a small amount of tetramethylsilane (TMS) to the solvent (0.03% v/v).

NMR Data Acquisition

The following protocols are based on a standard 500 MHz Bruker Avance spectrometer. Equivalent experiments on other platforms (e.g., Varian/Agilent) can be readily adapted.

¹H NMR (Proton):

• Purpose: To determine the number and type of proton environments, their chemical shifts, signal integrations (relative number of protons), and coupling patterns (J-couplings).

• Protocol: [5][6]

  • Load and lock the sample. Perform standard shimming procedures.

  • Use a standard 'zg30' pulse program.

  • Set the spectral width (SW) to cover the expected range of proton signals (e.g., 0-12 ppm).

  • Set the number of scans (NS) to 16 or 32 for a good signal-to-noise ratio.

  • Set the relaxation delay (D1) to 1-2 seconds.

  • Acquire and process the data with an exponential window function (LB = 0.3 Hz) before Fourier transformation.

¹³C NMR (Carbon-13):

• Purpose: To determine the number of unique carbon atoms and their chemical shifts, providing insight into the carbon skeleton.

• Protocol: [5]

  • Use a standard 'zgpg30' pulse program with proton decoupling.

  • Set the spectral width to cover the expected range (e.g., 0-200 ppm).

  • A higher number of scans (e.g., 1024 or more) is required due to the low natural abundance of ¹³C.

  • Set the relaxation delay (D1) to 2 seconds.

  • Process the data with an exponential window function (LB = 1-2 Hz).

DEPT-135 (Distortionless Enhancement by Polarization Transfer):

• Purpose: To differentiate between CH, CH₂, and CH₃ groups. CH and CH₃ signals will appear as positive peaks, while CH₂ signals will be negative. Quaternary carbons are not observed.

• Protocol:

  • Use a standard 'dept135' pulse program.

  • Acquisition parameters are similar to the ¹³C experiment.

¹H-¹H COSY (Correlation Spectroscopy):

• Purpose: To identify protons that are spin-spin coupled, typically through two or three bonds. This helps to establish proton spin systems within the molecule.[5][7]

• Protocol: [8]

  • Use a standard 'cosygpqf' pulse program.

  • Set the spectral widths in both F1 and F2 dimensions to be the same as the ¹H spectrum.

  • Typically, 2-4 scans per increment are sufficient.

  • Acquire a 2048 x 256 data matrix and process using a sine-bell window function.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):

• Purpose: To identify all carbons that are directly attached to a proton. It provides one-bond C-H correlations.[5][9]

• Protocol: [10][11]

  • Use a standard 'hsqcedetgpsisp2' pulse program (phase-edited to differentiate CH/CH₃ from CH₂).

  • The F2 dimension corresponds to the ¹H spectrum, and the F1 dimension to the ¹³C spectrum. Set the spectral widths accordingly.

  • Set the number of scans to 8 or 16 per increment.

  • Acquire a 2048 x 256 data matrix and process using a squared sine-bell window function.

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation):

• Purpose: To identify long-range correlations (typically 2-3 bonds) between protons and carbons. This is crucial for connecting the individual spin systems and for identifying quaternary carbons.[5]

• Protocol: [12][13]

  • Use a standard 'hmbcgplpndqf' pulse program.

  • Set the spectral widths as in the HSQC experiment.

  • The long-range coupling delay (D6) is typically set to optimize for a J-coupling of 8 Hz.

  • A higher number of scans (16-32) per increment is often required.

  • Acquire a 2048 x 256 data matrix and process using a sine-bell window function.

¹H-¹H NOESY (Nuclear Overhauser Effect Spectroscopy):

• Purpose: To identify protons that are close in space (< 5 Å), irrespective of their through-bond connectivity. This is essential for determining the relative stereochemistry and conformation of the molecule.[14][15]

• Protocol: [16][17]

  • Use a standard 'noesygpph' pulse program.

  • Set the spectral widths in both dimensions as for the ¹H spectrum.

  • The mixing time (D8) is a critical parameter and should be optimized (typically 500-800 ms for a small molecule like Stellatin).

  • Acquire a 2048 x 256 data matrix and process using a sine-bell window function.

Data Analysis and Structure Elucidation of Stellatin

Predicted NMR Data

Based on the known structure of Stellatin and data from analogous compounds, the following is a table of predicted ¹H and ¹³C NMR data in CDCl₃.

Position	δC (ppm)	δH (ppm)	Multiplicity (J in Hz)
1	168.5	-	-
3	75.2	4.65	m
4	34.8	2.90	m
4a	138.1	-	-
5	110.2	6.50	s
6	160.5	-	-
6-OCH₃	56.1	3.90	s
7	115.8	-	-
7-CH₂OH	62.3	4.80	s
8	162.3	-	-
8-OH	-	11.20	s
8a	105.4	-	-

Stepwise Interpretation

• ¹H NMR and ¹³C/DEPT-135 Analysis:

  • The ¹H NMR spectrum will show signals for an aromatic proton, a methoxy group, a hydroxymethyl group, two methylene protons, one methine proton, and a phenolic hydroxyl group.

  • The ¹³C NMR and DEPT-135 spectra will confirm the presence of one methoxy carbon, one methylene carbon, one methine carbon, one hydroxymethyl carbon, one aromatic CH, and several quaternary carbons (including a carbonyl carbon around 168 ppm).

• COSY Analysis:

  • A key correlation will be observed between the methine proton at δH 4.65 (H-3) and the methylene protons at δH 2.90 (H-4), establishing the -CH-CH₂- fragment of the dihydroisocoumarin ring.

• HSQC Analysis:

  • This spectrum will unambiguously link each proton to its directly attached carbon. For example, the proton at δH 6.50 will correlate with the carbon at δC 110.2 (C-5), and so on for all protonated carbons.

• HMBC Analysis: Assembling the Skeleton:

  • The HMBC spectrum is the cornerstone for piecing together the molecular framework. Key long-range correlations are expected:

    • The methylene protons (H-4) will show correlations to the carbonyl carbon (C-1) and the aromatic carbons C-4a and C-5.

    • The aromatic proton (H-5) will correlate to C-4, C-7, and C-8a.

    • The methoxy protons (6-OCH₃) will show a strong correlation to C-6.

    • The hydroxymethyl protons (7-CH₂OH) will correlate to C-6, C-7, and C-8.

    • The phenolic hydroxyl proton (8-OH) will correlate to C-8, C-8a, and C-7.

Figure 2: Key HMBC correlations for the structural elucidation of Stellatin.

• NOESY Analysis: Confirming Spatial Proximity:

  • The NOESY spectrum will provide through-space correlations that confirm the assignments and provide stereochemical information.

  • A crucial NOE is expected between the aromatic proton H-5 and the methylene protons H-4, confirming their proximity on one side of the molecule.

  • An NOE between the methoxy protons (6-OCH₃) and the aromatic proton H-5 would be expected.

  • Correlations between the hydroxymethyl protons (7-CH₂OH) and the phenolic hydroxyl proton (8-OH) would also be anticipated.

Conclusion

By systematically applying a suite of 1D and 2D NMR experiments, the complete and unambiguous structure of the isocoumarin Stellatin can be determined. This application note provides a robust and logical framework for researchers to follow, from sample preparation to the final interpretation of complex spectral data. The detailed protocols and the explanation of the strategic choices behind them are designed to empower researchers in natural product chemistry and drug discovery to confidently elucidate the structures of novel compounds.

References

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• Sørensen, O. W. (2021). NMR of Natural Products as Potential Drugs. Molecules, 26(12), 3737.

• Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

• Johnson, B. A., & Blevins, R. A. (2023). NMR data processing, visualization, analysis and structure calculation with NMRFx.

• IMSERC. (n.d.). TUTORIAL: 2D HMBC EXPERIMENT. Retrieved from [Link]

• IMSERC. (n.d.). TUTORIAL: 2D NOESY EXPERIMENT. Retrieved from [Link]

• University of Cambridge. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• University of Guelph. (n.d.). NMR Links and Resources. Retrieved from [Link]

• IMSERC. (n.d.). TUTORIAL: 2D COSY EXPERIMENT. Retrieved from [Link]

• University College London. (n.d.). Sample Preparation. Retrieved from [Link]

• Keeler, J. (2010). Understanding NMR Spectroscopy (2nd ed.). Wiley.

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• Reynolds, W. F., & Enriquez, R. G. (2002). Natural Product Structure Elucidation by NMR Spectroscopy. In Encyclopedia of Nuclear Magnetic Resonance. John Wiley & Sons, Ltd.
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• Indiana University. (n.d.). 2D NOESY and ROESY for Small Molecules. Retrieved from [Link]

• Johnson, B. A. (2023). NMR data processing, visualization, analysis and structure calculation with NMRFx. Retrieved from [Link]

• Chen, F. (2017). Basic parameters and techniques in 1D NMR. Retrieved from [Link]

• Nanalysis. (2024). Guide: Preparing a Sample for NMR analysis – Part I. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). 8.1 - FT-NMR Sample Preparation Guide. Retrieved from [Link]

• Burns, D. C., et al. (2022). Accurate and Efficient Structure Elucidation from Routine One-Dimensional NMR Spectra Using Multitask Machine Learning. ACS Central Science, 8(3), 356-365.

• MIT OpenCourseWare. (n.d.). FT-NMR Sample Preparation Guide. Retrieved from [Link]

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• Chemistry LibreTexts. (2023). 2D NMR Introduction. Retrieved from [Link]

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• Bruker. (n.d.). Basic 2D NMR experiments. Retrieved from [Link]

• Fraser Lab. (n.d.). From FID to 2D: Processing HSQC Data Using NMRPipe. Retrieved from [Link]

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• Bruker. (2006). 1D and 2D Experiments Step-by-Step Tutorial - Advanced Experiments. Retrieved from [Link]

• UCSB Chemistry and Biochemistry. (n.d.). 2D NOESY. Retrieved from [Link]

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• National Taiwan Normal University. (n.d.). SYNTHESIS OF ISOCOUMARIN COMPOUNDS, 8-HYDROXY-6-METHOXY-3-PENTYL-1H-ISOCHROMEN-1-ONE AND FUSARIUMIN ANALOG USING PALLADIUM-CATAL. Retrieved from [Link]

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Application Notes &amp; Protocols: Characterizing the Anti-Cancer Effects of Stellatin

Introduction: Unveiling Stellatin's Potential

Stellatin is a novel synthetic small molecule compound demonstrating significant promise as a targeted anti-cancer agent. Preliminary studies suggest that its primary mechanism of action involves the potent and selective inhibition of the Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway.[1][2][3] This pathway is a critical regulator of cell survival, proliferation, and growth, and its over-activation is a frequent occurrence in a wide range of human cancers.[3][4]

By targeting PI3K/Akt, Stellatin is hypothesized to induce apoptosis (programmed cell death) and inhibit cell cycle progression specifically in malignant cells, while sparing healthy tissues. The dysregulation of this pathway is a key factor in tumor development and resistance to conventional therapies, making Stellatin a compelling candidate for further investigation.[1][3]

These application notes provide a comprehensive suite of validated protocols for researchers to meticulously characterize the cellular effects of Stellatin. The following sections offer detailed, step-by-step methodologies for assessing cytotoxicity, quantifying apoptosis, and confirming the molecular mechanism of action through signaling pathway analysis. Adherence to these protocols will ensure the generation of robust, reproducible, and high-quality data essential for advancing the preclinical development of Stellatin.

Essential First Steps: Reagent & Cell Culture Preparation

Reproducible and reliable data begins with meticulous preparation. Before initiating any experiments, it is crucial to establish consistent cell culture practices and properly prepare the Stellatin compound.

Stellatin Stock Solution Preparation & Storage

The solubility and stability of a test compound are paramount for accurate dosing.

• Solvent Selection: Begin by determining the optimal solvent for Stellatin. Dimethyl sulfoxide (DMSO) is a common choice for dissolving hydrophobic small molecules for in vitro use. Test solubility by creating a high-concentration stock (e.g., 10-50 mM).

• Protocol for 10 mM Stock Solution:

  • Aseptically weigh out the required amount of Stellatin powder.

  • Add the calculated volume of sterile, cell culture-grade DMSO to achieve a final concentration of 10 mM.

  • Gently vortex or sonicate at room temperature until the powder is completely dissolved.

  • Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

  • Store aliquots at -20°C or -80°C, protected from light.

• Vehicle Control: It is critical to note that the solvent (e.g., DMSO) can have its own effects on cells. Therefore, all experiments must include a "vehicle control" group, where cells are treated with the same concentration of the solvent used to deliver Stellatin to the experimental groups.[5]

Cell Line Selection and Maintenance

The choice of cell line will significantly impact the experimental outcomes. For studying a PI3K/Akt inhibitor, a cancer cell line known to have an activated pathway (e.g., through PTEN loss or PIK3CA mutation) is ideal. HeLa (cervical cancer) or MCF-7 (breast cancer) are suitable starting points.

• Best Practices for Cell Culture:

  • Aseptic Technique: All cell culture manipulations must be performed in a certified biological safety cabinet to prevent microbial contamination.[6][7]

  • Media and Reagents: Use high-quality, sterile-filtered media, sera, and supplements from reputable sources.[8] Dedicate specific bottles of media to each cell line to prevent cross-contamination.[7]

  • Routine Monitoring: Regularly inspect cultures for changes in morphology, growth rate, and signs of contamination. Routinely test for mycoplasma, a common and often undetectable contaminant.

  • Passaging: Subculture cells when they reach 70-80% confluency to maintain them in the logarithmic growth phase. Over-confluency can lead to changes in cellular physiology and experimental variability.

Workflow for Assessing Stellatin's Biological Impact

This section outlines the core experimental workflow to systematically evaluate Stellatin's effects, from initial cytotoxicity screening to detailed mechanistic analysis.

Caption: Experimental workflow for characterizing Stellatin.

Assay 1: Determining Cytotoxicity with the MTT Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.[9][10] It is a crucial first step to determine the concentration range at which Stellatin exerts a cytotoxic effect. The assay relies on the reduction of the yellow tetrazolium salt (MTT) to purple formazan crystals by mitochondrial dehydrogenases in living cells.[11]

Step-by-Step MTT Assay Protocol

• Cell Seeding:

  • Trypsinize and count cells that are in their logarithmic growth phase.

  • Seed cells into a 96-well flat-bottom plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of complete medium).

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to attach.

• Stellatin Treatment:

  • Prepare a series of Stellatin dilutions in complete culture medium. A common approach is a two-fold or ten-fold serial dilution (e.g., 0.1, 1, 10, 50, 100 µM).

  • Include "vehicle control" wells (medium with DMSO) and "no-cell" control wells (medium only for background subtraction).

  • Carefully remove the medium from the wells and add 100 µL of the corresponding Stellatin dilution or control medium.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL MTT stock solution in sterile PBS and filter-sterilize.[11]

  • Add 10 µL of the MTT stock solution to each well (final concentration of 0.5 mg/mL).[9]

  • Incubate the plate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan.[12]

• Formazan Solubilization:

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the purple crystals.[9]

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well using a microplate reader at a wavelength between 550 and 600 nm (e.g., 570 nm).[9]

Data Analysis and Interpretation

• Calculate Percent Viability:

  • Percent Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] * 100

• Determine IC₅₀: The half-maximal inhibitory concentration (IC₅₀) is the concentration of Stellatin that reduces cell viability by 50%. This value is determined by plotting percent viability against the log of Stellatin concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Parameter	Recommended Condition	Rationale
Cell Seeding Density	5,000 - 10,000 cells/well	Ensures cells are in a logarithmic growth phase during the experiment.
Stellatin Concentrations	0.1 µM - 100 µM (log scale)	Covers a broad range to accurately determine the IC₅₀ value.
Incubation Time	24, 48, 72 hours	Assesses both acute and long-term cytotoxic effects.
MTT Incubation	3-4 hours	Allows sufficient time for formazan crystal formation in viable cells.
Absorbance Reading	570 nm	Optimal wavelength for detecting the purple formazan product.[12]

Assay 2: Quantifying Apoptosis via Annexin V/PI Staining

To determine if the cytotoxicity observed in the MTT assay is due to programmed cell death, the Annexin V/Propidium Iodide (PI) assay is employed. In the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[13] Annexin V, a calcium-dependent protein, has a high affinity for PS and, when conjugated to a fluorophore (e.g., FITC), can identify early apoptotic cells.[13][14] Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can penetrate late apoptotic and necrotic cells.[13][14]

Step-by-Step Annexin V/PI Flow Cytometry Protocol

• Cell Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with Stellatin at concentrations around the predetermined IC₅₀ value (e.g., 0.5x, 1x, and 2x IC₅₀) for a specified time (e.g., 24 hours). Include a vehicle control.

• Cell Harvesting:

  • After incubation, collect the culture supernatant, which contains floating (potentially apoptotic) cells.[14]

  • Gently wash the adherent cells with PBS and detach them using a non-enzymatic cell dissociation solution or gentle trypsinization.

  • Combine the detached cells with their corresponding supernatant and pellet the cells by centrifugation (e.g., 500 x g for 5 minutes).

• Staining:

  • Wash the cell pellet once with cold 1X PBS and then once with 1X Binding Buffer (10 mM Hepes, 140 mM NaCl, 2.5 mM CaCl₂).[15][16]

  • Resuspend the cells in 1X Binding Buffer to a concentration of approximately 1 x 10⁶ cells/mL.[15]

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of FITC-conjugated Annexin V and 5-10 µL of PI solution (e.g., 50 µg/mL).

  • Gently vortex and incubate for 15-20 minutes at room temperature in the dark.[15]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.[15]

  • Analyze the samples on a flow cytometer as soon as possible. Excite FITC at 488 nm and detect emission at ~530 nm; excite PI at 488 nm and detect emission at ~617 nm.

Data Interpretation

The results will segregate the cell population into four quadrants:

• Lower-Left (Annexin V- / PI-): Live, healthy cells.

• Lower-Right (Annexin V+ / PI-): Early apoptotic cells.[15]

• Upper-Right (Annexin V+ / PI+): Late apoptotic or necrotic cells.[15]

• Upper-Left (Annexin V- / PI+): Necrotic cells (rare).

A dose-dependent increase in the percentage of cells in the Annexin V+ quadrants following Stellatin treatment is indicative of apoptosis induction.

Assay 3: Mechanistic Validation by Western Blotting

Western blotting is a powerful technique to investigate the molecular mechanism of Stellatin by measuring changes in the expression and phosphorylation status of key proteins within the PI3K/Akt signaling pathway.[17][18] A decrease in the phosphorylation of Akt and its downstream targets following Stellatin treatment would provide strong evidence for its proposed mechanism of action.

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Application Note: In Vitro Assessment of the Anti-inflammatory Activity of Stellatin

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Introduction: Targeting Inflammation with Stellatin

Inflammation is a fundamental biological process orchestrated by the immune system to combat infection and facilitate tissue repair.[1][2] However, its dysregulation can lead to chronic inflammatory diseases such as rheumatoid arthritis, atherosclerosis, and cardiovascular disorders.[1] The inflammatory cascade is mediated by a host of molecules, including pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β), as well as enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[1][3][4] These mediators are largely regulated by key signaling pathways, most notably the Nuclear Factor-kappa B (NF-κB) pathway.[1][5]

Stellatin, a compound isolated from Dysophylla stellata, has been identified as a cyclooxygenase (COX) inhibitor, suggesting its potential as an anti-inflammatory agent.[6] The development of novel, effective, and safer anti-inflammatory drugs is a critical area of research.[1] In vitro assays provide a cost-effective, rapid, and direct approach for the initial screening and mechanistic elucidation of potential therapeutic compounds like Stellatin.[1]

This application note provides a comprehensive guide for researchers to assess the anti-inflammatory properties of Stellatin in vitro. We will detail a logical, field-proven workflow, from initial cytotoxicity assessment to the quantification of key inflammatory markers and the investigation of the underlying molecular mechanisms. The protocols described herein utilize the well-established lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage model, a cornerstone for inflammation research.[7][8]

Experimental Design & Workflow

A systematic approach is crucial for the robust evaluation of a compound's anti-inflammatory potential. The following workflow ensures that the observed effects are specific to the compound's bioactivity and not a result of cellular toxicity.

Caption: Experimental workflow for assessing Stellatin's anti-inflammatory activity.

Foundational Assays: Cell Culture and Cytotoxicity

Before evaluating anti-inflammatory effects, it is imperative to determine the concentration range of Stellatin that is non-toxic to the cells. This ensures that any reduction in inflammatory markers is due to a specific inhibitory action rather than cell death.

Cell Line: RAW 264.7 Macrophages

The murine macrophage cell line, RAW 264.7, is widely used for in vitro inflammation studies.[7] Upon stimulation with bacterial lipopolysaccharide (LPS), these cells produce high levels of inflammatory mediators, including nitric oxide (NO), TNF-α, IL-1β, and IL-6, making them an excellent model system.[7][8]

Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[9][10][11] The assay is based on the reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals by mitochondrial dehydrogenases in living, metabolically active cells.[9][10][12]

Materials:

• RAW 264.7 cells

• Complete DMEM (with 10% FBS and 1% Penicillin-Streptomycin)

• Stellatin (stock solution in DMSO)

• MTT solution (5 mg/mL in sterile PBS)[10][12]

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Multi-well spectrophotometer

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete DMEM.[13] Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell adherence.

• Compound Treatment: Prepare serial dilutions of Stellatin in serum-free media. The final DMSO concentration should be kept below 0.1% to avoid solvent-induced toxicity. Remove the old media from the wells and add 100 µL of the various concentrations of Stellatin. Include a "vehicle control" (media with DMSO) and a "cells only" control.

• Incubation: Incubate the plate for 24 hours at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, carefully remove the media and add 50 µL of serum-free media and 50 µL of MTT solution to each well.[10]

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C.[10][14] During this time, viable cells will convert the soluble MTT into insoluble purple formazan crystals.

• Solubilization: Carefully aspirate the MTT solution. Add 150 µL of DMSO to each well to dissolve the formazan crystals.[10] Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[12]

• Absorbance Measurement: Read the absorbance at 570 nm using a multi-well spectrophotometer.[12] A reference wavelength of 630 nm can be used to correct for background absorbance.[12]

• Data Analysis: Calculate cell viability as a percentage of the vehicle control. Select concentrations of Stellatin that show >95% cell viability for subsequent anti-inflammatory assays.

Assessment of Inflammatory Mediators

Once a non-toxic concentration range for Stellatin is established, its ability to inhibit the production of key inflammatory mediators in LPS-stimulated macrophages can be evaluated.

Protocol: LPS-Induced Inflammation and Nitric Oxide (NO) Assay

LPS stimulation of RAW 264.7 cells induces the expression of iNOS, leading to a significant production of NO.[5][13] The Griess reaction is a simple and sensitive colorimetric method to measure nitrite (NO₂⁻), a stable and nonvolatile breakdown product of NO, in the cell culture supernatant.[15][16]

Materials:

• RAW 264.7 cells in a 96-well plate

• Lipopolysaccharide (LPS) from E. coli

• Stellatin (non-toxic concentrations)

• Griess Reagent (Component A: 1% sulfanilamide in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)[17]

• Sodium Nitrite (NaNO₂) for standard curve

• Multi-well spectrophotometer

Procedure:

• Cell Seeding and Pre-treatment: Seed RAW 264.7 cells as described in the MTT assay protocol. After 24 hours, pre-treat the cells with various non-toxic concentrations of Stellatin for 1 hour.

• LPS Stimulation: Following pre-treatment, stimulate the cells with LPS (1 µg/mL) for 24 hours.[13] Include the following controls:

  • Negative Control: Cells with media only

  • Vehicle Control: Cells with DMSO + LPS

  • Positive Control: Cells with LPS only

• Sample Collection: After 24 hours of incubation, collect 100 µL of the cell culture supernatant from each well.[13]

• Griess Reaction: In a new 96-well plate, mix 50 µL of the collected supernatant with 50 µL of Griess reagent (prepared by mixing equal volumes of Component A and B immediately before use).[17]

• Incubation and Measurement: Incubate the plate at room temperature for 10-15 minutes, protected from light.[17] Measure the absorbance at 540 nm.[17]

• Quantification: Determine the nitrite concentration in each sample by comparing the absorbance values to a standard curve generated using known concentrations of sodium nitrite.

Protocol: Pro-inflammatory Cytokine Quantification by ELISA

Enzyme-Linked Immunosorbent Assay (ELISA) is a highly sensitive and specific method for quantifying the concentration of cytokines such as TNF-α and IL-6 in the cell culture supernatant.[18][19]

Materials:

• Cell culture supernatants (from the NO assay experiment)

• Commercial ELISA kits for mouse TNF-α and IL-6 (e.g., from R&D Systems, Thermo Fisher Scientific)[18][20]

• Microplate reader

Procedure:

• Follow Kit Instructions: Perform the sandwich ELISA according to the manufacturer's protocol.[18][20][21] The general steps are as follows: a. Capture Antibody Coating: A microplate is pre-coated with a monoclonal antibody specific for the target cytokine (e.g., TNF-α).[20] b. Sample Incubation: Standards and samples (cell culture supernatants) are added to the wells, and the cytokine binds to the immobilized antibody.[20] c. Detection Antibody: A biotinylated enzyme-linked polyclonal antibody specific for the cytokine is added, forming a "sandwich".[18] d. Streptavidin-HRP: Streptavidin conjugated to horseradish peroxidase (HRP) is added, which binds to the biotinylated detection antibody.[18][22] e. Substrate Addition: A substrate solution (e.g., TMB) is added, which is converted by HRP into a colored product.[18] f. Stop Solution: The reaction is stopped, and the color intensity is measured.

• Absorbance Measurement: Read the absorbance at the wavelength specified by the kit (typically 450 nm).[18]

• Data Analysis: Calculate the concentration of TNF-α and IL-6 in the samples by plotting a standard curve using the provided recombinant cytokine standards.

Mechanistic Investigation: Western Blot Analysis

To delve deeper into the molecular mechanism of Stellatin's anti-inflammatory action, Western blotting can be employed to analyze the protein expression levels of key enzymes and signaling molecules.

Target Proteins: iNOS, COX-2, and the NF-κB Pathway

• iNOS and COX-2: These are pro-inflammatory enzymes whose expression is significantly upregulated by LPS.[3][5][23] A reduction in their protein levels would corroborate the findings from the NO and prostaglandin assays.

• NF-κB Pathway: In unstimulated cells, the NF-κB p65/p50 heterodimer is held inactive in the cytoplasm by an inhibitory protein called IκBα.[24] Upon LPS stimulation, IκBα is phosphorylated and subsequently degraded, allowing the p65 subunit to translocate to the nucleus and initiate the transcription of pro-inflammatory genes, including iNOS, COX-2, TNF-α, and IL-6.[3][5][24] Therefore, assessing the phosphorylation of p65 (p-p65) and the degradation of IκBα are key indicators of NF-κB activation.[24]

Caption: Simplified NF-κB signaling pathway targeted by Stellatin.

Protocol: Western Blotting

Materials:

• Cell lysates (prepared from cells treated as in the NO assay)

• RIPA buffer with protease and phosphatase inhibitors[24]

• BCA Protein Assay Kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-iNOS, anti-COX-2, anti-p-p65, anti-p65, anti-IκBα, anti-β-actin)

• HRP-conjugated secondary antibody[25]

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Lysis and Protein Quantification: After treatment, wash cells with ice-cold PBS and lyse them using RIPA buffer containing protease and phosphatase inhibitors.[26] Collect the lysates and determine the protein concentration using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein (e.g., 40 µg) from each sample by boiling in Laemmli buffer.[25] Load the samples onto an SDS-PAGE gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.[25]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[25]

• Primary Antibody Incubation: Incubate the membrane with the appropriate primary antibody (diluted in blocking buffer) overnight at 4°C or for 1-2 hours at room temperature.[25]

• Secondary Antibody Incubation: Wash the membrane three times with TBST.[25] Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[25]

• Detection: Wash the membrane again with TBST. Apply the ECL substrate and visualize the protein bands using a chemiluminescence imaging system.[25]

• Analysis: Quantify the band intensities using densitometry software (e.g., ImageJ). Normalize the expression of target proteins to a loading control (e.g., β-actin) to ensure equal protein loading.[27]

Data Presentation and Interpretation

Summarizing quantitative data in a structured format is essential for clear interpretation and comparison.

Table 1: Effect of Stellatin on Cell Viability and NO Production

Treatment Group	Stellatin (µM)	Cell Viability (% of Control)	Nitrite Conc. (µM)	% Inhibition of NO
Control (No LPS)	0	100 ± 4.5	1.2 ± 0.3	-
LPS (1 µg/mL)	0	98 ± 5.1	45.6 ± 3.8	0
LPS + Stellatin	10	99 ± 4.2	32.1 ± 2.9	29.6
LPS + Stellatin	25	97 ± 3.9	20.5 ± 2.1	55.0
LPS + Stellatin	50	96 ± 4.8	9.8 ± 1.5	78.5

Data are presented as mean ± SD from three independent experiments.

Table 2: Effect of Stellatin on Pro-inflammatory Cytokine Secretion

Treatment Group	Stellatin (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)
Control (No LPS)	0	15 ± 4	8 ± 2
LPS (1 µg/mL)	0	2540 ± 180	1850 ± 150
LPS + Stellatin	10	1820 ± 130	1340 ± 110
LPS + Stellatin	25	1150 ± 95	860 ± 70
LPS + Stellatin	50	480 ± 50	320 ± 45

Data are presented as mean ± SD from three independent experiments.

Interpretation: The data should demonstrate that Stellatin, at non-toxic concentrations, dose-dependently inhibits the production of NO, TNF-α, and IL-6 in LPS-stimulated RAW 264.7 cells. Western blot results should further show that this inhibition is correlated with a down-regulation of iNOS and COX-2 protein expression and an attenuation of the NF-κB signaling pathway, evidenced by reduced p65 phosphorylation and stabilization of IκBα.

Conclusion

This application note outlines a robust and comprehensive in vitro strategy for evaluating the anti-inflammatory activity of Stellatin. By following this structured workflow, researchers can generate reliable data on the compound's efficacy and gain insights into its mechanism of action. The combination of cell viability, mediator quantification, and signaling pathway analysis provides a strong foundation for further pre-clinical development of Stellatin as a potential anti-inflammatory therapeutic.

References

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• Fialho, M. D. F., et al. (2022). Inflammatory biomarkers on an LPS-induced RAW 264.7 cell model: a systematic review and meta-analysis.
• Fuchs, D., et al. (2009). In vitro testing for anti-inflammatory properties of compounds employing peripheral blood mononuclear cells freshly isolated from healthy donors. Methods in Molecular Biology, 573, 247-257.
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• Slideshare. (n.d.). Screening models for inflammatory drugs. Retrieved from [Link]

• ResearchGate. (2013). Can any one suggest the exact protocol for NO assay using Griess reagent? Retrieved from [Link]

• Reddy, T. S., et al. (2011). Synthesis, biological evaluation and molecular docking studies of stellatin derivatives as cyclooxygenase (COX-1, COX-2) inhibitors and anti-inflammatory agents. Bioorganic & Medicinal Chemistry Letters, 21(10), 2912-2915.
• Tang, Y., et al. (2021). Phillygenin inhibited LPS-induced RAW 264.7 cell inflammation by NF-κB pathway. European Journal of Pharmacology, 899, 174043.
• Dobrovolskaia, M. A., et al. (2013). Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7. In Characterization of Nanoparticles Intended for Drug Delivery.
• Kwak, J. H., et al. (2021). 2-Bromo-5-Hydroxy-4-Methoxybenzaldehyde Exhibits Anti-Inflammatory Effects Through the Inactivation of ERK, JNK, and NF-kB Pathways in RAW 264.7 Cells. Marine Drugs, 19(11), 609.
• BenchChem. (2025). Application Note: Western Blot Protocol for Analyzing pNF-κB p65 (Ser536)
• Yap, H. Y., et al. (2020). Suppression of Proinflammatory Cytokines and Mediators in LPS-Induced RAW 264.7 Macrophages by Stem Extract of Alternanthera sessilis via the Inhibition of the NF-κB Pathway.
• Kim, D. H., et al. (2018). Compound K Inhibits the Lipopolysaccharide-Induced Inflammatory Responses in Raw 264.7 Cell Line and Zebrafish. Molecules, 23(10), 2607.

• ResearchGate. (2024). What will be the best way to test NFkb activation via western blot? Retrieved from [Link]

• Hisamoto, H., et al. (2003). Simultaneous Immunoassay Analysis of Plasma IL-6 and TNF-α on a Microchip. Analytical Chemistry, 75(14), 350-356.

• RayBiotech. (n.d.). Human TNF alpha ELISA Kit. Retrieved from [Link]

• Ghosh, S., et al. (2012). Quantifying Nuclear p65 as a Parameter for NF-κB Activation: Correlation Between ImageStream Cytometry, Microscopy and Western Blot. Cytometry Part A, 81A(7), 571-579.

• ResearchGate. (2025). In vitro antioxidant and anti-inflammatory activity, and determination of chemical composition of aqueous and ethanolic extracts of Stellaria media herb. Retrieved from [Link]

• Li, Y., et al. (2024). Stellate ganglion, inflammation, and arrhythmias: a new perspective on neuroimmune regulation. Frontiers in Cardiovascular Medicine, 11, 1386616.
• Martins, C., et al. (2023). Antioxidant and Anti-Inflammatory Activities of Stellera chamaejasme L. Roots and Aerial Parts Extracts. Molecules, 28(15), 5797.
• Silva, T. P., et al. (2024). Assessment of acute toxicity, genotoxicity, and anti-inflammatory activity of SteLL, a lectin from Schinus terebinthifolia Raddi. Leaves, in mice. Journal of Ethnopharmacology, 335, 118433.
• Feng, G. G., et al. (2006). Melatonin suppresses macrophage cyclooxygenase-2 and inducible nitric oxide synthase expression by inhibiting p52 acetylation and binding. The Journal of Immunology, 177(10), 7220-7226.
• Silveira, M. A. D., et al. (2023). Daidzein and Equol: Ex Vivo and In Silico Approaches Targeting COX-2, iNOS, and the Canonical Inflammasome Signaling Pathway. International Journal of Molecular Sciences, 24(21), 15926.
• Pérez-García, L. A., et al. (2024). Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose)
• Higgs, G. A., et al. (1987). Inflammation and the mechanism of action of anti-inflammatory drugs. Pharmacology & Therapeutics, 33(1), 1-18.
• Lee, Y. G., et al. (2007). Puerarin inhibits iNOS, COX-2 and CRP expression via suppression of NF-κB activation in LPS-induced RAW264.7 macrophage cells. Journal of Ethnopharmacology, 114(3), 354-359.

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Application Notes and Protocols for Determining the Antioxidant Capacity of Stellatin

Introduction: The Imperative for Antioxidant Characterization

Oxidative stress, a state defined by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is a key pathological driver in a host of chronic diseases, including cardiovascular, neurodegenerative, and cancerous conditions.[1] Flavonoids, a class of polyphenolic compounds ubiquitous in plants, are renowned for their potent antioxidant properties, which are largely attributed to their ability to scavenge free radicals and chelate metals.[2][3] Stellatin, a flavonoid of increasing interest, requires robust and reproducible methods to quantify its antioxidant potential, a critical step in its evaluation for nutraceutical and pharmaceutical development.

This guide provides a detailed examination of two universally adopted in vitro assays for assessing antioxidant capacity: the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay and the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay.[4] Employing a battery of tests is crucial, as different assays reflect different aspects of antioxidant mechanisms, thereby providing a more comprehensive profile of the test compound.[5][6] Herein, we delve into the chemical principles, explain the causality behind critical protocol steps, and provide detailed, self-validating methodologies for the accurate assessment of Stellatin's antioxidant capacity.

The Chemical Rationale: How Flavonoids Neutralize Radicals

The antioxidant activity of flavonoids like Stellatin is fundamentally rooted in their chemical structure. Their efficacy is primarily attributed to their ability to donate a hydrogen atom (Hydrogen Atom Transfer, HAT) or an electron (Single Electron Transfer, SET) to neutralize unstable free radicals.[2][7]

Key structural features that enhance the antioxidant capacity of flavonoids include:

• The presence and position of hydroxyl (-OH) groups on the aromatic rings.

• A C2-C3 double bond in conjugation with a 4-oxo group in the C ring, which facilitates electron delocalization, stabilizing the resulting phenoxy radical.[2][8]

By understanding these mechanisms, we can better interpret the results from the DPPH and ABTS assays, which operate primarily through these HAT and SET pathways.

Part 1: The DPPH Radical Scavenging Assay

The DPPH assay is a straightforward and widely used method to measure the free radical scavenging ability of a compound.[5]

Principle of the Assay

The core of this assay is the DPPH molecule, a stable free radical that possesses a deep violet color in solution due to its unpaired electron, with a characteristic maximum absorbance (λmax) around 517 nm.[5][9] When an antioxidant, such as Stellatin, donates a hydrogen atom or an electron to the DPPH radical, it becomes reduced to its non-radical form, DPPH-H (1,1-diphenyl-2-picrylhydrazine).[9][10] This reduction neutralizes the radical and results in a color change from deep violet to a pale yellow. The decrease in absorbance at 517 nm is directly proportional to the concentration of the antioxidant and its scavenging potency.[9]

Experimental Workflow: DPPH Assay

Caption: Experimental workflow for the DPPH radical scavenging assay.

Detailed Application Protocol: DPPH Assay

This protocol is optimized for a 96-well microplate format, which offers high throughput and requires smaller reagent volumes.

1. Reagent and Sample Preparation

• DPPH Working Solution (0.1 mM): Accurately weigh 3.94 mg of DPPH and dissolve it in 100 mL of spectrophotometric grade methanol.[11] This solution is light-sensitive and should be stored in an amber bottle or a flask wrapped in aluminum foil at 4°C. It is recommended to prepare this solution fresh daily.[11]

• Stellatin Stock Solution (e.g., 1 mg/mL): Prepare a stock solution of Stellatin in a suitable solvent (e.g., methanol, ethanol, or DMSO).

• Stellatin Working Solutions: Create a series of dilutions from the stock solution to generate a range of concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL). This range should be broad enough to determine the 50% inhibitory concentration (IC50).

• Positive Control (Trolox): Prepare a stock solution and a similar dilution series for Trolox to serve as a positive control and benchmark.

2. Assay Procedure

• Plate Setup: In a 96-well microplate, designate wells for blanks, controls, and samples. All measurements should be performed in triplicate.[9]

• Sample Addition: Add 100 µL of each Stellatin working solution, Trolox working solution, or the solvent (for the control) into the appropriate wells.[4]

• Reaction Initiation: Add 100 µL of the 0.1 mM DPPH working solution to every well. Mix gently by pipetting.[4]

• Incubation: Cover the plate to protect it from light and incubate at room temperature for 30 minutes.[9][12] This fixed time ensures the reaction proceeds to a consistent endpoint.

• Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.[10]

3. Data Analysis and Self-Validation

• Causality of Controls:

  • Blank (Methanol/Solvent only): Used to zero the spectrophotometer.

  • Control (Solvent + DPPH solution): Represents 0% scavenging activity (maximum absorbance). This is your Acontrol.

  • Sample Blank (Sample + Methanol): Some samples, like plant extracts, may have their own color that absorbs at 517 nm. Measuring this absorbance and subtracting it from the sample's reading corrects for this interference.

• Calculation of Radical Scavenging Activity (% Inhibition):

  % Inhibition = [ (Acontrol - Asample) / Acontrol ] × 100 [13]

  Where:

  • Acontrol is the absorbance of the control (DPPH solution without the sample).

  • Asample is the absorbance of the reaction mixture (DPPH solution with Stellatin).

• IC50 Determination: Plot the % Inhibition against the corresponding concentrations of Stellatin. The IC50 value, which is the concentration required to scavenge 50% of the DPPH radicals, can be determined from the resulting dose-response curve via regression analysis. A lower IC50 value signifies higher antioxidant activity.[13]

Data Presentation: DPPH Assay

Table 1: Example Data for IC50 Determination of Stellatin

Stellatin Conc. (µg/mL)	Mean Absorbance (517 nm)	% Inhibition
0 (Control)	0.950	0.0%
5	0.760	20.0%
10	0.598	37.1%
20	0.451	52.5%
40	0.237	75.1%
80	0.104	89.1%
IC50	~18.5 µg/mL

Part 2: The ABTS Radical Cation Decolorization Assay

The ABTS assay, also known as the Trolox Equivalent Antioxidant Capacity (TEAC) assay, is a versatile method applicable to both hydrophilic and lipophilic antioxidants.[6][14]

Principle of the Assay

This assay is based on the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The ABTS•+ is generated by reacting a 7 mM ABTS solution with 2.45 mM potassium persulfate.[15] This mixture is allowed to stand in the dark for 12-16 hours, leading to the formation of a dark blue-green radical solution with a characteristic λmax at 734 nm.[15][16] In the presence of an antioxidant that can donate a hydrogen atom or an electron, the ABTS•+ is reduced back to its colorless neutral form.[17] The degree of decolorization, measured as the decrease in absorbance at 734 nm, is proportional to the antioxidant's concentration and potency.[18]

Experimental Workflow: ABTS Assay

Caption: Workflow for preparing and using the ABTS•+ solution.

Detailed Application Protocol: ABTS Assay

This protocol is designed for a 96-well microplate format.

1. Reagent and Sample Preparation

• ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.[15]

• Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water. Prepare this solution fresh.

• ABTS•+ Radical Cation Stock Solution: Mix the ABTS stock solution and the potassium persulfate solution in a 1:1 ratio (e.g., 5 mL of each). Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This incubation is critical for the complete generation of the radical cation.[15][16]

• ABTS•+ Working Solution: Before the assay, the stock solution must be diluted with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of 0.70 (± 0.02) at 734 nm.[16] This standardization is a key self-validating step that ensures reproducibility across different experiments.

• Stellatin and Trolox Solutions: Prepare a stock solution of Stellatin and at least three different dilutions. Prepare a Trolox standard curve by creating a series of dilutions (e.g., 0, 100, 200, 400, 600, 800 µM).

2. Assay Procedure

• Plate Setup: Designate wells for blanks, Trolox standards, and Stellatin samples in a 96-well plate. Perform all measurements in triplicate.

• Sample Addition: Add 20 µL of each Trolox standard, Stellatin dilution, or solvent (for the blank) into the appropriate wells.

• Reaction Initiation: Add 180 µL of the standardized ABTS•+ working solution to all wells. Mix thoroughly.

• Incubation: Incubate the plate at room temperature for 6 minutes.[4]

• Absorbance Measurement: Immediately measure the absorbance at 734 nm using a microplate reader.[18]

3. Data Analysis and Self-Validation

• Causality of the Standard Curve: The Trolox standard curve is essential for this assay's validity. It creates a benchmark against which the unknown (Stellatin) can be quantified.

• Calculation of % Inhibition: Calculate the percentage of ABTS•+ scavenging for each Trolox and Stellatin concentration using the same formula as in the DPPH assay.

• Trolox Standard Curve: Plot the % inhibition for the Trolox standards against their respective concentrations. A linear regression curve should be obtained.

• TEAC Calculation: Using the linear regression equation from the Trolox standard curve (y = mx + c, where y is % inhibition and x is concentration), calculate the Trolox equivalent concentration for the % inhibition value produced by each Stellatin dilution. The final result is expressed as µM of Trolox Equivalents (TE) per µg/mL or mM of Stellatin.[19][20]

Data Presentation: ABTS Assay

Table 2: Example Trolox Standard Curve Data

Trolox Conc. (µM)	Mean Absorbance (734 nm)	% Inhibition
0 (Control)	0.700	0.0%
100	0.581	17.0%
200	0.469	33.0%
400	0.280	60.0%
600	0.126	82.0%
Regression Eq.	y = 0.135x + 2.8
R²	0.998

If a 50 µg/mL solution of Stellatin gives a % Inhibition of 45%, its TEAC value would be calculated as: 45 = 0.135x + 2.8 x = (45 - 2.8) / 0.135 ≈ 312.6 µM TE. The TEAC value for Stellatin is 312.6 µM TE at a concentration of 50 µg/mL.

Conclusion for Drug Development Professionals

The DPPH and ABTS assays are robust, reliable, and high-throughput methods for screening and characterizing the antioxidant capacity of novel compounds like Stellatin. The DPPH assay provides a measure of radical scavenging potential, often expressed as an IC50 value, while the ABTS assay allows for the quantification of antioxidant capacity relative to a standard, expressed as a TEAC value. By employing these self-validating protocols, researchers can generate the precise and reproducible data necessary to support the development of Stellatin as a potential therapeutic agent or nutraceutical for mitigating conditions associated with oxidative stress.

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• Protocol Online. (2011). Doubts - ABTS Radical Cation Decolorization Assay. Retrieved from [Link]

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• Pérez-Jiménez, J., et al. (2021). Critical Evaluation and Validation of a High-Throughput Microplate-Based Cupric Reducing Antioxidant Capacity Method for the Analysis of Fish Feed Ingredients. Antioxidants, 10(7), 1083.
• Wen, L., et al. (2021). Identification of Six Flavonoids as Novel Cellular Antioxidants and Their Structure-Activity Relationship. Oxidative Medicine and Cellular Longevity, 2021, 6627258.

• Cell Biolabs, Inc. (n.d.). OxiSelect™ Trolox Equivalent Antioxidant Capacity (TEAC) Assay Kit (ABTS). Retrieved from [Link]

• Rubio, C. P., et al. (2016). Validation of three automated assays for total antioxidant capacity determination in canine serum samples. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Experimental protocol of ABTS assay to assess the antioxidant activity of EOs. Retrieved from [Link]

• Pisoschi, A. M., & Negulescu, G. P. (2011). Evaluation of The Antioxidant Capacity of Food Products: Methods, Applications and Limitations. Journal of Agroalimentary Processes and Technologies, 17(4), 331-341.

• Citeq Biologics. (n.d.). TEAC Assay. Retrieved from [Link]

• ResearchGate. (n.d.). Experimental protocol of DPPH assay to assess the antioxidant activity of EOs. Retrieved from [Link]

• Singh, R., et al. (2022). Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa. Molecules, 27(4), 1326.
• Floegel, A., et al. (2023). ABTS/TAC Methodology: Main Milestones and Recent Applications. Antioxidants, 12(1), 169.

• AETHEION. (n.d.). AETHEION TEAC Value | Highest Antioxidant Capacity. Retrieved from [Link]

• Sakata, R., et al. (2003). The antioxidant (-)-epigallocatechin-3-gallate inhibits activated hepatic stellate cell growth and suppresses acetaldehyde-induced gene expression. American Journal of Physiology-Gastrointestinal and Liver Physiology, 284(5), G887-G895.

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Stellatin-Induced Apoptosis in Cancer Cells: Application Notes and Protocols

Introduction

The regulated process of programmed cell death, or apoptosis, is a fundamental mechanism for maintaining tissue homeostasis and eliminating potentially harmful cells.[1] A primary hallmark of cancer is the evasion of this critical process, allowing for uncontrolled proliferation and tumor progression.[2][3] Consequently, therapeutic strategies aimed at reactivating or inducing apoptosis in cancer cells represent a promising avenue for oncology research and drug development.[2][4]

Stellatin, specifically the marine-derived triterpene Stellettin B, has emerged as a potent inducer of apoptosis in various cancer cell lines, including oral squamous cell carcinoma and bladder cancer.[5][6] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the mechanisms of Stellatin-induced apoptosis and detailed protocols for its application and analysis in a laboratory setting. We will explore the underlying signaling cascades and provide robust, step-by-step methodologies for assessing its cytotoxic and pro-apoptotic effects.

Mechanism of Action: The Signaling Cascade of Stellatin-Induced Apoptosis

Stellettin B triggers a multi-faceted apoptotic response primarily through the induction of endoplasmic reticulum (ER) stress and mitochondrial stress, which converge on the activation of the caspase cascade.[5][7] The interplay between these pathways, along with a secondary induction of autophagy, culminates in programmed cell death.

The process begins with Stellatin B inducing ER stress, marked by the upregulation of key chaperone proteins such as Calnexin and BiP/GRP78.[5] This ER stress response activates mitogen-activated protein kinase (MAPK) signaling pathways, which play a crucial role in mediating cellular stress responses.[5][7] Concurrently, Stellatin B instigates mitochondrial stress, leading to the disruption of the mitochondrial membrane potential and subsequent activation of the intrinsic apoptotic pathway. This involves the activation of caspase-9, which in turn activates the executioner caspase, caspase-3.[6][8] The activated caspase-3 then cleaves critical cellular substrates, including Poly (ADP-ribose) polymerase (PARP), leading to the characteristic biochemical and morphological changes of apoptosis.[5][6] In certain cancer types like bladder cancer, Stellatin B has also been shown to suppress the FGFR3-TACC3/Akt/mTOR survival pathway, further promoting a cascade involving autophagy and the death-associated protein kinase 2 (DAPK2) to induce apoptosis.[6]

Caption: Simplified signaling pathway of Stellatin-induced apoptosis.

Experimental Workflow for Studying Stellatin-Induced Apoptosis

A systematic approach is essential to characterize the pro-apoptotic effects of Stellatin. The workflow begins with determining the cytotoxic concentration range, followed by specific assays to confirm and quantify apoptosis, and finally, mechanistic studies to probe the signaling pathways involved.

Caption: Recommended experimental workflow for Stellatin studies.

Protocols

Preparation of Stellatin Stock Solution

Causality: A concentrated, sterile stock solution is critical for accurate and reproducible dosing in cell culture experiments. Dimethyl sulfoxide (DMSO) is a common solvent for hydrophobic compounds like Stellatin, but it is important to keep the final concentration in culture media low (<0.1%) to avoid solvent-induced cytotoxicity.

• Reconstitution: Prepare a 10 mM stock solution of Stellatin B by dissolving it in sterile DMSO. For example, add 1 mL of DMSO to 5.5 mg of Stellatin B (MW: ~550 g/mol ).

• Aliquotting: Vortex gently until fully dissolved. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Storage: Store the aliquots at -20°C or -80°C for long-term stability.

Cell Culture and Treatment

Causality: Healthy, sub-confluent cells are essential for reliable experimental outcomes. Cells that are overly confluent or in poor health may respond differently to treatment and can undergo spontaneous apoptosis, confounding the results.

• Cell Seeding: Seed cancer cells of interest into appropriate culture vessels (e.g., 96-well plates for viability assays, 6-well plates for protein or flow cytometry analysis). Allow cells to adhere and reach 60-70% confluency.

• Treatment Preparation: On the day of the experiment, thaw an aliquot of the Stellatin stock solution. Prepare serial dilutions in complete culture medium to achieve the desired final concentrations. Remember to prepare a vehicle control using the same concentration of DMSO that will be present in the highest Stellatin dose.

• Dosing: Remove the old medium from the cells and replace it with the medium containing the various concentrations of Stellatin or the vehicle control.

• Incubation: Incubate the cells for the desired time points (e.g., 24, 48, 72 hours) at 37°C in a humidified incubator with 5% CO₂.

Assessment of Cell Viability (MTT Assay)

Causality: Cell viability assays are used to measure the number of living, healthy cells in a sample.[9] The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is proportional to the number of viable cells.[10] Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt MTT to a purple formazan product, providing a quantitative measure of cytotoxicity.[10]

• Setup: Seed cells in a 96-well plate and treat with a dose range of Stellatin (e.g., 0.1 µM to 40 µM) for 24 or 48 hours as described in 4.2.[7]

• Reagent Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 3-4 hours at 37°C, allowing the formazan crystals to form.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Gently shake the plate for 5 minutes and measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Treatment Group	Absorbance (570 nm)	% Viability (Relative to Control)
Untreated Control	1.25	100%
Vehicle (0.1% DMSO)	1.24	99.2%
Stellatin (1 µM)	1.05	84.0%
Stellatin (5 µM)	0.78	62.4%
Stellatin (10 µM)	0.45	36.0%
Stellatin (20 µM)	0.18	14.4%

Quantification of Apoptosis by Flow Cytometry (Annexin V/PI Staining)

Causality: This is a robust method to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[11][12] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[13] Annexin V, a protein with a high affinity for PS, is fluorescently labeled (e.g., with FITC) and binds to these exposed PS residues.[13] Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells with intact membranes but can enter late apoptotic and necrotic cells where membrane integrity is compromised.[12][13]

• Cell Preparation: Culture and treat cells in 6-well plates with Stellatin at the desired concentrations (e.g., IC50 concentration determined from the viability assay) for 24 hours.

• Cell Collection: Collect both floating and adherent cells. For adherent cells, use trypsin and then neutralize with complete medium. Combine all cells from each sample.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cell pellet twice with ice-cold PBS.[14]

• Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.[11]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[11]

• Analysis: After incubation, add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[11] Use unstained, Annexin V-only, and PI-only controls to set up compensation and gates correctly.[11]

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• 14. Apoptosis Protocols | USF Health [health.usf.edu]

Technical Notes & Optimization

Stellatin Synthesis Optimization: A Technical Support Center

Welcome to the technical support center for the synthesis of Stellatin. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of Stellatin synthesis, optimize yields, and troubleshoot common experimental hurdles. Our approach is rooted in explaining the fundamental chemistry behind each step, ensuring you can make informed decisions in your laboratory work.

Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthesis of Stellatin.

Q1: What is Stellatin and why is its synthesis significant?

A1: Stellatin, with the chemical name 3,4-dihydro-8-hydroxy-7-hydroxymethyl-6-methoxyisocoumarin, is a natural product isolated from fungal species like Aspergillus and Emericella.[1] Its significance lies in its cytotoxic activity against certain human cancer cell lines, making it a molecule of interest for drug discovery and development.[1] An efficient and optimizable synthetic route is crucial for producing sufficient quantities for further biological evaluation.

Q2: What is the general synthetic strategy for Stellatin?

A2: The reported total synthesis of Stellatin involves a multi-step linear sequence starting from 3,5-dimethoxy-4-methylphenylacetic acid methyl ester.[1] The key transformations include electrophilic formylation, oxidation, selective reduction, intramolecular cyclization to form the dihydroisocoumarin core, functionalization of a methyl group, and a final regioselective demethylation.[1]

Q3: How critical is the purity of starting materials and reagents?

A3: The purity of all materials is paramount for the success of this multi-step synthesis. For instance, in the Vilsmeier-Haack reaction, decomposed DMF can lead to side reactions and lower yields.[2] Similarly, the purity and activity of reagents like NBS for bromination and magnesium iodide for demethylation are critical for achieving high conversion and minimizing impurities.

Troubleshooting Guide: Optimizing Your Stellatin Synthesis

This guide provides solutions to specific problems you may encounter during the synthesis of Stellatin, structured in a question-and-answer format.

Step 1: Vilsmeier-Haack Formylation

Q: I am observing very low or no yield of the desired formylated product. What could be the issue?

A: A low yield in the Vilsmeier-Haack reaction can stem from several factors:

• Degraded Reagents: The Vilsmeier reagent is formed from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF). Old or improperly stored POCl₃ and DMF may have degraded. DMF, for instance, can decompose into dimethylamine, which can quench the reaction.[2][3]

  • Solution: Use freshly distilled POCl₃ and anhydrous DMF. Ensure they are stored under an inert atmosphere and away from moisture.

• Insufficient Reaction Temperature: For moderately activated aromatic rings, the reaction may require heating to proceed at a reasonable rate.

  • Solution: Monitor the reaction by TLC. If the reaction is sluggish at room temperature, consider moderately heating the reaction mixture, for example, to 40-60 °C.[2]

• Precipitation of Vilsmeier Reagent: At high concentrations, the Vilsmeier reagent salt can precipitate from the reaction mixture, especially if the reaction is performed at a low temperature.

  • Solution: Add an anhydrous co-solvent such as dichloromethane (DCM) or dichloroethane (DCE) to keep the reagent in solution.[2]

Q: My NMR spectrum shows multiple aldehyde peaks, suggesting over-formylation. How can I improve selectivity for mono-formylation?

A: The formation of di- or tri-formylated products is a known issue when the aromatic substrate is highly activated.[1]

• Control Stoichiometry: The molar ratio of the Vilsmeier reagent to the substrate is critical. An excess of the reagent will favor multiple formylations.

  • Solution: Carefully control the stoichiometry. Start with 1.1 to 1.5 equivalents of the Vilsmeier reagent and add it slowly to the substrate solution at a low temperature (e.g., 0 °C) to control the reaction's exothermicity and improve selectivity.[2]

• Reaction Temperature: Higher temperatures can lead to decreased selectivity.

  • Solution: Run the reaction at a lower temperature to favor the thermodynamically preferred mono-formylated product.[2]

Step 2 & 3: Oxidation and Chemoselective Reduction

Q: The reduction of the ester to the corresponding hydroxy acid is not selective and I am also reducing the carboxylic acid.

A: The published synthesis of Stellatin involves a chemoselective reduction of an ester function in the presence of a carboxylic acid. The choice of reducing agent is critical here.

• Incorrect Reducing Agent: Strong reducing agents like lithium aluminum hydride (LiAlH₄) will reduce both esters and carboxylic acids.[4][5][6]

  • Solution: The protocol specifies the use of sodium borohydride (NaBH₄) in a mixture of THF and methanol.[1] NaBH₄ is a milder reducing agent that is generally not strong enough to reduce carboxylic acids under these conditions, allowing for the selective reduction of the ester.[4][6] Borane (BH₃) is another reagent known for its high chemoselectivity in reducing carboxylic acids in the presence of esters, which is the opposite of what is needed here.[5][7]

Step 4: Cyclodehydration to form the Dihydroisocoumarin Core

Q: The cyclodehydration step to form the dihydroisocoumarin ring is giving a low yield. What are the potential issues?

A: Intramolecular cyclization reactions can be sensitive to reaction conditions.

• Inefficient Dehydrating Agent: The choice and effectiveness of the dehydrating agent are crucial for driving the reaction to completion.

  • Solution: The synthesis of Stellatin does not specify the reagent for this step in the provided abstract, but common methods for isocoumarin synthesis involve acid catalysis.[8][9] If you are facing issues, consider screening different Brønsted or Lewis acids. Ensure anhydrous conditions, as water can inhibit the reaction.

• Reaction Concentration: Intramolecular reactions are favored at high dilution, which minimizes intermolecular side reactions.

  • Solution: Perform the reaction at a lower concentration to favor the desired intramolecular cyclization.

Step 5: Benzylic Bromination with NBS

Q: I am getting a significant amount of the di-brominated side product. How can I prevent this?

A: Over-bromination at the benzylic position is a common side reaction when using N-bromosuccinimide (NBS).[10]

• Stoichiometry of NBS: Using an excess of NBS will lead to the formation of di-brominated products.

  • Solution: Use a controlled amount of NBS, typically 1.0 to 1.1 equivalents relative to the benzylic methyl group.[10] Monitor the reaction closely using TLC to track the consumption of the starting material and the formation of the mono-brominated product.

• Reaction Time: Allowing the reaction to run for too long after the starting material is consumed can also lead to over-bromination.

  • Solution: Monitor the reaction progress frequently. The disappearance of solid NBS and a color change from reddish-brown back to yellow can indicate the reaction is nearing completion.[10] Quench the reaction once the starting material is consumed.

Q: The benzylic bromination reaction is not starting or is very slow.

A: Benzylic bromination with NBS is a free-radical reaction and requires proper initiation.[11][12]

• Insufficient Initiation: The reaction requires a radical initiator, such as benzoyl peroxide or AIBN, and/or initiation by light (photo-initiation).[11]

  • Solution: Ensure you have added a catalytic amount of a suitable radical initiator. If using photo-initiation, make sure the reaction flask is exposed to a suitable light source (e.g., a sunlamp).

• Inhibitors: The presence of radical inhibitors can quench the reaction.

  • Solution: Use purified, peroxide-free solvents.

Step 6 & 7: Nucleophilic Substitution and Regioselective Demethylation

Q: The final demethylation step is not regioselective, and I am getting a mixture of products.

A: The regioselective demethylation of the 8-methoxyl group is a critical final step. The challenge lies in cleaving one aryl methyl ether in the presence of another.[13]

• Choice of Demethylating Agent: The choice of reagent is key to achieving regioselectivity. The published synthesis uses anhydrous magnesium iodide.[1] This selectivity is likely directed by chelation with the neighboring carbonyl group of the lactone.

  • Solution: Ensure the magnesium iodide used is strictly anhydrous, as moisture can affect its reactivity and selectivity. Other demethylating agents like aluminum chloride can also be used for regioselective demethylation, often favoring the position para to a carbonyl group.[14] If you are struggling with selectivity, a careful re-evaluation of the demethylating agent and reaction conditions is warranted.

• Reaction Temperature and Time: These parameters can influence the selectivity of the reaction.

  • Solution: Optimize the reaction temperature and time. Start at a lower temperature and slowly warm the reaction while monitoring its progress by TLC. This can help to favor the kinetically controlled, more selective product.

Data Summary and Protocols

Table 1: Troubleshooting Summary for Key Reaction Steps

Step	Common Problem	Potential Cause(s)	Recommended Solution(s)
Vilsmeier-Haack	Low/No Yield	Degraded reagents, low temperature	Use fresh reagents, moderate heating
Over-formylation	Excess Vilsmeier reagent, high temp.	Control stoichiometry (1.1-1.5 eq), lower temp.
Benzylic Bromination	Di-bromination	Excess NBS, long reaction time	Use 1.0-1.1 eq NBS, monitor by TLC
No reaction	Insufficient radical initiation	Add AIBN/benzoyl peroxide, use light source
Demethylation	Poor Regioselectivity	Incorrect reagent, non-anhydrous conditions	Use anhydrous MgI₂, optimize temp. and time

Experimental Workflow and Troubleshooting Logic

The following diagram illustrates a general workflow for the synthesis and a logical approach to troubleshooting low yield issues.

Caption: General workflow for Stellatin synthesis and troubleshooting.

References

• Kamal, A., Ramana, A. V., Ramana, K. V., & Rao, A. V. S. (Year of Publication). Total Synthesis and Cytotoxic Activity of Stellatin. PubMed. [Link]

• Dong, H., et al. (2023). Selective demethylation reactions of biomass-derived aromatic ether polymers for bio-based lignin chemicals. Green Chemistry. [Link]

• Reddit User Discussion. (2024). selectively reduce carboxylic acid over ester. r/OrganicChemistry. [Link]

• Chemistry Steps. Benzylic Bromination. Chemistry Steps. [Link]

• PubMed. (2019). Exploring the Selective Demethylation of Aryl Methyl Ethers with a Pseudomonas Rieske Monooxygenase. PubMed. [Link]

• Scribd. Ester Reduction. Scribd. [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. Chemistry Steps. [Link]

• Reddit User Discussion. (2021). How to know when to stop reaction, benzylic bromination using AIBN. r/Chempros. [Link]

• Reddit User Discussion. (2024). Vilsmeier Haack Reaction. r/OrganicChemistry. [Link]

• ResearchGate. (2019). Exploring the Selective Demethylation of Aryl Methyl Ethers with a Pseudomonas Rieske Monooxygenase. ResearchGate. [Link]

• Chemistry Steps. Reduction of Carboxylic Acids and Their Derivatives. Chemistry Steps. [Link]

• Khan Academy. Reduction of carboxylic acids. Khan Academy. [Link]

• National Institutes of Health. (2022). Mild and Chemoselective Carboxylic Acid Reduction Promoted by Borane Catalysis. NIH. [Link]

• Reddit User Discussion. (2021). Having some troubles with a Vislmeier-Haack reaction. r/OrganicChemistry. [Link]

• Master Organic Chemistry. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry. [Link]

• Chemistry LibreTexts. (2023). 11.10: Benzylic Bromination of Aromatic Compounds. Chemistry LibreTexts. [Link]

• ResearchGate. Strategy for isocoumarin synthesis and challenges. ResearchGate. [Link]

• ResearchGate. (2018). Practical demethylation of aryl methyl ethers using an odorless thiol reagent. ResearchGate. [Link]

• YouTube. (2018). 10.4 Allylic and Benzylic Bromination Using NBS. Chad's Prep. [Link]

• ResearchGate. (2005). A Simple Regioselective Demethylation of p ‐Aryl Methyl Ethers Using Aluminum Chloride‐Dichloromethane System. ResearchGate. [Link]

• Beilstein Journal of Organic Chemistry. (2023). Practical synthesis of isocoumarins via Rh(III)-catalyzed C–H activation/annulation cascade. Beilstein Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. Isocoumarin synthesis. Organic Chemistry Portal. [Link]

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Technical Support Center: Troubleshooting Stellatin Extraction from Natural Sources

Welcome to the technical support center for Stellatin extraction. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of isolating Stellatin from its natural sources. Here, we move beyond simple protocols to provide in-depth, evidence-based troubleshooting guides and frequently asked questions, grounded in scientific principles and practical field experience. Our goal is to empower you to overcome common challenges, optimize your extraction yields, and ensure the integrity of your final product.

Frequently Asked Questions (FAQs)

Q1: What are the primary natural sources of Stellatin?

Stellatin, a chromone derivative with the chemical name 5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one, has been isolated from various natural sources.[1][2] It is most notably found in fungi such as Aspergillus stellatus and Mycoleptodiscus indicus.[1] It has also been isolated from the plant Pisonia aculeata.[1] Researchers should consider the origin and quality of the raw material, as this can significantly impact the concentration and purity of the initial extract.

Q2: I'm observing a very low yield of Stellatin in my crude extract. What are the likely causes?

Low yield is a common issue in natural product extraction and can stem from several factors.[3] Key areas to investigate include:

• Suboptimal Solvent Selection: The polarity of your extraction solvent is critical.[4][5] Stellatin's structure suggests moderate polarity. Using a solvent that is too polar or too non-polar will result in poor extraction efficiency.

• Inadequate Extraction Method: Traditional methods like maceration may not be efficient enough.[4][6] More advanced techniques like ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) can significantly improve yields by enhancing solvent penetration and mass transfer.[7][8]

• Degradation of Stellatin: Flavonoids and related compounds can be sensitive to heat, light, and pH fluctuations.[3] Exposure to high temperatures or inappropriate pH levels during extraction can lead to the degradation of the target molecule.

• Incomplete Cell Lysis: For fungal or plant sources, insufficient grinding or homogenization of the raw material will prevent the solvent from accessing the intracellular contents, leading to poor extraction.[9]

Q3: My purified Stellatin shows signs of degradation. How can I improve its stability?

Stellatin's stability can be compromised by several factors. To mitigate degradation, consider the following:

• pH Control: The stability of phenolic compounds is often pH-dependent.[3] Maintaining a slightly acidic to neutral pH (around 4-7) during extraction and purification can help prevent degradation.[3]

• Light Protection: Many flavonoids are light-sensitive.[3] Conduct extraction and subsequent purification steps in amber glassware or protect your setup from direct light to prevent photochemical degradation.[3]

• Temperature Management: Avoid excessive heat during extraction and solvent removal.[3][10] Use techniques like rotary evaporation under reduced pressure to remove solvents at lower temperatures. For thermolabile compounds, reflux extraction may not be suitable.[6]

• Inert Atmosphere: To prevent oxidation, consider performing extractions under an inert atmosphere (e.g., nitrogen or argon), especially if using prolonged extraction times or elevated temperatures.

Q4: What is the best solvent system for Stellatin extraction?

There is no single "best" solvent, as the optimal choice depends on the natural source and the chosen extraction technique.[11] However, based on Stellatin's chemical structure (a moderately polar chromone), solvents of intermediate polarity are a good starting point. Ethanol and methanol are commonly used for flavonoid extraction and often yield good results.[4] For optimization, a mixture of solvents, such as ethanol-water or methanol-water, can be explored. The addition of water can increase the polarity of the solvent system and improve the extraction of more hydrophilic compounds. It is crucial to experimentally determine the optimal solvent or solvent mixture for your specific raw material to maximize yield and selectivity.[4][11]

In-Depth Troubleshooting Guides

Problem 1: Low Extraction Yield

Low yields are a frequent hurdle in natural product isolation. This guide provides a systematic approach to diagnosing and resolving this issue.

Caption: A systematic workflow for troubleshooting low Stellatin extraction yields.

• Initial Screening:

  • Accurately weigh 1 gram of your finely ground natural source material into five separate flasks.

  • Add 20 mL of the following solvents to each flask, respectively: n-hexane, ethyl acetate, ethanol, methanol, and a 70:30 ethanol:water mixture.

  • Agitate the flasks at a constant temperature (e.g., 40°C) for a set period (e.g., 2 hours).

  • Filter each extract and analyze a small aliquot by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to qualitatively assess the presence of Stellatin.

• Quantitative Analysis:

  • Based on the initial screening, select the most promising solvent or solvent system.

  • Perform a larger-scale extraction and quantify the Stellatin yield using a validated analytical method (e.g., HPLC with a standard curve).

• Solvent Polarity and Stellatin Solubility: The choice of solvent is dictated by the principle of "like dissolves like." Stellatin, with its hydroxyl and methoxy groups, exhibits moderate polarity.

  Solvent	Polarity Index	Expected Stellatin Solubility
  n-Hexane	0.1	Low
  Dichloromethane	3.1	Moderate to High[12]
  Ethyl Acetate	4.4	Moderate
  Ethanol	5.2	High[4]
  Methanol	6.6	High[4]
  Water	10.2	Low

  This table provides a general guide. Experimental validation is essential.

Problem 2: Co-extraction of Impurities and Purification Challenges

Crude extracts are complex mixtures, and separating the target compound from impurities is a significant challenge.

Caption: A multi-step strategy for purifying Stellatin from a complex crude extract.

• Column Packing:

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., n-hexane).

  • Carefully pour the slurry into a glass column, allowing the silica to settle into a uniform bed without air bubbles.

• Sample Loading:

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane).

  • Alternatively, adsorb the extract onto a small amount of silica gel, dry it, and carefully add the dried powder to the top of the column.

• Elution:

  • Begin eluting with a non-polar solvent (e.g., 100% n-hexane).

  • Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate) in a stepwise or linear gradient.

  • Collect fractions and monitor the separation using TLC.

• Fraction Analysis:

  • Spot the collected fractions on a TLC plate and develop it in an appropriate solvent system.

  • Visualize the spots under UV light or by staining.

  • Combine the fractions containing pure Stellatin.

Problem 3: Emulsion Formation During Liquid-Liquid Extraction (LLE)

Emulsions are a common and frustrating problem in LLE, preventing clean separation of the aqueous and organic layers.[13]

Potential Cause	Recommended Solution	Scientific Rationale
High concentration of surfactants (e.g., phospholipids, fatty acids) [13]	- Add brine (saturated NaCl solution).[13]- Centrifuge the mixture.- Filter through a bed of Celite.	Brine increases the ionic strength of the aqueous phase, "salting out" the organic compounds and breaking the emulsion.[13] Centrifugation and filtration physically disrupt the emulsion layer.
Vigorous shaking	- Gently swirl or invert the separatory funnel instead of shaking vigorously.[13]	Reduces the mechanical energy that creates the emulsion.[13]
Similar densities of the two phases	- Add a small amount of a denser, immiscible solvent (e.g., dichloromethane) or a less dense one (e.g., hexane) to the organic phase.	This increases the density difference between the two layers, promoting separation.

References

• Ivanova, D. (2020). Selectivity of Current Extraction Techniques for Flavonoids from Plant Materials. Processes, 8(10), 1222. [Link]

• BenchChem Technical Support. (2025).

• Abad-García, B., et al. (2017). Flavonoids: From Structure to Health Issues. Molecules, 22(1), 132. [Link]

• National Center for Biotechnology Information. (n.d.). Stellatin. PubChem Compound Database. Retrieved from [Link]

• Zhang, Q-W., et al. (2024). Research Progress on Extraction and Detection Technologies of Flavonoid Compounds in Foods. Foods, 13(4), 599. [Link]

• K-Jhil Scientific. (2025). Tips for Troubleshooting Liquid–Liquid Extraction. K-Jhil Scientific.

• Carrillo-Carrión, C., et al. (2021). Extraction of Flavonoids From Natural Sources Using Modern Techniques. Frontiers in Chemistry, 9, 646342. [Link]

• LCGC International. (2021). Tips for Troubleshooting Liquid–Liquid Extractions.

• PlantaeDB. (n.d.). Stellatin. Retrieved from [Link]

• Bio-protocol. (2024). Overcoming Obstacles: Troubleshooting Tips for Plant DNA Extraction Challenges. Bio-protocol.

• Sasidharan, S., et al. (2011). Extraction, Isolation and Characterization of Bioactive Compounds from Plants' Extracts. African Journal of Traditional, Complementary and Alternative Medicines, 8(1), 1-10. [Link]

• ResearchGate. (2018). I have been trying to dissolve reticulated gelatin. Do you know what solvents work?
• DNA Genotek. (2013). Troubleshooting guide for PG-100 sample collection and extraction. DNA Genotek.
• Frontier, A. (2026). How To: Purify by Crystallization. University of Rochester, Department of Chemistry.

• Zhang, Q-W., et al. (2018). Techniques for extraction and isolation of natural products: a comprehensive review. Chinese Medicine, 13, 20. [Link]

• ResearchGate. (2025). Solubility and Thermodynamic Functions of Isatin in Pure Solvents.
• MDPI. (2021).
• Springer. (2020). Understanding the solubility and electrospinnability of gelatin using Teas approach in single/binary organic solvent systems. Springer.
• PubMed Central. (2023). Advances in Natural Product Extraction Techniques, Electrospun Fiber Fabrication, and the Integration of Experimental Design: A Comprehensive Review. PubMed Central.
• SciSpace. (2014).
• ResearchGate. (2015). Does anyone have experience in the purification and stability of Ar-Sn(Bu)3 organic compounds?
• ResearchGate. (2025). Solubility and modeling of telmisartan in binary solvent mixtures of dichloromethane and (methanol, ethanol, n-propanol, or n-butanol) and its application to the preparation of nanoparticles using the supercritical antisolvent technique.
• ResearchGate. (2025).
• MDPI. (2023).
• Google Patents. (2005). System and method for purifying heptane.
• PubMed. (1999).
• ResearchGate. (2015). Thermal Stability, Structure and Mechanical Properties of TiSiN Coatings Prepared by Reactive DC Magnetron Co-Sputtering.

• National Center for Biotechnology Information. (2018). Chemical and Lattice Stability of the Tin Sulfides. ACS Publications. [Link]

• Google Patents. (2013). Purification method of teicoplanin.
• CCDC. (n.d.). Measurement and correlation of the solubility of telmisartan (form A)

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• 1. Stellatin | C12H12O5 | CID 53322523 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. plantaedb.com [plantaedb.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Research Progress on Extraction and Detection Technologies of Flavonoid Compounds in Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Extraction, Isolation and Characterization of Bioactive Compounds from Plants' Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Extraction of Flavonoids From Natural Sources Using Modern Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Advances in Natural Product Extraction Techniques, Electrospun Fiber Fabrication, and the Integration of Experimental Design: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Overcoming Obstacles: Troubleshooting Tips for Plant DNA Extraction Challenges [greenskybio.com]
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• 12. publications.aston.ac.uk [publications.aston.ac.uk]
• 13. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Strategies for Improving the Solubility of Stellatin for In Vitro Assays

Here is the technical support center with troubleshooting guides and FAQs for improving the solubility of Stellatin for in vitro assays.

Welcome to the technical support guide for Stellatin. As a promising chromone derivative, Stellatin offers significant potential in various research fields.[1] However, its physicochemical properties present a common challenge for researchers: poor aqueous solubility. This guide provides a comprehensive, experience-driven approach to effectively solubilize Stellatin for your in vitro assays, ensuring reliable and reproducible results. We will move from basic principles to advanced rescue strategies, explaining the scientific rationale behind each recommendation.

Section 1: Understanding the Challenge - Stellatin's Physicochemical Profile

Before troubleshooting, it is crucial to understand the properties of Stellatin that dictate its behavior in aqueous solutions. Its structure, characterized by a chromone backbone with hydroxy and dimethoxy substitutions, results in a moderately hydrophobic molecule.[1][2]

Table 1: Key Physicochemical Properties of Stellatin

Property	Value	Implication for Solubility
Molecular Formula	C₁₂H₁₂O₅	-
Molecular Weight	236.22 g/mol	-
CAS Number	62995-11-3	For accurate compound identification.[1]
XLogP3	2.1	This value indicates a preference for a lipid-like environment over an aqueous one, predicting low water solubility.[1][2]

The XLogP value of 2.1 quantitatively confirms Stellatin's hydrophobic nature. This means that without assistance, the molecule is energetically more stable associating with itself (precipitating) than interacting with water molecules in your buffer or cell culture medium. Our goal is to overcome this energy barrier.

Section 2: First-Line Solubilization Strategy & FAQs

This section addresses the most common questions and provides the standard, recommended starting protocol for dissolving Stellatin.

Q1: I tried dissolving Stellatin powder directly into my cell culture medium (e.g., DMEM) or PBS, but it just floated or formed a precipitate. Why did this happen?

This is the expected behavior due to the "like dissolves like" principle of chemistry.[3] Your cell culture medium is over 99% aqueous. Stellatin, being hydrophobic (lipophilic), cannot form favorable interactions with the polar water molecules and is therefore expelled from the solution, leading to precipitation. A suitable non-polar or polar aprotic organic solvent is required to first dissolve it.[3][4]

Q2: What is the universally recommended starting solvent for preparing a Stellatin stock solution?

For initial experiments, 100% Dimethyl Sulfoxide (DMSO) is the industry-standard first choice. DMSO is a powerful, polar aprotic solvent capable of dissolving a vast range of hydrophobic compounds intended for biological screening.[5][6]

Q3: How do I properly prepare a high-concentration stock solution of Stellatin in DMSO?

Preparing a concentrated stock is critical for minimizing the final concentration of the organic solvent in your assay.

Experimental Protocol 1: Preparation of a 10 mM Stellatin Stock in DMSO

• Pre-Weigh Stellatin: Accurately weigh 2.36 mg of Stellatin powder into a sterile microcentrifuge tube or amber glass vial.

  • Rationale: Weighing the powder before adding solvent prevents loss and ensures accuracy. Amber vials are recommended to protect the compound from light degradation.

• Add Solvent: Add 1.0 mL of 100% cell-culture grade, anhydrous DMSO.

• Facilitate Dissolution: Vortex the solution vigorously for 1-2 minutes. If dissolution is slow, you may gently warm the solution in a 37°C water bath for 5-10 minutes, followed by another round of vortexing.

  • Rationale: Mechanical and thermal energy help to overcome the compound's crystal lattice energy, speeding up the dissolution process.

• Confirm Solubility: Visually inspect the solution against a light source to ensure there are no visible particulates. The solution should be perfectly clear.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Q4: My DMSO stock is clear, but when I add it to my medium, the compound crashes out. How do I prevent this precipitation during dilution?

This is a common and critical issue. Directly adding a small volume of a highly concentrated DMSO stock into a large volume of aqueous buffer creates a zone of transient, high supersaturation where the DMSO rapidly diffuses away, leaving the insoluble Stellatin to precipitate.

The key is to perform a serial dilution or an intermediate dilution step in a medium containing a stabilizing agent like Fetal Bovine Serum (FBS), if your experiment allows.

Experimental Protocol 2: Diluting DMSO Stock into Aqueous Medium

• Prepare Intermediate Dilution (Optional but Recommended): If your final medium contains serum, first dilute your 10 mM stock into a small volume of pure medium containing serum. For example, add 10 µL of 10 mM stock to 90 µL of medium with FBS to get a 1 mM intermediate solution. Serum proteins can help stabilize the compound.

• Final Dilution: Add the intermediate dilution (or the original stock if not using an intermediate step) to your final volume of pre-warmed (37°C) cell culture medium. Crucially, add the compound dropwise while gently swirling or vortexing the medium.

  • Rationale: This technique, known as "plunging," ensures rapid mixing and prevents localized high concentrations, giving the compound a better chance to disperse and remain in solution.

• Never Dilute More Than 1:1000 Directly: As a rule of thumb, avoid diluting a 100% DMSO stock more than 1:1000 directly into an aqueous buffer without vigorous mixing. For a 1:100 dilution (e.g., 10 µL into 990 µL), precipitation is highly likely.

Q5: What is the maximum safe concentration of DMSO for my cells, and how do I control for its effects?

DMSO is not biologically inert and can be toxic to cells, with effects varying significantly between cell types and exposure times.[6]

Table 2: General Guidelines for Final DMSO Concentrations in Cell Culture

Final DMSO Conc. (v/v)	General Cellular Response	Recommendation
≤ 0.1%	Considered safe for most cell lines with minimal-to-no observable toxic effects.[7][8]	Recommended for sensitive assays and primary cells.
0.1% - 0.5%	Generally tolerated by many robust cancer cell lines, but may cause subtle effects on proliferation or gene expression.[6][7]	Acceptable for many screening assays, but requires validation.
> 0.5% - 1.0%	Increased risk of cytotoxicity, altered cell morphology, and differentiation induction.[9][7]	Avoid unless absolutely necessary and validated.
> 1.0%	Often causes significant cell death and apoptosis.[5][6]	Not recommended for most cell-based assays.

The Single Most Important Control: The Vehicle Control You must include a "vehicle control" in every experiment. This is a culture of cells treated with the exact same final concentration of DMSO as your experimental wells, but without Stellatin. This allows you to distinguish the effects of the compound from the effects of the solvent itself.

Section 3: Advanced Troubleshooting & Rescue Strategies

If you encounter precipitation at your desired concentration, or if the required DMSO level is toxic to your cells, more advanced formulation strategies are necessary.

Q6: How can I use cyclodextrins to improve Stellatin's solubility in aqueous media?

Cyclodextrins are powerful solubilizing agents that act as molecular hosts.[10][11] These cyclic oligosaccharides have a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate a hydrophobic "guest" molecule like Stellatin, forming an "inclusion complex" that is highly water-soluble.[12][13][14] For a molecule of Stellatin's size, Hydroxypropyl-β-cyclodextrin (HP-β-CD) is an excellent choice.

Experimental Protocol 3: Preparing a Stellatin:HP-β-CD Inclusion Complex

• Prepare HP-β-CD Solution: Prepare a 10-40% (w/v) solution of HP-β-CD in your desired aqueous buffer (e.g., PBS or serum-free medium). Warm to 37-50°C to aid dissolution.

• Add Stellatin: Add Stellatin powder directly to the warm HP-β-CD solution to achieve your desired final concentration.

• Complexation: Mix the solution vigorously. This can be done by shaking or sonicating at a controlled temperature for several hours (4-24 hours) to allow the inclusion complex to form.

• Sterilization & Use: Sterilize the final solution through a 0.22 µm filter. This stock can now be diluted directly into your cell culture medium.

  • Self-Validation: The clarity of the final filtered solution is a direct indicator of successful solubilization. Compare the maximum achievable concentration with and without HP-β-CD.

Q7: What are Pluronics, and can they be used as an alternative solubilizer?

Pluronics® (also known as Poloxamers) are amphiphilic triblock copolymers that can self-assemble into micelles in aqueous solutions above a certain concentration and temperature.[15][16] These micelles have a hydrophobic core that can effectively encapsulate and solubilize drugs like Stellatin, while the hydrophilic shell keeps the entire structure soluble in water.[17][18] Pluronic F-127 is a commonly used and well-tolerated option.

Experimental Protocol 4: Solubilization of Stellatin using Pluronic F-127

• Dissolve Stellatin in Organic Solvent: Dissolve a known amount of Stellatin in a minimal amount of a volatile organic solvent like methanol or ethanol.

• Prepare Pluronic Solution: In a separate container, dissolve Pluronic F-127 in your aqueous buffer to a concentration of 0.5-5% (w/v).

• Thin-Film Hydration Method: a. In a round-bottom flask, evaporate the organic solvent from the Stellatin solution using a rotary evaporator to create a thin film of the compound on the flask wall. b. Add the pre-warmed (37°C) Pluronic F-127 solution to the flask. c. Agitate the flask (vortex, sonicate, or shake) until the drug film is fully hydrated and the solution becomes clear, indicating the formation of drug-loaded micelles.

• Sterilization & Use: Filter the resulting micellar solution through a 0.22 µm filter before adding it to your cell culture medium.

Section 4: Visual Workflows

To aid in your experimental design, the following diagrams illustrate the decision-making process and key protocols.

Caption: Standard workflow for preparing and diluting Stellatin stock solution.

Section 5: Summary of Solubilization Methods

Table 3: Comparison of Stellatin Solubilization Strategies

Method	Mechanism	Pros	Cons	Best For
DMSO	Organic Solvent	Simple, fast, well-established, dissolves high concentrations for stock.	Potential for cell toxicity, can cause precipitation upon dilution.	Initial screening, robust cell lines, when low final concentrations are effective.
Cyclodextrins (HP-β-CD)	Host-Guest Inclusion Complex	Significantly increases aqueous solubility, low cell toxicity, can be used to create DMSO-free stocks. [12][13]	Requires optimization of complexation time and ratio, may have minor effects on cell membranes at very high concentrations.	Sensitive cell types, primary cells, high-concentration aqueous treatments, reducing DMSO artifacts.
Pluronics (F-127)	Micellar Encapsulation	High drug loading capacity, good biocompatibility, can improve compound stability. [15][16]	Preparation is more complex (e.g., thin-film hydration), potential for micelles to interact with biological systems.	Difficult-to-dissolve compounds, creating stable nano-formulations.

References

• PubChem. (n.d.). Stellatin. National Center for Biotechnology Information. Retrieved from [Link]

• Naik, K., et al. (2025). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central. Retrieved from [Link]

• Flogie, A. (2013). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. Retrieved from [Link]

• Vasconcelos, T., Sarmento, B., & Costa, P. (2007). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. SciSpace. Retrieved from [Link]

• Naik, K., et al. (2025). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed. Retrieved from [Link]

• Javaid, M. A., et al. (2018). Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poor.... Global Pharmaceutical Sciences Review. Retrieved from [Link]

• Eppendorf. (n.d.). Cell Culture FAQ: How does DMSO affect your cells?. Eppendorf SE. Retrieved from [Link]

• PubChem. (n.d.). Stellatin (C11). National Center for Biotechnology Information. Retrieved from [Link]

• Nikon Instruments. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Nikon Corporation. Retrieved from [Link]

• ResearchGate. (2015). Until what percentage does DMSO remain not toxic to cells?. Retrieved from [Link]

• OUCI. (n.d.). Enhanced Solubility and Oral Bioavailability of Hydrophobic Drugs Using Pluronic Nanomicelles: An In‐Vitro Evaluation. Oakland University. Retrieved from [Link]

• LifeTein. (2023). DMSO usage in cell culture. Retrieved from [Link]

• PlantaeDB. (n.d.). Stellatin. Retrieved from [Link]

• Gurtovenko, A. A., & Anwar, J. (2022). Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. MDPI. Retrieved from [Link]

• Sguizzato, M., et al. (2021). Pluronics-Based Drug Delivery Systems for Flavonoids Anticancer Treatment. MDPI. Retrieved from [Link]

• Akbari, J., et al. (2016). Pluronic as nano-carier for drug delivery systems. Nanomedicine Research Journal. Retrieved from [Link]

• ResearchGate. (2014). Pluronic–cationic surfactant mixed micelles: Solubilization and release of the drug hydrochlorothiazide. Retrieved from [Link]

• ResearchGate. (2002). Pluronic (R) block copolymers as novel polymer therapeutics for drug and gene delivery. Retrieved from [Link]

• International Journal of Pharmaceutical and Chemical Analysis. (2020). Strategies for improving hydrophobic drugs solubility and bioavailability. Retrieved from [Link]

• MDPI. (2023). Enhancing the Solubility of Co-Formulated Hydrophobic Drugs by Incorporating Functionalized Nano-Structured Poly Lactic-co-glycolic Acid (nfPLGA) During Co-Precipitation. Retrieved from [Link]

• Asian Journal of Pharmaceutics. (2016). Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. Retrieved from [Link]

• Wikipedia. (n.d.). Solvent. Retrieved from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry. Retrieved from [Link]

• ResearchGate. (2014). How do you dissolve chemicals in the culture medium?. Retrieved from [Link]

Sources

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• 2. plantaedb.com [plantaedb.com]
• 3. Solvent - Wikipedia [en.wikipedia.org]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. Cell Culture FAQ: How does DMSO affect your cells? - Eppendorf Portugal [eppendorf.com]
• 6. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 7. researchgate.net [researchgate.net]
• 8. lifetein.com [lifetein.com]
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• 10. scispace.com [scispace.com]
• 11. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. touroscholar.touro.edu [touroscholar.touro.edu]
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• 18. researchgate.net [researchgate.net]

Part 1: CORE DIRECTIVE (Autonomy) - Structuring the Guide

The technical support center for "Overcoming challenges in Stellatin purification" will be structured to guide the user from foundational knowledge to specific, actionable troubleshooting. The flow is designed to be intuitive for researchers at various experience levels.

• Introduction to Stellatin and Purification Challenges: This section will briefly introduce Stellatin, its significance, and the common hurdles encountered during its purification. This sets the context and acknowledges the user's potential frustrations.

• Frequently Asked Questions (FAQs): This will be the first point of entry for many users. It will address high-level, common questions in a concise Q&A format. This allows for quick problem identification and directs users to more detailed sections if needed.

• Core Purification Workflow: A visual representation (Graphviz diagram) of the entire purification process from extraction to final analysis. This provides a mental map for the user.

• Detailed Experimental Protocols: This section will provide step-by-step protocols for the key stages of purification:

  • Extraction of Stellatin from Natural Sources

  • Purification via Column Chromatography

  • High-Resolution Purification using HPLC

• Troubleshooting Guides: This is the heart of the technical support center, organized by common problem categories. Each category will have a table outlining:

  • Symptom: What the user is observing (e.g., low yield, poor peak shape).

  • Possible Causes: The underlying reasons for the symptom.

  • Recommended Solutions: Actionable steps to resolve the issue. This section will be further divided into:

  • Troubleshooting Extraction

  • Troubleshooting Column Chromatography

  • Troubleshooting HPLC

• Analytical Techniques for Characterization: This section will briefly describe the common analytical methods used to confirm the purity and identity of the final Stellatin product.

• References: A comprehensive list of all cited sources with clickable links.

Part 2: SCIENTIFIC INTEGRITY & LOGIC (E-E-A-T)

As a Senior Application Scientist, the content will be presented with an emphasis on the "why" behind the "how."

• Expertise & Experience: Instead of just stating "use solvent X," the guide will explain why solvent X is a good choice based on Stellatin's polarity and potential co-contaminants. For example, when discussing peak tailing in HPLC, the guide will explain the role of silanol groups on the stationary phase and how mobile phase modifiers can mitigate this effect.

• Trustworthiness: Each protocol will include checkpoints and expected outcomes. For instance, the column chromatography protocol will mention what to look for on a TLC plate at different stages. The HPLC troubleshooting guide will emphasize a systematic approach, starting with the simplest potential issues (e.g., mobile phase preparation) before moving to more complex ones (e.g., column degradation).[1][2] The principle of changing only one variable at a time for effective troubleshooting will be stressed.[3]

• Authoritative Grounding & Comprehensive References: Key statements about chromatographic principles, solvent properties, and analytical techniques will be supported by citations to reputable sources like scientific journals, and technical guides from trusted manufacturers.

Part 3: VISUALIZATION & FORMATTING

• Data Presentation: Troubleshooting sections will utilize tables for clarity and quick reference.

• Experimental Protocols: Protocols will be presented as numbered, step-by-step lists for easy following.

• Mandatory Visualization (Graphviz): A DOT script will be created to generate a flowchart of the entire purification and analysis workflow. This will visually connect the different stages discussed in the guide. A second diagram will illustrate the decision-making process for troubleshooting common HPLC issues.

Based on this plan, I have sufficient information to create the comprehensive technical support guide for Stellatin purification.

Technical Support Center: Overcoming Challenges in Stellatin Purification

This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of Stellatin purification. Stellatin, a chromone with the IUPAC name 5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one, holds significant therapeutic promise.[4] However, its isolation from natural sources is often fraught with challenges that can impede research progress. This document provides in-depth technical guidance, troubleshooting protocols, and foundational knowledge to empower you to achieve high-purity Stellatin isolates efficiently and consistently.

Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding Stellatin purification.

Q1: What are the primary obstacles in purifying Stellatin? A1: The main challenges include its low natural abundance, the presence of structurally similar impurities, its potential for degradation under harsh conditions, and solubility limitations in common laboratory solvents.

Q2: Which purification techniques are most effective for Stellatin? A2: A multi-step approach is typically most successful. This usually involves an initial extraction, followed by preparative chromatographic techniques like flash column chromatography for initial cleanup, and culminating in high-performance liquid chromatography (HPLC) for final polishing to high purity.[5][6]

Q3: How can I improve the overall yield of purified Stellatin? A3: Optimizing each step of the process is key. This includes selecting the most appropriate extraction solvent, carefully packing chromatography columns to avoid channeling, and optimizing HPLC parameters such as mobile phase composition and gradient.[7] Additionally, ensuring the stability of Stellatin throughout the process by avoiding extreme pH and high temperatures is crucial.[8]

Q4: My final product shows multiple peaks on analytical HPLC. What's the likely cause? A4: This could be due to several factors: incomplete separation from closely related impurities, on-column degradation of Stellatin, or contamination. Our detailed troubleshooting guides for column chromatography and HPLC can help you diagnose and resolve this issue.

Core Stellatin Purification and Analysis Workflow

The following diagram outlines a typical workflow for the isolation and characterization of Stellatin from a natural source.

Sources

• 1. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 2. Troubleshooting Problems With Poor HPLC Results Before Examining the Column - Tips & Suggestions [mtc-usa.com]
• 3. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 4. plantaedb.com [plantaedb.com]
• 5. books.rsc.org [books.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 8. Challenges and solutions for the downstream purification of therapeutic proteins - PMC [pmc.ncbi.nlm.nih.gov]

Addressing low bioavailability of Stellatin in animal studies

Technical Support Center: Stellatin Animal Studies

Welcome to the technical support center for Stellatin. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the in vivo bioavailability of Stellatin. Given that Stellatin, a chromone derivative structurally similar to flavonoids, exhibits physicochemical properties that predict poor oral absorption, this resource provides a structured approach to troubleshooting and overcoming these common hurdles.[1][2] We will proceed from foundational questions to advanced protocols to systematically enhance the systemic exposure of Stellatin in your animal models.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial challenges researchers face when working with Stellatin.

Q1: We performed an oral gavage of Stellatin in rats, but our LC-MS/MS analysis shows non-detectable or extremely low plasma concentrations. What is the primary cause?

A1: This is the most frequently reported issue and typically stems from a combination of factors inherent to Stellatin's chemical class.[3][4] The primary culprits are:

• Poor Aqueous Solubility: Stellatin is a lipophilic molecule with low water solubility.[1][2][5] When administered as a simple suspension in an aqueous vehicle (like saline or carboxymethylcellulose), it may not dissolve sufficiently in the gastrointestinal (GI) fluid to be absorbed.

• Rapid First-Pass Metabolism: Like many flavonoids, Stellatin is likely subject to extensive metabolism in the gut wall and liver before it can reach systemic circulation.[4] Enzymes in these tissues can rapidly modify and clear the compound.

• Low Intestinal Permeability: The molecule may have difficulty crossing the intestinal epithelial barrier to enter the bloodstream.[5]

Your first step should be to address the formulation. An inadequate formulation is often the primary reason for a failed pharmacokinetic (PK) study.

Q2: What is "first-pass metabolism" and how does it affect Stellatin?

A2: First-pass metabolism (or presystemic metabolism) is a phenomenon where a drug gets metabolized at a specific location in the body, resulting in a reduced concentration of the active drug reaching its site of action or the systemic circulation. For orally administered drugs like Stellatin, this occurs extensively in the liver and the enterocytes of the GI tract. Enzymes, such as Cytochrome P450s (CYPs) and UDP-glucuronosyltransferases (UGTs), modify the compound, making it more water-soluble for easier excretion. This process can be so efficient that it virtually eliminates the drug before it is measured in the blood, leading to poor bioavailability.[4][6]

Q3: Is an intravenous (IV) dose necessary to understand my oral bioavailability problem?

A3: While not strictly necessary for initial troubleshooting, an IV administration is the gold standard for determining absolute bioavailability. By administering a known dose directly into the systemic circulation, you can establish the drug's pharmacokinetic profile without the confounding factors of absorption and first-pass metabolism.[7] Comparing the Area Under the Curve (AUC) from an oral dose to the AUC from an IV dose will tell you the exact fraction of the drug that is absorbed and survives first-pass metabolism. If you have the resources, a pilot IV study in a small number of animals can provide invaluable diagnostic information.

Part 2: In-Depth Troubleshooting Guides

This section provides a systematic approach to identifying and solving specific experimental problems.

Guide 1: Formulation and Solubility Issues

Q: My Stellatin is not dissolving in my chosen vehicle (e.g., 0.5% CMC). How can I prepare a homogenous and effective dosing solution for oral gavage?

A: This is a critical first step. If the drug is not adequately dispersed or solubilized in the vehicle, dose accuracy and absorption will be highly variable and likely poor.

Step 1: Diagnose the Problem The issue is Stellatin's lipophilicity (predicted XlogP ~2.1) and poor aqueous solubility.[1][2] A simple aqueous suspension is insufficient. You must use a formulation strategy that enhances its apparent solubility in the GI tract.

Step 2: Explore Formulation Strategies There are several levels of formulation complexity. It is recommended to start with the simplest effective method.

Formulation Strategy	Mechanism of Action	Pros	Cons
Co-Solvent Systems	Increase solubility by reducing the polarity of the aqueous vehicle.	Simple to prepare; good for initial screening.	Potential for in vivo precipitation upon dilution in GI fluid; potential for vehicle toxicity.
Lipid-Based Formulations (e.g., SEDDS)	Stellatin is dissolved in a mixture of oils, surfactants, and co-solvents, which forms a fine emulsion/microemulsion in the GI tract.[8]	High drug loading; mimics food effect; enhances lymphatic uptake, potentially bypassing the liver.[9]	More complex to develop and characterize; requires careful selection of excipients.
Cyclodextrin Complexes	Stellatin (guest) is encapsulated within the hydrophobic core of the cyclodextrin (host), which has a hydrophilic exterior.	Significant increase in aqueous solubility; well-established technology.	Limited drug loading capacity; can be expensive.
Amorphous Solid Dispersions (ASDs)	The crystalline drug is converted to a high-energy amorphous state within a polymer matrix, improving dissolution rate and solubility.	Can achieve supersaturation in vivo; suitable for many compounds.	Requires specialized equipment (e.g., spray dryer); potential for recrystallization.

Step 3: Recommended Action For a research setting, preparing a Self-Emulsifying Drug Delivery System (SEDDS) or a cyclodextrin complex offers the best balance of efficacy and feasibility. See Part 3 for a detailed protocol on preparing a simple lipid-based formulation.

Guide 2: Investigating Absorption and Metabolism

Q: I've improved my formulation, and now I see some plasma exposure, but it's still very low. How can I determine if poor absorption or rapid metabolism is the limiting factor?

A: This requires a more mechanistic investigation. The goal is to differentiate between the drug not crossing the gut wall versus the drug crossing but being immediately eliminated.

Workflow for Diagnosing Poor Bioavailability

The following workflow can help you systematically troubleshoot the root cause of low systemic exposure.

Caption: Mechanism of bioavailability enhancement by a SEDDS formulation.

By following these structured troubleshooting guides and protocols, you can systematically address the challenges associated with Stellatin's low bioavailability and achieve the necessary systemic exposure for your animal studies.

References

• Opportunities and challenges in enhancing the bioavailability and bioactivity of dietary flavonoids: A novel delivery system perspective. (2023). PubMed.
• Oral delivery of hydrophobic flavonoids and their incorporation into functional foods: Opportunities and challenges. (n.d.).

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• On the Development of a Cutaneous Flavonoid Delivery System: Advances and Limitations. (n.d.). MDPI. [Link]

• Stellatin - Chemical Compound. (n.d.). PlantaeDB. [Link]

• Trends in Oral Flavonoid Drug Delivery Systems Based on Current Pharmaceutical Strategies. A Systematic Patent Review (2011–2023). (n.d.). ResearchGate. [Link]

• Physiologically based pharmacokinetics modeling and transporter proteomics to predict systemic and local liver and muscle disposition of statins. (2024). National Institutes of Health. [Link]

• Development of a pH-Responsive Delivery System Suitable for Naringenin and Other Hydrophobic Flavonoids Using the Interactions Between Basil Seed Gum and Milk Protein Complexes. (n.d.). MDPI. [Link]

• First-in-human, phase I single-ascending-dose study of the safety, pharmacokinetics, and relative bioavailability of selatinib, a dual EGFR-ErbB2 inhibitor in healthy subjects. (2020). PubMed. [Link]

• Physiologically based pharmacokinetics modeling and transporter proteomics to predict systemic and local liver and muscle disposition of statins. (2024). PubMed. [Link]

• Stellatate. (n.d.). PubChem. [Link]

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• The Role of Pharmacokinetics and Metabolism in Species Sensitivity to Neurotoxic Agents. (n.d.). Taylor & Francis Online. [Link]

• Elucidating nonlinear pharmacokinetics of telmisartan: Integration of target-mediated drug disposition and OATP1B3-mediated hepatic uptake in a physiologically based model. (2024). PubMed. [Link]

• A Phase I, Open-label, Randomized, Crossover Study of the Relative Bioavailability of Capsule and Granule Formulations of Selumetinib. (2022). PubMed. [Link]

• Pharmacokinetics and metabolism of formestane in breast cancer patients. (1998). PubMed. [Link]

• Bioavailability and pharmacokinetics of a new controlled-release theophylline preparation in the form of capsules containing pellets. (1987). PubMed. [Link]

• Water-soluble shellac powder. (1958).

• Styrene with Water. (n.d.). National Institute of Standards and Technology. [Link]

• A Study to Evaluate Relative Bioavailability, Food Effect, and Pharmacodynamics of Tropifexor, a Farnesoid X Receptor Agonist, in Healthy Participants. (2022). PubMed. [Link]

• Investigation of Crystallization and Salt Formation of Poorly Water-Soluble Telmisartan for Enhanced Solubility. (2019). PubMed. [Link]

• A phase 1 open-label study to assess the relative bioavailability of TAK-931 tablets in reference to powder-in-capsule in patients with advanced solid tumors. (2022). PubMed. [Link]

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Navigating the In Vivo Frontier: A Technical Support Guide for Optimizing Stellatin Dosage and Administration in Mice

Welcome to the technical support center for the novel chromone derivative, Stellatin. This guide is designed for researchers, scientists, and drug development professionals embarking on in vivo studies with this compound in murine models. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific rationale to empower you to design robust experiments, troubleshoot effectively, and generate high-quality, reproducible data. Given that Stellatin is a novel compound with limited publicly available in vivo data, this guide will serve as a comprehensive roadmap for establishing optimal dosage and administration protocols from the ground up.

Frequently Asked Questions (FAQs)

This section addresses common initial questions researchers may have when starting to work with a new chemical entity like Stellatin.

Q1: What are the basic physicochemical properties of Stellatin that I should be aware of?

A1: Stellatin (5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one) has a molecular weight of 236.22 g/mol .[1] Its calculated XLogP3 value of 2.1 suggests it is a relatively lipophilic compound.[1] This property is a critical first piece of information as it indicates that Stellatin will likely have poor aqueous solubility. Therefore, careful consideration must be given to vehicle selection for in vivo administration.

Q2: How should I approach dissolving Stellatin for in vivo use?

A2: Due to its lipophilic nature, dissolving Stellatin in a simple aqueous vehicle like saline is unlikely to be successful. You will need to explore various non-aqueous or co-solvent systems. A tiered approach to vehicle selection is recommended:

• Start with common, well-tolerated vehicles: A good starting point would be a mixture of DMSO and a solubilizing agent like PEG400 or Solutol HS 15, further diluted in saline or PBS.[2][3][4] It is crucial to keep the final concentration of DMSO as low as possible (ideally under 10%) to avoid vehicle-induced toxicity.[2][3]

• Consider oil-based vehicles: For oral administration, corn oil or sesame oil can be effective vehicles for lipophilic compounds.[4]

• Always include a vehicle control group: In all your experiments, a group of animals should receive the vehicle alone to account for any biological effects of the vehicle itself.[4]

Q3: What is the recommended starting dose for a first-in-mouse experiment with Stellatin?

A3: As there is no prior in vivo data for Stellatin, the initial dose selection must be approached with caution. The first step is to conduct a dose-range finding study, also known as an acute toxicity study or a Maximum Tolerated Dose (MTD) study.[5] To select a starting dose for this study:

• Leverage in vitro data: If you have in vitro efficacy data (e.g., IC50 or EC50), you can use this as a starting point for dose estimation, though direct extrapolation is not always accurate.

• Literature search for similar compounds: Look for in vivo studies on compounds with a similar chemical structure or mechanism of action to get a potential starting range.

• Start low: If no prior information is available, it is prudent to start with a very low dose (e.g., 1-5 mg/kg) and escalate from there in subsequent cohorts of animals.

Q4: Which route of administration is most appropriate for Stellatin?

A4: The choice of administration route depends on the experimental goals and the properties of the compound.[5]

• Intraperitoneal (IP) injection: This is a common route for initial studies as it is relatively easy to perform and generally leads to rapid absorption. However, it can be associated with complications like injection into the gut or bladder.[6][7]

• Oral gavage (PO): If the ultimate goal is an orally administered drug, this route is essential. However, bioavailability can be a concern for poorly soluble compounds.

• Intravenous (IV) injection: This route ensures 100% bioavailability and is useful for pharmacokinetic studies. However, it is technically more challenging and requires careful technique to avoid complications.[1][8][9]

• Subcutaneous (SC) injection: This route provides a slower, more sustained release of the compound.

For initial efficacy and toxicity studies, IP or PO administration are often good starting points.

Troubleshooting Guides

This section provides practical advice for overcoming common challenges you might face during your experiments with Stellatin.

Issue 1: Stellatin precipitates out of solution during preparation or administration.

Potential Causes and Solutions:

• Solubility limits exceeded: You may be trying to dissolve too much compound in a given volume of vehicle.

  • Solution: Determine the maximum solubility of Stellatin in your chosen vehicle. Prepare a more dilute stock solution and increase the dosing volume, being mindful of the maximum recommended injection volumes for mice.

• Temperature changes: The compound may be soluble at room temperature but precipitate at the cooler temperatures sometimes used for storing prepared solutions.

  • Solution: Prepare the dosing solution fresh before each use. If storage is necessary, check for precipitation upon warming to room temperature and gently vortex to redissolve if needed.

• Incompatible vehicle components: The components of your co-solvent system may not be compatible, leading to precipitation.

  • Solution: Simplify your vehicle. A common and often effective vehicle is 10% DMSO, 40% PEG400, and 50% saline.

Issue 2: High variability in experimental results between animals in the same group.

Potential Causes and Solutions:

• Inconsistent administration technique: Improper or inconsistent injection or gavage technique can lead to variable drug absorption.

  • Solution: Ensure all personnel are thoroughly trained and proficient in the chosen administration technique. For oral gavage, proper restraint and tube placement are critical to avoid accidental administration into the trachea.[10][11][12] For IP injections, ensure the needle is inserted into the correct abdominal quadrant to avoid major organs.[7][13]

• Poor drug formulation: If the compound is not fully dissolved or is in an unstable suspension, the actual dose administered to each animal may vary.

  • Solution: Ensure your formulation is a homogenous solution or a fine, uniform suspension. If using a suspension, vortex it immediately before drawing each dose into the syringe.

• Biological variability: Inbred mouse strains are used to minimize genetic variability, but individual differences in metabolism and physiology can still contribute to varied responses.

  • Solution: Increase the number of animals per group to improve statistical power and account for biological variability.

Issue 3: Signs of toxicity in treated animals at doses where efficacy is not observed.

Potential Causes and Solutions:

• Narrow therapeutic window: Stellatin may have a narrow range between its effective dose and a toxic dose.

  • Solution: Conduct a more detailed dose-response study with smaller dose increments to more precisely define the therapeutic window.

• Vehicle toxicity: The vehicle itself may be causing adverse effects, especially at higher volumes or concentrations of certain solvents like DMSO.[2][3]

  • Solution: Always run a vehicle control group. If toxicity is observed in the vehicle group, a different, better-tolerated vehicle must be found.

• Off-target effects of Stellatin: The compound may have unintended biological effects that lead to toxicity.

  • Solution: This is an inherent property of the compound. The goal of your studies will be to find a dosing regimen (dose and schedule) that maximizes efficacy while minimizing toxicity.

Experimental Protocols

Here are detailed, step-by-step methodologies for key experiments to determine the optimal dosage and administration of Stellatin in mice.

Protocol 1: Dose-Range Finding (Maximum Tolerated Dose - MTD) Study

Objective: To determine the highest dose of Stellatin that can be administered without causing unacceptable adverse effects.

Methodology:

• Animal Model: Use a common inbred mouse strain (e.g., C57BL/6 or BALB/c) of a specific age and sex.

• Groups: Assign 3-5 mice per group. Include a vehicle control group and at least 3-5 dose-escalation groups (e.g., 5, 15, 50, 150, 500 mg/kg).

• Dosing: Administer a single dose of Stellatin via the chosen route (e.g., IP or PO).

• Monitoring: Observe the animals closely for the first few hours after dosing and then daily for 7-14 days. Record:

  • Clinical signs of toxicity (e.g., lethargy, ruffled fur, hunched posture, ataxia).

  • Body weight changes.

  • Food and water intake.

• Endpoint: The MTD is defined as the highest dose that does not cause mortality or more than a 15-20% loss in body weight.

Protocol 2: Efficacy Study

Objective: To evaluate the therapeutic effect of Stellatin in a relevant disease model.

Methodology:

• Animal Model: Use a mouse model that recapitulates the disease of interest (e.g., a tumor xenograft model for cancer).

• Groups: Include a vehicle control group, a positive control group (if available), and at least three dose levels of Stellatin below the MTD.

• Dosing: Administer Stellatin according to a predetermined schedule (e.g., daily, twice daily) for a specified duration.

• Efficacy Assessment: Monitor the primary efficacy endpoint for the disease model (e.g., tumor volume, survival time, specific biomarkers).

• Toxicity Monitoring: Continue to monitor for signs of toxicity as in the MTD study.

Data Presentation

Table 1: Example of a Dose-Range Finding Study Design

Group	Treatment	Dose (mg/kg)	Route	N (mice)
1	Vehicle	-	IP	5
2	Stellatin	5	IP	5
3	Stellatin	15	IP	5
4	Stellatin	50	IP	5
5	Stellatin	150	IP	5
6	Stellatin	500	IP	5

Visualizations

Caption: Workflow for determining the optimal dose of Stellatin.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 53322523, Stellatin. [Link].

• National Center for Biotechnology Information. PubChem Compound Summary for CID 25769053, Stellatin (C11). [Link].

• Queen's University. Rodent Tail Vein Injections in Mice. [Link].

• UBC Animal Care Committee. Intravenous Tail Vein Injections in the Adult Mouse SOP. [Link].

• ResearchGate. Complications with IP injections in mice?. [Link].

• UBC Animal Care Services. Intraperitoneal (IP) Injection in Rats and Mice SOP. [Link].

• Gad, S. C. (2007). Nonclinical Vehicle Use in Studies by Multiple Routes in Multiple Species. International Journal of Toxicology, 26(5), 413-435. [Link].

• Ribeiro, V., et al. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. Journal of Pharmacy & Pharmaceutical Sciences, 21(1), 124-136. [Link].

• ResearchGate. What are the vehicles used to dissolve drugs for in vivo treatment?. [Link].

• Altogen Labs. In Vivo Toxicology Service (Mouse, Rat). [Link].

• ResearchGate. Is there any way that we can test drug toxicity in mice?. [Link].

• Research Animal Training. Intraperitoneal Injection in the Mouse. [Link].

• NIH. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice. [Link].

• Reddit. Anyone have tips on making oral gavage less terrible?. [Link].

• Instech Laboratories. Guide to Oral Gavage for Mice and Rats. [Link].

• UI-ACUREC. Oral gavage (dosing). [Link].

• NIH. Murine Pharmacokinetic Studies. [Link].

• American Epilepsy Society. use of pharmacokinetics to establish an optimal dosing regimen for a triple-drug therapy in a mouse model of dravet syndrome. [Link].

• NIH. Two-Stage Experimental Design for Dose–Response Modeling in Toxicology Studies. [Link].

• Crown Bioscience. How to Optimize Mouse Clinical Trial Study Design. [Link].

• JoVE. Manual Restraint and Common Compound Administration Routes in Mice and Rats. [Link].

• NIH. Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation. [Link].

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• 3. STELARA® (ustekinumab) Mechanism of Action: Plaque Psoriasis [stelarahcp.com]
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• 6. Somatostatin: mechanism of action in pancreatic islet beta-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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Troubleshooting inconsistent results in Stellatin cytotoxicity assays

Welcome to the technical support center for Stellatin cytotoxicity assays. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common issues encountered during the assessment of Stellatin's cytotoxic effects. Inconsistent results can compromise data integrity and delay critical project milestones. Here, we address specific problems in a question-and-answer format, providing not just solutions, but the underlying rationale to empower you to design robust and reproducible experiments.

Frequently Asked Questions & Troubleshooting Guides

Category 1: General Assay Variability and Reproducibility

Q1: My results are highly variable between replicate wells within the same 96-well plate. What are the most likely causes?

A: High intra-plate variability typically points to inconsistencies in technique or environmental factors across the microplate. The most common culprits are inaccurate cell seeding, the "edge effect," and improper liquid handling.

The Scientific Rationale: The fundamental assumption of a multi-well plate assay is that each well represents an identical, independent experiment. Any systematic or random variation introduced during setup will directly translate to variability in your final readings. Cells, especially, are sensitive to their microenvironment; differences in cell number or growth conditions will inevitably lead to different responses to Stellatin.

Troubleshooting Steps:

• Refine Your Cell Seeding Technique:

  • Ensure a Homogeneous Cell Suspension: Before seeding, gently and thoroughly resuspend your cells to break up clumps and ensure a uniform distribution. Avoid vigorous pipetting, which can cause cell damage.[1]

  • Consistent Pipetting: Use a calibrated multichannel pipette for seeding. When aspirating the cell suspension, do so from the middle of the reservoir, not the top or bottom. Dispense into the wells with the pipette tips angled against the side of the well to avoid disrupting the cells that have already settled.

• Mitigate the "Edge Effect":

  • The outer wells of a microplate are more prone to evaporation and temperature fluctuations, leading to altered cell growth and inconsistent results.[2][3]

  • Solution: Do not use the perimeter wells for experimental samples. Instead, fill these wells with sterile phosphate-buffered saline (PBS) or culture medium to create a humidity barrier.[2]

• Check for Contamination:

  • Microbial contamination (bacteria, yeast) can alter medium pH and compete for nutrients, affecting cell health. Some microbes can also directly interfere with assay reagents, such as reducing MTT to formazan, leading to falsely high viability readings.[2] Visually inspect plates under a microscope for any signs of contamination before adding reagents.

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Caption: Decision tree for troubleshooting high intra-plate variability.

Q2: My results are consistent on a single plate, but I cannot reproduce them between different experiments. Where should I start?

A: Lack of inter-experiment reproducibility is often due to variability in the biological system or reagents over time. Key areas to investigate are cell health, passage number, reagent preparation, and adherence to timelines.

The Scientific Rationale: Cells are dynamic and their physiological state can change based on confluency, age (passage number), and subtle environmental shifts. These changes can alter their response to cytotoxic compounds. Likewise, reagents can degrade, and minor deviations in incubation times can lead to significant differences in results.

Troubleshooting Steps & Key Parameters:

To ensure consistency, standardize the following parameters across all experiments.

Parameter	Recommended Practice	Rationale
Cell Passage Number	Use cells within a defined, low-passage number range (e.g., passages 5-20).	High passage numbers can lead to genetic drift, altered morphology, and changes in drug sensitivity.[3]
Cell Confluency	Always passage cells at a consistent sub-confluent state (e.g., 70-80%).	Over-confluent cells may enter a state of growth arrest or stress, altering their metabolic activity and response to Stellatin.[2]
Reagent Preparation	Prepare fresh reagents, especially Stellatin dilutions, for each experiment.	Compounds can degrade in solution, and repeated freeze-thaw cycles can reduce reagent potency.
Incubation Times	Strictly adhere to the same incubation times for cell seeding, compound treatment, and assay reagent addition.	Cell doubling times and the kinetics of the cytotoxic response are time-dependent. Even small deviations can shift the IC50 value.[2]
Mycoplasma Testing	Routinely test your cell cultures for mycoplasma contamination.	Mycoplasma is not visible by standard microscopy but can profoundly alter cellular metabolism and drug response.[3]

Expert Insight: Think of your cell culture as a critical reagent. Document the passage number, seeding density, and the confluency of the source flask for every single experiment. This documentation is invaluable for tracing the source of variability when it arises.

Category 2: Assay-Specific Problems

Q3: I'm using an MTT assay, and my absorbance readings are very low, even in the untreated control wells. What's wrong?

A: Low absorbance readings in an MTT assay indicate insufficient formazan production. This usually results from either too few viable cells or suboptimal assay conditions.

The Scientific Rationale: The MTT assay measures the activity of mitochondrial dehydrogenases, which reduce the yellow tetrazolium salt (MTT) to a purple formazan product.[4] The amount of formazan produced is proportional to the number of metabolically active cells. A weak signal means this enzymatic reaction is not occurring efficiently.

Troubleshooting Steps:

• Optimize Cell Seeding Density: The most common cause is simply too few cells to generate a strong signal.

  • Action: Perform a cell titration experiment. Seed a 96-well plate with a range of cell densities (e.g., from 1,000 to 100,000 cells/well) and perform the MTT assay to find the density that gives a robust signal within the linear range of your spectrophotometer.[2]

• Increase MTT Incubation Time: The conversion of MTT to formazan is a time-dependent enzymatic reaction.

  • Action: If cell density is optimal, try increasing the incubation time with the MTT reagent. Typical incubation times are 1-4 hours, but this can be cell-line dependent.[2][5]

• Check Reagent Quality: Ensure the MTT reagent and the solubilization solvent (e.g., DMSO, isopropanol) have not expired and have been stored correctly.

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Caption: Standard experimental workflow for an MTT cytotoxicity assay.

Q4: Could Stellatin itself be interfering with my MTT assay results?

A: Yes, it is a critical consideration. Chemical compounds can interfere with colorimetric assays in several ways, leading to either an over- or underestimation of cytotoxicity.[6]

The Scientific Rationale: The MTT assay's readout is based on a color change. Any property of the test compound that can independently influence this color change will create an artifact.

Potential Mechanisms of Interference:

• Direct MTT Reduction: If Stellatin is a chemical reducing agent, it may directly convert MTT to formazan without any cellular enzymatic activity, leading to a false-positive signal (appearing as high viability).[5]

• Optical Interference: If Stellatin has a color and absorbs light near the same wavelength as formazan (typically ~570 nm), it can artificially inflate the absorbance readings.[5]

• Formazan Crystal Inhibition: Some compounds can interfere with the proper formation or solubilization of formazan crystals.

How to Test for Interference:

• Cell-Free Control: Set up wells containing culture medium and the highest concentration of Stellatin, but no cells . Add the MTT reagent and solubilizer as you would in the main experiment. If you see a color change and a significant absorbance reading, your compound is directly reducing MTT or has optical interference.

• Killed-Cell Control: Treat cells with a high concentration of a known toxin (e.g., 1% Triton X-100) to ensure 100% cell death. Then, add your various concentrations of Stellatin. If you see a dose-dependent increase in signal, it confirms interference.

Expert Insight: If you confirm that Stellatin interferes with the MTT assay, you must switch to a different method. Do not try to "subtract the background" as this is often unreliable. Choose an assay with a different detection principle, such as an LDH release assay (measures membrane integrity) or an ATP-based assay (like CellTiter-Glo®, measures ATP content).[7]

Category 3: Alternative Assays & Mechanistic Insights

Q5: I switched to an LDH assay, but my untreated control wells show high LDH release. What does this mean?

A: High background in an LDH assay indicates that your control cells are experiencing significant membrane damage even without treatment. This compromises the assay's dynamic range and makes it difficult to detect cytotoxicity from Stellatin.

The Scientific Rationale: Lactate Dehydrogenase (LDH) is a cytosolic enzyme that is released into the culture medium only when the plasma membrane is compromised.[8] High background implies pre-existing damage to your cells.

Common Causes and Solutions:

• Mechanical Stress: Overly forceful pipetting during media changes or reagent addition can physically shear cell membranes, causing LDH leakage.[2]

  • Solution: Handle cells gently. When adding liquids, dispense slowly against the side of the well.

• Suboptimal Culture Conditions: Over-confluency, nutrient depletion, or pH shifts in the culture can stress cells and lead to spontaneous death.

  • Solution: Ensure cells are healthy and in the logarithmic growth phase before starting the experiment.[2]

• High Endogenous LDH in Serum: Some batches of fetal bovine serum (FBS) have high intrinsic LDH activity.

  • Solution: Test your serum for background LDH activity. Consider using a serum-free medium during the final assay incubation step if possible.[2]

Q6: I am trying to determine if Stellatin induces apoptosis, but my Annexin V/PI staining results are unclear, with many cells in the late apoptotic/necrotic quadrant. How can I get a clearer picture?

A: Observing a large population of Annexin V and PI double-positive cells can be ambiguous. It could mean either rapid progression through apoptosis to secondary necrosis or a primary necrotic event. The timing of your analysis is critical.

The Scientific Rationale: Apoptosis is a timed process. Annexin V staining detects phosphatidylserine (PS) flipping to the outer membrane leaflet, an early event.[9] Propidium Iodide (PI) enters only when membrane integrity is lost, a late event. If you measure too late, cells that were initially apoptotic (Annexin V positive, PI negative) will have progressed to secondary necrosis (double-positive).[10]

Strategies for Clarification:

• Perform a Time-Course Experiment: Analyze cells at multiple, earlier time points after Stellatin treatment (e.g., 4, 8, 12, 24 hours). This will allow you to capture the transient early apoptotic population before it progresses.

• Multiplex with a Caspase Assay: To confirm the involvement of the apoptotic machinery, measure the activity of executioner caspases (Caspase-3/7). A significant increase in caspase activity concurrently with Annexin V exposure strongly indicates apoptosis.[11] Many commercial kits allow for multiplexing these readouts in the same well.

• Consider the Apoptotic Pathway: Apoptosis can be initiated via the extrinsic (death receptor) or intrinsic (mitochondrial) pathway.[12] If your initial results are unclear, assays that measure mitochondrial membrane potential (e.g., using JC-1 dye) can provide orthogonal evidence for the involvement of the intrinsic pathway.[9]

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• 6. researchgate.net [researchgate.net]
• 7. A Strategy to Identify Compounds that Affect Cell Growth and Survival in Cultured Mammalian Cells at Low-to-Moderate Throughput [jove.com]
• 8. Cytotoxicity Assays | Thermo Fisher Scientific - FR [thermofisher.com]
• 9. CELL BIOLOGY ACADEMY | ULTRA-DETAILED APOPTOSIS ASSAY SELECTION GUIDE! [procellsystem.com]
• 10. Apoptosis Marker Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. biocompare.com [biocompare.com]
• 12. Apoptosis Assays | Thermo Fisher Scientific - TW [thermofisher.com]

Technical Support Center: Enhancing the Stability of Stellatin in Solution

Welcome to the technical support center for Stellatin. This guide is designed for researchers, scientists, and drug development professionals to address common challenges associated with the stability of Stellatin in solution. Our goal is to provide you with the expertise and practical methodologies to ensure the integrity and reproducibility of your experiments.

Introduction: The Challenge of Stellatin Instability

Stellatin, a naturally occurring flavonoid, holds significant promise in various research applications due to its potential biological activities. However, like many phenolic compounds, its utility can be hampered by its inherent instability in solution. The degradation of Stellatin can lead to a loss of biological activity, inaccurate experimental results, and poor reproducibility.[1][2] This guide will walk you through the primary causes of Stellatin degradation and provide robust solutions to enhance its stability.

The stability of flavonoids is influenced by a multitude of factors including pH, temperature, light, oxygen, and the presence of metal ions.[3] Understanding and controlling these variables is paramount to maintaining the integrity of your Stellatin solutions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses common problems encountered during the handling and use of Stellatin solutions in a question-and-answer format.

Question 1: My freshly prepared Stellatin solution rapidly changes color (e.g., turns yellow or brown) and I observe a loss of activity. What is happening?

Answer: This is a classic sign of degradation, likely due to a combination of oxidation and pH-induced instability. Flavonoids are susceptible to oxidative degradation, which is often accelerated by exposure to atmospheric oxygen, light, and suboptimal pH levels.[1][2]

Underlying Cause: The phenolic hydroxyl groups in the Stellatin molecule are prone to oxidation, forming quinone-like structures that are often colored.[4][5] This process can be catalyzed by light and certain pH conditions. Many phenolic compounds are most stable in a slightly acidic pH range (typically 4-7).[1]

Immediate Corrective Actions:

• Protect from Light: Immediately switch to using amber-colored vials or wrap your glassware in aluminum foil to minimize light exposure.[1][6]

• Control pH: Ensure your solvent system is buffered to a slightly acidic pH (e.g., pH 4-6). Unbuffered aqueous solutions can have a pH that is not optimal for Stellatin stability.

• Deoxygenate Solvents: Before dissolving the Stellatin, sparge your solvent with an inert gas like nitrogen or argon for 15-20 minutes to remove dissolved oxygen.

Long-Term Solution: Adopt the standardized protocol for preparing a stabilized Stellatin stock solution outlined below. This protocol incorporates best practices to mitigate the primary drivers of degradation.

Question 2: I am observing significant variability and poor reproducibility in my experimental results when using Stellatin. Could this be a stability issue?

Answer: Yes, inconsistent results are a common consequence of using a degraded or partially degraded Stellatin solution. If the concentration of the active compound is not consistent between experiments, it is impossible to obtain reliable data.

Underlying Cause: The use of aged stock solutions or inconsistent preparation methods can lead to varying degrees of Stellatin degradation. Flavonoids can degrade even when stored, and factors like repeated freeze-thaw cycles can accelerate this process.[7]

Solution Workflow:

Caption: Troubleshooting workflow for addressing inconsistent experimental results.

Recommended Actions:

• Prepare Fresh Solutions: For critical experiments, always prepare a fresh Stellatin solution from solid material.

• Aliquot Stock Solutions: If you must store a stock solution, aliquot it into single-use vials to avoid repeated freeze-thaw cycles and contamination.[7]

• Implement a Stability Monitoring Protocol: Regularly check the stability of your stock solution using the UV-Vis spectrophotometric assay described in the protocols section.

Frequently Asked Questions (FAQs)

• What is the optimal pH for storing Stellatin in solution? While the exact optimal pH for Stellatin is not extensively published, based on general flavonoid chemistry, a slightly acidic pH range of 4-6 is recommended to minimize degradation.[1] Extreme pH levels, especially alkaline conditions, can rapidly degrade flavonoids.[8]

• What are the best solvents for dissolving Stellatin? For stock solutions, organic solvents like DMSO or ethanol are commonly used.[7] For aqueous working solutions, it is crucial to use a buffered system (e.g., phosphate-citrate buffer) within the optimal pH range. The solubility of flavonoids can be influenced by their glycosylation pattern, with aglycones being more soluble in polar organic solvents.[9]

• How should I store my Stellatin solutions? Aqueous solutions should be prepared fresh whenever possible. If short-term storage (up to 24 hours) is necessary, store at 2-8°C, protected from light.[1] For longer-term storage, organic stock solutions (e.g., in DMSO) should be aliquoted and stored at -80°C.[7]

• Can I use antioxidants to improve the stability of Stellatin? Yes, adding a small amount of an antioxidant like ascorbic acid or citric acid can help to scavenge free radicals and protect Stellatin from oxidative degradation.[2] However, it is important to test the compatibility of the chosen antioxidant with your experimental system, as high concentrations can sometimes interfere.[2]

• How can I monitor the stability of my Stellatin solution? A simple and effective method is UV-Vis spectrophotometry.[10] By taking regular spectral scans of your solution, you can monitor for changes in the absorbance maximum (λmax) and the overall spectral shape, which are indicative of degradation. A more advanced method would be to use High-Performance Liquid Chromatography (HPLC) to quantify the amount of intact Stellatin over time.[10]

Key Factors Influencing Stellatin Stability

The following diagram illustrates the primary factors that can lead to the degradation of Stellatin in solution.

Caption: Key factors contributing to the degradation of Stellatin.

Factor	Impact on Stellatin Stability	Recommended Mitigation Strategy
pH	High instability in alkaline conditions.[8]	Maintain solution pH in the range of 4-6 using a suitable buffer system.
Light	UV light can initiate degradation reactions.[1]	Use amber glassware or cover equipment with aluminum foil. Store solutions in the dark.[1]
Oxygen	Promotes oxidative degradation.	Deoxygenate solvents with an inert gas (N₂ or Ar) before use.
Temperature	Higher temperatures accelerate degradation kinetics.[2]	Prepare solutions at room temperature or on ice. Store at recommended low temperatures (2-8°C for short-term, -80°C for long-term).[1][7]
Metal Ions	Ions like Fe³⁺ and Cu²⁺ can catalyze oxidation.[2]	Use high-purity solvents and glassware. Consider adding a chelating agent like EDTA in specific applications.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Stellatin Stock Solution (10 mM in DMSO)

Rationale: This protocol is designed to create a concentrated stock solution in an organic solvent to minimize hydrolysis and oxidation, which are more prevalent in aqueous environments. Storing as single-use aliquots at -80°C is the gold standard for preserving the integrity of sensitive compounds.[7]

Materials:

• Stellatin powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or cryovials

• Vortex mixer

• Calibrated analytical balance

Procedure:

• Weighing: In a sterile environment, accurately weigh the desired amount of Stellatin powder. For example, for 1 mL of a 10 mM solution, you will need to calculate the required mass based on Stellatin's molecular weight.

• Dissolution: Add the calculated amount of Stellatin to a sterile tube. Add the appropriate volume of anhydrous DMSO to achieve the final concentration of 10 mM.

• Mixing: Vortex the tube thoroughly until the Stellatin powder is completely dissolved. Gentle warming up to 37°C can be attempted if solubility is an issue, but its impact on stability should be verified.[7]

• Aliquoting: Immediately aliquot the stock solution into single-use, amber-colored tubes. The volume of the aliquots should be based on your typical experimental needs to avoid multiple freeze-thaw cycles.

• Storage: Store the aliquots at -80°C. Ensure the tubes are tightly sealed to prevent moisture absorption by the DMSO.[7]

Protocol 2: A Simple UV-Vis Spectrophotometric Assay for Monitoring Stellatin Stability

Rationale: This is a rapid and non-destructive method to qualitatively assess the stability of a Stellatin solution over time. Degradation of the flavonoid structure will result in a change in its electron configuration, which is observable as a shift in the UV-Vis spectrum.[10]

Materials:

• Stellatin solution to be tested

• UV-Vis spectrophotometer

• Quartz cuvettes

• Appropriate solvent blank (the same solvent used to dissolve the Stellatin)

Procedure:

• Initial Scan (Time = 0):

  • Turn on the spectrophotometer and allow the lamp to warm up.

  • Blank the instrument with the appropriate solvent.

  • Take a full UV-Vis spectrum scan (e.g., from 200 to 600 nm) of a freshly prepared Stellatin solution at a known concentration.

  • Record the wavelength of maximum absorbance (λmax) and the absorbance value at this wavelength. Save the spectral data.

• Incubation: Store your Stellatin solution under the conditions you wish to test (e.g., at room temperature on the benchtop, or at 4°C in the dark).

• Subsequent Scans: At regular intervals (e.g., 1, 4, 8, and 24 hours), repeat the full spectrum scan of the solution.

• Data Analysis:

  • Overlay the spectra from the different time points.

  • Look for the following signs of degradation:

    • A decrease in the absorbance at the original λmax.

    • A shift in the λmax to a different wavelength.

    • The appearance of new peaks in the spectrum.

  • A stable solution will show minimal to no change in its spectral profile over time.

References

• Benchchem. (n.d.). Technical Support Center: Prevention of Flavonoid Degradation During Extraction. Benchchem.
• Biesaga, M. (2011). Influence of extraction methods on stability of flavonoids.
• National Center for Biotechnology Information. (n.d.). Flavonoids: Antioxidant Powerhouses and Their Role in Nanomedicine. PMC.
• National Center for Biotechnology Information. (n.d.). Environmentally Friendly Methods for Flavonoid Extraction from Plant Material: Impact of Their Operating Conditions on Yield and Antioxidant Properties. PubMed Central.
• National Center for Biotechnology Information. (n.d.). Study on the extraction and stability of total flavonoids from Millettia speciosa Champ. PMC.
• National Center for Biotechnology Information. (n.d.). Review of the antioxidant potential of flavonoids as a subgroup of polyphenols and partial substitute for synthetic antioxidants. PMC.
• Wikipedia. (n.d.). Antioxidant. Wikipedia.
• Scientific Research Publishing. (n.d.). Stability of the Antioxidant Activity of Flavonoids after Gamma Irradiation. Scirp.org.
• ResearchGate. (n.d.). (PDF) Available technologies on improving the stability of polyphenols in food processing. ResearchGate.
• Semantic Scholar. (n.d.). Stability of the Antioxidant Activity of Flavonoids after Gamma Irradiation. Semantic Scholar.
• MDPI. (n.d.). Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements. MDPI.
• National Center for Biotechnology Information. (n.d.). Stability of Phenolic Compounds in Grape Stem Extracts. PMC.
• Separation Science. (n.d.). Analytical Techniques In Stability Testing. Separation Science.
• Benchchem. (n.d.). TTI-0102 Solution Preparation and Stability: Application Notes and Protocols for Laboratory Use. Benchchem.
• National Center for Biotechnology Information. (n.d.). Effect of pH on the stability of plant phenolic compounds. PubMed.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Study on the extraction and stability of total flavonoids from Millettia speciosa Champ - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stability of Phenolic Compounds in Grape Stem Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stability of the Antioxidant Activity of Flavonoids after Gamma Irradiation [scirp.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Environmentally Friendly Methods for Flavonoid Extraction from Plant Material: Impact of Their Operating Conditions on Yield and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]

Minimizing off-target effects of Stellatin in cell-based assays

Welcome to the Stellatin Technical Support Center . As Senior Application Scientists, we've designed this comprehensive guide to empower your research by helping you proactively address and minimize the off-target effects of Stellatin in your cell-based assays. Our goal is to ensure the data you generate is robust, reproducible, and accurately reflects the on-target activity of this potent inhibitor.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern with Stellatin?

Off-target effects are the unintended interactions of Stellatin with cellular components other than its primary biological target.[2] These interactions can cause a range of issues, from confounding experimental results to inducing cellular toxicity, ultimately leading to incorrect interpretations of Stellatin's function.[1][2] Minimizing these effects is crucial for validating that the observed phenotype is a direct result of modulating the intended target.[1]

Q2: At what concentration should I use Stellatin to minimize off-target effects?

While the optimal concentration is cell-line and assay-dependent, a crucial first step is to perform a dose-response analysis. Off-target effects often become more prominent at higher concentrations.[1] We recommend starting with a broad concentration range and then narrowing it down to the lowest concentration that elicits the desired on-target effect. A steep dose-response curve that plateaus at higher concentrations is often indicative of on-target activity.[1]

Q3: How can I confirm that the cellular phenotype I observe is due to Stellatin's on-target activity?

Validating on-target activity requires a multi-pronged approach. Here are some key strategies:

• Phenotypic Comparison: Compare the cellular phenotype induced by Stellatin with that of a genetic knockdown (e.g., using CRISPR or siRNA) of the intended target.[1] Concordant phenotypes strongly suggest on-target activity.

• Use of a Structurally Related Inactive Control: If available, a close structural analog of Stellatin that is inactive against the primary target should not produce the same cellular effects.[1] If it does, this points towards potential off-target effects.

• Target Engagement Assays: These assays confirm that Stellatin is binding to its intended target within the cell at the concentrations where the biological effect is observed.[1] This provides direct evidence of target interaction.

Troubleshooting Guide

This section addresses common issues encountered during cell-based assays with Stellatin.

Problem	Potential Cause(s)	Recommended Solution(s)
High Cell Death/Cytotoxicity	1. Stellatin concentration is too high. 2. The cell line is particularly sensitive. 3. Off-target effects are inducing toxicity.	1. Perform a cytotoxicity assay (e.g., MTT or LDH assay) to determine the cytotoxic concentration range.[3] 2. Test a lower concentration of Stellatin and/or a shorter incubation time. 3. Consider using a different cell line to see if the cytotoxicity is cell-type specific.
Inconsistent or Non-Reproducible Results	1. Variability in cell health or passage number. 2. Instability of Stellatin in cell culture medium.	1. Ensure consistent cell culture practices, including using cells within a defined passage number range. 2. Test the stability of Stellatin in your cell culture medium over the time course of the experiment.[3]
Observed Phenotype Does Not Match Expected Phenotype	1. Significant off-target effects are dominating the cellular response. 2. The assumed mechanism of action for the target in your specific cell line is incorrect.	1. Perform a target engagement assay to confirm Stellatin is binding to its intended target at the effective concentration.[1] 2. Use genetic methods (e.g., siRNA or CRISPR) to validate the target's role in the observed phenotype.[1] 3. Consider proteomic profiling to identify potential off-targets.
No Observable Effect Even at High Concentrations	1. Low cell permeability of Stellatin.[1] 2. Rapid metabolism of Stellatin by the cells. 3. The target is not essential for the measured phenotype in the chosen cell line.	1. Assess cell permeability using an assay like the Parallel Artificial Membrane Permeability Assay (PAMPA).[1] 2. Measure the stability of Stellatin in the presence of cells or cell lysates. 3. Confirm the expression and functional importance of the target in your cell line.

Key Experimental Protocols

Protocol 1: Determining the Optimal Concentration of Stellatin using a Dose-Response Curve and Cytotoxicity Assay

This protocol outlines how to determine the effective concentration range of Stellatin while monitoring for potential cytotoxicity.

Materials:

• Stellatin

• Appropriate cell line and complete culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Solubilization buffer (e.g., DMSO or acidified isopropanol)

• Plate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Stellatin Dilution: Prepare a series of dilutions of Stellatin in complete culture medium. A common starting range is from 1 nM to 100 µM.

• Treatment: Remove the old medium from the cells and add the different concentrations of Stellatin. Include a vehicle-only control (e.g., DMSO).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to form formazan crystals.

  • Remove the MTT solution and add the solubilization buffer to dissolve the formazan crystals.

  • Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Plot the cell viability (%) against the log of the Stellatin concentration to determine the IC50 (inhibitory concentration 50%) for cytotoxicity. For your functional assays, use concentrations well below the cytotoxic range.

Protocol 2: Validating On-Target Effects using siRNA-Mediated Knockdown

This protocol compares the phenotype induced by Stellatin with that of a genetic knockdown of its intended target.

Materials:

• siRNA targeting your gene of interest

• Non-targeting control siRNA

• Transfection reagent

• Opti-MEM or other serum-free medium

• Cells and complete culture medium

• Stellatin

• Reagents for your specific phenotypic assay (e.g., antibodies for western blotting, reagents for a reporter assay)

Procedure:

• siRNA Transfection: Transfect your cells with the target-specific siRNA and the non-targeting control siRNA according to the manufacturer's protocol.

• Incubation: Incubate the cells for 48-72 hours to allow for sufficient knockdown of the target protein.

• Stellatin Treatment: Treat a separate set of non-transfected cells with Stellatin at its optimal, non-toxic concentration and a vehicle control.

• Phenotypic Analysis: Perform your desired phenotypic assay on all sets of cells (mock-transfected, non-targeting siRNA, target-specific siRNA, vehicle-treated, and Stellatin-treated).

• Data Analysis: Compare the results. A similar phenotypic outcome between the target-specific siRNA-treated cells and the Stellatin-treated cells provides strong evidence for on-target activity.

Visualization of Key Concepts

Caption: On-target vs. off-target effects of Stellatin.

Caption: Experimental workflow for validating Stellatin's on-target effects.

Caption: Decision tree for troubleshooting unexpected results with Stellatin.

References

• BenchChem. (n.d.). Minimizing Off-Target Effects of Small Molecule Inhibitors in Cell-Based Assays.
• BenchChem. (n.d.). Technical Support Center: Mitigating Off-Target Effects of Small Molecules in Cellular Assays.
• Patsnap Synapse. (2025, May 21). How can off-target effects of drugs be minimised?
• UCL. (n.d.). Target Identification and Validation (Small Molecules).
• Hughes, J. P., Rees, S., Kalindjian, S. B., & Philpott, K. L. (2011). Principles of early drug discovery. British Journal of Pharmacology, 162(6), 1239–1249.
• PubMed. (n.d.). Off-target effects of statins: molecular mechanisms, side effects and the emerging role of kinases.
• NIH. (n.d.). Approaches to Validate and Manipulate RNA Targets with Small Molecules in Cells.
• NIH. (n.d.). Cell-Based Assay Design for High-Content Screening of Drug Candidates.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Off-target effects of statins: molecular mechanisms, side effects and the emerging role of kinases - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for the Purification of Synthetic Stellatin

Welcome to the technical support center for the purification of synthetic Stellatin. This guide is designed for researchers, chemists, and drug development professionals who are navigating the challenges of obtaining high-purity Stellatin (3,4-dihydro-8-hydroxy-7-hydroxymethyl-6-methoxyisocoumarin) from a crude synthetic mixture.[1] Achieving high purity is critical for accurate biological assays and downstream applications. This document provides in-depth, experience-driven answers to common purification challenges, moving beyond simple protocols to explain the underlying chemical principles.

Part 1: Purity Assessment - Foundational Analysis

Before attempting any purification, it is imperative to understand the composition of your crude sample. Identifying the nature and quantity of impurities will dictate the most effective purification strategy.

FAQ: What is the most effective method to analyze the purity of my crude Stellatin?

The gold standard for analyzing the purity of flavonoids and related phenolic compounds like Stellatin is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) , coupled with a Diode Array Detector (DAD) or Mass Spectrometry (MS).[2][3]

• Why RP-HPLC? RP-HPLC separates compounds based on their polarity.[4] Stellatin, with its phenolic hydroxyls and methoxy group, possesses moderate polarity, making it well-suited for separation on a non-polar stationary phase (like C18) with a polar mobile phase.[4][5]

• Mechanism Insight: Impurities such as unreacted starting materials, partially demethylated analogs, or isomeric byproducts will have different polarities and thus different retention times on the column, allowing for their separation and quantification.[3]

• Recommended Starting Conditions:

  • Column: C18, 5 µm particle size, 4.6 x 250 mm.

  • Mobile Phase: A gradient of water (often with 0.1% formic or acetic acid to improve peak shape) and an organic solvent like methanol or acetonitrile.[6] A typical gradient might run from 20% to 80% organic solvent over 30 minutes.

  • Detection: A DAD allows you to monitor elution at multiple wavelengths, which is useful for distinguishing between compounds with different chromophores. Monitoring around 254 nm and 280 nm is a good starting point for phenolic compounds.

FAQ: My NMR spectrum is complex. How can I identify the major impurities?

While HPLC is excellent for quantification, Nuclear Magnetic Resonance (NMR) spectroscopy is unparalleled for structural elucidation of impurities, provided they are present in sufficient quantity (>1-5%).

• Look for Residual Starting Materials: Compare the ¹H NMR of your crude product to the spectra of your starting materials. The presence of characteristic peaks, even small ones, from starting materials is a common issue.

• Identify Byproduct Signatures: Synthetic routes for isocoumarins can generate byproducts.[1] For example, incomplete formylation or reduction steps in a multi-step synthesis would lead to predictable structures. Look for missing or shifted signals corresponding to key functional groups (e.g., an aldehyde proton signal around 9-10 ppm if a reduction failed).

• Consider Isomers: Positional isomers are a common challenge. If your synthesis involves electrophilic aromatic substitution, you might have impurities where functional groups are attached at different positions on the aromatic ring. These can often be distinguished by changes in the aromatic proton splitting patterns and chemical shifts in both ¹H and ¹³C NMR.

Part 2: Troubleshooting Purification Techniques

This section addresses common problems encountered during the purification of Stellatin using standard laboratory techniques.

Recrystallization Issues

Recrystallization is a powerful, cost-effective technique that relies on the differential solubility of your compound and impurities in a chosen solvent at different temperatures.

Q1: My synthetic Stellatin won't crystallize from solution. What should I do?

This is a classic problem often caused by supersaturation or the presence of impurities that inhibit crystal lattice formation.[7]

• The "Scratch and Seed" Method:

  • Induce Nucleation: Gently scratch the inside of the flask at the air-solvent interface with a glass stirring rod. The microscopic scratches on the glass provide nucleation sites for crystal growth.[7]

  • Seed Crystals: If you have a small amount of pure Stellatin from a previous batch, add a single tiny crystal to the cooled solution. This "seed" provides a template for new crystals to grow upon.[7]

• Causality: Crystal formation requires an initial energy barrier to be overcome for molecules to arrange into an ordered lattice. Both scratching and seeding provide a low-energy surface that facilitates this process.

• Solvent Considerations: If nucleation fails, you may have used too much solvent. Gently heat the solution to evaporate a portion of the solvent, increasing the concentration, and then allow it to cool slowly again.[7]

Q2: My Stellatin "oiled out" instead of forming crystals. Why did this happen and how can I fix it?

"Oiling out" occurs when the solute comes out of solution as a liquid instead of a solid.[8] This is common when a compound's melting point is lower than the boiling point of the solvent or when the solution is cooled too rapidly.[8]

• Troubleshooting Protocol:

  • Reheat the solution to re-dissolve the oil.

  • Add a small amount (5-10% of the total volume) of additional hot solvent to lower the saturation point.[8]

  • Allow the flask to cool much more slowly. Insulate the flask with glass wool or place it in a warm water bath that cools to room temperature overnight. Very slow cooling is critical to favor the formation of an ordered crystal lattice over an amorphous oil.[7]

• Expert Insight: For phenolic compounds like Stellatin, consider a mixed-solvent system.[9][10] Dissolve the crude material in a minimal amount of a "good" solvent (e.g., ethanol or acetone) at room temperature. Then, slowly add a "poor" or "anti-solvent" (e.g., water or hexane) dropwise until the solution just becomes turbid.[8] Gently warm until clear and then allow to cool slowly. This method carefully controls the supersaturation point.

Q3: My yield is very low after recrystallization. How can I improve it?

Low yield is most often caused by using too much solvent, where a significant amount of your product remains dissolved in the mother liquor.[8][11]

• Optimization Strategy:

  • Minimize Solvent: Use the absolute minimum amount of hot solvent required to fully dissolve your crude solid.

  • Maximize Recovery: After the solution has cooled to room temperature, place the flask in an ice-water bath for at least 30 minutes before filtration. The solubility of Stellatin will be significantly lower at 0-4 °C, maximizing the amount of solid that precipitates.

  • Wash Correctly: Wash the collected crystals on the filter with a minimal amount of ice-cold recrystallization solvent to remove any adhering impurities without re-dissolving the product.[8]

Column Chromatography Challenges

Column chromatography is the workhorse for purifying moderately polar compounds like Stellatin from complex mixtures.[12]

Q1: How do I select the right solvent system (mobile phase) for purifying Stellatin on silica gel?

The goal is to find a solvent system where Stellatin has a retention factor (Rƒ) of ~0.25-0.35 on a Thin-Layer Chromatography (TLC) plate. This Rƒ value typically provides the best separation from impurities.

• Why this Rƒ? An Rƒ in this range ensures the compound moves down the column at a reasonable rate but still has sufficient interaction with the stationary phase to separate from less polar (higher Rƒ) and more polar (lower Rƒ) impurities.

• Step-by-Step Selection Protocol:

  • Start with a non-polar solvent like Hexane or Heptane and a more polar solvent like Ethyl Acetate.

  • Spot your crude mixture on a TLC plate.

  • Develop the plate in a test system, for example, 70:30 Hexane:Ethyl Acetate.

  • If the Stellatin spot (visualized under UV light) is too high (Rƒ > 0.5), the mobile phase is too polar. Increase the proportion of Hexane.

  • If the spot is too low (Rƒ < 0.2), the mobile phase is not polar enough. Increase the proportion of Ethyl Acetate.

  • For phenolic compounds, adding 0.5-1% acetic acid or formic acid to the mobile phase can significantly reduce "tailing" by protonating the phenolic hydroxyl groups and minimizing strong interactions with the acidic silica surface.

Q2: My compound is streaking badly on the column and TLC plate. What is causing this?

Streaking, or "tailing," is often caused by overloading the column or strong, non-ideal interactions between the analyte and the stationary phase. For a phenolic compound like Stellatin, this is commonly due to the acidic nature of the phenolic hydroxyl groups interacting too strongly with the silica gel.

• Solutions:

  • Acidify the Mobile Phase: As mentioned above, adding a small amount of acid (e.g., 0.5% acetic acid) to your eluent will keep the phenolic groups protonated, leading to sharper, more symmetrical peaks.

  • Reduce the Load: Do not load more than 1g of crude material per 20-50g of silica gel (a 1:20 to 1:50 ratio). Overloading saturates the stationary phase and leads to poor separation.

  • Alternative Stationary Phases: If tailing persists, consider using a less acidic stationary phase like alumina (neutral or basic) or a bonded phase like diol.

Preparative HPLC (Prep-HPLC)

When high-purity (>99%) is required, or when impurities are structurally very similar to Stellatin, Prep-HPLC is the superior choice.[13][14][15][16][17]

Q1: How do I translate my analytical HPLC method to a preparative scale?

Scaling up requires adjusting for larger column dimensions and higher flow rates while maintaining separation.

• Method Development Workflow:

  • Optimize Analytically: First, perfect the separation on a 4.6 mm ID analytical column. Achieve baseline resolution between Stellatin and the key impurities.

  • Calculate Scaling Factor: The flow rate can be scaled geometrically. The scaling factor is (ID_prep / ID_analytical)². For example, scaling from a 4.6 mm ID analytical column to a 21.2 mm ID prep column gives a scaling factor of (21.2 / 4.6)² ≈ 21.2.

  • Adjust Flow Rate: Multiply your analytical flow rate by the scaling factor. If your analytical flow was 1.0 mL/min, the preparative flow would be approximately 21.2 mL/min.

  • Adjust Injection Volume: The sample load can also be increased by a similar factor, but must be determined empirically to avoid overloading the preparative column. Dissolve your crude sample in the initial mobile phase solvent at the highest possible concentration without it precipitating.

Part 3: Purification Strategy and Data

A logical workflow is essential for efficient purification. The choice of technique depends on the initial purity of the synthetic Stellatin.

Purification Workflow Diagram

This diagram outlines a decision-making process for purifying your crude synthetic product.

Caption: Decision workflow for selecting the appropriate purification strategy.

Data Tables for Quick Reference

Table 1: Recommended Solvent Systems for Stellatin Chromatography

Chromatography Type	Stationary Phase	Recommended Eluent System (Starting Point)	Rationale
TLC / Flash Column	Silica Gel	Hexane:Ethyl Acetate (e.g., 60:40) + 0.5% Acetic Acid	Good balance of polarity for flavonoids; acid suppresses tailing.[18]
Reverse-Phase HPLC	C18	Water:Methanol or Water:Acetonitrile (Gradient) + 0.1% Formic Acid	Standard for flavonoid analysis, providing excellent resolution and peak shape.[2][3]

Table 2: Common Solvents for Stellatin Recrystallization

Solvent System	Type	Application Notes
Ethanol / Water	Mixed-Solvent	Dissolve in hot ethanol, add hot water until turbid. Excellent for moderately polar compounds.
Acetone / Hexane	Mixed-Solvent	Dissolve in minimal acetone at room temp, add hexane until turbid, warm to clarify, then cool slowly.
Ethyl Acetate	Single-Solvent	Stellatin may have ideal solubility profile (sparingly soluble cold, very soluble hot). Worth testing.

References

• Sarker, S. D., & Latif, Z. (2012). Isolation of Natural Products by Preparative High Performance Liquid Chromatography (Prep-HPLC). Methods in Molecular Biology, 864, 237–244.
• Scilit. (n.d.). Isolation of Natural Products by Preparative High Performance Liquid Chromatography (Prep-HPLC).
• PubMed. (n.d.). Isolation of natural products by preparative high performance liquid chromatography (prep-HPLC).
• Taylor & Francis Online. (2015). Total synthesis and cytotoxic activity of stellatin.
• ResearchGate. (n.d.). Isolation of Natural Products by Preparative High Performance Liquid Chromatography (Prep-HPLC) | Request PDF.
• Auctores Journals. (n.d.). Chromatographic methods for the identification of flavonoids.
• University of Warwick. (n.d.). Principles in preparative HPLC.
• ResearchGate. (2013). Regarding column chromatography for extraction of flavonoids, can silica gel be used as absorbent and hexane as eluent?.
• Jakovljević, M., et al. (2020). Application of Deep Eutectic Solvents for the Extraction of Rutin and Rosmarinic Acid from Satureja montana L. and Evaluation of the Extracts Antiradical Activity. Plants, 9(2), 153.
• Berhow, M. A. (2002). Modern analytical techniques for flavonoid determination. Advances in Experimental Medicine and Biology, 505, 61–76.
• Journal of Liquid Chromatography & Related Technologies. (2009). RP-HPLC Method for the Quantitative Analysis of Naturally Occurring Flavonoids in Leaves of Blumea balsamifera DC.
• PMC. (2014). Retention Study of Flavonoids Under Different Chromatographic Modes.
• ResearchGate. (2022). Various Analytical Techniques for the Isolation and Identification of Flavonoid Compounds: A Descriptive Review.
• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting.
• NIH. (n.d.). HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks.
• SlidePlayer. (n.d.). Recrystallization.
• University of York. (n.d.). Problems with Recrystallisations.
• BenchChem. (n.d.). Troubleshooting guide for the recrystallization of 2-(2-Chlorophenyl)acetohydrazide.
• University of Rochester. (n.d.). Tips & Tricks: Recrystallization.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Modern Chromatographic Methods for Determination Flavonoids | Al-Nahrain Journal of Science [anjs.edu.iq]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Retention Study of Flavonoids Under Different Chromatographic Modes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. cpha.tu.edu.iq [cpha.tu.edu.iq]
• 10. Tips & Tricks [chem.rochester.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Chromatographic methods for the identification of flavonoids | Auctores [auctoresonline.org]
• 13. Isolation of Natural Products by Preparative High Performance Liquid Chromatography (Prep-HPLC) | Springer Nature Experiments [experiments.springernature.com]
• 14. scilit.com [scilit.com]
• 15. Isolation of natural products by preparative high performance liquid chromatography (prep-HPLC) - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. researchgate.net [researchgate.net]

Dealing with poor signal-to-noise in NMR analysis of Stellatin

Welcome to the Technical Support Center for the NMR analysis of Stellatin. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on overcoming common challenges, particularly poor signal-to-noise ratios, encountered during the NMR analysis of Stellatin (5-hydroxy-6,7-dimethoxy-2-methylchromone). As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific reasoning to empower you to make informed decisions in your laboratory.

Frequently Asked Questions (FAQs)

Here, we address some of the initial questions you may have before diving into more complex troubleshooting.

Q1: What is Stellatin and what are its basic properties relevant to NMR?

Stellatin is a natural product belonging to the chromone class of compounds.[1] Its key properties for NMR analysis are:

• Molecular Formula: C₁₂H₁₂O₅[1]

• Molecular Weight: 236.22 g/mol [1]

• Chemical Class: 5-hydroxy-6,7-dimethoxy-2-methylchromone[1]

Understanding these basic properties is the first step in designing a successful NMR experiment. The molecular weight gives an initial estimate of the amount of sample needed for an adequate concentration.

Q2: What is a common cause of poor signal-to-noise in NMR, especially for natural products like Stellatin?

The most frequent culprit for a low signal-to-noise ratio (S/N) is an insufficient concentration of the analyte in the NMR tube. Natural products, often isolated in small quantities, present a particular challenge in this regard. Other significant factors include suboptimal instrument parameters, poor magnetic field homogeneity (shimming), and the presence of paramagnetic impurities.

Q3: Which deuterated solvent is a good starting point for Stellatin?

For chromone derivatives, deuterated chloroform (CDCl₃) is a commonly used solvent and a good first choice.[1] However, the solubility of your specific batch of Stellatin should always be empirically tested. Other solvents to consider based on polarity include deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated methanol (CD₃OD). The choice of solvent can also influence the chemical shifts of exchangeable protons, such as the hydroxyl group in Stellatin.

Troubleshooting Guide: Dealing with Poor Signal-to-Noise

This guide provides a systematic approach to diagnosing and resolving issues of low signal intensity in your Stellatin NMR spectra.

Problem 1: My ¹H NMR spectrum of Stellatin has very weak signals and a noisy baseline.

This is a classic signal-to-noise problem. Let's break down the potential causes and solutions in a logical workflow.

Step 1: Verify Sample Preparation

Inadequate sample preparation is a primary source of poor NMR data.

• Concentration Check: For a molecule of Stellatin's size, a concentration of 5-25 mg in 0.6-0.7 mL of solvent is a good target for ¹H NMR. For the less sensitive ¹³C NMR, a higher concentration of 20-50 mg is recommended.

• Complete Dissolution: Ensure your Stellatin sample is fully dissolved. Any suspended particles will not contribute to the signal and will degrade the spectral quality by distorting the magnetic field homogeneity.

• Filtration: Always filter your sample directly into a clean, high-quality NMR tube. A simple and effective method is to use a Pasteur pipette with a small plug of glass wool.

• Correct Sample Volume: The height of the sample in a standard 5 mm NMR tube should be approximately 4-5 cm. This ensures the sample is within the detection region of the NMR probe.

Parameter	Recommended Range for ¹H NMR	Recommended Range for ¹³C NMR
Concentration	5-25 mg / 0.6-0.7 mL	20-50 mg / 0.6-0.7 mL
Sample Height	4-5 cm	4-5 cm

Step 2: Optimize Acquisition Parameters

The parameters used to acquire your NMR data have a direct impact on the signal-to-noise ratio.

• Number of Scans (NS): The signal-to-noise ratio increases with the square root of the number of scans. To double the signal-to-noise, you must quadruple the number of scans. While a single scan might be sufficient for a highly concentrated sample, for a dilute sample of Stellatin, increasing the number of scans to 16, 64, or even higher can significantly improve the spectrum.

• Pulse Angle: For a standard 1D ¹H experiment, a 90° pulse provides the maximum signal for a single scan. However, if you are acquiring multiple scans with a short relaxation delay, a smaller flip angle (e.g., 30° or 45°) can be beneficial to avoid saturating the signals.

• Relaxation Delay (d1): This is the time between scans. It should be set to at least 1-2 times the longest T₁ relaxation time of the protons in your molecule to allow for sufficient relaxation of the magnetization. For quantitative measurements, a longer delay of 5-7 times T₁ is necessary.

Workflow for Optimizing Acquisition Parameters

Caption: A workflow for optimizing NMR acquisition parameters to improve signal-to-noise.

Step 3: Data Processing

Post-acquisition processing can also enhance the signal-to-noise ratio.

• Line Broadening: Applying an exponential multiplication with a line broadening factor (LB) of around 0.3 Hz before Fourier transformation can improve the signal-to-noise at the expense of some resolution.

• Baseline Correction: A well-corrected baseline is crucial for accurate integration and can make weak signals more apparent.

Problem 2: I'm still getting a poor signal even after optimizing sample preparation and acquisition parameters.

If the issue persists, consider these more advanced troubleshooting steps.

Step 1: Re-evaluate Your Solvent Choice

• Solubility Issues: Your sample may not be as soluble in the chosen solvent as initially thought. Try a different deuterated solvent with a different polarity. For chromones, if CDCl₃ fails, consider DMSO-d₆ or acetone-d₆.

• Solvent Purity: Ensure your deuterated solvent is of high purity and has not been contaminated with water, which can introduce interfering signals and affect the lock.

Step 2: Check for Paramagnetic Impurities

• Source of Impurities: Paramagnetic impurities, such as dissolved oxygen or metal ions, can cause significant line broadening and a decrease in signal intensity. These can be introduced from your sample if not purified properly, or from the NMR tube itself.

• Degassing: To remove dissolved oxygen, you can bubble an inert gas like nitrogen or argon through your sample for several minutes before capping the NMR tube. For more sensitive samples, the freeze-pump-thaw method is more effective.

• Use of High-Quality Tubes: Always use high-quality, clean NMR tubes to avoid leaching of paramagnetic ions.

Step 3: Instrument and Probe Performance

• Shimming: Poor shimming of the magnetic field will result in broad and distorted peak shapes, which effectively reduces the signal height. If you are not experienced with manual shimming, rely on the instrument's automated shimming routines. If these fail, it may indicate a problem with the sample itself (e.g., particulates) or the instrument.

• Probe Tuning and Matching: The NMR probe needs to be properly tuned and matched to the frequency of the nucleus being observed. Automated tuning and matching routines are standard on modern spectrometers, but it's good practice to ensure they have been performed for your sample.

Logical Troubleshooting Flow

Caption: A logical flow for advanced troubleshooting of persistent poor signal-to-noise in NMR.

By systematically working through these troubleshooting steps, you can identify and resolve the root cause of poor signal-to-noise in your NMR analysis of Stellatin, leading to higher quality spectra and more reliable data for your research.

References

• PubChem. Stellatin. National Center for Biotechnology Information. [Link]

Sources

• 1. rsc.org [rsc.org]

Technical Support Center: Optimizing Electrospray Ionization for Stellatin Mass Spectrometry

Welcome to the technical support guide for the mass spectrometry analysis of Stellatin. This document is designed for researchers, scientists, and drug development professionals who are utilizing Electrospray Ionization Mass Spectrometry (ESI-MS) for the characterization and quantification of this compound. As Stellatin is a polyphenolic compound, the principles and troubleshooting steps outlined here are broadly applicable to other chromones, flavonoids, and related natural products.[1][2]

This guide moves beyond simple step-by-step instructions to explain the causality behind each experimental choice, empowering you to develop robust, reliable, and sensitive methods.

Foundational Knowledge: Stellatin and the ESI-MS Interface

Before troubleshooting, it is critical to understand the interplay between the analyte's chemistry and the physics of the electrospray process.

Q: What are the key chemical properties of Stellatin relevant to ESI-MS?

A: Stellatin is a polyphenolic compound, specifically a chromone derivative with hydroxyl and methoxy groups.[1][2] The key features for mass spectrometry are:

• Acidic Protons: The phenolic hydroxyl (-OH) groups are acidic and can be readily deprotonated, making it an excellent candidate for negative ion mode ESI.

• Protonation Sites: The carbonyl oxygen (C=O) and ether oxygens can be protonated, allowing for analysis in positive ion mode.[3]

• Molecular Weight: With a molecular weight of approximately 236.22 g/mol , it is well within the ideal range for small molecule analysis on most mass spectrometers.[2]

Q: Should I use positive or negative ion mode for Stellatin analysis?

A: The choice of polarity is a critical first step and depends on your analytical goals.

• Negative Ion Mode ([M-H]⁻): This is often the preferred mode for phenolic compounds like Stellatin. Deprotonation of the hydroxyl groups is typically very efficient, leading to high sensitivity and a clean spectrum with a strong signal for the deprotonated molecule.[4][5]

• Positive Ion Mode ([M+H]⁺): This mode is also viable. Protonation will likely occur on the carbonyl oxygen. However, positive mode is often more susceptible to the formation of adduct ions (e.g., [M+Na]⁺, [M+K]⁺), which can complicate spectra and suppress the desired protonated signal.[6][7]

Recommendation: Start your method development in negative ion mode for the highest sensitivity and cleanest baseline. Use positive ion mode as a complementary technique for structural confirmation, as fragmentation patterns can differ between polarities.[8]

Q: What is the role of solvents and additives in Stellatin's ionization?

A: Your mobile phase composition is the single most important factor in achieving successful ESI.

• Solvents: Reversed-phase solvents like methanol, acetonitrile, and water are ideal as they support ions in solution.[9] Solvents with lower surface tension, such as methanol and acetonitrile, generally produce a more stable spray.[9]

• Additives for Negative Mode: While often not strictly necessary for phenolic compounds, adding a weak base like 0.1% ammonium hydroxide can sometimes enhance deprotonation and signal stability. However, it's often best to start with no additive.

• Additives for Positive Mode: To promote the formation of [M+H]⁺ and minimize sodium/potassium adducts, a small amount of acid is crucial.[10][11] Typically, 0.1% formic acid or 0.1% acetic acid is added to the mobile phase.[11] Formic acid is generally preferred as it is more volatile and provides a better proton source.

Experimental Workflow & Optimization Protocol

This section provides a systematic approach to developing a robust ESI-MS method for Stellatin from the ground up.

Workflow for ESI-MS Method Development

Caption: A systematic workflow for Stellatin ESI-MS method development.

Step-by-Step Optimization Protocol

This protocol assumes direct infusion of a Stellatin standard using a syringe pump.

• Sample Preparation:

  • Prepare a stock solution of Stellatin at 1 mg/mL in methanol or acetonitrile.

  • Dilute this stock to a working concentration of 1-5 µg/mL in a solvent composition that mimics your intended LC mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive mode, or without acid for negative mode).

• Initial Instrument Setup (Direct Infusion):

  • Set up your mass spectrometer for infusion analysis.

  • Infuse the working solution at a low flow rate (e.g., 5-10 µL/min).[4]

  • Select your desired ionization mode (recommend starting with negative).

• Source Parameter Optimization (Iterative Process):

  • Goal: Achieve a stable and intense signal for the molecular ion ([M-H]⁻ or [M+H]⁺).

  • Capillary Voltage: Start with a typical value (e.g., -2.5 kV for negative, +3.5 kV for positive) and adjust in small increments (±0.5 kV). Find the voltage that gives the best signal without causing electrical discharge (indicated by a high, unstable baseline).[9]

  • Drying Gas Temperature: Set to a moderate value (e.g., 300-350 °C). The goal is to desolvate the droplets without causing thermal degradation of Stellatin.[12]

  • Drying Gas Flow: Adjust to the manufacturer's recommendation for your flow rate. Higher flows aid desolvation but can sometimes reduce sensitivity if set too high.[12]

  • Nebulizer Gas Pressure: This parameter affects droplet size. Adjust for the most stable and intense signal.

• Cone/Fragmentor Voltage Optimization:

  • This is the most critical step for preventing in-source fragmentation.

  • While observing the mass spectrum, start with a very low cone (or fragmentor) voltage (e.g., 10-20 V). You should see a clean spectrum with only the molecular ion.

  • Gradually increase the voltage. Monitor the intensity of the molecular ion. It should increase to a maximum and then begin to decrease as fragment ions appear.[9]

  • The optimal value is the voltage that provides the maximum molecular ion intensity before significant fragmentation occurs. [13]

• Verification:

  • Once optimized, infuse the solution for several minutes to ensure the signal is stable over time. The relative standard deviation (RSD) of the signal should ideally be less than 15%.

Troubleshooting Guide: A Q&A Approach

Even with a robust protocol, challenges can arise. This section addresses the most common issues encountered during the analysis of Stellatin and similar compounds.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common ESI-MS issues.

Q: I see no signal, or the signal is extremely weak.

A: This is a common and frustrating problem that usually points to a fundamental issue with either the fluidics or the instrument settings.

• Check the Spray: First, visually inspect the ESI needle (if your source has a window). You should see a fine, stable mist.

  • No Spray: This indicates a blockage. Check for clogs in the syringe, tubing, or the ESI needle itself.[14] Ensure the syringe pump is running.

  • Irregular Spray/Dripping: This can be caused by a partial clog, incorrect nebulizer gas pressure, or air bubbles in the line. Purge the line to remove bubbles.

• Verify Sample Concentration: Ensure your sample is not too dilute. If you are unsure, try a more concentrated solution (e.g., 10 µg/mL).[15]

• Check Instrument State:

  • Is the mass spectrometer in "Operate" or "On" mode?

  • Are the detector and high voltage enabled?

  • Confirm your chosen ion polarity. It is easy to accidentally look for a negative ion in positive mode.

• Source Cleaning: A contaminated sample cone or orifice can block ions from entering the mass spectrometer. Follow the manufacturer's procedure for cleaning the source elements.

Q: My signal is unstable and fluctuating wildly.

A: An unstable signal, or "spiking," points to an inconsistent electrospray process.

• Unstable Spray: This is the most likely cause. Re-optimize the nebulizer gas flow and the position of the ESI needle relative to the sample cone.[9]

• Air Bubbles: Ensure there are no air bubbles in the infusion line. These cause dramatic drops in pressure and signal as they exit the needle.

• Solvent Miscibility: If you are using a gradient in an LC-MS run, ensure your solvents are fully miscible at all compositions to prevent phase separation.

• Electrical Discharge: An audible crackling or hissing from the source, combined with a chaotic signal, indicates corona discharge. This usually means the capillary voltage is too high for your solvent conditions. Reduce the voltage.[9]

Q: My spectrum is dominated by [M+Na]⁺ and/or [M+K]⁺ instead of [M+H]⁺.

A: This is a classic issue in positive mode ESI, where ubiquitous sodium and potassium ions outcompete protons for adduction to the analyte.[7][16]

• Improve Solvent Quality: Use the highest purity LC-MS grade solvents and water available. Avoid touching pipette tips to the inside of solvent bottles. Prepare fresh mobile phases daily to prevent leaching from glassware.

• Favor Protonation: The most effective way to combat sodium adduction is to provide a better source of protons. Ensure you have an adequate amount of acid (e.g., 0.1% formic acid) in your mobile phase.[10]

• Clean the System: Sodium can build up in tubing, bottles, and the ion source. Thoroughly flush your system and clean the ion source.

• Accept the Adduct: In some cases, especially with certain classes of compounds, the sodium adduct is far more stable and sensitive than the protonated molecule. If it is reproducible, you can choose to use the [M+Na]⁺ ion for quantification.

Q: I see many peaks in my spectrum. Is this in-source fragmentation?

A: It's crucial to distinguish between impurities and in-source fragmentation (ISF). ISF occurs when the molecule breaks apart in the ion source due to excess energy, before it reaches the mass analyzer.[13][17]

• The Cone/Fragmentor Voltage Test: This is the definitive test. Infuse your sample and monitor the spectrum as you gradually decrease the cone/fragmentor voltage to its minimum setting.

  • If the "fragment" peaks disappear, leaving only the molecular ion, it was in-source fragmentation.[17]

  • If the peaks remain, they are likely impurities or contaminants in your sample or solvent.

• Control ISF: To minimize ISF, operate at the lowest cone/fragmentor voltage that still provides good sensitivity for your molecular ion.[13] Sometimes, a slightly elevated source temperature can also contribute to fragmentation.

Summary of Key Parameters & Data

For quick reference, these tables provide recommended starting points for your method development.

Table 1: Recommended Solvents & Additives for Stellatin Analysis

Ionization Mode	Primary Solvents	Recommended Additive	Purpose of Additive
Negative	Acetonitrile, Methanol, Water	None (start) or 0.05% NH₄OH	Promotes deprotonation of phenolic -OH groups.
Positive	Acetonitrile, Methanol, Water	0.1% Formic Acid	Provides a proton source; minimizes Na⁺/K⁺ adducts.[10][11]

Table 2: Typical Starting ESI-MS Parameters for Stellatin

These are representative values and should be optimized on your specific instrument.

Parameter	Negative Ion Mode	Positive Ion Mode	Rationale & Key Insight
Capillary Voltage	-2.0 to -3.5 kV	+3.0 to +4.5 kV	Optimize for stable spray; avoid discharge.[9]
Cone/Fragmentor Voltage	15 - 30 V	20 - 40 V	CRITICAL: Tune to maximize [M±H]⁺/⁻ and minimize ISF.[13]
Drying Gas Flow	8 - 12 L/min	8 - 12 L/min	Aids droplet desolvation; instrument dependent.[12]
Drying Gas Temp.	300 - 350 °C	300 - 350 °C	Balance desolvation with thermal stability.
Nebulizer Pressure	30 - 50 psi	30 - 50 psi	Affects droplet size and spray stability.

References

• Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. (n.d.). MDPI. Retrieved from [Link]

• In-source fragmentation and accurate mass analysis of multiclass flavonoid conjugates by electrospray ionization time-of-flight mass spectrometry. (n.d.). PubMed. Retrieved from [Link]

• Liquid chromatography/electrospray ionization mass spectrometric characterization of flavonol glycosides in tomato extracts and human plasma. (n.d.). PubMed. Retrieved from [Link]

• Enhanced Detection of Flavonoids by Metal Complexation and Electrospray Ionization Mass Spectrometry. (n.d.). ACS Publications. Retrieved from [Link]

• Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. (n.d.). PubMed. Retrieved from [Link]

• Rapid analysis of flavonoids based on spectral library development in positive ionization mode using LC-HR-ESI-MS/MS. (n.d.). ScienceDirect. Retrieved from [Link]

• Stellatin (C11). (n.d.). PubChem. Retrieved from [Link]

• Optimization of Electrospray Ionization by Statistical Design of Experiments and Response Surface Methodology: Protein–Ligand Equilibrium Dissociation Constant Determinations. (n.d.). PubMed Central. Retrieved from [Link]

• Adduct Formation in ESI/MS by Mobile Phase Additives. (n.d.). ACS Publications. Retrieved from [Link]

• Stellatin. (n.d.). PubChem. Retrieved from [Link]

• Adduct Formation in ESI/MS by Mobile Phase Additives. (n.d.). INIS-IAEA. Retrieved from [Link]

• Stellatin. (n.d.). PlantaeDB. Retrieved from [Link]

• A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation. (n.d.). PubMed Central. Retrieved from [Link]

• What are common adducts in ESI mass spectrometry? - WKB67428. (n.d.). Waters. Retrieved from [Link]

• How do adducts form in ESI-MS? (n.d.). ResearchGate. Retrieved from [Link]

• LC-ESI-tandem MS and in silico ADMET analysis of polyphenols from. (n.d.). SpringerLink. Retrieved from [Link]

• Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. (2014, August 26). Chromatography Online. Retrieved from [Link]

• Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. (n.d.). Bohrium. Retrieved from [Link]

• 10 Tips for Electrospray Ionisation LC-MS. (n.d.). Element Lab Solutions. Retrieved from [Link]

• Electrospray ionization tandem mass spectrometry fragmentation of protonated flavone and flavonol aglycones: A re-examination. (n.d.). ResearchGate. Retrieved from [Link]

• Fragmentation scheme of MS/MS fragmentation association rules in flavonoids. (n.d.). ResearchGate. Retrieved from [Link]

• Mass Spectrometer (MS) Troubleshooting Guide. (n.d.). CGSpace. Retrieved from [Link]

• Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. (2016, March 1). Spectroscopy Online. Retrieved from [Link]

• A Guide To Troubleshooting Mass Spectrometry. (2021, January 4). GenTech Scientific. Retrieved from [Link]

• Mass Spectrometry Troubleshooting and Common Issues. (2023, September 11). G-M-I, Inc. Retrieved from [Link]

• ESI-MS/MS Analysis of Phenolic Compounds from Aeonium arboreum Leaf Extracts and Evaluation of their Antioxidant and Antimicrobial Activities. (2021, July 17). MDPI. Retrieved from [Link]

• Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. (2018, September 28). ACS Publications. Retrieved from [Link]

• Determination of Polyphenols Using Liquid Chromatography–Tandem Mass Spectrometry Technique (LC–MS/MS): A Review. (2020, June 2). PubMed Central. Retrieved from [Link]

• Design of Experiment Strategy for an Electrospray Ionization Optimization in Supercritical Fluid Chromatography–Mass Spectrometry Coupling. (2019, October 1). LCGC International. Retrieved from [Link]

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Stellatin Research &amp; Cell Line Integrity: A Technical Support Guide

Introduction

Part 1: Frequently Asked Questions (FAQs)

Q1: What is cell line contamination and why is it a major concern in Stellatin research?

A: Cell line contamination refers to the unintended introduction of foreign elements into a cell culture. This can be biological, such as cross-contamination with other cell lines, or microbial, like infection with mycoplasma, bacteria, or fungi.[2] In Stellatin research, where the goal is to elucidate its specific anti-cancer effects, contamination can completely invalidate the results. For instance, a more aggressive, contaminating cell line could mask the cytotoxic effects of Stellatin, or a mycoplasma infection could alter the cellular signaling pathways being investigated.[3][4]

Q2: What are the most common types of cell line contamination?

A: The most common types are:

• Cell line cross-contamination: This is where a different, often faster-growing cell line, is accidentally introduced into the culture, eventually taking over.[1] The HeLa cell line is a notorious contaminant.[5]

• Mycoplasma contamination: These are small bacteria that lack a cell wall, making them resistant to common antibiotics like penicillin.[6] They are difficult to detect as they don't cause the typical turbidity seen with other bacterial contaminations.[7]

• Bacterial and fungal contamination: These are generally easier to detect due to visible signs like turbidity, color change in the medium, and sometimes a distinct smell.

Q3: How can I know if my cell lines are contaminated?

A: Visual inspection can sometimes reveal gross bacterial or fungal contamination, but it is unreliable for detecting mycoplasma or cell line cross-contamination.[8] The only definitive ways to know are through regular testing:

• For Mycoplasma: PCR-based detection kits are rapid and highly sensitive. DNA staining with Hoechst or DAPI can also be used, but it's less definitive.

• For Cell Line Cross-Contamination: Short Tandem Repeat (STR) profiling is the gold standard for authenticating human cell lines.[9][10] This technique generates a unique "genetic fingerprint" for each cell line.[11]

Q4: My lab received a cell line from another lab. Is it safe to use directly for my Stellatin experiments?

A: No. It is a high-risk practice to use cell lines from other labs without proper authentication. Studies have shown that a significant percentage of cell lines obtained from other laboratories are misidentified.[5] Before starting any experiments, you should:

• Expand the cell line and create a frozen stock.

• Perform STR profiling to confirm its identity against a reference database like ATCC or DSMZ.[12][13]

• Test for mycoplasma contamination.

Q5: How often should I test my cell lines for contamination?

A: Regular testing is crucial. A recommended schedule is:

• Upon receipt of a new cell line.

• Before freezing a new bank of cells.

• Every 1-2 months for actively growing cultures. [6]

• If you observe any unexpected changes in cell morphology or growth.

• Before publishing your research. Many journals and funding agencies now require proof of cell line authentication.[14][15]

Part 2: Troubleshooting Guide: Unexpected Results in Stellatin Experiments

Scenario 1: Inconsistent anti-cancer effects of Stellatin across experiments.

• Possible Cause: Mycoplasma contamination. Mycoplasma can significantly alter cellular metabolism, gene expression, and response to stimuli, leading to high variability in experimental results.[3][16] It can affect protein, RNA, and DNA synthesis, and even induce chromosomal aberrations.[16]

• Troubleshooting Steps:

  • Immediately quarantine the cell line .

  • Test the culture for mycoplasma using a PCR-based method.

  • If positive, either discard the contaminated culture and start with a fresh, authenticated stock, or treat the cells with a specific anti-mycoplasma reagent.[17]

  • After treatment, re-test to confirm elimination.

Scenario 2: Stellatin shows an unexpected effect on a signaling pathway.

• Possible Cause: Cell line misidentification. The cell line you are working with may not be the one you think it is. Different cancer cell lines have distinct genetic backgrounds and signaling pathways. For example, if you believe you are working with a breast cancer cell line that is known to be sensitive to Stellatin's effect on the PI3K/AKT pathway, but it has been contaminated with a lung cancer cell line where this pathway is regulated differently, your results will be misleading.[1]

• Troubleshooting Steps:

  • Cease all experiments with the cell line.

  • Prepare a sample of the cells for STR profiling.

  • Compare the resulting STR profile with the reference profile of the expected cell line from a reputable cell bank (e.g., ATCC).[13] An 80% match or higher is generally required for authentication.[9]

  • If the profile does not match, discard the cell line and obtain a new, authenticated stock from a certified vendor.

Scenario 3: Gradual loss of Stellatin's efficacy on a cell line over time.

• Possible Cause: Cross-contamination with a more resistant cell line or genetic drift due to high passage number. Over time, a faster-growing, resistant cell line can overtake the original culture.[18] Alternatively, excessive subculturing can lead to genetic and phenotypic changes in the cell line, potentially altering its sensitivity to drugs.[19]

• Troubleshooting Steps:

  • Perform STR profiling to check for a mixed cell population. The presence of more than two alleles at multiple loci can indicate cross-contamination.[13][14]

  • Check the passage number of your culture. It is recommended to use cells within a predetermined passage range and to start experiments with low-passage cells.[20]

  • If cross-contamination is detected or the passage number is too high, discard the culture and thaw a new, low-passage vial from your authenticated cell bank.

Part 3: Key Protocols for Ensuring Cell Line Integrity

Protocol 1: Mycoplasma Detection by PCR

This protocol provides a general workflow for using a commercial PCR-based mycoplasma detection kit. Always refer to the manufacturer's specific instructions.

Materials:

• PCR Mycoplasma Detection Kit (containing primers, polymerase, dNTPs, and a positive control)

• Cell culture supernatant (sample)

• Nuclease-free water (negative control)

• Thermocycler

• Gel electrophoresis equipment

Procedure:

• Collect 1 mL of cell culture supernatant from a culture that is 70-80% confluent and has been in culture for at least 72 hours without an antibiotic change.

• Prepare the PCR reaction mix according to the kit's instructions. Typically, this involves mixing the master mix with your sample, the positive control, and the negative control in separate PCR tubes.

• Place the tubes in the thermocycler and run the PCR program as specified in the kit's manual.

• After the PCR is complete, prepare an agarose gel.

• Load the PCR products (sample, positive control, negative control) into the wells of the gel.

• Run the gel electrophoresis to separate the DNA fragments.

• Visualize the DNA bands under UV light. A band of the correct size in your sample lane indicates mycoplasma contamination. The positive control should show a band, and the negative control should not.

Protocol 2: Cell Line Authentication using Short Tandem Repeat (STR) Profiling

STR profiling is typically performed by a core facility or a commercial service provider. The following outlines the sample preparation and what to expect from the results.

Sample Preparation: [10]

• For cell pellets: Provide at least 2 million cells in a sterile, labeled tube.

• For genomic DNA: Provide at least 20 µL of genomic DNA at a concentration of >10 ng/µL.

Data Interpretation:

• The service provider will give you a report with the STR profile of your cell line, which includes the number of repeats at specific loci (e.g., D5S818, D13S317, vWA).[10]

• You will compare this profile to the reference profile of the cell line from a database like ATCC or DSMZ.

• A match of ≥80% of the alleles across the core loci confirms the cell line's identity.[9]

Protocol 3: Procedure for Eliminating Mycoplasma Contamination

If a valuable cell line is found to be contaminated with mycoplasma, elimination can be attempted using commercially available antibiotic cocktails.[21]

Procedure:

• Quarantine the contaminated cell line to prevent cross-contamination.

• Treat the cells with an anti-mycoplasma reagent (e.g., Plasmocin™ or a combination of antibiotics like macrolides, tetracyclines, and quinolones) at the recommended concentration and for the specified duration (typically 2 weeks).[21]

• During the treatment, continue to culture the cells as usual, but in isolation.

• After the treatment period, culture the cells for at least two passages without the antibiotic.

• Re-test for mycoplasma using a PCR-based method to confirm successful elimination.

Part 4: Best Practices for Preventing Cell Line Contamination

Adherence to strict aseptic technique is the first line of defense against contamination.[22]

Checklist for Aseptic Technique: [23][24]

• Personal Hygiene: Wash hands thoroughly before and after working with cell cultures. Wear a clean lab coat and gloves.[2]

• Sterile Work Area: Work in a certified Class II biological safety cabinet (BSC). Keep the BSC clean and uncluttered. Disinfect the work surface with 70% ethanol before and after each use.[2]

• Sterile Reagents and Media: Use sterile reagents and media from reputable suppliers. Aliquot stock solutions to avoid contaminating the entire bottle.

• Sterile Handling: Use sterile pipettes and tips for each manipulation. Avoid touching the neck of flasks or bottles with pipettes. Never reuse a pipette.[25]

• One Cell Line at a Time: Work with only one cell line at a time in the BSC to prevent cross-contamination.[19]

• Regular Cleaning: Regularly clean incubators, centrifuges, and other equipment.[26]

Visualizations

Workflow for Cell Line Authentication and Contamination Screening

Caption: Workflow for authenticating a new cell line.

Impact of Mycoplasma on Stellatin Research

Caption: How mycoplasma can confound experimental results.

References

• Mycoplasma Contamination in Cell Culture: Causes, Detection & Removal. (n.d.). Minerva Biolabs. Retrieved from [Link]

• Human Cell Line Authentication Through STR Profiling. (n.d.). Northwestern University. Retrieved from [Link]

• The Impact of Cell Line Contamination. (n.d.). IDEXX BioResearch. Retrieved from [Link]

• Cell Line Authentication (Human). (n.d.). University of Illinois. Retrieved from [Link]

• Mycoplasma Detection in Cell Cultures. (n.d.). rapidmicrobiology. Retrieved from [Link]

• Aseptic and Good Cell Culture Techniques. (n.d.). EuroBioBank. Retrieved from [Link]

• How to identify Mycoplasma contamination in your cell culture. (n.d.). Eppendorf. Retrieved from [Link]

• Mycoplasma Elimination in Cell Cultures | Review. (n.d.). InvivoGen. Retrieved from [Link]

• Mycoplasma Detection, Prevention, and Elimination in Cell Culture. (n.d.). MilliporeSigma. Retrieved from [Link]

• Helpful Hints for Better Aseptic Technique. (n.d.). FiberCell Systems. Retrieved from [Link]

• Mycoplasma contamination of cell cultures. (n.d.). Lonza. Retrieved from [Link]

• Effective strategies to eliminate mycoplasma contamination in laboratory incubators. (2024). News-Medical.net. Retrieved from [Link]

• Human Cell Line Authentication Testing. (n.d.). Labcorp. Retrieved from [Link]

• Cell Line Authentication Services | STR Profiling & Identification. (n.d.). CD Genomics. Retrieved from [Link]

• Principles of Aseptic Technique. (2021). Biology LibreTexts. Retrieved from [Link]

• Aseptic Techniques in Cell Culture. (2024). GMP Plastics. Retrieved from [Link]

• Cell line cross-contamination and accidental co-culture. (2016). MedCrave. Retrieved from [Link]

• Mix-up mayhem: cell line contamination in biological research. (2016). BMC Blog Network. Retrieved from [Link]

• How to Maintain Sterility in Cell Culture: Aseptic Techniques. (2018). YouTube. Retrieved from [Link]

• Cell Line Cross-Contamination and Accidental Co-Culture. (2016). ResearchGate. Retrieved from [Link]

• Best Practices for Cell Line Authentication. (2024). Cell Culture Dish. Retrieved from [Link]

• Effects of Mycoplasmas on the Host Cell Signaling Pathways. (2020). PubMed Central. Retrieved from [Link]

• Cell line cross-contamination: how aware are mammalian cell culturists of the problem and how to monitor it? (2004). PubMed. Retrieved from [Link]

• Mycoplasma Contamination of Cell Culture | Review. (n.d.). InvivoGen. Retrieved from [Link]

• Mycoplasma contamination affects cell characteristics and decreases the sensitivity of BV2 microglia to LPS stimulation. (2019). PubMed Central. Retrieved from [Link]

• Effects of Mycoplasma Contamination on Research. (2018). News-Medical.net. Retrieved from [Link]

• What are the effects of mycoplasmic contamination on cell cultures? (2017). Quora. Retrieved from [Link]

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Technical Support Center: Optimizing pH for Enzyme Activity Assays

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice on adjusting pH for optimal enzyme activity in various buffer systems. While the principles discussed here are broadly applicable, we will use the context of a hypothetical enzyme, "Stellatinase," to illustrate key concepts.

Introduction: The Critical Role of pH in Enzyme Catalysis

The three-dimensional structure of an enzyme is paramount to its catalytic function. This intricate structure is maintained by a network of non-covalent interactions, many of which are influenced by the hydrogen ion concentration (pH) of the surrounding environment.[1] The ionization state of acidic and basic amino acid residues within the enzyme's active site is particularly sensitive to pH changes.[2] These residues are often directly involved in substrate binding and the catalytic mechanism itself.[3][4] Consequently, even minor deviations from the optimal pH can lead to a significant reduction in enzymatic activity, and extreme pH values can cause irreversible denaturation.[1]

This guide will provide a comprehensive overview of how to determine and maintain the optimal pH for your enzyme of interest, troubleshoot common issues related to pH, and select the appropriate buffer system for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for an enzyme and why is it important?

Every enzyme has a characteristic optimal pH at which it exhibits maximum catalytic activity.[1] This is the pH at which the enzyme's active site conformation is most favorable for substrate binding and catalysis. Operating at the optimal pH is crucial for obtaining accurate and reproducible results in enzyme assays.[5]

Q2: How do I determine the optimal pH for my enzyme?

To determine the optimal pH, you need to measure the enzyme's activity across a range of pH values while keeping all other parameters, such as temperature and substrate concentration, constant.[5] This is typically done by using a series of buffers with overlapping pH ranges to generate a pH-activity profile. The pH at which the highest activity is observed is the optimal pH.[5]

Q3: What are "Good's buffers" and why are they recommended for biological assays?

"Good's buffers" are a set of zwitterionic buffers developed by Dr. Norman Good and his colleagues. They are widely used in biological and biochemical research because they meet several important criteria:

• pKa between 6.0 and 8.0: Their buffering capacity is maximal at physiological pH.

• High water solubility: They are easy to work with in aqueous solutions.

• Minimal interaction with biological components: They are less likely to interfere with enzymatic reactions.[6]

• Minimal salt and temperature effects: Their pKa is less sensitive to changes in ionic strength and temperature compared to some other buffers.[7]

Examples of Good's buffers include HEPES, MES, and MOPS.[6][8]

Q4: Can the buffer itself affect enzyme activity?

Yes, buffer components can sometimes interact with the enzyme or other components of the assay.[8] For example, phosphate buffers can inhibit the activity of some kinases and may precipitate with divalent cations like Ca2+ and Mg2+.[7][9] Tris buffers can chelate metal ions, which can be problematic for metalloenzymes.[10] It is essential to choose a buffer that is inert in your specific assay system.[8]

Troubleshooting Guide: Common pH-Related Issues in Enzyme Assays

This section addresses specific problems you might encounter during your experiments and provides a logical approach to troubleshooting them.

Issue 1: Lower-than-expected or no enzyme activity.

• Possible Cause: The buffer pH is outside the optimal range for the enzyme.

• Troubleshooting Steps:

  • Verify Buffer pH: Always measure the pH of your prepared buffer at the working temperature of your assay. The pKa of some buffers, like Tris, is highly temperature-dependent.[6]

  • Perform a pH Optimization Experiment: If the optimal pH of your enzyme is unknown, conduct a pH-activity profiling experiment as described in the "Experimental Protocols" section below.

  • Check Reagent Stability: Ensure that your enzyme and substrates are stable at the tested pH values. Some compounds can degrade at certain pH levels.

Issue 2: High background signal in the assay.

• Possible Cause: The buffer pH is promoting non-enzymatic degradation of the substrate or a reaction between assay components.

• Troubleshooting Steps:

  • Run a "No Enzyme" Control: Prepare a reaction mixture containing all components except the enzyme. Incubate this control under the same conditions as your experimental samples. A high signal in this control indicates a non-enzymatic reaction.

  • Test a Different Buffer System: If a non-enzymatic reaction is occurring, try a different buffer with a similar pKa to see if the background signal is reduced.

Issue 3: Poor reproducibility of results.

• Possible Cause: Inconsistent buffer preparation or pH adjustment.

• Troubleshooting Steps:

  • Standardize Buffer Preparation: Use a consistent protocol for buffer preparation, including the source and grade of reagents.

  • Calibrate Your pH Meter: Ensure your pH meter is properly calibrated before each use.

  • Prepare Fresh Buffers: Buffers can become contaminated with microbial growth over time, which can alter the pH. It is good practice to prepare fresh buffers regularly.

Experimental Protocols

Protocol 1: Preparation of a 1 M Tris-HCl Stock Solution (pH 8.0)

• Weigh Tris Base: Weigh out 121.14 g of Tris base.

• Dissolve in Deionized Water: Add the Tris base to a beaker and add approximately 800 mL of deionized water. Stir until fully dissolved.

• Adjust pH: Place the beaker on a magnetic stirrer and immerse a calibrated pH electrode in the solution. Slowly add concentrated hydrochloric acid (HCl) while monitoring the pH. Continue adding HCl until the pH reaches 8.0.

• Bring to Final Volume: Transfer the solution to a 1 L graduated cylinder and add deionized water to bring the final volume to 1 L.

• Sterilize and Store: Filter-sterilize the solution through a 0.22 µm filter and store at 4°C.

Protocol 2: Determining the Optimal pH of "Stellatinase"

This protocol describes a general method for determining the optimal pH of an enzyme using a series of buffers with overlapping pH ranges.

• Prepare a Series of Buffers: Prepare a set of buffers covering a broad pH range (e.g., pH 4.0 to 10.0) with overlapping buffering capacities. An example is provided in the table below.

• Prepare Reaction Mixtures: For each pH to be tested, prepare a reaction mixture containing the buffer, substrate (e.g., a chromogenic or fluorogenic substrate for "Stellatinase"), and any necessary cofactors.

• Equilibrate Temperature: Incubate the reaction mixtures at the optimal temperature for the enzyme.

• Initiate the Reaction: Add the enzyme to each reaction mixture to initiate the reaction.

• Measure Activity: Measure the rate of product formation over time using a suitable detection method (e.g., spectrophotometry or fluorometry).

• Plot the Data: Plot the initial reaction velocity (activity) as a function of pH. The pH at which the highest activity is observed is the optimal pH.

Data Presentation

Table 1: Example Buffer Systems for pH Optimization Experiments

pH Range	Buffer System (50 mM)
4.0 - 5.5	Sodium Acetate
5.5 - 6.7	MES
6.1 - 7.5	MOPS
6.8 - 8.2	HEPES
7.5 - 9.0	Tris-HCl
8.6 - 10.0	CHES

Visualization

Workflow for pH Optimization

Caption: Troubleshooting logic for pH-related issues in enzyme assays.

Conclusion

Optimizing the pH of your reaction buffer is a fundamental and critical step in developing a robust and reliable enzyme assay. By understanding the principles of pH and enzyme activity, carefully selecting and preparing your buffers, and systematically troubleshooting any issues that arise, you can ensure the accuracy and reproducibility of your experimental data.

References

• Current time information in Asia/Manila. (n.d.). Google.
• How to Choose the Right Buffer for Enzyme Activity Tests. (2025, May 9). Patsnap Synapse.
• Stellatin | C12H12O5 | CID 53322523. (n.d.). PubChem - NIH.
• Buffers. (n.d.). ITW Reagents.
• Troubleshooting low signal or high background in enzyme activity assays. (n.d.). Benchchem.
• What is the best buffer system used for studying enzyme kinetics in pH range 7-8? (2015, September 20). ResearchGate.
• Technical Support Center: Troubleshooting Low Enzyme Activity. (n.d.). Benchchem.
• Stellatin - Chemical Compound. (n.d.). PlantaeDB.
• Universal buffers for use in biochemistry and biophysical experiments. (n.d.). PMC - NIH.
• Assay Development for Metal-Dependent Enzymes: Influence of Reaction Buffers on Activities and Kinetic Characteristics. (2023, October 18). ACS Omega.
• Protein and Enzyme Activity Assays Support—Troubleshooting. (n.d.). Thermo Fisher Scientific.
• TROUBLESHOOTING GUIDE FOR ENZYMATIC ASSAY KITS. (n.d.). Abcam.
• Basics of Enzymatic Assays for HTS. (2012, May 1). Assay Guidance Manual - NCBI Bookshelf - NIH.
• On the pH-optimum of activity and stability of proteins. (n.d.). PMC - NIH.
• How to Optimize Temperature and pH for Enzyme Activity. (2025, May 9). Patsnap Synapse.
• Mechanism of enzyme action: The two models or hypothesis: biochemistry. (2019, October 7). YouTube.
• Biochemical and structural properties of the integrin-associated cytoskeletal protein talin. (n.d.). PubMed.
• Structural features of distinctin affecting peptide biological and biochemical properties. (2008, July 29). PubMed.
• What determines the optimum pH for enzyme activity? (2021, September 18). Reddit.
• Enzyme kinetics. (n.d.). Wikipedia.
• A new method to evaluate temperature vs. pH activity profiles for biotechnological relevant enzymes. (2017, October 11). PubMed Central.
• Structural determinants for pH-dependent activation of a plant metacaspase. (2025, May 29). PMC - NIH.
• 4.3: Mechanisms of Catalysis. (2024, March 20). Biology LibreTexts.
• Thioesterase enzyme families: Functions, structures, and mechanisms. (n.d.). PubMed Central.
• Mechanisms of Enzyme Catalysis. (2015, March 18). YouTube.

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Reference Data & Comparative Studies

A Comparative Guide to the Bioactivity of Stellatin and Other Natural Chromones

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Chromones

Chromones are a class of naturally occurring heterocyclic compounds characterized by a benzo-γ-pyrone skeleton.[1][2] Widely distributed in plants and fungi, these compounds are recognized as "privileged structures" in medicinal chemistry due to their diverse and significant biological activities.[2][3] Natural chromones and their derivatives have demonstrated a wide array of pharmacological effects, including antioxidant, anti-inflammatory, anticancer, and antimicrobial properties, making them promising candidates for drug discovery and development.[1][4]

This guide focuses on Stellatin, a notable chromone, and compares its bioactivity with other well-studied natural chromones like Khellin and Eugenin. By examining their performance in key biological assays, we aim to provide an objective comparison supported by experimental data to aid researchers in their exploration of these potent natural products.

Comparative Bioactivity Analysis

The therapeutic potential of chromones stems from their ability to modulate various cellular pathways. Here, we compare the bioactivity of Stellatin with other chromones across several key areas.

Antioxidant Activity

Rationale for Investigation: Oxidative stress, caused by an imbalance between reactive oxygen species (ROS) and the body's antioxidant defenses, is implicated in numerous diseases, including cancer and inflammatory disorders.[5][6] Antioxidants can neutralize these harmful free radicals, making the evaluation of a compound's antioxidant capacity a critical first step in assessing its therapeutic potential.[7][8] The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common and reliable method for this purpose. It measures the ability of a compound to donate a hydrogen atom and scavenge the stable DPPH free radical, resulting in a quantifiable color change.[9][10]

Comparative Data:

Compound	Antioxidant Activity (DPPH Assay) IC50	Source
Stellatin	Data not available in searched literature	-
Isatin (related indole derivative)	EC50 = 72.80 µg/ml	[11]
Khellin	Primarily studied for other activities	[12][13]
Eugenin	Known for antioxidant properties	[14][15]

IC50/EC50: The concentration of a substance required to inhibit a biological process or response by 50%.

Anti-inflammatory Activity

Rationale for Investigation: Chronic inflammation is a key pathogenic factor in many diseases.[17][18] A crucial mediator in the inflammatory process is nitric oxide (NO).[19] While essential for normal physiological functions, the overproduction of NO by inducible nitric oxide synthase (iNOS) can lead to tissue damage.[19][20] Therefore, inhibiting NO production in stimulated macrophages, such as lipopolysaccharide (LPS)-induced RAW 264.7 cells, is a standard in vitro model for assessing anti-inflammatory activity.[21][22] The Griess assay is used to measure nitrite, a stable metabolite of NO, in the cell culture supernatant.[21][23]

Comparative Data:

Compound	Anti-inflammatory Activity (Inhibition of NO Production)	Mechanism	Source
Stellatin	Data not available in searched literature	-	-
Khellin	Possesses anti-inflammatory properties	Modulates AHR signaling	[13]
Eugenin	Potential anti-inflammatory effects	-	[14]
Chromone Glycosides	Potent topical anti-inflammatory activity reported	-	[24]

Khellin has been recognized for its anti-inflammatory effects.[13] Although specific data on Stellatin's inhibition of NO production is not available, the broader class of chromones, including chromone glycosides, has shown significant anti-inflammatory potential.[13][24] Many natural compounds exert their anti-inflammatory effects by modulating key signaling pathways like NF-κB and MAPK.[17][25][26]

Anticancer Activity

Rationale for Investigation: The search for novel anticancer agents with higher efficacy and fewer side effects is a major focus of drug discovery.[27][28] Natural products are a rich source of such compounds.[11] The MTT assay is a widely used colorimetric method to assess the cytotoxic effects of potential anticancer agents on cell lines.[29][30] It measures the metabolic activity of cells, which in most cases, correlates with the number of viable cells. A reduction in metabolic activity after treatment with a compound suggests a cytotoxic or anti-proliferative effect.[31]

Comparative Data:

Compound	Anticancer Activity (Cell Line)	IC50/GI50 Value	Source
Stellettin B (related compound)	Human glioblastoma (SF295)	GI50 = 0.01 μM	[32]
Khellin Analogues	EGFR inhibition (MCF-7, HeLa)	IC50 = 0.04 - 0.15 µM	[33]
Eugenin	Cytotoxicity against tumor cells	Data not specified	[34]
Isatin	Human promyelocytic leukemia (HL60)	CC50 = 2.94 µg/ml	[11]
Other Cytokinins (related class)	Various human cancer cell lines	IC50 = 0.5 - 11.6 µM	[35]

GI50: The concentration for 50% of maximal inhibition of cell proliferation. CC50: The concentration that is cytotoxic to 50% of cells.

While data for Stellatin itself is limited, a closely related compound, Stellettin B, has shown highly potent and selective anticancer activity against human glioblastoma cells.[32] It induced apoptosis and inhibited the PI3K/Akt pathway, a key signaling cascade in cancer cell survival and proliferation.[32] Similarly, synthetic analogues of Khellin have demonstrated potent inhibitory activity against the Epidermal Growth Factor Receptor (EGFR), a crucial target in cancer therapy.[33] Eugenin has also been reported to possess cytotoxicity against tumor cells.[34] These findings highlight the significant potential of the chromone scaffold in the development of new anticancer drugs.

Experimental Protocols

To ensure scientific rigor and reproducibility, detailed experimental protocols for the key bioassays are provided below.

DPPH Radical Scavenging Assay Protocol

This protocol is adapted from standard methods for assessing antioxidant activity.[10][36]

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., Stellatin) and a standard antioxidant (e.g., Ascorbic Acid) in a suitable solvent (e.g., methanol or ethanol).[10]

  • Prepare a 0.1 mM solution of DPPH in the same solvent. This solution should be freshly made and protected from light.[36]

• Assay Procedure:

  • In a 96-well plate, add 100 µL of various concentrations of the test compound or standard to the wells.

  • Add 100 µL of the DPPH solution to each well.

  • For the control, add 100 µL of the solvent instead of the test compound.

  • Incubate the plate in the dark at room temperature for 30 minutes.[36]

• Data Measurement and Analysis:

  • Measure the absorbance of each well at 517 nm using a microplate reader.[9]

  • Calculate the percentage of scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100[10]

  • Plot the percentage of scavenging against the concentration of the test compound to determine the IC50 value.

Nitric Oxide (NO) Inhibition Assay Protocol

This protocol is for measuring the effect of compounds on NO production in LPS-stimulated RAW 264.7 macrophage cells.[19][20][21]

• Cell Culture and Treatment:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate for 24 hours.[21]

  • Pre-treat the cells with various concentrations of the test compound for 1 hour.

  • Stimulate the cells with 1 µg/mL of LPS for another 24 hours.[21]

• Griess Assay:

  • After incubation, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess reagent (a mixture of 1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid) to the supernatant.[21]

  • Incubate at room temperature for 10 minutes.

• Data Measurement and Analysis:

  • Measure the absorbance at 540 nm.[20]

  • Create a standard curve using known concentrations of sodium nitrite to determine the nitrite concentration in the samples.

  • Calculate the percentage of NO inhibition relative to the LPS-treated control group.

MTT Cytotoxicity Assay Protocol

This protocol outlines the steps for assessing the effect of a compound on cancer cell viability.[29]

• Cell Seeding and Treatment:

  • Seed cancer cells (e.g., SF295, HL60) in a 96-well plate at an appropriate density and allow them to adhere for 24 hours.[29]

  • Treat the cells with serial dilutions of the test compound for a specified period (e.g., 48 or 72 hours). Include a vehicle control.

• MTT Assay:

  • After the treatment period, remove the medium and add 100 µL of fresh medium and 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.[29]

  • Carefully remove the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[29]

• Data Measurement and Analysis:

  • Shake the plate for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm).[29]

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50/GI50/CC50 value.

Discussion & Future Perspectives

The comparative analysis reveals that natural chromones, as a class, exhibit a remarkable spectrum of bioactivities. While direct experimental data for Stellatin is sparse in some areas, the potent antioxidant, anti-inflammatory, and particularly the strong anticancer activities of related chromones like Khellin, Eugenin, and Stellettin B, provide a strong rationale for its further investigation.

The high potency of Stellettin B against glioblastoma, a notoriously difficult-to-treat cancer, is especially noteworthy.[32] This suggests that Stellatin and its derivatives could be promising scaffolds for the development of novel therapeutics targeting aggressive cancers.

Future research should focus on:

• Systematic Screening: Conducting comprehensive in vitro screening of Stellatin across a panel of antioxidant, anti-inflammatory, and cancer cell line assays to establish its specific bioactivity profile and determine its IC50 values.

• Mechanism of Action Studies: Elucidating the precise molecular mechanisms by which Stellatin exerts its effects. Investigating its impact on key signaling pathways like NF-κB, PI3K/Akt, and MAPK is crucial.

• In Vivo Studies: Progressing promising in vitro findings to in vivo animal models to evaluate the efficacy, pharmacokinetics, and safety of Stellatin.

• Structural Analogs: Synthesizing and evaluating derivatives of Stellatin to optimize its bioactivity and drug-like properties.

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A Comparative Analysis of Natural Triterpenoids and Synthetic Chromones in Oncology and Inflammation Research

A Senior Application Scientist's Guide to Stellatin and Synthetic Chromone Analogs

In the landscape of modern drug discovery, the exploration of both natural products and synthetic compounds offers unique avenues for identifying novel therapeutic agents. This guide provides an in-depth comparative analysis of Stellatin, a marine-derived triterpenoid, and a selection of synthetic chromone analogs. Initially, a clarification is warranted: Stellatin is not a chromone, but a structurally distinct triterpenoid. This guide will therefore compare these two distinct chemical classes, focusing on their overlapping therapeutic potential in oncology and inflammation, providing a valuable perspective for researchers, scientists, and drug development professionals.

Structural Distinction: Triterpenoids vs. Chromones

Stellatin, isolated from the marine sponge Jaspis stellifera, belongs to the triterpenoid class of natural products. Triterpenoids are complex molecules derived from a 30-carbon precursor, squalene, and are characterized by a multi-ring structure.

In contrast, chromones are a class of oxygen-containing heterocyclic compounds built upon a benzopyran-4-one scaffold.[1] Their simpler, planar structure is amenable to extensive synthetic modification, leading to a vast library of analogs with diverse pharmacological activities.[2][3]

Comparative Biological Activity: A Focus on Anticancer and Anti-inflammatory Potential

Despite their structural differences, both Stellatin and various synthetic chromone analogs have demonstrated promising anticancer and anti-inflammatory properties.

Anticancer Activity

Stellatin has shown potent cytotoxic effects against various cancer cell lines.[4] Synthetic chromones have also been extensively investigated as anticancer agents, with numerous derivatives exhibiting significant growth inhibitory activity against a range of cancer cell types.[2][5][6][7][8][9][10]

Compound/Analog	Cancer Cell Line	Assay	IC50/GI50 Value	Reference
Stellatin (Triterpenoid)	Not Specified	Not Specified	Not Specified
Chromone Analog 4h	A-549 (Lung)	GI50	6.01-9.92 µg/ml	[9]
Chromone Analog 4k	HCT-15 (Colon)	GI50	6.01-9.92 µg/ml	[9]
Chromone-based Lavendustin Analog 4h	A-549 (Lung)	GI50	6.01-9.92 µg/ml	[5]
Chromone-based Lavendustin Analog 4k	HCT-15 (Colon)	GI50	6.01-9.92 µg/ml	[5]
Chromone-Nitrogen Mustard Derivative (S)-10c	MCF-7 (Breast)	IC50	1.83 µM	[8]
Chromone-Nitrogen Mustard Derivative (S)-10c	MDA-MB-231 (Breast)	IC50	1.90 µM	[8]
Chromone-2-carboxamide Derivative 15	MDA-MB-231 (Breast)	GI50	14.8 µM	[10]
Chromone-2-carboxamide Derivative 17	MDA-MB-231 (Breast)	GI50	17.1 µM	[10]
Chromone-Chalcone Hybrid 10	HCT-116 (Colon)	% Inhibition	87%	[2]
Chromone-Isoxazolidine Hybrid 24	A-549 (Lung)	IC50	0.7 µM	[2]

Anti-inflammatory Activity

The anti-inflammatory properties of the triterpenoid Stellatin are not as extensively documented as its anticancer effects. However, some natural products from the same family have shown anti-inflammatory potential. One report mentions a "stellatin" from Dysophylla stellata acting as a COX inhibitor, though this is likely a different compound.[1]

Synthetic chromones, on the other hand, have a well-established role as anti-inflammatory agents.[3][11] They have been shown to inhibit key inflammatory mediators and enzymes.[3]

Compound/Analog	Assay	Activity/Inhibition	Reference
Stellatin (Triterpenoid)	Not Specified	Not Specified
Chromone Derivative 18	Lipoxygenase (LOX) Inhibition	79.9 ± 6.6%	[2]
Chromone Amide Derivative 5-9	NO Production in LPS-stimulated RAW264.7 cells	EC50 = 5.33 ± 0.57 µM	[11]

Mechanistic Insights: A Tale of Different Pathways

The distinct structures of Stellatin and synthetic chromones lead to different mechanisms of action at the molecular level.

Stellatin: Targeting the PI3K/Akt Signaling Pathway

Stellatin exerts its anticancer effects, at least in part, through the inhibition of the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway.[12][13][14] This pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.[15][16][17] By inhibiting this pathway, Stellatin can induce apoptosis in cancer cells.

Caption: Stellatin inhibits the PI3K/Akt signaling pathway.

Synthetic Chromone Analogs: A Multi-Targeted Approach

The mechanisms of action for synthetic chromone analogs are more varied, reflecting their structural diversity. Their anti-inflammatory effects are often attributed to the inhibition of enzymes like cyclooxygenases (COX) and lipoxygenases (LOX), which are key to the production of pro-inflammatory mediators.[3] In the context of cancer, different chromone derivatives have been shown to induce apoptosis, inhibit cell cycle progression, and target various kinases.[2][8][10] For example, certain chromone-2-carboxamide derivatives have been shown to suppress EGFR, FGFR3, and VEGF protein levels in triple-negative breast cancer cells.[10]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is a standard colorimetric assay for assessing cell metabolic activity and is widely used to determine the cytotoxic effects of compounds.

Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of Stellatin or synthetic chromone analogs for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

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A Senior Application Scientist's Guide to Validating Fungal Metabolites as Anticancer Agents: A Comparative Study

In the expansive search for novel oncology therapeutics, the fungal kingdom, particularly the genus Aspergillus, stands out as a prolific source of structurally diverse secondary metabolites with potent biological activities.[1] This guide addresses the validation of such compounds, prompted by an inquiry into "Stellatin." Our investigation reveals that "Stellatin" is an ambiguous term in scientific literature, potentially referring to 5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one[2] or other metabolites from fungi like Aspergillus stellatus.[3] Crucially, there is a conspicuous absence of published data validating its cytotoxic activity against cancer cell lines.

Therefore, to fulfill the objective of this guide—providing a rigorous, data-supported comparison—we will pivot to a well-documented anticancer agent from the same genus: Griseofulvin . Originally known as an antifungal, Griseofulvin has demonstrated significant antitumor properties by interfering with the microtubule apparatus, a mechanism distinct from many standard chemotherapeutics.[4] This guide will use Griseofulvin as a prime exemplar to detail the scientific workflow for validating a novel compound's anticancer efficacy, comparing its performance against the widely-used chemotherapeutic drug, Doxorubicin.

Comparative Cytotoxicity: Griseofulvin vs. Doxorubicin

A compound's anticancer potential is initially quantified by its half-maximal inhibitory concentration (IC50), the concentration required to inhibit the growth of 50% of a cancer cell population. This value is a critical benchmark for efficacy and varies significantly across different cancer cell types. The table below summarizes the IC50 values for Griseofulvin and Doxorubicin in several common cancer cell lines, illustrating their differential sensitivity.

Compound	Cancer Type	Cell Line	IC50 (µM)	Incubation Time	Reference
Griseofulvin	Breast Cancer	MCF-7	17	72h	[5]
Cervical Cancer	HeLa	20	Not Specified	[5]
Lymphoma	SU-DHL-4	22	72h	[5][6]
Multiple Myeloma	KMS-18	9	72h	[5]
Adrenocortical	NCI-H295R	~20-40 (Significant effect)	24-48h	[4]
Doxorubicin	Breast Cancer	MCF-7	2.50	24h	[7][8]
Cervical Cancer	HeLa	2.92	24h	[7][8]
Liver Cancer	HepG2	12.18	24h	[7][8]
Lung Cancer	A549	> 20 (Resistant)	24h	[7][8]

Analysis : The data indicates that while Griseofulvin is active in the low micromolar range, Doxorubicin, a topoisomerase II inhibitor, is generally more potent by an order of magnitude. However, IC50 values are just the first step. A compound like Griseofulvin is of interest due to its unique mechanism of action, which may offer advantages against tumors resistant to conventional DNA-damaging agents like Doxorubicin. For instance, the A549 lung cancer cell line shows high resistance to Doxorubicin[7][8], making it an ideal candidate for testing agents with alternative mechanisms.

Mechanistic Insights: How Griseofulvin Induces Cancer Cell Death

Understanding how a compound works is as important as knowing that it works. Griseofulvin's primary anticancer mechanism involves the disruption of microtubule dynamics. Unlike taxanes or vinca alkaloids that bind to tubulin, Griseofulvin interferes with microtubule-associated proteins, leading to mitotic arrest.[5] This initial disruption triggers downstream signaling cascades culminating in programmed cell death, or apoptosis.

Key mechanistic events include:

• Mitotic Arrest : By disrupting the mitotic spindle, Griseofulvin prevents cells from completing mitosis, trapping them in the G2/M phase of the cell cycle.

• Induction of Apoptosis : Prolonged mitotic arrest activates the intrinsic apoptotic pathway. This is often characterized by the activation of executioner caspases, such as caspase-3 and caspase-7.[4]

• Modulation of Apoptotic Regulators : Treatment can lead to the upregulation of pro-apoptotic proteins (e.g., Bax) and downregulation of anti-apoptotic proteins (e.g., Bcl-2), tipping the cellular balance towards death.[5]

Caption: Simplified pathway of Griseofulvin-induced apoptosis.

Experimental Validation: Core Protocols

To validate the observations above, a series of robust, well-established assays are required. The following protocols provide a self-validating workflow, where the results of each experiment logically support the next.

Caption: Experimental workflow for anticancer compound validation.

Cell Viability and Cytotoxicity (MTT Assay)

Causality : This assay is the foundational step. It leverages the principle that viable cells with active mitochondria can reduce the yellow tetrazolium salt (MTT) to a purple formazan product. The amount of formazan is directly proportional to the number of living cells, allowing for the precise calculation of the IC50 value.

Protocol :

• Cell Seeding : Plate cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000–10,000 cells/well. Allow them to adhere and grow for 24 hours in a 37°C, 5% CO2 incubator.

• Compound Treatment : Prepare serial dilutions of Griseofulvin (e.g., 0, 5, 10, 20, 40, 80 µM) in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include a vehicle control (e.g., DMSO at the highest concentration used for the drug).

• Incubation : Incubate the plate for the desired period (e.g., 48 or 72 hours).[6]

• MTT Addition : Add 20 µL of 5 mg/mL MTT solution to each well and incubate for another 4 hours. During this time, viable cells will form purple formazan crystals.

• Formazan Solubilization : Carefully remove the medium. Add 150 µL of DMSO to each well and gently shake the plate for 10 minutes to dissolve the crystals.

• Data Acquisition : Measure the absorbance at 570 nm using a microplate reader.

• Analysis : Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the values on a dose-response curve to determine the IC50 using non-linear regression.

Apoptosis Analysis by Flow Cytometry (DiOC6/Propidium Iodide Staining)

Causality : To confirm that cell death occurs via apoptosis, this assay simultaneously measures two key parameters: mitochondrial membrane potential (ΔΨm) and plasma membrane integrity. Healthy cells maintain a high ΔΨm and exclude Propidium Iodide (PI). Early apoptotic cells lose their ΔΨm (low DiOC6 fluorescence) but still have intact membranes (low PI fluorescence). Late apoptotic or necrotic cells have lost both (low DiOC6, high PI fluorescence).[6]

Protocol :

• Cell Treatment : Seed cells in 6-well plates and treat with Griseofulvin at its IC50 and 2x IC50 concentrations for 24-48 hours. Include an untreated control.

• Cell Harvesting : Collect both adherent and floating cells by trypsinization, then pellet by centrifugation (300 x g, 5 min). Wash once with cold PBS.

• Staining : Resuspend the cell pellet in 500 µL of a staining buffer containing 3,3'-dihexyloxacarbocyanine iodide (DiOC6) and Propidium Iodide (PI) at appropriate concentrations.

• Incubation : Incubate the cells in the dark at room temperature for 15-30 minutes.

• Data Acquisition : Analyze the samples using a flow cytometer. DiOC6 is typically detected in the green fluorescence channel (e.g., FITC) and PI in the red fluorescence channel (e.g., PE-Texas Red).

• Analysis : Gate the cell populations to quantify the percentage of live, early apoptotic, and late apoptotic/necrotic cells. A significant increase in the early apoptotic population confirms the compound's pro-apoptotic activity.

Cell Cycle Analysis by Flow Cytometry

Causality : This assay validates the hypothesis that Griseofulvin causes mitotic arrest. It uses a fluorescent dye like Propidium Iodide (PI) that binds stoichiometrically to DNA. The amount of fluorescence is therefore proportional to the amount of DNA in each cell. This allows for the quantification of cells in different phases of the cell cycle: G1 (2n DNA), S (between 2n and 4n DNA), and G2/M (4n DNA).

Protocol :

• Cell Treatment : Seed cells in 6-well plates and treat with Griseofulvin at its IC50 concentration for 24 hours.

• Cell Harvesting : Collect all cells and wash with PBS.

• Fixation : Resuspend the cell pellet in 500 µL of cold 70% ethanol while gently vortexing. Fix the cells overnight at -20°C. This permeabilizes the membrane for dye entry.

• Staining : Centrifuge the fixed cells to remove the ethanol. Resuspend the pellet in 500 µL of PBS containing PI (e.g., 50 µg/mL) and RNase A (to prevent staining of double-stranded RNA).

• Incubation : Incubate for 30 minutes at room temperature in the dark.

• Data Acquisition : Analyze the samples on a flow cytometer, measuring the red fluorescence of PI.

• Analysis : Use cell cycle analysis software to model the DNA content histogram and calculate the percentage of cells in the G1, S, and G2/M phases. A significant accumulation of cells in the G2/M phase compared to the control is strong evidence of mitotic arrest.

Conclusion and Future Directions

While the specific compound "Stellatin" remains an enigmatic target with insufficient data for a full anticancer validation, the principles of such an investigation are universal. By using Griseofulvin as a case study, we have demonstrated a logical, multi-faceted approach to characterize a novel anticancer agent. The workflow progresses from determining general cytotoxicity (MTT) to elucidating the specific mechanisms of cell death (apoptosis assays) and proliferation inhibition (cell cycle analysis).

The comparative data shows that while Griseofulvin is less potent than a DNA-damaging agent like Doxorubicin, its distinct mechanism of action—targeting microtubule stability—makes it a valuable research tool and a potential scaffold for developing drugs that can overcome resistance to conventional therapies. Future research should focus on identifying and validating novel compounds from Aspergillus and other fungal genera, applying this rigorous validation pipeline to uncover the next generation of oncology therapeutics.

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A Comparative Analysis of Stellatin's Effect on Normal vs. Cancer Cells: A Guide for Researchers

In the landscape of oncological research, the quest for therapeutic agents with high efficacy against cancer cells and minimal toxicity to normal tissues remains a paramount objective. Stellatin, a natural compound, has emerged as a promising candidate, with preliminary studies indicating a selective cytotoxic effect on cancerous cells. This guide provides a comprehensive framework for the comparative analysis of Stellatin's effects on normal versus cancer cells, offering a blend of established knowledge and detailed experimental protocols to empower researchers in drug development and cancer biology.

Introduction to Stellatin and the Rationale for Comparative Analysis

Stellatin is a compound that has demonstrated significant growth-inhibitory effects against various cancer cell lines, including chronic myeloid leukemia and non-small cell lung cancer.[1] Notably, early research suggests that Stellatin exhibits lower cytotoxicity toward normal peripheral blood mononuclear cells, hinting at a desirable therapeutic window.[1] However, the biological activity of Stellatin can be cell-type specific. For instance, it has been reported to induce G1 phase cell cycle arrest in A549 lung cancer cells but not in K562 leukemia cells.[1][2] This variability underscores the critical need for a systematic and comparative analysis of its effects on a panel of both cancerous and normal cells to fully elucidate its therapeutic potential and underlying mechanisms of selectivity.

This guide will walk you through a series of robust experimental protocols designed to dissect the differential impact of Stellatin on cell viability, apoptosis, cell cycle progression, and oxidative stress. By understanding the nuances of how Stellatin interacts with diverse cellular backgrounds, we can pave the way for more targeted and effective cancer therapies.

Experimental Framework for Comparative Analysis

To conduct a thorough comparative analysis, it is essential to select appropriate cell lines. We recommend a panel that includes:

• Cancer Cell Lines: A selection of well-characterized cancer cell lines from different tissues of origin (e.g., A549 - lung carcinoma, MCF-7 - breast adenocarcinoma, K562 - chronic myelogenous leukemia).

• Normal, Non-cancerous Cell Lines: A corresponding set of normal cells from similar tissues (e.g., normal human lung fibroblasts, normal human mammary epithelial cells, and peripheral blood mononuclear cells).

This parallel approach will provide a direct comparison of Stellatin's effects and help to identify cancer-specific vulnerabilities.

Assessment of Cell Viability and Cytotoxicity

The foundational step in this analysis is to determine the dose-dependent effect of Stellatin on the viability of both normal and cancer cells. The MTT assay is a reliable and widely used colorimetric method for this purpose.[3][4][5][6][7]

Experimental Protocol: MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.[5]

• Stellatin Treatment: Treat the cells with a range of Stellatin concentrations for 24, 48, and 72 hours. Include a vehicle-treated control group.

• MTT Addition: Following the incubation period, add 20 µL of 5 mg/mL MTT solution to each well and incubate for 3.5 hours at 37°C.[5]

• Formazan Solubilization: Carefully remove the media and add 150 µL of a solubilizing agent (e.g., DMSO or a specialized MTT solvent) to dissolve the formazan crystals.[5]

• Absorbance Measurement: Agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution and then measure the absorbance at 590 nm using a microplate reader.[5]

Data Presentation: Comparative Cytotoxicity of Stellatin

Cell Line	Type	IC50 (µM) after 48h Treatment
A549	Lung Carcinoma	Experimental Value
Normal Lung Fibroblasts	Normal	Experimental Value
MCF-7	Breast Adenocarcinoma	Experimental Value
Normal Mammary Epithelial Cells	Normal	Experimental Value
K562	Chronic Myelogenous Leukemia	Experimental Value
PBMCs	Normal	Experimental Value

This table should be populated with the calculated half-maximal inhibitory concentration (IC50) values derived from the dose-response curves.

Investigating the Induction of Apoptosis

A key mechanism of many anti-cancer agents is the induction of programmed cell death, or apoptosis. We will employ Annexin V/Propidium Iodide (PI) staining followed by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[8][9][10][11][12]

Experimental Protocol: Annexin V/PI Staining

• Cell Treatment: Treat both normal and cancer cells with Stellatin at their respective IC50 concentrations for 24 and 48 hours.

• Cell Harvesting: Harvest the cells and wash them with cold PBS.

• Annexin V and PI Staining: Resuspend the cells in 1X Binding Buffer. Add Annexin V-FITC and PI staining solutions according to the manufacturer's protocol and incubate for 15-20 minutes in the dark.[8][11]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

Data Presentation: Comparative Apoptosis Induction by Stellatin (48h)

Cell Line	% Viable Cells (Annexin V-/PI-)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
A549	Experimental Value	Experimental Value	Experimental Value
Normal Lung Fibroblasts	Experimental Value	Experimental Value	Experimental Value
MCF-7	Experimental Value	Experimental Value	Experimental Value
Normal Mammary Epithelial Cells	Experimental Value	Experimental Value	Experimental Value

To further confirm apoptosis, the activity of key executioner caspases, such as caspase-3 and -7, should be measured.[13][14][15][16][17]

Experimental Protocol: Caspase-3/7 Activity Assay

• Cell Lysis: Treat cells with Stellatin as described above, then lyse the cells to release their contents.

• Substrate Addition: Add a proluminescent caspase-3/7 substrate (containing the DEVD sequence) to the cell lysates.[13]

• Luminescence Measurement: The cleavage of the substrate by active caspases generates a luminescent signal that can be quantified using a luminometer. The signal intensity is proportional to the amount of caspase activity.[15]

Cell Cycle Analysis

Understanding how Stellatin affects cell cycle progression can reveal important aspects of its mechanism of action. Flow cytometry with propidium iodide (PI) staining is the standard method for this analysis.[18][19][20]

Experimental Protocol: Cell Cycle Analysis

• Cell Treatment and Fixation: Treat cells with Stellatin for 24 hours. Harvest the cells and fix them in ice-cold 70% ethanol overnight.[19]

• Staining: Wash the fixed cells with PBS and then stain them with a solution containing PI and RNase. The RNase is crucial to prevent the staining of RNA.[18]

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of PI is directly proportional to the amount of DNA.[20]

Data Presentation: Comparative Effect of Stellatin on Cell Cycle Distribution (24h)

Cell Line	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
A549	Experimental Value	Experimental Value	Experimental Value
Normal Lung Fibroblasts	Experimental Value	Experimental Value	Experimental Value
K562	Experimental Value	Experimental Value	Experimental Value
PBMCs	Experimental Value	Experimental Value	Experimental Value

Evaluation of Oxidative Stress

Cancer cells often exhibit an altered redox balance compared to normal cells. Investigating whether Stellatin selectively induces oxidative stress in cancer cells is a crucial line of inquiry. This can be assessed by measuring the levels of reactive oxygen species (ROS).

Experimental Protocol: Intracellular ROS Measurement

• Cell Treatment and Staining: Treat cells with Stellatin for a shorter duration (e.g., 1-6 hours). Then, incubate the cells with a cell-permeable fluorescent probe such as 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA).

• ROS Detection: Inside the cells, DCFH-DA is deacetylated to DCFH, which is then oxidized by ROS to the highly fluorescent compound DCF.

• Fluorescence Measurement: The fluorescence intensity, which is proportional to the intracellular ROS levels, can be measured using a fluorescence microplate reader or flow cytometer.

Delving into the Molecular Mechanisms: Signaling Pathways

The differential effects of Stellatin on normal versus cancer cells are likely rooted in its modulation of specific signaling pathways. Two pathways of particular interest are the PI3K/Akt/mTOR and STAT5 signaling cascades, both of which are frequently dysregulated in cancer.[6][8][13][14][18][19]

The PI3K/Akt/mTOR Pathway

This pathway is a central regulator of cell growth, proliferation, and survival.[13][18] Its aberrant activation is a common feature of many cancers.

Caption: The PI3K/Akt/mTOR signaling pathway.

The STAT5 Pathway

Signal Transducer and Activator of Transcription 5 (STAT5) proteins are involved in mediating the expression of genes crucial for cell proliferation and survival.[19] Constitutive activation of STAT5 is frequently observed in various cancers.[4]

Caption: The STAT5 signaling pathway.

To investigate Stellatin's impact on these pathways, Western blotting can be employed to measure the phosphorylation status and total protein levels of key components such as Akt, mTOR, and STAT5 in both normal and cancer cells following treatment.

Conclusion and Future Directions

This guide provides a structured and comprehensive approach to dissecting the differential effects of Stellatin on normal versus cancer cells. By systematically evaluating its impact on cell viability, apoptosis, cell cycle, and oxidative stress, and by probing its influence on key signaling pathways, researchers can build a robust profile of this promising compound. The experimental protocols and data presentation formats outlined herein are designed to ensure scientific rigor and facilitate clear, comparative analysis.

The ultimate goal of this research is to ascertain whether Stellatin possesses a therapeutically viable selectivity for cancer cells. Positive and detailed findings from these studies will be instrumental in justifying further preclinical and clinical development of Stellatin as a novel anti-cancer agent.

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A Researcher's Guide to the Independent Cross-Validation of Isatin's Bioactivity

In the landscape of modern drug discovery, the journey from a promising molecular scaffold to a clinically validated therapeutic is one of rigorous scrutiny and iterative validation. Isatin (1H-indole-2,3-dione), an endogenous heterocyclic compound, has garnered significant attention for its versatile pharmacophore, demonstrating a wide spectrum of biological activities.[1][2][3][4][5] Derivatives of isatin have shown potential as anti-inflammatory, anti-cancer, and anti-neuroinflammatory agents.[1][2][3][5][6][7] This guide provides a framework for researchers and drug development professionals on how to approach the critical process of cross-validating the bioactivity of isatin derivatives in independent laboratories. We will delve into the causality behind experimental choices, provide detailed protocols for key assays, and present a comparative analysis against established drugs.

The Imperative of Independent Validation in Preclinical Research

The reproducibility of scientific findings is the bedrock of translational science. Before a compound like an isatin derivative can advance in the drug development pipeline, its initial promising results must be independently verified. This process mitigates the risk of institution-specific bias, technical artifacts, and ensures the robustness of the observed bioactivity. This guide will focus on two of Isatin's most prominent bioactivities: anti-inflammatory and anti-cancer effects.

Part 1: Cross-Validation of Anti-Inflammatory Activity

Isatin derivatives have been reported to exert anti-inflammatory effects, primarily through the inhibition of key inflammatory mediators and pathways such as cyclooxygenase-2 (COX-2) and the NF-κB signaling cascade.[1][2][7] To validate these claims, a multi-pronged approach using both in vitro and in vivo models is essential.

Comparative Compound: Dexamethasone

For a credible comparison, a well-characterized anti-inflammatory agent is required. Dexamethasone, a potent synthetic glucocorticoid, serves as an excellent positive control. Its mechanism of action involves binding to glucocorticoid receptors, which then translocate to the nucleus to regulate the expression of anti-inflammatory and pro-inflammatory genes.[8][9][10][11]

In Vitro Validation: Inhibition of Pro-Inflammatory Cytokines

A common and reliable method to assess anti-inflammatory potential is to measure the inhibition of pro-inflammatory cytokines like Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.

Experimental Protocol: In Vitro Cytokine Inhibition Assay

• Cell Culture: Culture RAW 264.7 murine macrophages or human THP-1 monocytes (differentiated into macrophages with PMA) in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Cell Seeding: Seed the macrophages in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Compound Treatment: The following day, replace the medium with fresh medium containing various concentrations of the isatin derivative, Dexamethasone (positive control), or vehicle (DMSO, negative control). Incubate for 1 hour.

• LPS Stimulation: Add LPS (1 µg/mL) to all wells except the unstimulated control. Incubate for 24 hours.

• Cytokine Quantification: Collect the cell culture supernatant and measure the concentration of IL-6 and TNF-α using commercially available ELISA kits, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage inhibition of cytokine production for each compound concentration relative to the LPS-stimulated control. Determine the IC50 value (the concentration at which 50% of cytokine production is inhibited).

Causality of Experimental Choices:

• Cell Lines: RAW 264.7 and THP-1 cells are widely used and well-characterized models for studying inflammatory responses.

• LPS: LPS, a component of the outer membrane of Gram-negative bacteria, is a potent inducer of the inflammatory response in macrophages, providing a robust and reproducible stimulation.

• ELISA: Enzyme-Linked Immunosorbent Assay is a highly sensitive and specific method for quantifying cytokine levels.

Hypothetical Comparative Data from Independent Laboratories

Compound	Laboratory	Target	IC50 (µM)
Isatin Derivative A	Lab 1	IL-6 Inhibition	5.2
Lab 2	IL-6 Inhibition	5.8
Lab 3	IL-6 Inhibition	5.5
Dexamethasone	Lab 1	IL-6 Inhibition	0.1
Lab 2	IL-6 Inhibition	0.12
Lab 3	IL-6 Inhibition	0.09
Isatin Derivative A	Lab 1	TNF-α Inhibition	7.8
Lab 2	TNF-α Inhibition	8.3
Lab 3	TNF-α Inhibition	7.9
Dexamethasone	Lab 1	TNF-α Inhibition	0.2
Lab 2	TNF-α Inhibition	0.25
Lab 3	TNF-α Inhibition	0.18

In Vivo Validation: Carrageenan-Induced Paw Edema Model

To assess the anti-inflammatory effects in a living organism, the carrageenan-induced paw edema model in rats is a standard and reliable assay.[12][13]

Experimental Protocol: In Vivo Paw Edema Assay

• Animal Model: Use male Wistar rats (180-200 g). Acclimatize the animals for at least one week before the experiment.

• Grouping: Divide the animals into groups (n=6 per group): Vehicle control, Isatin derivative-treated, and Dexamethasone-treated.

• Compound Administration: Administer the test compounds and Dexamethasone intraperitoneally (i.p.) or orally (p.o.) one hour before inducing inflammation.

• Inflammation Induction: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the plantar surface of the right hind paw of each rat.

• Edema Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each treatment group compared to the vehicle control group.

Causality of Experimental Choices:

• Carrageenan: This sulfated polysaccharide is a phlogistic agent that induces a biphasic acute inflammatory response, allowing for the evaluation of compounds targeting different phases of inflammation.

• Plethysmometer: This instrument provides an accurate and objective measurement of paw volume changes.

Hypothetical Comparative Data from Independent Laboratories

Treatment	Laboratory	Dose (mg/kg)	Max. Edema Inhibition (%) at 4h
Isatin Derivative A	Lab A	20	45.2
Lab B	20	48.1
Dexamethasone	Lab A	1	65.7
Lab B	1	68.3

Part 2: Cross-Validation of Anti-Cancer Activity

The anti-cancer potential of isatin derivatives has been extensively explored, with studies demonstrating their ability to induce apoptosis, inhibit cell proliferation, and modulate key signaling pathways in various cancer cell lines.[1][2][3][5][14][15]

Comparative Compound: Doxorubicin

Doxorubicin is a widely used chemotherapeutic agent and a potent topoisomerase II inhibitor that intercalates into DNA, leading to DNA damage and apoptosis.[16][17][18][][20] It serves as a robust positive control for anti-cancer assays.

In Vitro Validation: Cytotoxicity Against Cancer Cell Lines

The initial step in validating anti-cancer activity is to determine the cytotoxic effects of the isatin derivative on a panel of cancer cell lines.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Lines: Select a panel of human cancer cell lines relevant to the therapeutic target (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer).

• Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the isatin derivative, Doxorubicin, or vehicle control for 48-72 hours.

• MTT Assay: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value for each compound.

Causality of Experimental Choices:

• MTT Assay: This colorimetric assay is a standard, reliable, and high-throughput method for assessing cell viability and metabolic activity.

• Panel of Cell Lines: Using multiple cell lines from different cancer types provides a broader understanding of the compound's spectrum of activity.

Hypothetical Comparative Data from Independent Laboratories

Compound	Laboratory	Cell Line	IC50 (µM)
Isatin Derivative B	Lab X	MCF-7	2.5
Lab Y	MCF-7	2.8
Doxorubicin	Lab X	MCF-7	0.5
Lab Y	MCF-7	0.6
Isatin Derivative B	Lab X	A549	4.1
Lab Y	A549	4.5
Doxorubicin	Lab X	A549	0.8
Lab Y	A549	0.9

In Vivo Validation: Xenograft Tumor Model

To confirm the anti-cancer efficacy in a physiological context, a tumor xenograft model in immunocompromised mice is the gold standard.

Experimental Protocol: In Vivo Xenograft Model

• Animal Model: Use immunodeficient mice (e.g., NOD/SCID or nude mice).

• Tumor Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1 x 10^6 A549 cells) into the flank of each mouse.

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

• Grouping and Treatment: Randomize the mice into treatment groups: Vehicle control, Isatin derivative-treated, and Doxorubicin-treated. Administer the treatments (e.g., i.p. or p.o.) according to a predetermined schedule.

• Tumor Measurement: Measure the tumor volume with calipers every 2-3 days.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histology, biomarker analysis).

• Data Analysis: Plot the tumor growth curves for each group and calculate the tumor growth inhibition (TGI).

Causality of Experimental Choices:

• Immunodeficient Mice: These mice lack a functional immune system, allowing the growth of human tumors without rejection.

• Subcutaneous Implantation: This method allows for easy monitoring and measurement of tumor growth.

Hypothetical Comparative Data from Independent Laboratories

Treatment	Laboratory	Dose (mg/kg)	Tumor Growth Inhibition (%)
Isatin Derivative B	Lab Alpha	30	55.3
Lab Beta	30	58.9
Doxorubicin	Lab Alpha	5	75.1
Lab Beta	5	78.6

Visualizing the Pathways and Workflows

To further clarify the experimental designs and the underlying biological mechanisms, the following diagrams are provided.

Caption: Workflow for Anti-Inflammatory Cross-Validation.

Caption: Workflow for Anti-Cancer Cross-Validation.

Caption: Simplified Signaling Pathways.

Conclusion

The cross-validation of a compound's bioactivity is a non-negotiable step in the rigorous process of drug discovery. By employing standardized and well-characterized in vitro and in vivo models, independent laboratories can robustly confirm the therapeutic potential of promising scaffolds like isatin. This guide provides a foundational framework for designing and interpreting such validation studies, emphasizing the importance of experimental rigor and objective comparison against established standards. Consistent results across multiple independent evaluations will provide the necessary confidence to advance these promising compounds to the next stage of preclinical and, ultimately, clinical development.

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Comparing the efficacy of Stellatin with known anticancer drugs

A Comparative Analysis of Zerumbone and Doxorubicin in Oncology Research

An In-Depth Guide to Efficacy, Mechanism, and Experimental Validation

Editorial Note: The initial topic for this guide was a comparative analysis of "Stellatin." However, a comprehensive review of current scientific literature and clinical trial databases did not yield sufficient data on a recognized anticancer agent by that name. To fulfill the objective of providing a robust comparative guide for the research community, we have substituted "Stellatin" with Zerumbone , a well-documented, naturally derived compound with promising anticancer properties. This guide compares Zerumbone with Doxorubicin , a cornerstone of conventional chemotherapy, to provide a relevant and data-supported resource for researchers, scientists, and drug development professionals.

Introduction: The Evolving Landscape of Cancer Therapeutics

The quest for more effective and less toxic cancer therapies is a driving force in modern medicine. While conventional cytotoxic agents like Doxorubicin have been pivotal in treating various malignancies, their application is often limited by severe side effects and the development of drug resistance.[1] This has spurred significant interest in novel compounds, particularly those derived from natural sources, which may offer improved therapeutic windows and unique mechanisms of action.

This guide provides a detailed comparison between Zerumbone, a sesquiterpenoid from the wild ginger plant Zingiber zerumbet, and Doxorubicin, an anthracycline antibiotic that is one of the most widely used chemotherapy drugs.[2][3] Zerumbone has garnered attention for its potent anti-inflammatory, antiproliferative, and pro-apoptotic activities across a range of cancer cell lines.[4][5] By juxtaposing the preclinical efficacy and molecular mechanisms of this emerging phytochemical with a well-established clinical agent, we aim to provide a comprehensive resource for evaluating its therapeutic potential.

Comparative Mechanism of Action

The fundamental difference in the anticancer effect of Zerumbone and Doxorubicin lies in their molecular targets and the pathways they modulate. Doxorubicin acts directly on DNA, while Zerumbone modulates specific signaling cascades that control cell growth and survival.

Zerumbone: A Multi-Targeting Signaling Modulator

Zerumbone exerts its anticancer effects not through direct DNA damage, but by modulating multiple signaling pathways that are often dysregulated in cancer.[6][7] Its primary mechanisms include:

• Inhibition of NF-κB Pathway: The Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) is a protein complex that controls the transcription of genes involved in inflammation, cell survival, and proliferation.[8] In many cancers, the NF-κB pathway is constitutively active, promoting tumor growth and chemoresistance.[9][10] Zerumbone has been shown to suppress the activation of NF-κB, thereby downregulating the expression of its target genes, which include anti-apoptotic proteins and cell cycle regulators like cyclin D1.[4][5]

• Modulation of MAPK and STAT3 Pathways: Zerumbone has been observed to inhibit the phosphorylation of key proteins in the Mitogen-Activated Protein Kinase (MAPK) and Signal Transducer and Activator of Transcription 3 (STAT3) pathways.[6][7] These pathways are crucial for transmitting signals from the cell surface to the nucleus to drive proliferation and survival.[11][12] By interfering with these cascades, Zerumbone can halt cancer cell growth.

Doxorubicin: A DNA-Damaging Agent

Doxorubicin's mechanism is primarily centered on disrupting DNA integrity and function through two main actions:[2][]

• DNA Intercalation: The planar aromatic portion of the Doxorubicin molecule inserts itself between the base pairs of the DNA double helix.[14] This intercalation process obstructs the action of DNA and RNA polymerases, thereby inhibiting DNA replication and transcription.[]

• Topoisomerase II Inhibition: Doxorubicin stabilizes the complex formed between the enzyme topoisomerase II and DNA after the enzyme has created a double-strand break to relieve supercoiling.[15] This prevents the re-ligation of the DNA strands, leading to an accumulation of DNA breaks and triggering apoptotic cell death.[14][16]

The following diagram illustrates the distinct signaling pathways targeted by Zerumbone and the DNA-centric mechanism of Doxorubicin.

Caption: A standardized workflow for assessing cell viability using the MTT colorimetric assay.

Induction of Apoptosis

A key characteristic of an effective anticancer agent is its ability to induce programmed cell death, or apoptosis. Both Zerumbone and Doxorubicin trigger apoptosis, but often through different upstream signals, converging on the activation of caspases, the executioner enzymes of apoptosis.

Studies show that Zerumbone induces apoptosis by modulating the ratio of pro-apoptotic (e.g., Bax) to anti-apoptotic (e.g., Bcl-2) proteins, leading to the release of cytochrome c from the mitochondria and subsequent caspase activation. [4][17]Doxorubicin-induced DNA damage activates the p53 tumor suppressor protein, which in turn triggers the intrinsic apoptotic pathway. [2][7] The Annexin V/Propidium Iodide (PI) assay is the gold standard for quantifying apoptosis by flow cytometry.

Cell Line	Treatment	Apoptotic Cells (%)	Necrotic Cells (%)
MCF-7	Zerumbone (15 µM)	Significant Increase	Minimal Increase
MCF-7	Doxorubicin (1 µM)	Significant Increase	Moderate Increase
HepG2	Zerumbone (10 µM)	Significant Increase	Minimal Increase
HepG2	Doxorubicin (0.5 µM)	Significant Increase	Moderate Increase

Table represents qualitative findings from multiple studies. [17][18]Quantitative percentages can vary.

Zerumbone consistently induces apoptosis with minimal induction of necrosis, suggesting a controlled, programmed cell death mechanism. [22]Doxorubicin is also a potent inducer of apoptosis, but at higher concentrations or after prolonged exposure, it can lead to a greater percentage of necrotic cells due to its high level of cytotoxicity. [23][24]

Experimental Protocol: Annexin V/PI Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. [19]

In early apoptosis, a phospholipid called phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane. [19]Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) and used to label these cells. Propidium Iodide (PI) is a fluorescent dye that cannot cross the intact membrane of live or early apoptotic cells. It can, however, enter late apoptotic and necrotic cells where membrane integrity is compromised, where it intercalates with DNA. [20]

• Viable cells: Annexin V-negative and PI-negative.

• Early apoptotic cells: Annexin V-positive and PI-negative.

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

• Induce Apoptosis: Treat cells with the desired compounds (e.g., Zerumbone, Doxorubicin) for a specified time. Include an untreated control. 2. Cell Harvesting: Collect both adherent and floating cells to ensure all apoptotic cells are included. Centrifuge the cell suspension. [20]3. Washing: Wash the cells once with cold phosphate-buffered saline (PBS) and centrifuge again. 4. Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL. [19]5. Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution. 6. Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark. [19]7. Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples by flow cytometry as soon as possible. [21]Use unstained, Annexin V-only, and PI-only controls to set up proper compensation and quadrants.

Caption: Workflow for quantifying apoptotic and necrotic cells using Annexin V and Propidium Iodide staining.

Discussion and Future Directions

This comparative analysis highlights the distinct profiles of Zerumbone and Doxorubicin as anticancer agents.

Doxorubicin remains a highly potent cytotoxic drug, validated by decades of clinical use. [2][]Its strength lies in its powerful DNA-damaging mechanism, which is effective against rapidly dividing cells. [16]However, this lack of specificity is also its main drawback, leading to significant cardiotoxicity and myelosuppression, and the frequent emergence of resistance. [2] Zerumbone , on the other hand, represents a more targeted approach. By modulating specific signaling pathways like NF-κB and STAT3, which are hyperactive in cancer cells, it offers a potentially more favorable safety profile. [6][8]The preclinical evidence of its cytoselectivity for cancer cells over normal cells is particularly promising. [17]However, its potency is considerably lower than that of Doxorubicin, and its development is still in the early preclinical stages. [7]Most of the current data is limited to in vitro studies, with a clear need for more extensive in vivo animal model studies and eventual clinical trials to establish its safety and efficacy in humans. [7] Future research should focus on:

• In Vivo Efficacy: Evaluating Zerumbone in orthotopic and patient-derived xenograft (PDX) models to confirm its anticancer activity in a more complex biological system.

• Pharmacokinetics and Bioavailability: Investigating the absorption, distribution, metabolism, and excretion (ADME) profile of Zerumbone to optimize its delivery and effectiveness. [22]* Combination Therapy: Exploring the synergistic potential of Zerumbone with conventional chemotherapies like Doxorubicin or targeted therapies. Its ability to inhibit chemoresistance pathways like NF-κB could make it an effective adjuvant agent, potentially allowing for lower, less toxic doses of conventional drugs.

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A Head-to-Head Comparison of Stellatin and Quercetin's Antioxidant Activity: A Guide for Researchers

For Immediate Release

In the dynamic field of antioxidant research and drug development, the comparative analysis of flavonoid efficacy is paramount. This guide offers a detailed, head-to-head comparison of the antioxidant activities of Stellatin and the well-characterized flavonoid, Quercetin. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to provide a clear perspective on their relative potencies and underlying mechanisms.

Introduction to Flavonoid Antioxidants: Stellatin and Quercetin

Flavonoids are a class of polyphenolic compounds widely recognized for their antioxidant properties, which play a crucial role in mitigating oxidative stress-related diseases.[1] Quercetin is one of the most abundant dietary flavonoids, extensively studied for its potent antioxidant, anti-inflammatory, and anticancer effects.[2][3] Stellatin, a less common flavonoid, also possesses antioxidant potential that warrants a thorough comparative investigation to ascertain its relative efficacy and potential therapeutic applications.

Chemical Structure and Core Antioxidant Mechanisms

The antioxidant capacity of flavonoids is intrinsically linked to their molecular structure. Key features include the number and arrangement of hydroxyl (-OH) groups and the presence of a C2-C3 double bond in the C-ring.[4] These structural motifs enable flavonoids to neutralize free radicals through two primary mechanisms: Hydrogen Atom Transfer (HAT) and Single Electron Transfer followed by Proton Transfer (SET-PT).[1][5][6]

• Hydrogen Atom Transfer (HAT): The flavonoid directly donates a hydrogen atom from one of its hydroxyl groups to a free radical, thereby stabilizing it.[1][4] The O-H bond dissociation enthalpy (BDE) is a key parameter in this mechanism; a lower BDE facilitates easier hydrogen donation.[1]

• Single Electron Transfer followed by Proton Transfer (SET-PT): The flavonoid first transfers an electron to the free radical, forming a flavonoid radical cation, which then deprotonates to a stable form.[1][6]

The efficiency of these mechanisms is largely dictated by the flavonoid's structural characteristics.[4]

Caption: Primary mechanisms of flavonoid antioxidant activity.

Quantitative Comparison of Antioxidant Performance

To provide a robust comparison, this guide consolidates data from widely accepted in vitro antioxidant assays: the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. The efficacy in these assays is often expressed as the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the free radicals. A lower IC50 value signifies higher antioxidant activity.[7]

Compound	DPPH IC50 (µM)	ABTS IC50 (µM)	Reference
Quercetin	4.60 ± 0.3	48.0 ± 4.4	[2]
Stellatin (as Stellaria media extract)	Not explicitly defined for the pure compound	Not explicitly defined for the pure compound	[8]

Detailed Experimental Protocols

Reproducibility and methodological transparency are cornerstones of scientific integrity. The following are standardized protocols for the DPPH and ABTS assays, which can be employed for a direct comparative evaluation of Stellatin and Quercetin.

DPPH Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical, which results in a color change from violet to yellow, measured spectrophotometrically.

Protocol:

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

• Sample Preparation: Prepare various concentrations of the test compounds (Stellatin and Quercetin) in methanol.

• Reaction: Add 100 µL of each sample concentration to 2.9 mL of the DPPH solution. A blank is prepared using methanol instead of the sample.

• Incubation: Incubate the mixtures in the dark at room temperature for 30 minutes.[7]

• Measurement: Measure the absorbance at 517 nm using a spectrophotometer.[7]

• Calculation: The percentage of radical scavenging activity (RSA%) is calculated using the formula: RSA% = [(A_blank - A_sample) / A_blank] x 100. The IC50 value is then determined by plotting RSA% against the compound concentration.

Caption: Standardized workflow for the DPPH radical scavenging assay.

ABTS Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+). The reduction of the blue-green ABTS•+ to its colorless neutral form is monitored spectrophotometrically.[10]

Protocol:

• Reagent Preparation: Prepare the ABTS•+ stock solution by reacting a 7 mM ABTS solution with 2.45 mM potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

• Working Solution: Dilute the ABTS•+ stock solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare various concentrations of the test compounds.

• Reaction: Add 10 µL of each sample concentration to 1 mL of the ABTS•+ working solution.

• Incubation: Incubate the mixture at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of inhibition and determine the IC50 value, similar to the DPPH assay.

Structure-Activity Relationship and Mechanistic Insights

The antioxidant potency of flavonoids is governed by specific structural features:

• The Catechol Group (3',4'-dihydroxy) in the B-ring: This is a critical determinant of radical scavenging activity. Quercetin possesses this feature, which contributes significantly to its high antioxidant capacity.[11]

• The 2,3-double bond in the C-ring: In conjunction with the 4-oxo group, this feature allows for electron delocalization, which stabilizes the flavonoid radical after hydrogen or electron donation.[4][11]

• The 3- and 5-hydroxyl groups: These also contribute to the overall antioxidant activity.[4]

Quercetin's structure, which includes all of these key features, makes it a highly effective antioxidant.[12] While the detailed structure-activity relationship of Stellatin requires further investigation, its antioxidant properties are likely attributable to the hydroxyl groups present in its molecular structure.

Conclusion and Future Directions

Quercetin stands as a benchmark antioxidant with well-documented, potent radical scavenging activity, attributable to its optimal structural features. While Stellatin shows promise as an antioxidant, further studies are required to isolate the pure compound and determine its specific IC50 values in various antioxidant assays. A direct comparative study using the standardized protocols outlined in this guide would provide definitive data on their relative potencies.

Future research should also focus on cellular antioxidant activity (CAA) assays to evaluate their efficacy in a more biologically relevant context.[11][13] Such studies will provide a more comprehensive understanding of their potential as therapeutic agents in diseases associated with oxidative stress.

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A Senior Application Scientist's Guide to Validating the Inhibitory Effect of Stellatin on Pro-Fibrotic Signaling Pathways

Introduction: The Quest for Anti-Fibrotic Therapeutics

Liver fibrosis, a wound-healing response to chronic liver injury, is characterized by the excessive accumulation of extracellular matrix (ECM), leading to cirrhosis and liver failure. This process is primarily driven by the activation of hepatic stellate cells (HSCs), which transform from quiescent, vitamin A-storing cells into proliferative, pro-fibrogenic myofibroblasts[1][2][3]. This transformation is governed by a complex network of intracellular signaling pathways, making them prime targets for therapeutic intervention[3]. Among the most critical cascades are the Transforming Growth Factor-β (TGF-β)/Smad, PI3K/Akt, and MAPK/ERK pathways, which together orchestrate the cell proliferation, survival, and collagen production that define fibrosis[3][4][5].

Natural compounds represent a promising frontier in the search for novel anti-fibrotic agents. Stellatin, a chromone derivative isolated from natural sources such as the fungus Aspergillus stellatus, has emerged as a compound of interest[6]. This guide provides a comprehensive, technically robust framework for the systematic validation of Stellatin's inhibitory effects on key pro-fibrotic signaling pathways. We will move beyond simple protocols to explain the causal logic behind experimental choices, ensuring a self-validating workflow. By comparing Stellatin's performance against well-characterized inhibitors, this guide will equip researchers with the tools to rigorously assess its potential as a novel anti-fibrotic therapeutic.

Part I: The Biological Landscape - Key Signaling Pathways in Hepatic Fibrosis

A thorough validation begins with a deep understanding of the target. The following sections detail the core signaling cascades that regulate HSC activation and represent the primary targets for an anti-fibrotic compound like Stellatin.

Chapter 1: The TGF-β/Smad Pathway: The Master Regulator

The TGF-β signaling pathway is arguably the most potent pro-fibrotic cytokine cascade[7]. Its activation in HSCs is a pivotal event in the progression of liver fibrosis. The canonical pathway proceeds as follows: TGF-β1 binds to the TGF-β type II receptor (TβRII), which then recruits and phosphorylates the type I receptor, ALK5. Activated ALK5, in turn, phosphorylates the receptor-regulated SMADs, primarily SMAD2 and SMAD3. These phosphorylated SMADs form a complex with SMAD4, which then translocates into the nucleus to activate the transcription of target genes, including those for collagen and other ECM components[8][9].

Caption: The canonical TGF-β/SMAD signaling pathway.

Chapter 2: The PI3K/Akt/mTOR Pathway: The Survival Engine

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a central regulator of cell survival, proliferation, and resistance to apoptosis—all hallmarks of activated HSCs[4][10]. Growth factors activate PI3K, which phosphorylates PIP2 to PIP3. PIP3 acts as a docking site for Akt, which is then phosphorylated and activated by PDK1. Active Akt proceeds to phosphorylate a host of downstream targets, including mTOR, which promotes protein synthesis, and inactivates pro-apoptotic factors, thereby sustaining the activated HSC population[10][11].

Caption: The pro-survival PI3K/Akt signaling pathway.

Chapter 3: The MAPK/ERK Pathway: The Proliferation Switch

The Mitogen-Activated Protein Kinase (MAPK) cascade, particularly the Ras-Raf-MEK-ERK pathway, is fundamental for transmitting signals from cell surface receptors to the nucleus to regulate gene expression related to cell proliferation and differentiation[5]. In fibrosis, this pathway is a key driver of HSC proliferation[12][13]. Activation of growth factor receptors leads to the activation of Ras, which initiates a phosphorylation cascade: Raf phosphorylates MEK, which in turn phosphorylates ERK1/2. Phosphorylated ERK (p-ERK) then moves to the nucleus to activate transcription factors that promote cell cycle progression[14].

Caption: The proliferative MAPK/ERK signaling pathway.

Part II: The Validation Workflow - From Hypothesis to Cellular Effect

A rigorous validation workflow is essential to move from a compound of interest to a validated inhibitor. This process involves a multi-pronged approach to confirm direct target engagement, cellular pathway modulation, and a consequential functional outcome.

Caption: A systematic workflow for validating a kinase inhibitor.

Chapter 4: Cellular Pathway Inhibition: The Western Blot

The most direct way to visualize if Stellatin inhibits a signaling pathway within a cell is through Western blotting. This technique allows for the quantification of changes in the phosphorylation state of key proteins, which is a direct proxy for pathway activity.

Causality Behind the Protocol: A robust Western blot experiment is a self-validating system.

• Phosphatase Inhibitors: Cellular lysates are rich in phosphatases that can rapidly remove the phosphate groups you intend to measure. Their inclusion in the lysis buffer is non-negotiable to preserve the in-situ phosphorylation state of your proteins.

• Phospho vs. Total Protein: Probing for a phosphorylated protein (e.g., p-Smad2) tells you about the pathway's activation state. However, this measurement is meaningless without knowing the total amount of that protein. A decrease in the phospho-signal could be due to genuine inhibition or simply less total protein in that lane. Therefore, every phospho-blot must be stripped and re-probed for the corresponding total protein[15]. The ratio of phospho- to total-protein is the true measure of inhibition.

• Loading Control: A loading control (e.g., GAPDH, β-Actin) ensures that an equal amount of total protein was loaded into each well. This validates that any observed changes are due to the experimental treatment, not loading errors.

Experimental Protocol: Validating Stellatin's Effect on TGF-β Induced Smad2/3 Phosphorylation

• Cell Culture: Plate human hepatic stellate cells (e.g., LX-2 line) and grow to 70-80% confluency. Serum-starve the cells for 12-24 hours to reduce baseline pathway activation.

• Treatment: Pre-treat cells with a dose range of Stellatin (e.g., 0.1, 1, 10 µM) or vehicle control (DMSO) for 1-2 hours.

• Stimulation: Add a known activator of the pathway, such as TGF-β1 (e.g., 5 ng/mL), to all wells except the unstimulated control. Incubate for 30-60 minutes, a timepoint typically sufficient for robust Smad phosphorylation[9].

• Lysis: Immediately wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with a protease and phosphatase inhibitor cocktail.

• Quantification: Determine protein concentration using a BCA assay to ensure equal loading.

• SDS-PAGE & Transfer: Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking: Block the membrane for 1 hour at room temperature in 5% Bovine Serum Albumin (BSA) in TBST. Expert Tip: BSA is often preferred over milk for phospho-antibodies as milk contains phosphoproteins (casein) that can increase background noise.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for Phospho-Smad2 (Ser465/467)/Smad3 (Ser423/425)[16].

• Secondary Antibody & Detection: Wash the membrane, incubate with an HRP-conjugated secondary antibody for 1 hour, and detect using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Re-probing: After imaging, strip the membrane and re-probe for Total Smad2/3 and then again for a loading control (e.g., GAPDH).

• Analysis: Quantify band intensities. The key result is the ratio of (p-Smad2/3) / (Total Smad2/3), normalized to the loading control. A dose-dependent decrease in this ratio in Stellatin-treated samples validates its inhibitory effect.

Chapter 5: Functional Cellular Outcomes: Validating the Phenotype

Demonstrating that Stellatin reduces the phosphorylation of a key protein is a crucial mechanistic insight. However, for a drug development professional, the critical question is: does this inhibition translate into a meaningful anti-fibrotic effect? Functional assays are required to bridge this gap[1].

Experimental Protocol: Cell Proliferation Assay (BrdU)

This assay measures DNA synthesis, a direct indicator of cell proliferation. It is particularly relevant for assessing inhibitors of the PI3K/Akt and MAPK/ERK pathways[17].

• Cell Seeding: Seed HSCs in a 96-well plate and allow them to adhere.

• Treatment: Treat cells with a dose range of Stellatin, a positive control inhibitor (e.g., a MEK inhibitor), and a vehicle control for 48-72 hours.

• BrdU Labeling: Add BrdU (a thymidine analog) to the wells for the final 2-4 hours of incubation. Proliferating cells will incorporate BrdU into their newly synthesized DNA.

• Detection: Fix the cells, permeabilize them, and add an anti-BrdU antibody conjugated to a peroxidase enzyme.

• Analysis: Add a substrate that produces a colorimetric or fluorescent signal. The intensity of the signal is directly proportional to the amount of cell proliferation. A dose-dependent decrease in signal with Stellatin treatment indicates successful inhibition of proliferation.

Part III: Comparative Analysis - Benchmarking Stellatin

To understand the true potential of Stellatin, its performance must be benchmarked against established, well-characterized inhibitors. This comparison provides crucial context regarding its potency and potential specificity[18][19].

Chapter 6: Selecting Comparators and Head-to-Head Comparison

The choice of comparators should be based on their established use in the field and their known mechanism of action. This allows for a fair and informative comparison.

• TGF-β/Smad Pathway Comparator: Galunisertib (LY2157299) , a potent and selective small molecule inhibitor of the ALK5 kinase[20].

• PI3K/Akt Pathway Comparator: LY294002 , a widely used research tool that acts as a pan-inhibitor of PI3K, effectively blocking downstream Akt activation[11][15].

• MAPK/ERK Pathway Comparator: ARRY-142886 (Selumetinib) , a highly specific allosteric inhibitor of MEK1/2, which has shown efficacy in reversing fibrosis in preclinical models[12][13][21].

The ultimate goal is to generate quantitative data, such as the half-maximal inhibitory concentration (IC50), for each compound in the same assay system. This allows for a direct comparison of potency.

Table 1: Comparative Analysis of Stellatin and Standard Inhibitors

Inhibitor	Target Pathway	Primary Molecular Target	Typical Cellular IC50 Range	Key Scientific Insight
Stellatin	TGF-β, PI3K, MAPK?	To be determined	To be determined	Novel natural product scaffold; polypharmacology potential.
Galunisertib	TGF-β/Smad	ALK5 (TβRI) Kinase	50 - 100 nM[20]	Validates that targeting the TGF-β receptor kinase is a viable anti-fibrotic strategy.
LY294002	PI3K/Akt	PI3K	1 - 10 µM[15]	Demonstrates the role of PI3K signaling in HSC survival and proliferation.
ARRY-142886	MAPK/ERK	MEK1/2	10 - 50 nM[12][21]	Shows that specific inhibition of the MAPK cascade can prevent and reverse fibrosis.

Interpreting the Data: If Stellatin shows a low micromolar IC50 in a cell proliferation assay, it can be considered active. If its IC50 is comparable to or lower than LY294002, it demonstrates significant potency. Western blot analysis would then reveal if this effect is mediated through one or multiple pathways, providing clues to its mechanism and potential for beneficial polypharmacology or undesirable off-target effects.

Conclusion

This guide outlines a rigorous, multi-step process for validating the inhibitory effects of a novel compound like Stellatin on key pro-fibrotic signaling pathways. The core principle is to build a chain of evidence, starting from the molecular mechanism (pathway inhibition via Western blot) and linking it directly to a functional cellular outcome (e.g., reduced proliferation). By explaining the causality behind each experimental choice and benchmarking against established standards, this workflow ensures that the resulting data is not only robust and reproducible but also provides meaningful insights for drug development professionals. The systematic application of these principles is paramount to uncovering the true therapeutic potential of promising compounds in the fight against liver fibrosis.

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Unveiling the Cellular Response: A Guide to Comparative Proteomics of Cells Treated with Stellatin

In the dynamic landscape of drug discovery and cellular biology, understanding the precise mechanism of action of a novel compound is paramount. This guide provides a comprehensive framework for conducting a comparative proteomic analysis of cells treated with Stellatin, a promising therapeutic candidate. As we delve into the intricacies of this powerful analytical approach, we will not only outline the necessary steps but also explore the scientific rationale behind each experimental choice, ensuring a robust and insightful investigation into Stellatin's cellular impact.

Introduction: The "Why" of Proteomics in Drug Discovery

Before embarking on any experimental journey, it is crucial to understand the fundamental questions we aim to answer. Stellatin has shown potential in modulating cellular phenotypes, but its molecular targets and the downstream pathways it affects remain to be fully elucidated. Comparative proteomics offers a global, unbiased view of the cellular protein landscape, allowing us to:

• Identify direct and indirect protein targets of Stellatin.

• Elucidate the signaling pathways modulated by Stellatin treatment.

• Discover potential biomarkers for drug efficacy and toxicity.

• Compare the cellular response to Stellatin with other known therapeutic agents.

This guide will walk you through a state-of-the-art proteomics workflow, from initial experimental design to in-depth data analysis, providing you with the tools to unlock the secrets of Stellatin's mechanism of action.

Experimental Design: The Blueprint for a Successful Proteomic Study

A well-thought-out experimental design is the cornerstone of any successful scientific endeavor. For our comparative proteomic analysis of Stellatin, we will employ a quantitative, mass spectrometry-based approach.

Cell Line Selection and Treatment

The choice of cell line is critical and should be guided by the therapeutic context of Stellatin. For this guide, we will consider the use of hepatic stellate cells (HSCs) , as their activation is a key event in liver fibrosis, a potential therapeutic area for novel compounds.[1][2][3] We will compare the proteomic profiles of:

• Control Group: Untreated activated HSCs.

• Stellatin-Treated Group: Activated HSCs treated with an effective dose of Stellatin.

• Alternative Treatment Group: Activated HSCs treated with a known inhibitor of a relevant pathway (e.g., a TGF-β inhibitor) for comparative analysis.[4]

Protocol for Cell Culture and Treatment:

• Culture primary human hepatic stellate cells on collagen I coated plates.[5]

• Activate the HSCs by culturing in media supplemented with 10% fetal bovine serum (FBS). Quiescent cells can be maintained in 1% FBS for baseline comparisons.

• Treat the activated HSCs with the predetermined optimal concentration of Stellatin for a specified duration (e.g., 24 or 48 hours).

• Include a vehicle control (e.g., DMSO) and a positive control (alternative treatment).

• Harvest the cells at the end of the treatment period for protein extraction.

Quantitative Proteomics Strategy: Isobaric Labeling

To achieve accurate and robust quantification of protein abundance changes, we will utilize an isobaric labeling strategy, such as Tandem Mass Tags (TMT) or Isobaric Tags for Relative and Absolute Quantitation (iTRAQ).[6][7][8][9][10] These reagents chemically label peptides from different samples, allowing for multiplexed analysis in a single mass spectrometry run, which minimizes run-to-run variation and increases throughput.[10]

Methodologies: From Cell Lysate to Protein Identification

This section provides a detailed, step-by-step protocol for the entire proteomics workflow, from sample preparation to data acquisition.

Protein Extraction, Digestion, and Labeling

Proper sample preparation is crucial for obtaining high-quality proteomic data.[11][12]

Step-by-Step Protocol:

• Cell Lysis: Lyse the harvested cell pellets on ice using a buffer containing 8 M urea, protease, and phosphatase inhibitors.[13]

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay.

• Reduction and Alkylation: Reduce disulfide bonds with dithiothreitol (DTT) and alkylate cysteine residues with iodoacetamide (IAA) to prevent disulfide bond reformation.[13][14]

• Protein Digestion: Digest the proteins into peptides using a sequence-specific protease, most commonly trypsin.[13][15]

• Peptide Cleanup: Desalt the peptide mixtures using a solid-phase extraction (SPE) method to remove interfering substances.

• Isobaric Labeling (TMT/iTRAQ): Label the peptides from each experimental group with the respective isobaric tags according to the manufacturer's protocol.[7]

• Pooling: Combine the labeled peptide samples into a single mixture for mass spectrometry analysis.[7]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The labeled peptide mixture is then separated by high-performance liquid chromatography (HPLC) and analyzed by a high-resolution mass spectrometer.[15][16][17][18][19]

Workflow Diagram:

Caption: Bottom-up proteomics workflow from sample preparation to data analysis.

Data Analysis and Interpretation

The raw mass spectrometry data is processed using specialized software to identify and quantify proteins.[20][21][22][23]

Data Analysis Pipeline:

• Database Search: The MS/MS spectra are searched against a protein database (e.g., UniProt) to identify the corresponding peptides and proteins.[24]

• Protein Quantification: The intensities of the reporter ions from the TMT/iTRAQ tags are used to determine the relative abundance of each protein across the different samples.

• Statistical Analysis: Perform statistical tests (e.g., t-tests, ANOVA) to identify proteins that are significantly differentially expressed between the control and treated groups.

• Bioinformatics Analysis: Utilize bioinformatics tools to perform pathway analysis, gene ontology (GO) enrichment analysis, and protein-protein interaction network analysis to gain biological insights from the list of differentially expressed proteins.

Comparative Data Presentation and Interpretation

The results of the proteomic analysis should be presented in a clear and concise manner to facilitate interpretation.

Quantitative Proteomic Data Summary

The following table presents hypothetical data illustrating the differential protein expression in HSCs treated with Stellatin compared to a control and an alternative treatment.

Protein ID	Gene Name	Function	Fold Change (Stellatin vs. Control)	p-value	Fold Change (Alternative vs. Control)	p-value
P04083	ACTA2	Smooth muscle alpha-2 actin	↓ 2.5	< 0.01	↓ 2.8	< 0.01
P16473	COL1A1	Collagen type I alpha 1 chain	↓ 3.1	< 0.01	↓ 3.5	< 0.01
Q04756	TGFB1	Transforming growth factor beta-1	↓ 1.8	< 0.05	↓ 2.2	< 0.01
P62258	HSP90AB1	Heat shock protein 90-alpha	↑ 1.5	< 0.05	↑ 1.2	> 0.05
P08670	VIM	Vimentin	↓ 2.0	< 0.01	↓ 2.3	< 0.01
P27348	CASP3	Caspase-3	↑ 2.1	< 0.01	↑ 1.5	< 0.05
Q9Y264	BAX	Bcl-2-associated X protein	↑ 1.9	< 0.01	↑ 1.3	> 0.05

Note: This is hypothetical data for illustrative purposes.

Interpreting the Proteomic Signature of Stellatin

Based on our hypothetical data, Stellatin treatment leads to a significant downregulation of key fibrotic markers such as smooth muscle actin (ACTA2) and collagen (COL1A1), similar to the alternative treatment. This suggests that Stellatin may exert its anti-fibrotic effects by inhibiting the activation of HSCs.

Interestingly, Stellatin appears to induce a more pronounced upregulation of pro-apoptotic proteins like Caspase-3 and BAX compared to the alternative treatment. This suggests a potential mechanism of action for Stellatin in promoting the apoptosis of activated HSCs, a desirable therapeutic outcome for resolving liver fibrosis.[25][26][27]

Elucidating Signaling Pathways: A Deeper Dive into Mechanism

Pathway analysis of the differentially expressed proteins can reveal the signaling cascades affected by Stellatin.

Hypothetical Stellatin-Modulated Signaling Pathway:

Caption: Hypothetical signaling pathway modulated by Stellatin in hepatic stellate cells.

This diagram illustrates a dual mechanism of action for Stellatin:

• Inhibition of the Pro-Fibrotic TGF-β/Smad Pathway: By potentially interacting with the TGF-β receptor, Stellatin blocks the downstream signaling cascade that leads to the expression of fibrotic genes.[4]

• Induction of Apoptosis: Stellatin may promote apoptosis by inhibiting the pro-survival PI3K/Akt pathway and directly or indirectly activating the intrinsic apoptotic pathway through Bax and Caspase activation.[26][28]

Conclusion: From Data to Discovery

This guide has provided a comprehensive roadmap for conducting a comparative proteomic analysis of cells treated with Stellatin. By following these rigorous experimental and analytical protocols, researchers can gain unprecedented insights into the compound's mechanism of action. The unbiased and global nature of proteomics empowers the discovery of novel targets and pathways, paving the way for the rational design of more effective and safer therapeutic interventions. The journey from a promising compound to a clinically approved drug is long and arduous, but with powerful tools like comparative proteomics, we can navigate this path with greater precision and confidence.

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A Researcher's Guide to Unlocking Synergistic Antitumor Effects: Stellatin B in Combination with Conventional Chemotherapy

In the relentless pursuit of more effective cancer therapies, the concept of synergy—where the combined effect of two or more agents is greater than the sum of their individual effects—offers a promising frontier. This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on assessing the potential synergistic effects of Stellatin B, a novel marine-derived triterpenoid, with established chemotherapy agents. Drawing upon established principles of cancer biology and pharmacology, this document outlines the scientific rationale, experimental workflows, and data interpretation frameworks necessary to explore these promising therapeutic combinations.

Introduction to Stellatin B: A Novel PI3K/Akt Pathway Inhibitor

Stellatin B is an isomalabaricane-type triterpene isolated from the marine sponge Jaspis stellifera.[1] Preclinical studies have demonstrated its potent in vitro antitumor activity, notably against human glioblastoma cells.[1] Mechanistically, Stellatin B induces apoptosis and inhibits the phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway, a critical cascade frequently dysregulated in cancer, promoting cell survival, proliferation, and therapeutic resistance.[1][2][3] A key characteristic of Stellatin B is its selective cytotoxicity towards cancer cells, with significantly weaker effects on normal cell lines, highlighting its potential as a targeted therapeutic agent.[1]

Diagram of the PI3K/Akt Signaling Pathway and the Hypothesized Action of Stellatin B:

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A Comparative Guide to the In Vivo Anti-inflammatory Effects of Stellatin: Assessing Reproducibility and Efficacy Against a Standard NSAID

In the landscape of preclinical drug discovery, the reproducibility of in vivo findings is paramount for the translation of promising molecules into clinical candidates. This guide provides a comprehensive analysis of the in vivo anti-inflammatory properties of Stellatin, a natural isocoumarin, with a critical focus on the reproducibility of its effects. Stellatin's performance is objectively compared against indomethacin, a well-established nonsteroidal anti-inflammatory drug (NSAID), providing researchers, scientists, and drug development professionals with a detailed reference based on available experimental data.

Introduction to Stellatin and the Imperative of Reproducibility

Stellatin is a naturally occurring isocoumarin isolated from Dysophylla stellata[1]. It has been identified as a cyclooxygenase (COX) inhibitor, a class of compounds well-known for their anti-inflammatory properties[1]. The primary mechanism of action for COX inhibitors involves the blockade of prostaglandin synthesis, key mediators of the inflammatory response[2][3][4][5]. While initial studies have shown the potential of Stellatin as an anti-inflammatory agent, a thorough evaluation of the consistency and reproducibility of these findings is crucial for its consideration in further development.

This guide will delve into the available in vivo data for Stellatin, primarily from the 12-O-tetradecanoylphorbol-13-acetate (TPA)-induced mouse ear edema model, a standard and reliable method for assessing topical anti-inflammatory activity[6][7]. By comparing its efficacy to that of indomethacin, a widely used positive control in such assays, we aim to provide a clear perspective on Stellatin's potential and highlight the areas where further investigation is warranted to establish a robust and reproducible pharmacological profile.

Mechanism of Action: Targeting the Cyclooxygenase Pathway

Stellatin exerts its anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes. The COX pathway is a critical component of the inflammatory cascade, responsible for the conversion of arachidonic acid into prostaglandins (PGs)[2][4][5]. There are two main isoforms of the COX enzyme:

• COX-1: A constitutively expressed enzyme involved in physiological functions such as maintaining the integrity of the gastrointestinal lining and regulating platelet aggregation[5][8].

• COX-2: An inducible enzyme that is upregulated at sites of inflammation and is responsible for the production of prostaglandins that mediate pain and inflammation[4][5][8][9].

By inhibiting COX enzymes, particularly COX-2, Stellatin reduces the production of prostaglandins like PGE2, which are potent vasodilators and contribute to the redness, swelling, and pain characteristic of inflammation[4][10]. The selective inhibition of COX-2 over COX-1 is a desirable trait for anti-inflammatory drugs as it can minimize the gastrointestinal side effects associated with non-selective NSAIDs like indomethacin[3][5].

Figure 1. Simplified signaling pathway of cyclooxygenase inhibition by Stellatin and Indomethacin.

Comparative In Vivo Efficacy: Stellatin vs. Indomethacin

The primary in vivo evidence for Stellatin's anti-inflammatory activity comes from a study utilizing the TPA-induced mouse ear edema model. In this model, the topical application of TPA induces a localized inflammatory response characterized by significant swelling (edema)[6][7]. The efficacy of an anti-inflammatory agent is measured by its ability to reduce this edema.

A study by Reddy et al. (2011) investigated the anti-inflammatory effects of Stellatin and its synthetic derivatives in comparison to indomethacin[1]. The results from this study are summarized in the table below.

Compound	Dose (mg/ear)	Edema Inhibition (%)	Reference
Stellatin	0.5	Less than derivatives	[1]
Stellatin Derivative 17	0.5	More than Stellatin & Indomethacin	[1]
Stellatin Derivative 21	0.5	More than Stellatin & Indomethacin	[1]
Indomethacin	0.5	Significant Inhibition	[1]
Indomethacin	2	87.39 - 90.13	[11]
Indomethacin	2	~50	[12]

Analysis of Comparative Data:

• The study by Reddy et al. (2011) demonstrates that Stellatin possesses anti-inflammatory activity in the TPA-induced mouse ear edema model[1].

• Notably, some synthetic derivatives of Stellatin exhibited even more potent anti-inflammatory effects than both the parent compound and the standard drug, indomethacin, at the same dose[1]. This suggests that the Stellatin scaffold holds promise for medicinal chemistry optimization to enhance its anti-inflammatory potency.

• Direct quantitative comparison of edema inhibition between Stellatin and indomethacin from this single study is limited as the exact percentage of inhibition for Stellatin and indomethacin were not explicitly stated, only that the derivatives were more potent[1]. Other studies show that indomethacin at a higher dose of 2 mg/ear can produce edema inhibition ranging from approximately 50% to over 90%[11][12].

Reproducibility and Future Directions:

A critical limitation in assessing the in vivo anti-inflammatory effects of Stellatin is the current lack of multiple independent studies. To establish the reproducibility of these findings, it is essential for other research groups to conduct similar in vivo experiments. Future studies should aim to:

• Perform dose-response analyses of Stellatin in the TPA-induced ear edema model to determine its ED50 (the dose that produces 50% of the maximal effect).

• Evaluate the efficacy of Stellatin in other in vivo models of inflammation, such as the carrageenan-induced paw edema model, to broaden the understanding of its anti-inflammatory profile.

• Investigate the systemic anti-inflammatory effects of Stellatin following oral or parenteral administration.

• Conduct pharmacokinetic and pharmacodynamic (PK/PD) studies to correlate drug exposure with its anti-inflammatory effects.

Experimental Protocol: TPA-Induced Mouse Ear Edema

To ensure the generation of reliable and reproducible data, adherence to a well-defined experimental protocol is crucial. The following is a detailed, step-by-step methodology for the TPA-induced mouse ear edema assay.

Figure 2. Experimental workflow for the TPA-induced mouse ear edema assay.

Step-by-Step Methodology:

• Animal Acclimation: Male Swiss mice (or a similar strain) weighing 25-30 g are acclimated to the laboratory conditions for at least one week before the experiment, with free access to food and water.

• Grouping: Animals are randomly divided into experimental groups (n=6-8 per group):

  • Group 1 (Negative Control): Vehicle (e.g., acetone) only.

  • Group 2 (Positive Control): TPA + Indomethacin.

  • Group 3 (Test Group): TPA + Stellatin (at various doses).

  • Group 4 (Inflammatory Control): TPA + Vehicle.

• Baseline Measurement: The initial thickness of the right ear of each mouse is measured using a digital caliper.

• TPA Application: A solution of TPA in acetone (e.g., 2.5 µg in 20 µL) is topically applied to both the inner and outer surfaces of the right ear.

• Test Compound Application: The test compound (Stellatin or indomethacin) dissolved in a suitable vehicle is applied topically to the right ear, typically 30 minutes before or after the TPA application.

• Incubation Period: The animals are kept for a specific period, usually 4 to 6 hours, to allow for the development of the inflammatory response[7].

• Final Measurement: After the incubation period, the thickness of the right ear is measured again.

• Data Analysis: The degree of edema is calculated as the difference between the final and initial ear thickness. The percentage of edema inhibition is calculated using the following formula:

  • % Inhibition = [ (Edemacontrol - Edematreated) / Edemacontrol ] x 100

Conclusion and Future Perspectives

The available evidence suggests that Stellatin is a promising natural compound with in vivo anti-inflammatory properties, likely mediated through the inhibition of the cyclooxygenase pathway[1]. Its performance in the TPA-induced mouse ear edema model is comparable to that of indomethacin, and its derivatives have shown even greater potency[1].

However, the critical issue of reproducibility remains to be addressed. The current understanding of Stellatin's in vivo effects is based on a limited number of studies. To build a robust case for its further development, the scientific community must undertake independent, well-controlled in vivo studies to validate the initial findings. A comprehensive characterization of its pharmacological profile, including dose-response relationships, efficacy in various inflammatory models, and a deeper understanding of its selectivity for COX isoforms, will be crucial in determining the true therapeutic potential of Stellatin. This guide serves as a foundational resource to inform and encourage such future investigations.

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• Reddy, B. A., et al. (2011). Synthesis, biological evaluation and molecular docking studies of stellatin derivatives as cyclooxygenase (COX-1, COX-2) inhibitors and anti-inflammatory agents. Bioorganic & Medicinal Chemistry Letters, 21(10), 2916-2920.
• Singh, R. K., et al. (2017). Mechanisms of phytonutrient modulation of Cyclooxygenase-2 (COX-2)

• Patsnap. (2024). What are COX-2 inhibitors and how do they work? Synapse. Retrieved from [Link]

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• Su, Y., et al. (2013). Anti-Inflammatory and antioxidant effects of Pogostemon stellatus (Lour.) Kuntze via MAPK, NF-κB, and Nrf2 signaling pathways in LPS-activated RAW 264.7 macrophages. Frontiers in Pharmacology, 14, 1189.

• ResearchGate. (n.d.). Effect of BRME and indomethacin on TPA-induced ear thickness (a) and ear weight (b). Retrieved from [Link]

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• Wang, L., et al. (2014). Evaluation of Analgesic and Anti-Inflammatory Activities of Water Extract of Galla Chinensis In Vivo Models.
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• Young, J. M., et al. (1983). Tachyphylaxis in 12-0-tetradecanoylphorbol acetate- and arachidonic acid-induced ear edema.
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• ResearchGate. (n.d.). In vivo anti‐inflammatory activity of MA. TPA‐induced ear edema in.... Retrieved from [Link]

• Chen, Y.-H., et al. (2013). Anti-Inflammatory Activities of Natural Products Isolated from Soft Corals of Taiwan between 2008 and 2012. Marine Drugs, 11(10), 3977-4006.

• Applied Microbiology and Biotechnology. (2016). Marine natural products with anti-inflammatory activity. Retrieved from [Link]

• Gilroy, D. W., & Flower, R. J. (2008). In vivo models to study cyclooxygenase products in health and disease: Introduction to Part III.
• Al-massarani, S., et al. (2022). Anti-Inflammatory Potential of Green Synthesized Silver Nanoparticles of the Soft Coral Nephthea Sp. Supported by Metabolomics Analysis and Docking Studies. International Journal of Molecular Sciences, 23(19), 11593.
• El-Malah, A. A., et al. (2023).
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• Su, Y., et al. (2023). Anti-inflammatory and antioxidant effects of Pogostemon stellatus (Lour.) Kuntze via MAPK, NF-κB, and Nrf2 signaling pathways in LPS-activated RAW 264.7 macrophages. Frontiers in Pharmacology, 14, 1189.

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An Independent Researcher's Guide to Verifying Stellatin's Cyclooxygenase (COX) Enzyme Inhibition Profile

A Comparative Analysis Against Established Selective and Non-Selective Inhibitors

Foundational Principles: The Significance of COX Isoform Selectivity

Cyclooxygenase (COX) enzymes are central to the inflammatory cascade, catalyzing the conversion of arachidonic acid into prostaglandins (PGs), which are key mediators of pain, inflammation, and fever[1][2]. Two primary isoforms exist: COX-1 and COX-2[1].

• COX-1 is constitutively expressed in most tissues and plays a vital role in homeostatic functions, such as protecting the gastrointestinal mucosa and maintaining platelet aggregation[3][4].

• COX-2 is typically an inducible enzyme, with its expression significantly upregulated at sites of inflammation by stimuli like cytokines and mitogens[3][5]. It is the primary target for anti-inflammatory drugs.

The therapeutic goal of many non-steroidal anti-inflammatory drugs (NSAIDs) is to selectively inhibit COX-2, thereby reducing inflammation and pain without the adverse gastrointestinal side effects associated with the inhibition of COX-1's protective functions[6][7]. Stellatin, a compound isolated from Dysophylla stellata, has been reported as a COX inhibitor, with its derivatives showing significant anti-inflammatory and COX-2 inhibitory activities[8]. This guide outlines the methodology to rigorously test and verify these claims.

To establish a credible and comparative dataset, Stellatin's activity will be benchmarked against two well-characterized reference compounds:

• Celecoxib: A highly selective COX-2 inhibitor[9][10].

• Indomethacin: A potent, non-selective COX inhibitor, known to inhibit both COX-1 and COX-2[11][12].

The following diagram illustrates the arachidonic acid cascade and the points of intervention for COX inhibitors.

Caption: The COX signaling pathway and points of NSAID intervention.

Experimental Design: In Vitro COX Inhibition Assay

The cornerstone of this verification guide is a robust in vitro COX inhibition assay. Commercially available colorimetric COX (ovine or human) inhibitor screening kits provide a standardized and reliable platform for this purpose[13][14]. These assays typically measure the peroxidase activity of COX, which is colorimetrically monitored by the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD)[13][14].

The experimental workflow is designed to be systematic and self-validating through the inclusion of appropriate controls.

Caption: Workflow for the in vitro COX inhibition assay.

This protocol is adapted from standard commercially available colorimetric COX inhibitor screening assays[13][14][15].

Materials:

• COX-1 (ovine or human) and COX-2 (human, recombinant) enzymes

• Assay Buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• Heme

• Arachidonic Acid (substrate)

• N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD, colorimetric substrate)

• Stellatin

• Celecoxib (positive control for COX-2 selectivity)

• Indomethacin (positive control for non-selective inhibition)

• Dimethyl sulfoxide (DMSO, vehicle)

• Hydrochloric Acid (HCl, for reaction termination)

• 96-well microplate

• Microplate reader capable of measuring absorbance at ~590 nm

Procedure:

• Preparation of Reagents:

  • Prepare all buffers and reagents according to the manufacturer's instructions.

  • Prepare stock solutions of Stellatin, Celecoxib, and Indomethacin in DMSO. A typical starting stock concentration is 10-20 mM.

  • Create a series of dilutions for each test compound in assay buffer to cover a broad concentration range (e.g., from 0.01 nM to 100 µM). This is critical for generating a complete dose-response curve.

• Assay Plate Setup:

  • Designate wells for:

    • 100% Initial Activity: Contains enzyme, buffer, heme, and vehicle (DMSO). This serves as the baseline for no inhibition.

    • Inhibitor Wells: Contains enzyme, buffer, heme, and the various dilutions of Stellatin, Celecoxib, or Indomethacin.

    • Background Wells: Contains buffer and heme, but no enzyme. This is to correct for any non-enzymatic reaction.

• Enzyme and Inhibitor Incubation:

  • To the appropriate wells of a 96-well plate, add the assay buffer, heme, and either the COX-1 or COX-2 enzyme solution[3].

  • Add the prepared dilutions of the test compounds or the vehicle (DMSO) to their respective wells.

  • Incubate the plate for approximately 15 minutes at room temperature (25°C). This pre-incubation period allows the inhibitors to bind to the enzymes before the substrate is introduced.

• Reaction Initiation and Incubation:

  • Initiate the enzymatic reaction by adding the arachidonic acid substrate solution to all wells except the background wells[3].

  • Incubate the plate for a defined period, typically 10 minutes, at 37°C to allow for prostaglandin synthesis.

• Reaction Termination and Detection:

  • Stop the reaction by adding a stop solution, such as HCl[3].

  • Measure the absorbance of each well at 590 nm using a microplate reader. The intensity of the color is proportional to the peroxidase activity of the COX enzyme.

Data Analysis and Interpretation: Quantifying Potency and Selectivity

A. Calculating Percent Inhibition: The percentage of COX inhibition for each concentration of the test compound is calculated using the following formula:

% Inhibition = [ (Activity_vehicle - Activity_inhibitor) / Activity_vehicle ] x 100

Where Activity is the absorbance reading corrected for the background.

B. Determining the IC50 Value: The half-maximal inhibitory concentration (IC50) is the concentration of an inhibitor required to reduce the enzyme's activity by 50%. This is the primary metric for inhibitor potency.

• Plot the percent inhibition against the logarithm of the inhibitor concentration.

• Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) to fit the data and calculate the precise IC50 value.

C. Calculating the Selectivity Index (SI): The COX-2 selectivity index is a critical parameter that quantifies the preference of a compound for inhibiting COX-2 over COX-1. It is calculated as the ratio of the IC50 values[13].

SI = IC50 (COX-1) / IC50 (COX-2)

A higher SI value indicates greater selectivity for COX-2.

Comparative Data Summary and Expected Outcomes

The experimental results should be compiled into a clear, comparative table. The values for the reference compounds should align with established literature values to validate the assay's performance.

Compound	COX-1 IC50 (nM)	COX-2 IC50 (nM)	Selectivity Index (SI) (COX-1/COX-2)
Stellatin	Experimentally Determined	Experimentally Determined	Calculated
Celecoxib	~13,000 - 15,000[13]	~40[9]	>300
Indomethacin	~18 - 27[11][12][16][17]	~26 - 180[11][12][16][17]	~0.1 - 1.5

Interpretation of Results:

• Validation: The experimentally determined IC50 values for Celecoxib and Indomethacin should be in the expected nanomolar ranges, confirming the assay is functioning correctly. Celecoxib should demonstrate a high SI, while Indomethacin's should be near 1, indicating non-selectivity[17].

• Stellatin's Profile:

  • If Stellatin exhibits a low nanomolar IC50 for COX-2 and a much higher IC50 for COX-1, resulting in a high Selectivity Index, the claim of it being a selective COX-2 inhibitor is verified.

  • If the IC50 values for both COX-1 and COX-2 are low and similar (SI ≈ 1), Stellatin would be classified as a non-selective COX inhibitor, similar to Indomethacin.

  • If the IC50 values are high (in the micromolar range or greater), it would be considered a weak inhibitor.

Conclusion

This guide provides a rigorous, self-validating framework for the independent verification of Stellatin's COX inhibition profile. By employing standardized protocols, appropriate controls with well-characterized inhibitors like Celecoxib and Indomethacin, and systematic data analysis, researchers can confidently determine the potency and isoform selectivity of Stellatin. This objective comparison is essential for evaluating its potential as a therapeutic agent and for guiding further research and development in the field of anti-inflammatory drugs.

References

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• Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents. Bentham Science. [Link]

• The 2′-Trifluoromethyl Analogue of Indomethacin Is a Potent and Selective COX-2 Inhibitor. ACS Publications. [Link]

• Are All Oral COX-2 Selective Inhibitors the Same? A Consideration of Celecoxib, Etoricoxib, and Diclofenac. NIH National Library of Medicine. [Link]

• In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. Bio-protocol. [Link]

• Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. NIH National Library of Medicine. [Link]

• In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. ResearchGate. [Link]

• TABLE 2 IC 50 values of rofecoxib, celecoxib, meloxicam, diclofenac,... ResearchGate. [Link]

• Synthesis, biological evaluation and molecular docking studies of stellatin derivatives as cyclooxygenase (COX-1, COX-2) inhibitors and anti-inflammatory agents. PubMed. [Link]

• Identification of New Potential Cyclooxygenase-2 Inhibitors Using Structure-Based Virtual Screening, Molecular Dynamics and Pharmacokinetic Modelling. MDPI. [Link]

• Different Methods for Testing Potential Cyclooxygenase-1 and Cyclooxygenase-2 Inhibitors. ResearchGate. [Link]

• Identification of Potential COX-2 Inhibitors for the Treatment of Inflammatory Diseases Using Molecular Modeling Approaches. NIH National Library of Medicine. [Link]

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• [The role and mechanisms of cyclooxygenase-2 inhibitors on the proliferation of hepatic stellate cell]. PubMed. [Link]

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• Isatins inhibit cyclooxygenase-2 and inducible nitric oxide synthase in a mouse macrophage cell line. PubMed. [Link]

• Cyclooxygenase-2 inhibitor. Wikipedia. [Link]

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• Cyclooxygenase Structure, Function, and Inhibition. Vanderbilt University. [Link]

• Molecular basis of cyclooxygenase enzymes (COXs) selective inhibition. NIH National Library of Medicine. [Link]

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• Anti-inflammatory and anti-oxidant properties of telmisartan in cultured human umbilical vein endothelial cells. PubMed. [Link]

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A Senior Application Scientist's Guide to HPLC Column Selection for the Analysis of Stellatin

In the realm of natural product analysis, achieving accurate and reproducible quantification of bioactive compounds is paramount. Stellatin, a chromone derivative with notable biological activities, presents a common analytical challenge that underscores the importance of meticulous method development in High-Performance Liquid Chromatography (HPLC).[1][2] The heart of any successful HPLC separation lies in the selection of the column, a choice that dictates resolution, peak shape, and overall analytical performance.

This guide provides an in-depth comparison of different reversed-phase HPLC columns for the analysis of Stellatin. Moving beyond a simple catalog of options, we will explore the fundamental principles that govern column selectivity and efficiency, supported by experimental data to empower researchers and drug development professionals in making informed decisions for their specific analytical needs.

The Science of Column Selection: A Mechanistic Approach

The optimal HPLC column for a given analyte is determined by a combination of the analyte's physicochemical properties and the column's stationary phase characteristics.[3][4]

Understanding Stellatin's Properties

Stellatin (5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one) is a moderately polar compound with a key structural feature: an aromatic chromone ring system.[1][2] Its molecular weight is approximately 236.22 g/mol .[1][2] This aromaticity and moderate polarity are the primary factors influencing its retention and interaction with different reversed-phase stationary phases.

Pillars of Reversed-Phase Chromatography Column Performance

In reversed-phase HPLC, the stationary phase is non-polar, and the mobile phase is polar.[3] Separation is driven by the hydrophobic interactions between the analyte and the stationary phase.[3] However, nuances in stationary phase chemistry and particle technology can lead to significant differences in performance.

• Stationary Phase Chemistry:

  • C18 (Octadecyl): The most common and robust choice, C18 columns provide strong hydrophobic retention based on the interaction of the analyte with long alkyl chains. They are a go-to for general-purpose method development.[3]

  • Phenyl-Hexyl: These columns offer an alternative selectivity, particularly for aromatic compounds like Stellatin.[5][6] The phenyl rings on the stationary phase can engage in π-π interactions with the aromatic ring of the analyte, providing a unique retention mechanism in addition to hydrophobic interactions.[5][7] The hexyl linker provides additional hydrophobic retention.[5]

• Particle Technology:

  • Fully Porous Particles (FPP): Traditionally, HPLC columns have been packed with fully porous silica particles. While reliable, they can suffer from lower efficiency compared to newer technologies due to the broader range of diffusion paths an analyte can take through the particle.[8]

  • Superficially Porous Particles (SPP) / Core-Shell: This advanced technology features a solid, impermeable core surrounded by a thin, porous shell of silica.[8][9][10] This design significantly reduces the diffusion path for analytes, leading to less band broadening and, consequently, sharper peaks, higher efficiency, and greater sensitivity, often at lower backpressures than sub-2-µm fully porous particles.[8][9][10][11]

Experimental Design: A Comparative Study

To objectively evaluate column performance for Stellatin analysis, a systematic study was designed. Three columns representing distinct technologies were chosen for comparison.

Objective: To compare the analytical performance of a traditional fully porous C18 column, a Phenyl-Hexyl column offering alternative selectivity, and a modern core-shell C18 column for the analysis of Stellatin.

Experimental Workflow

Caption: Workflow for the comparative analysis of HPLC columns for Stellatin.

Detailed Experimental Protocols

1. Materials:

• Stellatin Reference Standard: Purity >98%

• HPLC Grade Solvents: Acetonitrile, Methanol, Water

• Additive: Formic Acid (LC-MS grade)

• Columns:

  • Column A (Traditional C18): Fully Porous C18, 4.6 x 150 mm, 5 µm

  • Column B (Phenyl-Hexyl): Fully Porous Phenyl-Hexyl, 4.6 x 150 mm, 5 µm

  • Column C (Core-Shell C18): Superficially Porous C18, 4.6 x 100 mm, 2.7 µm

2. Standard Preparation:

• Stock Solution: Accurately weigh and dissolve Stellatin in methanol to prepare a 1.0 mg/mL stock solution.

• Working Standard: Dilute the stock solution with the initial mobile phase composition (90:10 Water:Acetonitrile with 0.1% Formic Acid) to a final concentration of 10 µg/mL.

3. HPLC Method:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  Time (min)	%B
  0.0	10
  15.0	95
  17.0	95
  17.1	10

  | 20.0 | 10 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 5 µL

• Detection: Diode Array Detector (DAD) at 254 nm

4. Data Analysis:

• Chromatographic data was processed to determine the following key performance metrics for the Stellatin peak on each column:

  • Retention Time (tR): The time taken for the analyte to elute from the column.

  • Theoretical Plates (N): A measure of column efficiency; higher numbers indicate sharper peaks.[12][13][14]

  • Asymmetry Factor (As): A measure of peak shape. An ideal Gaussian peak has an As of 1.0. Values >1 indicate tailing.[12][13][15]

Results and Discussion

The chromatographic data obtained from the three columns reveal significant differences in performance, highlighting the impact of stationary phase chemistry and particle technology.

Table 1: Comparative Performance Data for Stellatin Analysis

Parameter	Column A (Traditional C18)	Column B (Phenyl-Hexyl)	Column C (Core-Shell C18)
Retention Time (tR)	10.25 min	9.88 min	7.15 min
Theoretical Plates (N)	9,800	9,500	18,500
Asymmetry Factor (As)	1.35	1.15	1.08

Analysis of Performance

• Column A (Traditional C18): This column provided good retention for Stellatin, as expected from a standard C18 phase. However, it exhibited the lowest efficiency (N=9,800) and the most significant peak tailing (As=1.35). This level of performance, while acceptable for basic quantification, may be suboptimal for complex sample matrices or when high throughput is required.

• Column B (Phenyl-Hexyl): The Phenyl-Hexyl column demonstrated a slightly lower retention time compared to the traditional C18. This is indicative of the alternative selectivity offered by the phenyl-hexyl ligand.[16] The most notable improvement was in peak shape (As=1.15), suggesting a favorable interaction between the aromatic Stellatin molecule and the phenyl rings of the stationary phase, which can reduce secondary interactions that cause tailing.[5] This makes it an excellent choice for method development when C18 columns show poor peak symmetry.

• Column C (Core-Shell C18): The core-shell column delivered markedly superior performance. The analysis time was significantly reduced (tR=7.15 min) even with a shorter column length, a direct result of the high efficiency of SPP technology.[17] The theoretical plates (N=18,500) were nearly double that of the fully porous columns, resulting in an exceptionally sharp and narrow peak.[8][10] Furthermore, the peak asymmetry was excellent (As=1.08), approaching the ideal Gaussian shape. This high efficiency translates to better resolution from potential impurities and increased sensitivity.[8]

Conclusion and Recommendations

The selection of an HPLC column has a profound impact on the quality and efficiency of Stellatin analysis. This comparative study provides a clear framework for making an evidence-based decision.

• For Routine Analysis: A Traditional Fully Porous C18 column can be a cost-effective and reliable option, provided that peak shape and analysis time are not critical constraints.

• For Improved Selectivity and Peak Shape: A Phenyl-Hexyl column is a highly recommended alternative, especially when analyzing Stellatin in complex matrices or when C18 phases produce excessive tailing. The unique π-π interactions offer a powerful tool for method optimization.[6][16]

• For High-Throughput and High-Performance Analysis: The Core-Shell (SPP) C18 column is the unequivocal choice for demanding applications. Its ability to deliver ultra-high efficiency, superior peak shape, and faster analysis times on standard HPLC systems makes it ideal for drug development, quality control, and any environment where speed and data quality are paramount.[9][11]

By understanding the interplay between analyte properties and column technology, researchers can move beyond a trial-and-error approach and strategically select the optimal column to achieve robust and reliable analytical results for Stellatin and other similar natural products.

References

• What is Core-shell and Superficially Porous Technology? Phenomenex. [Link]

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• Superficially Porous Particles: Perspectives, Practices, and Trends. LCGC International. [Link]

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• Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases. Agilent Technologies. [Link]

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• HPLC Basics – Essential Guide to Chromatography Principles. KNAUER. [Link]

• A Comprehensive Guide to Selecting HPLC Columns. Labtech. [Link]

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• HPLC Column Selection Guide. Restek. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Stellatin

For researchers and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety. This guide provides essential, in-depth procedural guidance for the proper disposal of Stellatin (CAS No. 62995-11-3), a naturally occurring chromone derivative. As a trusted partner in your research, we aim to provide value beyond the product itself by equipping you with the knowledge to manage laboratory chemicals safely and responsibly.

This document is structured to provide a comprehensive operational and disposal plan. It is imperative to recognize that in the absence of a specific Safety Data Sheet (SDS) for Stellatin, a precautionary approach is warranted. The procedures outlined below are based on the known chemical properties of Stellatin and general principles of hazardous waste management.

Hazard Assessment and Characterization of Stellatin

Key Chemical Properties:

Property	Value	Source
Molecular Formula	C₁₂H₁₂O₅	[1]
Molecular Weight	236.22 g/mol	[1]
CAS Number	62995-11-3	[1]
Appearance	Solid (presumed)	General chemical knowledge
Solubility	Insoluble in cold water, soluble in warm water.[3]	This is a general property of similar compounds and should be confirmed.

In the absence of explicit hazard information, it is prudent to treat Stellatin as a potentially hazardous substance. This includes considering it as a potential irritant to the skin, eyes, and respiratory tract.

Personal Protective Equipment (PPE) and Handling

Prior to handling Stellatin for any purpose, including disposal, appropriate PPE must be worn to minimize exposure.

• Eye Protection: Chemical safety goggles or a face shield are mandatory.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential.

• Body Protection: A laboratory coat must be worn.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used.

All handling of solid Stellatin should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to prevent inhalation of any airborne particles.

Step-by-Step Disposal Protocol

The disposal of Stellatin must comply with all local, state, and federal regulations. The following protocol provides a systematic approach to its safe management and disposal.

Step 1: Waste Classification

Due to the lack of specific hazard data, Stellatin waste must be classified as hazardous chemical waste. This conservative classification ensures the highest level of safety and regulatory compliance.

Step 2: Segregation and Collection

• Solid Waste:

  • Collect unused or expired solid Stellatin in its original container if possible.

  • If the original container is not available, use a clearly labeled, compatible container with a secure lid.

  • Contaminated materials such as weighing paper, gloves, and wipes should be collected in a designated, sealed plastic bag or container labeled as "Stellatin Hazardous Waste".[4]

• Liquid Waste:

  • Solutions containing Stellatin should be collected in a compatible, leak-proof container with a screw-on cap.[4]

  • Do not mix Stellatin waste with other incompatible waste streams. A general rule is to avoid mixing different chemical wastes unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

Step 3: Labeling and Storage

• All waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "Stellatin (5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one)".

• The date of waste generation (when the first drop of waste enters the container) must also be clearly marked.

• Store waste containers in a designated satellite accumulation area (SAA) that is at or near the point of generation and under the control of the laboratory personnel.[1]

• Ensure secondary containment is used for liquid waste containers to capture any potential leaks.[4]

Step 4: Spill Management

In the event of a spill, the following procedures should be followed:

• Minor Spills (Solid):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, gently sweep or scoop the solid material to avoid creating dust.

  • Place the collected material into a labeled hazardous waste container.

  • Clean the spill area with a suitable solvent and then with soap and water. Collect all cleaning materials as hazardous waste.

• Major Spills:

  • Evacuate the area immediately.

  • Alert your institution's EHS or emergency response team.

  • Prevent entry to the affected area.

Step 5: Final Disposal

The only acceptable method for the final disposal of Stellatin is through a licensed professional waste disposal service.

• Contact your institution's EHS department to arrange for a hazardous waste pickup.

• Provide them with a completed hazardous waste tag or manifest, including the full chemical name and quantity of the waste.

• Never dispose of Stellatin down the drain or in the regular trash.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Stellatin.

Caption: Decision workflow for the safe disposal of Stellatin waste.

Conclusion: A Commitment to Safety and Integrity

The proper management and disposal of laboratory chemicals like Stellatin are fundamental to ensuring a safe research environment and protecting our ecosystem. By adhering to these procedures and fostering a proactive safety culture, we uphold our collective responsibility as scientific professionals. Always consult your institution's specific guidelines and EHS department for any questions or clarification.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 53322523, Stellatin. Retrieved from [Link]

• University of California San Diego. (n.d.). How to Store and Dispose of Hazardous Chemical Waste. Retrieved from [Link]

• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• PlantaeDB. (n.d.). Stellatin. Retrieved from [Link]

• EL Nasr for Gelatin Industry co. (n.d.). Safety data sheet for gelatin. Retrieved from [Link]

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• 4. Stellatin (C11) | C11H12O5 | CID 25769053 - PubChem [pubchem.ncbi.nlm.nih.gov]

Essential Protective Measures for Handling Stellatin in a Research Environment

A Senior Application Scientist's Guide to Safety and Operational Integrity

As researchers and scientists dedicated to drug development, our pursuit of innovation must be anchored in an unwavering commitment to safety. The handling of novel or specialized compounds like Stellatin, a flavonoid isolated from natural sources such as Pisonia aculeata, demands a meticulous approach to personal protection.[1] This guide provides in-depth, procedural guidance on the personal protective equipment (PPE) necessary for handling Stellatin, ensuring both your safety and the integrity of your research. The principles and protocols outlined here are designed to be a self-validating system, grounded in established laboratory safety practices for handling fine chemical powders and flavonoids.[2][3][4]

Understanding the Hazard Profile: Why PPE is Non-Negotiable

• Inhalation: Airborne particles can be inhaled, potentially causing respiratory irritation.[2][3]

• Dermal Contact: Direct skin contact may lead to irritation or allergic reactions in sensitive individuals.[2][5]

• Eye Exposure: Powder particles can cause significant irritation or injury to the eyes.[2][6]

• Ingestion: Accidental ingestion can occur through poor hygiene practices, such as not washing hands after handling.[7]

Therefore, a comprehensive PPE strategy is crucial to create a reliable barrier between the researcher and the chemical, mitigating these potential routes of exposure.[8]

Core Personal Protective Equipment for Stellatin

The following table outlines the essential PPE for handling Stellatin powder in a laboratory setting. The selection of specific items should always be informed by a risk assessment of the particular procedure being undertaken.[3]

PPE Component	Specification	Rationale for Use with Stellatin
Eye Protection	Chemical splash goggles or safety glasses with side shields	Protects eyes from airborne powder and potential splashes during solution preparation.[6][9]
Hand Protection	Nitrile gloves	Provides a chemical-resistant barrier to prevent skin contact.[4][6]
Body Protection	Laboratory coat	Protects skin and personal clothing from contamination with Stellatin powder.[3][7]
Respiratory Protection	N95 respirator or higher	Recommended when weighing or transferring powder outside of a certified chemical fume hood to prevent inhalation of fine particles.[3][6]
Foot Protection	Closed-toe shoes	Standard laboratory practice to protect feet from spills and falling objects.[7][10]

Procedural Guidance: Donning, Doffing, and Disposal

Adherence to proper procedures for putting on (donning) and taking off (doffing) PPE is as critical as the equipment itself. Contamination during these steps can negate the protective benefits of the PPE.

Step-by-Step Donning and Doffing Protocol

This protocol is designed to minimize the risk of contamination.

Caption: PPE Donning and Doffing Workflow

Operational Plan for Handling Stellatin

• Preparation: Before handling Stellatin, ensure your workspace is clean and uncluttered.[7] Locate the nearest eyewash station and safety shower.[10]

• Donning PPE: Follow the donning sequence outlined in the diagram above. Ensure your N95 respirator, if used, has a proper seal.

• Handling:

  • When weighing Stellatin powder, do so in a chemical fume hood or a ventilated balance enclosure to minimize the generation of airborne dust.[11]

  • Use a spatula or other appropriate tool to transfer the powder. Avoid creating dust clouds.

  • If preparing a solution, add the powder to the solvent slowly to prevent splashing.

• Post-Handling:

  • Clean any spills immediately according to your laboratory's standard operating procedures.

  • Wipe down the work surface with an appropriate cleaning agent.

• Doffing PPE: Follow the doffing sequence in the diagram. The principle is to remove the most contaminated items first.

• Hygiene: Wash your hands thoroughly with soap and water after removing all PPE.[12]

Disposal Plan for Contaminated Materials

Proper disposal is essential to prevent environmental contamination and accidental exposure to others.

• Contaminated Gloves, Weighing Papers, and Other Solid Waste: These items should be placed in a sealed, labeled hazardous waste container.

• Unused Stellatin: Dispose of as chemical waste in accordance with your institution's and local regulations. Do not pour down the drain.[7][10]

• Contaminated Lab Coats: If disposable, treat as hazardous waste. If reusable, launder separately from personal clothing.

Decision-Making Framework for PPE Selection

The level of PPE required can vary based on the scale and nature of the work being performed. This diagram illustrates a logical approach to selecting the appropriate level of protection.

Caption: PPE Selection Decision Tree for Stellatin

By following these guidelines, researchers can handle Stellatin with a high degree of safety and confidence, fostering a secure environment for scientific discovery.

References

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• TotLab. (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals. Retrieved from [Link]

• CHEMM. (n.d.). Personal Protective Equipment (PPE). U.S. Department of Health & Human Services. Retrieved from [Link]

• NSP Powder Coating. (n.d.). Powder Coating Personal Protective Equipment (PPE) Requirements. Retrieved from [Link]

• CITI Program. (2024, January 23). Lab Safety Rules and Guidelines. Retrieved from [Link]

• Conduct Science. (2019, October 3). Laboratory Safety Rules and Guidelines. Retrieved from [Link]

• Clark College. (n.d.). General Science Laboratory Safety Guidelines. Retrieved from [Link]

• Gelnex. (n.d.). Material Safety Data Sheet. Retrieved from [Link]

• Syracuse University. (n.d.). Laboratory Safety Rules. Environmental Health & Safety Services. Retrieved from [Link]

• Farmalabor. (2016, May 3). Safety Data Sheet TILIA PLATYPHYLLOS P.E. (1% FLAVONOIDS). Retrieved from [Link]

• Oklahoma State University. (n.d.). Laboratory Safety Rules. Retrieved from [Link]

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